N,N-Dimethylethylamine

• CAS: 70955-13-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure, Properties, and Reactivity of N,N-Dimethylethylamine (DMEA)

Abstract: N,N-Dimethylethylamine (DMEA), a simple tertiary aliphatic amine, holds a position of significant importance in both industrial and research settings. While its structure is straightforward, its utility is vast, serving as a potent catalyst, a versatile synthetic intermediate, and a foundational building block for complex molecules. This guide provides a comprehensive technical overview of DMEA, designed for researchers, chemists, and drug development professionals. We will delve into its core molecular structure, physicochemical properties, synthesis methodologies, and characteristic reactivity. Particular emphasis is placed on its applications in modern organic synthesis and its relevance as a pharmacophore in medicinal chemistry, grounded in authoritative references to ensure scientific integrity.

Molecular Structure and Identification

N,N-Dimethylethylamine, systematically named N,N-Dimethylethanamine, is a tertiary amine with the molecular formula C₄H₁₁N.[1][2] Its structure consists of a central nitrogen atom bonded to two methyl groups and one ethyl group. The nitrogen atom possesses a lone pair of electrons, which is fundamental to its chemical reactivity, conferring both basic and nucleophilic properties.

Caption: 2D structure of N,N-Dimethylethylamine (DMEA).

Table 1: Chemical Identifiers for N,N-Dimethylethylamine

Identifier	Value
IUPAC Name	N,N-Dimethylethanamine[2][3]
Common Names	Dimethylethylamine, DMEA, N-Ethyldimethylamine[1][2]
CAS Number	598-56-1[2][4]
Molecular Formula	C₄H₁₁N[1][3][4]
Molecular Weight	73.14 g/mol [1][3][4]
SMILES	CCN(C)C[2]

| InChIKey | DAZXVJBJRMWXJP-UHFFFAOYSA-N[2][3] |

Physicochemical Properties

The physical properties of DMEA are a direct consequence of its molecular structure. As a small tertiary amine, it lacks N-H bonds, meaning it cannot act as a hydrogen bond donor. This significantly reduces intermolecular forces compared to primary or secondary amines of similar molecular weight, resulting in a very low boiling point and high volatility.[2] However, the lone pair on the nitrogen atom can act as a hydrogen bond acceptor, which accounts for its miscibility with water.[1]

Table 2: Key Physicochemical Properties of N,N-Dimethylethylamine

Property	Value	Source
Appearance	Colorless to pale yellow liquid	[1][4]
Odor	Strong, ammonia-like to fish-like	[3]
Boiling Point	36–38 °C	[1]
Melting Point	-140 °C	[1]
Density	0.675 g/mL at 25 °C	[1]
Vapor Pressure	~527 hPa (495 mmHg) at 20 °C	[2][5]
Flash Point	-28 °C to -45.5 °C	[1][5]
pKa (conjugate acid)	10.16	[2]

| Solubility | Miscible with water; soluble in organic solvents |[1] |

Synthesis and Manufacturing

Industrially, DMEA is produced through several established catalytic processes. A common and efficient method involves the reaction of ethanol with dimethylamine over a hydrogenation-dehydrogenation catalyst.[6] This process is favored for its high yield and selectivity. Another route involves the reaction of ethylamine with methanol under catalytic conditions.[1] For laboratory-scale synthesis, the alkylation of dimethylamine presents a viable path.

Experimental Protocol: Ruthenium-Catalyzed Synthesis of DMEA

This protocol is adapted from a documented procedure involving the reaction of dimethylamine with ethylene, showcasing a modern catalytic approach.[7] The causality behind this choice lies in the high efficiency and selectivity afforded by the ruthenium catalyst for the hydroaminomethylation of olefins.

Objective: To synthesize N,N-Dimethylethylamine from dimethylamine and ethylene.

Materials:

• 1,4-Dioxane (inert solvent)

• Dimethylamine

• Ethylene gas

• Ruthenium catalyst: [Ru(NH₃)₄(OH)Cl]Cl·2H₂O

• 300 mL stainless steel autoclave

• Gas pressure regulator and lines

Methodology:

• Reactor Preparation: Ensure the 300 mL stainless steel autoclave is clean, dry, and properly sealed.

• Charging the Reactor: In a controlled environment (fume hood), charge the autoclave with 104 parts by weight of 1,4-dioxane.

• Addition of Reactants: Add 5.6 parts by weight of dimethylamine to the solvent.

• Catalyst Introduction: Carefully add 0.363 parts by weight of the ruthenium catalyst, [Ru(NH₃)₄(OH)Cl]Cl·2H₂O.

• Pressurization: Seal the autoclave. Purge with nitrogen gas before pressuring the vessel with ethylene to 200 psig.

• Reaction: The reaction proceeds under these conditions. Monitor pressure and temperature as per the specific kinetic requirements of the setup. The original literature does not specify temperature, implying it may proceed at or near ambient temperature.

• Work-up and Analysis: After the reaction period, vent the excess ethylene pressure safely. The resulting mixture contains the product, DMEA, along with diethylmethylamine as a byproduct. Analysis via Gas Chromatography (GC) can be used to determine conversion and yield.[7]

Caption: Workflow for the catalytic synthesis of DMEA.

Chemical Reactivity and Mechanistic Insights

The chemistry of DMEA is dominated by the lone pair of electrons on its nitrogen atom, making it a classic Lewis base and a moderate nucleophile.

• Basicity: DMEA readily reacts with acids in exothermic neutralization reactions to form ammonium salts.[8] This basicity makes it a useful acid scavenger or non-nucleophilic base in organic reactions where a proton needs to be removed without competitive nucleophilic attack. Its use in promoting the enolization of aryl ketones is a prime example of this application.[1]

• Nucleophilicity: As a nucleophile, DMEA reacts with electrophiles. A quintessential reaction is the Menshutkin reaction, where it reacts with an alkyl halide (e.g., methyl iodide) to form a quaternary ammonium salt. These salts are valuable as phase-transfer catalysts, surfactants, and intermediates.[1][8]

Caption: Quaternization of DMEA with methyl iodide.

Spectroscopic Signature

Spectroscopic analysis is crucial for the identification and quality control of DMEA. The expected NMR and IR signatures are distinctive.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for DMEA (in CDCl₃)

Nucleus	Group	Predicted Shift (ppm)	Multiplicity	Rationale
¹H NMR	-N(CH₃ )₂	~2.22	Singlet (s)	Six equivalent protons on the two methyl groups.
	-CH₂ CH₃	~2.32	Quartet (q)	Protons on the methylene group are split by the adjacent methyl group.
	-CH₂CH₃	~1.06	Triplet (t)	Protons on the terminal methyl group are split by the adjacent methylene group.
¹³C NMR	-N(C H₃)₂	~46	-	Carbon atoms of the two N-methyl groups.
	-C H₂CH₃	~56	-	Methylene carbon of the ethyl group.
	-CH₂C H₃	~15	-	Terminal methyl carbon of the ethyl group.

(Note: Shift values are approximate and can vary based on solvent and concentration. Data informed by typical amine shifts and spectral databases.)[9][10]

Infrared (IR) Spectroscopy: The IR spectrum of DMEA is characterized by strong C-H stretching and bending vibrations below 3000 cm⁻¹. A key diagnostic feature is the C-N stretching vibration, typically found in the 1250-1020 cm⁻¹ region. Crucially, the spectrum will show a complete absence of the N-H stretching bands (typically seen between 3300-3500 cm⁻¹), confirming its tertiary amine structure.[11]

Applications in Research and Drug Development

While DMEA has significant industrial uses as a catalyst for polyurethanes and epoxy resins and in foundry applications, its role in the synthesis of fine chemicals and pharmaceuticals is of primary interest to this audience.[1][2][4]

Synthetic Intermediate: DMEA serves as a valuable building block for more complex molecules. It is an intermediate in the production of quaternary ammonium compounds, which have widespread use as surfactants and antimicrobial agents.[4][8]

Relevance in Medicinal Chemistry: The dimethylamino functionality, of which DMEA is a simple exemplar, is a privileged pharmacophore in drug design.[12] Its inclusion in a drug candidate can profoundly and beneficially alter its properties:

• Increased Solubility: The basic nitrogen can be protonated at physiological pH to form a water-soluble ammonium salt, which often improves a drug's bioavailability.[12]

• Modulation of Biological Activity: The dimethylamino group can participate in hydrogen bonding (as an acceptor) or ionic interactions with biological targets like receptors and enzymes, enhancing binding affinity.

• Improved Pharmacokinetics: The group can influence a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

Numerous FDA-approved drugs across various therapeutic areas, including antihistamines (e.g., Chlorphenamine), analgesics, and anticancer agents, contain the dimethylamino moiety, underscoring its importance in drug discovery and development.[12][13]

Safety, Handling, and Toxicology

DMEA is a hazardous substance that must be handled with appropriate precautions. Its high volatility and flammability pose significant fire risks, while its corrosive nature demands stringent personal protection.

Table 4: GHS Hazard Information for N,N-Dimethylethylamine

Pictogram(s)	GHS Classification	Hazard Statement(s)

| 🔥, corrosive,❗ | Flammable Liquid, Category 2; Acute Toxicity (Oral/Inhalation), Category 4; Skin Corrosion, Category 1B; Serious Eye Damage, Category 1 | H225: Highly flammable liquid and vapour. H302/H332: Harmful if swallowed or if inhaled. H314: Causes severe skin burns and eye damage.[2][14] |

Handling and Storage:

• Ventilation: Always handle DMEA in a well-ventilated chemical fume hood.[15][16]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, chemical safety goggles, a face shield, and a flame-retardant lab coat.[14][15] A NIOSH-approved respirator may be necessary for higher concentrations.[15]

• Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use spark-proof tools and explosion-proof equipment. Ground and bond containers when transferring.[15][17][18]

• Storage: Store in a tightly closed container in a cool, dry, well-ventilated area designated for flammable liquids.[16][18]

• Incompatibilities: Avoid contact with strong oxidizing agents, acids, and acid halides.[8]

Toxicology: DMEA is toxic by inhalation, ingestion, and skin contact.[1] In the body, it is primarily metabolized to N,N-dimethylethylamine N-oxide (DMEAO), which is then excreted in the urine.[3]

Conclusion

N,N-Dimethylethylamine is a molecule whose structural simplicity belies its chemical versatility and practical importance. Its fundamental properties—high volatility, basicity, and nucleophilicity—are direct outcomes of its tertiary amine structure. These characteristics make it an indispensable tool in industrial catalysis and a valuable reagent and structural motif in the synthesis of fine chemicals and pharmaceuticals. For the research and drug development professional, a thorough understanding of the structure, properties, and safe handling of DMEA is essential for leveraging its full potential in the laboratory and beyond.

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N,N-Dimethylethylamine: A Comprehensive Technical Guide for Scientific Professionals

This guide provides an in-depth exploration of N,N-Dimethylethylamine (DMEA), a versatile tertiary amine with significant applications across various scientific disciplines, particularly in chemical synthesis and drug development. This document moves beyond a simple recitation of facts to offer a nuanced understanding of DMEA's properties, reactivity, and practical applications, grounded in established scientific principles.

Introduction: The Molecular Profile of N,N-Dimethylethylamine

N,N-Dimethylethylamine, with the chemical formula C₄H₁₁N, is a simple yet highly reactive aliphatic amine.[1][2] Its structure consists of a central nitrogen atom bonded to two methyl groups and one ethyl group.[1] This configuration classifies it as a tertiary amine, a crucial determinant of its chemical behavior. At room temperature, DMEA presents as a colorless to pale yellow liquid, characterized by a strong, fishy, or ammonia-like odor.[1][2][3][4] Its volatility and basic nature are key characteristics that underpin its utility in a multitude of chemical transformations.[1][2]

DMEA is predominantly a synthetic compound, widely employed as an intermediate and reagent in organic synthesis.[1] While trace amounts of similar dialkylamines may arise from microbial degradation, DMEA itself is not found in significant quantities in nature.[1] Its industrial production typically involves the reaction of ethylamine with methanol under catalytic conditions.[2]

Physicochemical Properties: A Quantitative Overview

A thorough understanding of a chemical's physical properties is paramount for its safe and effective use in a laboratory or industrial setting. The following table summarizes the key physical data for N,N-Dimethylethylamine.

Property	Value	Source(s)
Molecular Formula	C₄H₁₁N	[1][2][5][6][7][8]
Molecular Weight	73.14 g/mol	[2][3][5][6]
CAS Number	598-56-1	[1][5][6][7][8]
Appearance	Colorless to pale yellow liquid	[1][2][4]
Odor	Strong, fishy, ammonia-like	[1][3][4]
Boiling Point	36-38 °C	[2][4][5][6]
Melting Point	-140 °C	[2][3][4][6]
Density	0.675 g/mL at 25 °C	[2][5][6]
Flash Point	-28 °C (-18.4 °F)	[2]
Vapor Pressure	352.0 mmHg at 20 °C	[3]
Water Solubility	Soluble	[1][2]
pKa	9.83 ± 0.28 (Predicted)	[1]
Refractive Index	1.3705 at 25 °C/D	[1][3]

Chemical Reactivity and Mechanistic Considerations

As a tertiary amine, the reactivity of N,N-Dimethylethylamine is dominated by the lone pair of electrons on the nitrogen atom, which imparts both basic and nucleophilic character.

Basicity

DMEA is a moderately strong base, readily reacting with acids in exothermic reactions to form salts and water.[4] This basicity is a key attribute, allowing it to be used as an acid scavenger or a basic catalyst in a variety of organic reactions. For instance, in reactions that generate acidic byproducts, such as hydrogen halides, DMEA can be employed to neutralize the acid and drive the reaction to completion.

Nucleophilicity

The nitrogen atom in DMEA can also act as a nucleophile, attacking electrophilic centers. This reactivity is fundamental to its role as an intermediate in the synthesis of more complex molecules, including quaternary ammonium compounds.[2][4][9]

Role as a Catalyst

DMEA is widely utilized as a catalyst, particularly in polymerization reactions. It is a key component in the "cold-box" process for producing sand cores in foundries, where it catalyzes the curing of resins.[2][4][9] It also functions as a curing agent in the polymerization of polyamides and as a catalyst for the formation of polyurethanes and epoxy resins.[2][5][10]

The catalytic activity of DMEA stems from its ability to activate reactants through nucleophilic or base catalysis pathways. In polyurethane formation, for example, it can activate the isocyanate group, making it more susceptible to nucleophilic attack by the alcohol.

Applications in Research and Drug Development

The unique combination of basicity, nucleophilicity, and catalytic activity makes N,N-Dimethylethylamine a valuable tool for researchers, particularly in the pharmaceutical and agrochemical industries.[1][5]

Intermediate in Pharmaceutical Synthesis

DMEA serves as a crucial building block in the synthesis of a wide range of pharmaceuticals.[1][5] Its incorporation into a molecule can introduce a basic nitrogen center, which is often a key feature of pharmacologically active compounds, influencing properties such as solubility, receptor binding, and bioavailability. The dimethylamino group is a common pharmacophore found in many FDA-approved drugs.[11][12][13] For example, it is a structural component of various antihistamines, analgesics, and anticancer agents.[12]

The synthesis of these drug molecules often involves the reaction of DMEA or a derivative with other organic molecules, leveraging its nucleophilic character to form new carbon-nitrogen bonds.

Reagent in Organic Synthesis

Beyond its role as a building block, DMEA is employed as a reagent to facilitate specific chemical transformations. It can act as a non-nucleophilic base in elimination reactions or as a ligand in transition metal-catalyzed cross-coupling reactions. Its ability to deprotonate certain substrates can be crucial for initiating desired reaction pathways.

The following diagram illustrates a generalized synthetic workflow where DMEA acts as a basic catalyst.

Caption: Generalized workflow of DMEA as a basic catalyst.

Experimental Protocol: Handling and a Representative Reaction

Given its volatile and flammable nature, coupled with its potential for irritation and toxicity, proper handling of N,N-Dimethylethylamine is of utmost importance.[1][2][14][15]

Safety and Handling

• Ventilation: Always handle DMEA in a well-ventilated fume hood to avoid inhalation of its vapors.[14][16]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[15][16]

• Ignition Sources: DMEA is extremely flammable.[1][4] Keep it away from open flames, sparks, and other potential ignition sources.[14][15][17] Use spark-proof tools and ground all equipment when transferring the liquid.[14][15]

• Storage: Store DMEA in a tightly sealed container in a cool, dry, and well-ventilated area designated for flammable liquids.[1][14][15][16] It should be kept separate from strong oxidizing agents and acids.[1][14]

• Spills: In case of a spill, absorb the liquid with an inert material like sand or vermiculite and place it in a sealed container for proper disposal.[14]

Representative Protocol: N-Alkylation using DMEA as an Acid Scavenger

This protocol describes a general procedure for the N-alkylation of a secondary amine using an alkyl halide, with DMEA serving as the acid scavenger. This is a common transformation in drug discovery and development.

Objective: To synthesize a tertiary amine via N-alkylation of a secondary amine.

Materials:

• Secondary amine

• Alkyl halide

• N,N-Dimethylethylamine (DMEA)

• Anhydrous solvent (e.g., acetonitrile, DMF)

• Stir bar

• Round-bottom flask

• Condenser (if heating is required)

• Nitrogen or argon line for inert atmosphere

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the secondary amine (1.0 equivalent) and the anhydrous solvent.

• Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon).

• Addition of Base: Add N,N-Dimethylethylamine (1.1 - 1.5 equivalents) to the reaction mixture. The slight excess ensures complete neutralization of the acid byproduct.

• Addition of Alkylating Agent: Slowly add the alkyl halide (1.0 - 1.1 equivalents) to the stirring solution at room temperature. The reaction may be exothermic, so slow addition is recommended.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction may be heated to increase the rate, in which case a condenser should be attached.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • The DMEA hydrohalide salt may precipitate out of the solution. If so, it can be removed by filtration.

  • Alternatively, the reaction mixture can be diluted with water and extracted with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • The organic layer is then washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation, depending on its properties.

Self-Validation: The success of the reaction can be validated by comparing the spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry) of the purified product with the expected data for the desired tertiary amine. The disappearance of the N-H proton signal from the starting secondary amine in the ¹H NMR spectrum is a key indicator of a successful reaction.

The following diagram illustrates the workflow of this experimental protocol.

Caption: Workflow for N-alkylation using DMEA.

Conclusion

N,N-Dimethylethylamine is a foundational chemical with a broad spectrum of applications, particularly in the realms of polymer chemistry and pharmaceutical development. Its utility is derived from its well-defined chemical properties as a tertiary amine. A comprehensive understanding of its physical data, reactivity, and handling requirements, as outlined in this guide, is essential for its safe and effective utilization in scientific research and industrial processes. As a versatile reagent and catalyst, DMEA will undoubtedly continue to play a significant role in the advancement of chemical synthesis and the discovery of new therapeutic agents.

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N,N-Dimethylglycine (CAS 598-56-1): A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Introduction: Unveiling N,N-Dimethylglycine

N,N-Dimethylglycine (DMG), identified by CAS number 598-56-1, is a fascinating and versatile tertiary amino acid. As a dimethylated derivative of the fundamental amino acid glycine, DMG occupies a crucial position as a metabolic intermediate in both plant and animal cells.[1][2] It is naturally found in foods such as beans, liver, and cereal grains.[3][4] Historically referred to as Vitamin B16, this designation is now obsolete as DMG is synthesized endogenously within the human body and a dietary deficiency does not lead to any known adverse effects.[2] This guide provides an in-depth exploration of the chemical properties, synthesis, biological significance, and diverse applications of DMG, with a particular focus on its relevance to the fields of scientific research and drug development.

Physicochemical Properties and Identification

A thorough understanding of the physicochemical properties of a compound is paramount for its effective application in research and development. The key properties of N,N-Dimethylglycine are summarized in the table below.

Property	Value	Reference
CAS Number	598-56-1	[2]
Molecular Formula	C₄H₉NO₂	[2][3]
Molecular Weight	103.12 g/mol	[2][3]
Appearance	White to slightly yellow crystalline powder	[2][3]
Melting Point	178-182 °C	[2][3]
Solubility	Soluble in water and methanol	[3]
pKa	9.89 at 25°C	[3]
Synonyms	Dimethylaminoacetic acid, N-methylsarcosine, DMG	[5]

Synthesis of N,N-Dimethylglycine: From Benchtop to Industrial Scale

The synthesis of DMG can be achieved through several routes, with the Eschweiler-Clarke reaction being a prominent laboratory-scale method.[2][6] For industrial production, methods starting from chloroacetic acid are also employed.[7]

Laboratory Synthesis: The Eschweiler-Clarke Reaction

This classic method involves the alkylation of glycine. In this reaction, glycine is treated with an excess of aqueous formaldehyde and formic acid, which serves as both the solvent and the reducing agent.[2][6] The reaction proceeds to yield N,N-Dimethylglycine. For isolation, hydrochloric acid is typically added to form the hydrochloride salt, which can then be neutralized to obtain the free amino acid.[2][6]

Experimental Protocol: Synthesis of N,N-Dimethylglycine via Eschweiler-Clarke Reaction

Materials:

• Glycine

• Formaldehyde (37% aqueous solution)

• Formic acid (88-95%)

• Hydrochloric acid (concentrated)

• Silver oxide (for neutralization, optional) or a suitable ion-exchange resin

• Reaction flask with reflux condenser

• Heating mantle

• Stirring apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add glycine.

• Reagent Addition: To the glycine, add an excess of aqueous formaldehyde followed by formic acid. The formic acid acts as both a solvent and the reducing agent.

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and evaporate the excess formaldehyde and formic acid under reduced pressure.

• Salt Formation: Dissolve the residue in water and add concentrated hydrochloric acid to precipitate N,N-Dimethylglycine hydrochloride.

• Isolation of Free Acid: The hydrochloride salt can be collected by filtration. To obtain the free amino acid, the salt can be neutralized with a base such as silver oxide, followed by filtration to remove the silver chloride precipitate.[6] Alternatively, ion-exchange chromatography can be used for purification.

• Drying: The final product is dried under vacuum to yield N,N-Dimethylglycine as a crystalline solid.

Industrial Synthesis

A common industrial method involves the reaction of chloroacetic acid with an aqueous solution of dimethylamine.[7] The reaction is typically carried out in water, and the temperature is controlled to optimize the yield and purity of the final product. After the reaction, unreacted dimethylamine is removed, and the solution is concentrated to crystallize the N,N-Dimethylglycine.[7]

The Central Role of DMG in One-Carbon Metabolism

N,N-Dimethylglycine is a pivotal intermediate in one-carbon metabolism, a complex network of interconnected biochemical pathways essential for the synthesis of nucleotides, amino acids, and for methylation reactions.[8][9]

DMG is formed in the liver from choline via betaine in an enzyme-controlled transmethylation reaction.[1] The metabolism of choline to betaine, and subsequently to DMG, plays a crucial role in the remethylation of homocysteine to methionine.[10] This process is vital for maintaining low levels of homocysteine, an amino acid linked to cardiovascular disease when present in high concentrations.[1] DMG itself can donate its methyl groups for various biological methylation reactions, including the synthesis of proteins and nucleic acids.[1]

Below is a diagram illustrating the metabolic pathway of N,N-Dimethylglycine within the broader context of one-carbon metabolism.

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An In-depth Technical Guide to the Basicity of N,N-Dimethylethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylethylamine (DMEA), a tertiary aliphatic amine, is a versatile compound utilized in various chemical syntheses, including pharmaceuticals and polymers.[1] Its utility is fundamentally linked to its basicity, a critical parameter influencing its reactivity, solubility, and overall behavior in chemical systems.[2] This guide provides a comprehensive exploration of the basicity of N,N-Dimethylethylamine, delving into the structural and environmental factors that govern its proton-accepting ability. We will examine the interplay of inductive effects, steric hindrance, and solvation, and provide a practical, field-proven protocol for the experimental determination of its pKa.

Understanding the Basicity of N,N-Dimethylethylamine: A Multifactorial Perspective

The basicity of an amine is quantified by the pKa of its conjugate acid. A higher pKa value indicates a stronger base.[2] The pKa of N,N-Dimethylethylamine's conjugate acid is approximately 10.16.[1] This value is a result of a complex interplay of several factors, which we will explore in detail below.

The Role of Inductive Effects

Alkyl groups, such as the two methyl and one ethyl group in DMEA, are electron-donating.[3] This positive inductive effect (+I) increases the electron density on the nitrogen atom, making the lone pair of electrons more available to accept a proton.[4][5] Generally, this leads to an increase in basicity compared to ammonia.[3] In the gas phase, where solvation effects are absent, the basicity of amines typically follows the order: tertiary > secondary > primary > ammonia, directly correlating with the number of electron-donating alkyl groups.[6]

Steric Hindrance: A Countervailing Force

While the inductive effect of three alkyl groups suggests that tertiary amines should be the strongest bases, this is not always the case in solution. The bulky nature of the alkyl groups in N,N-Dimethylethylamine creates steric hindrance around the nitrogen atom.[4] This crowding can impede the approach of a proton to the lone pair, thereby reducing the amine's basicity.[4] The balance between the electron-donating inductive effect and the proton-hindering steric effect is a crucial determinant of the overall basicity of a tertiary amine.[7]

Solvation Effects: The Influence of the Medium

In aqueous solutions, the basicity of amines is significantly influenced by the solvation of their protonated forms (ammonium ions).[8] The stability of the conjugate acid is a key factor in determining the position of the acid-base equilibrium.[9] The protonated form of an amine is stabilized by hydrogen bonding with water molecules.[10]

• Primary and secondary amines: The conjugate acids of primary (RNH3+) and secondary (R2NH2+) amines have two and one hydrogen atom, respectively, directly attached to the nitrogen, allowing for effective solvation through hydrogen bonding.[9]

• Tertiary amines: The conjugate acid of a tertiary amine like N,N-Dimethylethylamine (R3NH+) has only one hydrogen atom on the nitrogen, and the bulky alkyl groups further hinder the approach of water molecules, leading to weaker solvation compared to primary and secondary ammonium ions.[8][10]

This reduced solvation of the conjugate acid of a tertiary amine can make it less stable, shifting the equilibrium towards the unprotonated form and thus decreasing the amine's basicity in an aqueous environment.[11]

The interplay of these three factors—inductive effect, steric hindrance, and solvation—determines the observed basicity of N,N-Dimethylethylamine in solution.

Comparative Basicity of N,N-Dimethylethylamine

To better understand the basicity of DMEA, it is useful to compare it with related amines.

Amine	Structure	pKa of Conjugate Acid	Key Differentiating Factors
Ethylamine	CH₃CH₂NH₂	10.67[2]	Primary amine; strong solvation of conjugate acid.
Trimethylamine	(CH₃)₃N	9.79	Tertiary amine; significant steric hindrance.[12]
N,N-Dimethylethylamine	(CH₃)₂NC₂H₅	10.16 [1]	Tertiary amine; balance of inductive effects, steric hindrance, and solvation.
Ammonia	NH₃	9.25[12]	No inductive effect from alkyl groups.

Table 1: Comparison of pKa values of N,N-Dimethylethylamine and related amines.

As seen in the table, N,N-Dimethylethylamine is a stronger base than trimethylamine. This can be attributed to the slightly greater electron-donating effect of the ethyl group compared to a methyl group, which may outweigh the subtle differences in steric hindrance and solvation between the two. It is also a stronger base than ammonia due to the inductive effect of its alkyl groups. However, it is a weaker base than the primary amine, ethylamine, where the strong solvation of the conjugate acid significantly enhances its stability.[13]

Experimental Determination of pKa: A Step-by-Step Protocol

The pKa of N,N-Dimethylethylamine can be accurately determined using potentiometric titration. This method involves the gradual addition of a titrant (an acid) to a solution of the amine and monitoring the resulting pH change.[14]

Protocol: Potentiometric Titration for pKa Determination of N,N-Dimethylethylamine

1. Materials and Equipment:

• N,N-Dimethylethylamine

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Deionized water

• pH meter with a combination glass electrode, calibrated with standard buffers (pH 4, 7, and 10)[15]

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beaker (100 mL)

• Volumetric flasks

2. Procedure:

• Preparation of the Amine Solution: Accurately prepare a 0.01 M solution of N,N-Dimethylethylamine in deionized water. For example, weigh the appropriate mass of DMEA and dissolve it in a 100 mL volumetric flask, then dilute to the mark with deionized water.

• Titration Setup:

  • Pipette a known volume (e.g., 50 mL) of the N,N-Dimethylethylamine solution into a 100 mL beaker.

  • Place the beaker on a magnetic stirrer and add a stir bar.

  • Immerse the calibrated pH electrode into the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

  • Fill the burette with the standardized 0.1 M HCl solution and record the initial volume.

• Titration:

  • Begin stirring the amine solution at a moderate, constant rate.

  • Add the HCl titrant in small increments (e.g., 0.5-1.0 mL).

  • After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

  • As the pH begins to change more rapidly, decrease the increment size of the titrant (e.g., 0.1 mL) to obtain more data points around the equivalence point.

  • Continue the titration well past the equivalence point until the pH changes become minimal again.

3. Data Analysis:

• Plot a graph of pH (y-axis) versus the volume of HCl added (x-axis). This will generate a titration curve.

• Determine the equivalence point, which is the point of steepest inflection on the curve. This can be more accurately found by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V). The peak of the first derivative curve corresponds to the equivalence point.

• The pKa of the conjugate acid of N,N-Dimethylethylamine is equal to the pH at the half-equivalence point (the volume of HCl added is half of that at the equivalence point).[14]

This protocol provides a reliable and reproducible method for determining the pKa of N,N-Dimethylethylamine, a critical parameter for its application in research and development.

Visualizing the Concepts

To further clarify the concepts discussed, the following diagrams illustrate the structure of N,N-Dimethylethylamine and the equilibrium of its protonation.

Caption: Structure of N,N-Dimethylethylamine.

Caption: Protonation equilibrium of N,N-Dimethylethylamine in water.

Conclusion

The basicity of N,N-Dimethylethylamine is a nuanced property governed by a delicate balance of electronic, steric, and solvation effects. While the electron-donating nature of its alkyl groups enhances its basicity relative to ammonia, steric hindrance and the relatively poor solvation of its conjugate acid in aqueous media temper this effect. A thorough understanding of these principles is essential for predicting and controlling the behavior of N,N-Dimethylethylamine in various chemical applications, from organic synthesis to drug formulation. The provided experimental protocol offers a robust method for the precise determination of its pKa, a fundamental parameter for any researcher or scientist working with this important chemical entity.

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• Amines (A-Level). ChemistryStudent.
• Determining pKa Background: The tendency of a compound to donate a proton is expressed as its acid ioniz
• Basicity of Amines Explained Inductive, Steric & Distance Effects JEE NEET Shortcut short notes. (2025-10-08). YouTube.
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• Búcsi, A., Karlovská, J., et al. (2014). Determination of pKa of N-alkyl-N,N-dimethylamine-N-oxides using 1H NMR and 13C NMR spectroscopy. Chemické zvesti.
• Experimental determination of dissociation constants ( p K a ) for N‐(2‐aminoethyl)‐1,3‐propanediamine, 2‐methylpentamethylene diamine, N, N‐dimethyldipropylenetriamine, 3,3'- diamino‐N ‐methyldipropyl‐amine, Bis[2‐(N , N‐dimethylamino)ethyl]ether. SciSpace.
• Correct order of basicity in aqueous medium is (1)
• Búcsi, A., Karlovská, J., Chovan, M., Devínsky, F., & Uhríková, D. (2014). Determination of pKa of N-alkyl-N,N-dimethylamine-N-oxides using 1H NMR and 13C NMR spectroscopy.
• Order of basic strength of amines in aqueous solution. (2018-09-22). Brainly.in.
• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024-04-23). DergiPark.
• The Determination of the pKa of Multiprotic, Weak Acids by Analyzing Potentiometric Acid-Base Titration Data with Difference Plots.
• Development of Methods for the Determination of pKa Values. (2013-08-08). PMC - NIH.
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• pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds. Alfa Chemistry.
• Juranić, I. (2014). Simple Method for the Estimation of pKa of Amines.
• N,N-Dimethylethylamine. Wikipedia.
• Experimental determination of dissociation constants (pKa) for N‐(2‐aminoethyl)‐1,3‐propanediamine, 2‐methylpentamethylene diamine, N,N‐dimethyldipropylenetriamine, 3,3′‐diamino‐N‐methyldipropyl‐amine, Bis[2‐(N,N‐dimethylamino)ethyl]ether, 2.
• Predicted pKa values for the secondary and tertiary amines shown in...
• What is the pKa value of ethylamine and aniline? (2023-02-26). Quora.
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• Methylamine vs Dimethylamine: How Structural Differences Impact Fragrance Applic
• Trimethylamine is less basic than dimethylamine. Allen.

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N,N-Dimethylethylamine (DMEA): A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Executive Summary: N,N-Dimethylethylamine (DMEA) is a tertiary aliphatic amine that serves as a versatile and critical building block in organic synthesis and industrial chemistry. Its unique combination of basicity, nucleophilicity, and steric properties makes it an important reagent and catalyst in a wide array of applications, from the production of polymers and resins to its use as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). This guide provides an in-depth exploration of DMEA's fundamental properties, synthesis, chemical behavior, and practical applications, with a focus on its relevance to the research and drug development sectors. It includes detailed physicochemical data, mechanistic insights, and a representative experimental protocol to equip scientists with the technical knowledge required for its effective and safe utilization.

Fundamental Properties of N,N-Dimethylethylamine

N,N-Dimethylethylamine is a clear, colorless, and volatile liquid characterized by a strong, ammonia-like or fishy odor[1][2]. Its chemical identity and core physicochemical properties are foundational to its application in laboratory and industrial settings.

Chemical Identity

The compound is systematically named N,N-dimethylethanamine according to IUPAC nomenclature[1]. It is commonly referred to by synonyms such as Dimethylethylamine, DMEA, and N-Ethyldimethylamine[3].

Identifier	Value	Source
Molecular Formula	C4H11N	[1][3][4][5]
Linear Formula	(CH3)2NC2H5
Molecular Weight	73.14 g/mol	[1][4][5][6]
CAS Number	598-56-1	[3][4][5][7]
EC Number	209-940-8	[8]
InChI Key	DAZXVJBJRMWXJP-UHFFFAOYSA-N	[1][7]
Canonical SMILES	CCN(C)C	[1][7]

Physicochemical Properties

The physical properties of DMEA, particularly its low boiling point and density, dictate its handling, storage, and application conditions, such as its use in reactions requiring easy removal of the catalyst post-reaction.

Property	Value	Conditions
Boiling Point	36-38 °C	(lit.)[2][4][6]
Melting Point	-140 °C	(lit.)[1][2][6]
Density	0.675 g/mL	at 25 °C (lit.)[2][4][6]
Vapor Pressure	8.09 psi (418.5 mmHg)	at 20 °C
Flash Point	10 °F (-12 °C)	[1][2]
Refractive Index	1.372	n20/D (lit.)[4]

Synthesis and Manufacturing

Industrially, tertiary amines like DMEA are often synthesized via the reaction of a corresponding amine with an alcohol over a catalyst. A common laboratory and industrial route for producing DMEA involves the reductive amination of acetaldehyde with dimethylamine or the reaction of ethylamine with methanol under catalytic conditions[6]. The Eschweiler-Clarke reaction provides a classic method for the methylation of primary and secondary amines, which can be adapted for such syntheses.

Caption: Generalized industrial synthesis of DMEA.

Chemical Reactivity and Mechanistic Insights

As a tertiary amine, DMEA's chemistry is dominated by the lone pair of electrons on the nitrogen atom, making it a moderately strong base and a competent nucleophile.

• Basicity: DMEA readily accepts a proton to form a water-soluble ammonium salt. This property allows it to be used as an acid scavenger or a non-nucleophilic base in elimination reactions (e.g., dehydrohalogenations), where it can remove a proton without competing as a nucleophile.

• Nucleophilicity: The nitrogen atom can attack electrophilic centers. This reactivity is central to its role as a catalyst, for instance, in the polymerization of epoxides and polyurethanes, where it initiates ring-opening or activates monomers.

• Steric Hindrance: The ethyl and two methyl groups provide moderate steric bulk around the nitrogen atom. This influences its reactivity, making it less nucleophilic than less-hindered tertiary amines but still accessible enough to function effectively as a catalyst.

• Quaternization: DMEA reacts with alkyl halides to form quaternary ammonium salts. These salts have applications as phase-transfer catalysts and surfactants[2][4].

Applications in Pharmaceutical and Drug Development

The unique properties of DMEA make it a valuable tool in the synthesis of complex molecules, including APIs.

• Catalyst: It is employed as a base catalyst in condensation and polymerization reactions crucial for building molecular backbones[2][4][7].

• Intermediate: DMEA serves as a precursor in multi-step syntheses. The dimethylaminoethyl moiety is a common structural feature in various pharmacologically active compounds.

• Process Regulator: It can be used as a pH modifier or stabilizer for certain formulations and chemical processes[2][7].

Safety, Handling, and Storage

DMEA is a hazardous substance that requires careful handling to minimize risks.

• Hazards: It is a highly flammable liquid and vapor[2][6]. Vapors can irritate the eyes and mucous membranes, and direct contact can be corrosive to the skin and eyes[1][2][6]. Combustion produces toxic oxides of nitrogen (NOx)[1][2].

• Handling: Work should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

• Storage: DMEA should be stored in a tightly sealed container in a cool, dry, and well-ventilated area away from sources of ignition and strong oxidizing agents[2].

Experimental Protocol: DMEA as a Base Catalyst in Knoevenagel Condensation

This protocol describes a model reaction where DMEA acts as a base catalyst for the condensation between an aldehyde and an active methylene compound. This demonstrates its utility in forming carbon-carbon bonds.

Objective: To synthesize ethyl 2-cyano-3-phenylacrylate via a DMEA-catalyzed Knoevenagel condensation.

Materials:

• Benzaldehyde

• Ethyl cyanoacetate

• N,N-Dimethylethylamine (DMEA)

• Ethanol (solvent)

• Hydrochloric acid (for workup)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, condenser, separatory funnel

Procedure:

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add benzaldehyde (1.0 eq) and ethyl cyanoacetate (1.0 eq) in ethanol (20 mL).

• Catalyst Addition: While stirring, add a catalytic amount of DMEA (0.1 eq) to the reaction mixture.

• Reaction: Attach a condenser and heat the mixture to a gentle reflux (approx. 80°C) for 2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature.

• Quenching: Transfer the mixture to a separatory funnel and dilute with 50 mL of water. Neutralize the mixture with 1M HCl until it is slightly acidic.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with brine (1 x 50 mL).

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from ethanol/water to yield the final product.

Caption: Workflow for DMEA-catalyzed Knoevenagel condensation.

References

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• Pharmaffiliates. (n.d.). N,N-Dimethylethylamine. Retrieved from [Link]

• Grokipedia. (n.d.). N,N-Dimethylethylamine. Retrieved from [Link]

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• precisionFDA. (n.d.). N,N-DIMETHYLETHYLAMINE. Retrieved from [Link]

• Wikipedia. (n.d.). N,N-Dimethylethylamine. Retrieved from [Link]

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understanding the reactivity of tertiary amines like DMEA

An In-Depth Technical Guide to the Reactivity of Dimethylethanolamine (DMEA)

Authored by a Senior Application Scientist

Foreword: Deconstructing the Reactivity of a Bifunctional Molecule

Dimethylethanolamine (DMEA), known systematically as 2-(Dimethylamino)ethanol, is an organic compound that holds a position of significant industrial and scientific interest. Its utility stems not from a single attribute, but from the synergistic interplay of its two distinct functional groups: a tertiary amine and a primary alcohol.[1][2][3][4][5] This guide moves beyond a simple cataloging of reactions to provide a mechanistic and application-oriented understanding of DMEA's reactivity. We will explore the core chemical principles that govern its behavior as a base, a nucleophile, a catalyst, and a reactive intermediate, offering field-proven insights for researchers, scientists, and drug development professionals. The protocols and data presented herein are designed to be self-validating, providing a robust framework for practical application.

Molecular Architecture and Physicochemical Profile

The structure of DMEA, (CH₃)₂NCH₂CH₂OH, is the foundation of its chemical personality. The nitrogen atom is trisubstituted, classifying it as a tertiary amine, while the terminal hydroxyl group provides the characteristics of a primary alcohol. This bifunctionality is the key to its versatility.[1][2][3][4][5]

Core Functional Groups and Their Implications

The DMEA molecule's reactivity can be understood by examining its two key functional centers.

Caption: DMEA's dual functionality: Tertiary amine and primary alcohol groups dictate its diverse reactivity.

A summary of DMEA's key physicochemical properties is provided below.

Property	Value	Source(s)
Chemical Formula	C₄H₁₁NO	[6]
Molar Mass	89.138 g·mol⁻¹	[2]
Appearance	Colorless to pale yellow liquid	[1][6]
Odor	Fishy, ammoniacal	[2][3]
Density	0.890 g/mL	[2]
Boiling Point	134.1 °C	[2]
Melting Point	-59.0 °C	[2]
Miscibility	Miscible with water, alcohols, ethers	[1][3]

The Tertiary Amine Moiety: A Hub of Reactivity

The lone pair of electrons on the nitrogen atom is the primary driver of the amine functionality's reactivity, defining its roles as both a base and a nucleophile.

Basicity and Acid-Base Reactions

Like all amines, DMEA is a weak base and readily accepts a proton (H⁺) from an acid to form a salt. This exothermic neutralization reaction is fundamental to many of its industrial applications, such as adjusting pH in water-based coatings and acting as a corrosion inhibitor in boiler systems by neutralizing acidic gases like CO₂.[1][3][7][8]

Reaction: (CH₃)₂NCH₂CH₂OH + H-A ⇌ [(CH₃)₂N(H)CH₂CH₂OH]⁺ A⁻

The strength of an amine as a base is influenced by the availability of the nitrogen's lone pair for protonation. Factors such as electronic effects, steric hindrance, and solvent polarity play crucial roles.[9] While alkyl groups are electron-donating and generally increase basicity compared to ammonia, the three alkyl groups in a tertiary amine can create steric hindrance, which can impede protonation and affect the solvation of the resulting cation, making its basicity context-dependent.[9][10][11]

Nucleophilicity and Substitution Reactions

The electron-rich nitrogen atom also functions as a potent nucleophile, capable of attacking electron-deficient centers (electrophiles).[12] A classic example is the Sₙ2 reaction with an alkyl halide, which results in the formation of a quaternary ammonium salt.[13]

Caption: Generalized workflow for the Sₙ2 reaction of DMEA with an alkyl halide.

While DMEA is a strong nucleophile, its reactivity is tempered by steric hindrance.[10][14] The three alkyl groups (two methyl, one ethanol) surrounding the nitrogen can physically block its approach to a sterically crowded electrophilic carbon. Consequently, DMEA reacts most efficiently with unhindered electrophiles like methyl and primary alkyl halides.[14]

Catalytic Activity

DMEA is widely recognized for its catalytic prowess, particularly in the production of polyurethane foams and as a curing agent for epoxy resins.[1][8][15][16][17] Its catalytic mechanism involves lowering the activation energy of the reaction between an isocyanate and a polyol (or water).[18][19]

The mechanism proceeds in several steps:

• Proton Transfer: As a strong base, DMEA can accept a proton from the alcohol's hydroxyl group, increasing the alcohol's nucleophilicity.[18]

• Nucleophilic Attack: The activated alcohol (alkoxide) then attacks the electrophilic carbon of the isocyanate group, forming a urethane linkage.[18]

• Catalyst Regeneration: The DMEA is regenerated, allowing it to participate in further catalytic cycles.

Caption: Catalytic cycle of DMEA in urethane formation.

Oxidation of the Amine

Tertiary amines can be oxidized by reagents like hydrogen peroxide (H₂O₂) or peroxy acids to form tertiary amine N-oxides.[20]

Reaction: (CH₃)₂NCH₂CH₂OH + H₂O₂ → (CH₃)₂N⁺(O⁻)CH₂CH₂OH + H₂O

This transformation is significant as it alters the molecule's properties. The resulting N-oxide is more polar and less basic than the parent amine. This reaction can be leveraged in applications like surface modification, where oxidizing a tertiary amine-functionalized surface can control the adhesion of proteins.[21][22]

The Primary Alcohol Moiety: A Site for Covalent Linkage

The hydroxyl (-OH) group in DMEA allows it to undergo reactions typical of primary alcohols, a feature that significantly expands its synthetic utility.

Esterification and Polymer Incorporation

The -OH group can react with carboxylic acids, acyl chlorides, or anhydrides to form esters. More importantly, in the context of polymer chemistry, this group can react with isocyanates.[17] This makes DMEA a reactive catalyst in polyurethane systems; it not only catalyzes the polymerization but also becomes chemically incorporated into the final polymer matrix via a urethane linkage.[17] This covalent bonding prevents the catalyst from leaching out of the finished product, which can be critical in applications like medical devices or consumer goods.

Experimental Protocols for Characterizing DMEA Reactivity

To translate theory into practice, robust and verifiable experimental methods are essential. The following protocols provide a framework for quantifying key aspects of DMEA's reactivity.

Protocol: Potentiometric Titration to Determine Basicity

This method provides a self-validating system to determine the pKa of DMEA, a direct measure of its basicity.

Objective: To accurately determine the pKa of DMEA in an aqueous solution.

Methodology:

• Preparation: Prepare a 0.1 M solution of DMEA in deionized water. Calibrate a pH meter using standard buffers (pH 4, 7, and 10).

• Titration Setup: Place 50.0 mL of the DMEA solution in a beaker with a magnetic stir bar. Immerse the calibrated pH electrode and the tip of a burette containing standardized 0.1 M hydrochloric acid (HCl).

• Data Collection: Record the initial pH. Add the HCl titrant in small increments (e.g., 0.5-1.0 mL), recording the pH after each addition. As the pH begins to change more rapidly, reduce the increment size (e.g., 0.1 mL) to accurately capture the equivalence point.

• Analysis: Plot pH (y-axis) versus the volume of HCl added (x-axis). The equivalence point is the point of maximum slope on this curve (or the peak of the first derivative plot, d(pH)/dV). The pKa is equal to the pH at the half-equivalence point (the volume of HCl added is half of that required to reach the equivalence point).

Caption: Experimental workflow for determining the pKa of DMEA via potentiometric titration.

Protocol: HPLC Monitoring of an Sₙ2 Reaction

This protocol allows for the kinetic analysis of DMEA's nucleophilic reactivity.

Objective: To monitor the rate of reaction between DMEA and an alkyl halide (e.g., benzyl bromide).

Methodology:

• Reaction: In a thermostatted vessel, combine equimolar concentrations (e.g., 0.05 M) of DMEA and benzyl bromide in a suitable solvent (e.g., acetonitrile). Start a timer immediately upon mixing.

• Sampling: At predetermined time intervals (e.g., t = 0, 5, 10, 20, 40, 60 minutes), withdraw a small aliquot of the reaction mixture. Immediately quench the reaction by diluting the aliquot in the HPLC mobile phase.

• HPLC Analysis: Inject the diluted samples into an HPLC system. The disappearance of DMEA or benzyl bromide can be monitored. A mixed-mode column is often effective for retaining polar amines like DMEA.[23]

• Data Analysis: Plot the concentration of the reactant (DMEA) versus time. The slope of this line will provide information about the reaction rate.

HPLC Parameter	Suggested Value	Source(s)
Column	Primesep 100 mixed-mode	[23]
Mobile Phase	Acetonitrile/Water with buffer (e.g., ammonium formate)	[23]
Detector	ELSD (Evaporative Light Scattering Detector) or UV (if product is chromophoric)	[23][24]
Flow Rate	1.0 mL/min	-

Conclusion: A Synthesis of Functionality

The reactivity of Dimethylethanolamine is a compelling case study in molecular synergy. It is not merely a tertiary amine or a primary alcohol, but a bifunctional entity whose properties are greater than the sum of its parts. Its basicity and nucleophilicity make it an effective pH regulator, corrosion inhibitor, and synthetic building block.[1][6][7] Its ability to catalyze reactions while simultaneously incorporating itself into a polymer backbone makes it a highly efficient component in materials science.[15][17] Understanding the fundamental principles governing its acid-base chemistry, nucleophilic substitutions, catalytic cycles, and oxidation pathways is paramount for any scientist seeking to harness its full potential in drug development, polymer synthesis, or industrial chemical applications.

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A Comprehensive Guide to the Safe Handling of N,N-Dimethylethylamine for Research and Development

This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency procedures for N,N-Dimethylethylamine (DMEA). The information herein is synthesized from authoritative safety data sheets and occupational health guidelines to ensure a comprehensive understanding of the risks and mitigation strategies associated with this compound.

Understanding the Compound: Properties and Applications of N,N-Dimethylethylamine

N,N-Dimethylethylamine (CAS No: 598-56-1) is a tertiary amine that presents as a clear, colorless liquid.[1] It is characterized by a strong odor that can range from ammonia-like to fishy.[1][2] DMEA is utilized in various chemical manufacturing processes, including as an adhesive, sealant chemical, and process regulator.[2] In the realm of research and drug development, it serves as an intermediate for the synthesis of quaternary ammonium compounds and as a catalyst in the production of sand cores in foundries.[2] Its application extends to the polymerization of polyamides and the preparation of polypeptide nanogels.[2]

A thorough understanding of its chemical and physical properties is fundamental to its safe handling.

Property	Value	Source
Molecular Formula	C4H11N	[3]
Molecular Weight	73.14 g/mol	[3]
Boiling Point	36-38 °C (lit.)	[4]
Melting Point	-140 °C (lit.)	[4]
Flash Point	-28 °C (-18.4 °F) - closed cup	[4]
Density	0.675 g/mL at 25 °C (lit.)	[4]
Vapor Pressure	8.09 psi (20 °C)	[4]

Hazard Identification and Risk Assessment

N,N-Dimethylethylamine is classified as a hazardous substance with multiple risk factors that necessitate stringent safety protocols.[5][6]

• Flammability: DMEA is a highly flammable liquid and vapor, with a low flash point.[4][5] Vapors are heavier than air and can travel to a source of ignition and flash back.[7] Containers may explode when heated.[5][7]

• Corrosivity: It causes severe skin burns and eye damage.[5][6]

• Toxicity: DMEA is harmful if swallowed or inhaled.[5] Acute oral toxicity falls under Category 4.[5] Inhalation of high vapor concentrations can lead to symptoms such as headache, dizziness, tiredness, nausea, and vomiting.[6]

• Health Hazards: Ingestion can cause severe swelling and damage to the digestive tract, with a risk of perforation.[6][7] It is a corrosive material, and gastric lavage or emesis is contraindicated.[6]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial to mitigate the risks of exposure to N,N-Dimethylethylamine. The selection of appropriate PPE should be based on a thorough risk assessment of the specific procedures being undertaken.

• Eye and Face Protection: Chemical splash goggles are mandatory.[3] In situations with a higher risk of splashing, a face shield should be worn in conjunction with goggles.[3][8]

• Skin Protection: Impervious gloves, such as PVC or other chemically resistant materials, are required.[3][9] Protective clothing, including a lab coat or a chemical-resistant apron, must be worn to prevent skin contact.[3][10] For large-scale operations or in cases of severe exposure risk, a PVC protective suit may be necessary.[9]

• Respiratory Protection: All work with DMEA should be conducted in a well-ventilated area, preferably within a chemical fume hood.[7] If exposure limits are likely to be exceeded, a NIOSH/MSHA approved respirator is necessary.[6] Recommended respirator types include those with ammonia and organic ammonia derivatives filters (Type K, Green).[6] For higher concentrations, a supplied-air respirator with a full facepiece, operated in a pressure-demand or other positive-pressure mode, is recommended.[10]

Caption: A flowchart outlining the key steps for responding to a chemical spill of N,N-Dimethylethylamine.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, foam, or carbon dioxide. [3]Water mist may be used to cool closed containers. [5]* Unsuitable Extinguishing Media: Do not use a direct water stream as it may scatter and spread the fire. [3]* Specific Hazards: The compound may decompose upon combustion to generate poisonous fumes, including carbon oxides and nitrogen oxides. [3]Closed containers are at risk of exploding from the heat of a fire. [3]* Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear. [5]

Waste Disposal

All waste containing N,N-Dimethylethylamine must be handled as hazardous waste. [10]Disposal should be carried out by qualified personnel in accordance with all applicable federal, state, and local regulations. [3]Do not dispose of the chemical into drains or the environment. [3]Empty containers may retain product residue and should be treated as hazardous waste. [7]

Occupational Exposure Limits

While specific OSHA Permissible Exposure Limits (PEL) or NIOSH Recommended Exposure Limits (REL) for N,N-Dimethylethylamine are not consistently established across all jurisdictions, it is crucial to adhere to the principles of minimizing exposure to the lowest achievable levels. For similar compounds like Dimethylamine, OSHA has set a PEL of 10 ppm averaged over an 8-hour workshift. [10]Given the hazards of DMEA, a conservative approach to exposure control is warranted.

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discovery and history of N,N-Dimethylethylamine

An In-depth Technical Guide to the Discovery and History of N,N-Dimethylethylamine

Abstract

N,N-Dimethylethylamine (DMEA), a tertiary aliphatic amine, represents a cornerstone of modern industrial chemistry. Though its formal discovery is not attributed to a single scientist, its history is intrinsically linked to the systematic expansion of amine chemistry in the early 20th century. This guide provides a comprehensive exploration of DMEA, from its fundamental physicochemical properties to the evolution of its synthesis and its eventual adoption as a critical catalyst and chemical intermediate. We will examine the causality behind the progression from early, non-specific alkylation techniques to the highly optimized, catalyst-driven industrial processes used today. This narrative is designed for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis, mechanisms, and diverse applications of this versatile molecule.

Introduction: The Identity and Significance of N,N-Dimethylethylamine

N,N-Dimethylethylamine, systematically named N,N-dimethylethanamine, is a colorless to pale yellow liquid characterized by a strong, fishy or ammonia-like odor.[1] With the chemical formula C₄H₁₁N, it is a volatile and highly flammable tertiary amine that has become indispensable in numerous industrial sectors.[2][3] Its primary utility stems from its function as a potent catalyst in the foundry industry for the "cold-box" process of producing sand cores for metal casting.[2][3][4] Beyond this, DMEA serves as a crucial curing agent in polyamide polymerization, an intermediate in the synthesis of quaternary ammonium compounds, and a reagent in various organic transformations.[1][2][5]

Physicochemical Characteristics

The utility of DMEA in various applications is a direct consequence of its specific physical and chemical properties. Its low boiling point and high vapor pressure are particularly relevant to its use as a gaseous catalyst in foundry applications. A summary of its key properties is presented below.

Property	Value
Molecular Formula	C₄H₁₁N
Molar Mass	73.14 g/mol [2]
Appearance	Colorless to pale yellow liquid[1][2]
Melting Point	-140 °C[2][6][7]
Boiling Point	36–38 °C[2][6][7]
Density	0.675 g/mL at 25 °C[2][6][7]
Flash Point	-28 °C (-18 °F)[2]
Water Solubility	Miscible[2]
Acidity (pKa of conjugate acid)	10.16[3]

Historical Context and the Evolution of Synthesis

The emergence of N,N-Dimethylethylamine was not a singular event but rather a logical outcome of the burgeoning field of organic amine chemistry in the early 20th century.[1] Early methods for amine synthesis were often fraught with challenges, primarily the lack of selectivity.

Early Synthetic Challenges: The Problem of Polyalkylation

The most straightforward conceptual approach to synthesizing DMEA would be the SN2 alkylation of a simpler amine. For instance, reacting ethylamine with a methyl halide or dimethylamine with an ethyl halide.

However, this method's primary drawback is over-alkylation.[8][9] The newly formed secondary or tertiary amine product is itself a nucleophile and competes with the starting amine for the alkyl halide. This results in a difficult-to-separate mixture of primary, secondary, tertiary, and even quaternary ammonium salts.[8] For early 20th-century chemists, isolating pure DMEA from such a mixture without modern chromatographic techniques would have been a formidable challenge, explaining why no single discoverer is widely credited.[1]

Caption: The challenge of over-alkylation in early amine synthesis.

Rise of Controlled Synthesis: Reductive Amination

A more controlled and widely adopted method for preparing tertiary amines is reductive amination.[10][11] This two-part process involves first reacting a secondary amine with an aldehyde or ketone to form an enamine or iminium ion intermediate, which is then reduced in a second step to yield the target tertiary amine.[10][11]

For DMEA, this would typically involve the reaction of dimethylamine with acetaldehyde. The use of milder reducing agents like sodium borohydride (NaBH₄) in the second step offers greater selectivity than the harsh conditions of early alkylation methods.[10]

Exemplary Laboratory Protocol: Reductive Amination for DMEA Synthesis

• Reaction Setup: A solution of dimethylamine (2 equivalents) in a suitable solvent such as methanol is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Aldehyde Addition: Acetaldehyde (1 equivalent) is added dropwise to the cooled dimethylamine solution. The reaction is stirred at 0-5 °C for 1-2 hours to facilitate the formation of the enamine/iminium intermediate.

• Reduction: Sodium borohydride (NaBH₄) (1.5 equivalents) is added portion-wise to the reaction mixture, ensuring the temperature remains below 20 °C. The evolution of hydrogen gas may be observed.

• Quenching and Extraction: After stirring for an additional 12 hours at room temperature, the reaction is carefully quenched with water. The methanol is removed under reduced pressure. The aqueous residue is then made basic with NaOH and extracted with diethyl ether.

• Purification: The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed by distillation. The resulting crude DMEA can be further purified by fractional distillation.

Modern Industrial Production: Catalytic Amination

Industrial-scale synthesis demands high efficiency, atom economy, and catalyst recyclability. The dominant modern method for producing DMEA is the catalytic reaction of ethanol with dimethylamine in the gas phase.[1][4]

This process utilizes a hydrogenation-dehydrogenation catalyst, typically based on copper chromite, sometimes promoted with other metal oxides like zinc or barium.[4] The reaction is carried out at elevated temperatures (180-240 °C) and pressures (1-15 bar) in the presence of hydrogen gas.[4] The hydrogen atmosphere helps maintain catalyst activity and influences the reaction equilibrium. This method provides high yields (often >95%) and excellent conversion rates, making it highly economical.[4]

An alternative, closely related industrial route involves the reaction of ethylamine with methanol over similar copper-based catalysts.[2][12][13] The choice between these pathways often depends on the relative cost and availability of the starting materials.

Caption: Workflow for industrial production of DMEA via catalytic amination.

Key Applications: A Versatile Chemical Workhorse

The physical and chemical properties of DMEA make it a highly effective and versatile molecule in several key industrial applications.

• Foundry Catalyst: DMEA is a premier catalyst for the polyurethane "cold-box" process in foundries.[2][3][4] In this application, gaseous DMEA is passed through a mold made of sand mixed with a two-part polyurethane resin. The basicity of DMEA rapidly catalyzes the polymerization reaction, instantly hardening the sand core at room temperature. Its volatility allows for easy purging from the mold after curing.

• Polymer and Resin Production: It serves as a catalyst for producing polyurethanes used in flexible foams and coatings and acts as a curing agent for polyamides and epoxy resins.[2][5][6]

• Chemical Synthesis Intermediate: DMEA is a building block for synthesizing quaternary ammonium compounds, which are used as surfactants, corrosion inhibitors, and process regulators.[1][5][6] It also facilitates certain reactions, such as the enolization of aryl ketones.[2][7]

• Agrochemicals and Pharmaceuticals: The molecule serves as an intermediate in the synthesis of various pesticides, herbicides, and active pharmaceutical ingredients.[1][5]

Safety and Handling

N,N-Dimethylethylamine is a hazardous substance that requires careful handling. It is classified as a highly flammable liquid with a very low flash point.[2][6] Its vapors are heavier than air and can form explosive mixtures.[6] DMEA is also corrosive and can cause severe skin and eye burns upon contact.[2] Inhalation may lead to respiratory irritation.[1] Proper personal protective equipment (PPE), including gloves, safety goggles, and respiratory protection, is mandatory when handling this chemical.

Conclusion

The story of N,N-Dimethylethylamine is a microcosm of the advancement of applied organic chemistry. From its conceptual origins in the challenging, non-selective reactions of the early 20th century, its synthesis has evolved into a highly efficient, catalyst-driven industrial process. This journey, fueled by the need for precise chemical tools, has established DMEA as an indispensable component in industries ranging from metal casting to polymer science. Its history underscores a fundamental principle of chemical development: the persistent drive to transform complex laboratory curiosities into reliable, large-scale industrial solutions.

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An In-depth Technical Guide to N,N-Dimethylethylamine: A Versatile Lewis Base in Modern Chemical Synthesis

Abstract

N,N-Dimethylethylamine (DMEA), a tertiary aliphatic amine, is a cornerstone of numerous industrial and laboratory-scale chemical transformations.[1] Its utility is fundamentally derived from the non-bonded electron pair on its nitrogen atom, which imparts significant Lewis basicity.[1] This guide provides an in-depth exploration of DMEA's role as a Lewis base, moving beyond simple classification to dissect the interplay between its electronic structure, steric profile, and resulting reactivity. We will examine its critical function as a catalyst in polymerization, a stoichiometric base in organic synthesis, and an intermediate in the formation of high-value compounds. Through mechanistic discussions, comparative data analysis, and detailed experimental protocols, this document serves as a technical resource for researchers, chemists, and process development professionals seeking to leverage the unique properties of DMEA in their work.

Fundamental Principles: The Molecular Basis of DMEA's Reactivity

At its core, the utility of N,N-Dimethylethylamine (DMEA) is dictated by its molecular structure: an ethyl group and two methyl groups attached to a central nitrogen atom.[1] This arrangement creates a molecule with a distinct combination of electronic and steric properties that govern its behavior as a Lewis base.

Electronic and Steric Profile

The nitrogen atom in DMEA possesses a lone pair of electrons, making it an electron-pair donor and thus a Lewis base.[1] The three alkyl substituents (two methyl, one ethyl) are electron-donating groups, which increase the electron density on the nitrogen atom through an inductive effect.[1] This enhanced electron density makes the lone pair more available for donation to a Lewis acid (e.g., a proton, metal cation, or electron-deficient carbon center), rendering DMEA a moderately strong base.

Its basicity is quantified by the pKa of its conjugate acid, which is approximately 10.16.[2] This value is crucial for selecting DMEA for specific applications where a particular pH range must be maintained or a specific acid strength must be overcome.

While electronically activated, DMEA is considered a sterically accessible or "non-hindered" tertiary amine, especially when compared to bases like diisopropylethylamine (DIPEA) or triethylamine (TEA). This relatively low steric hindrance allows it to readily access acidic protons and coordinate with electrophilic centers, influencing its catalytic efficiency and reaction kinetics.

Physicochemical Properties for Practical Application

The selection of a base in a chemical process extends beyond its pKa. Physical properties such as boiling point, density, and solubility are critical for reaction setup, workup, and purification. DMEA's high volatility is a key feature, facilitating its removal from a reaction mixture post-completion via evaporation or distillation.

Property	Value	Source
Molecular Formula	C₄H₁₁N	[3]
Molecular Weight	73.14 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[4]
Boiling Point	36–38 °C	[5]
Melting Point	-140 °C	[5]
Density	0.675 g/mL at 25 °C	[5]
pKa (conjugate acid)	10.16	[2]
Flash Point	-28 °C (-18 °F)	[4]
Solubility	Miscible with water and organic solvents	[4]

Role in Catalysis: Accelerating Polymerization Reactions

DMEA is a widely employed catalyst, particularly in the production of polymers like polyurethanes and as a curing agent for epoxy resins.[3][6] In these contexts, its function is to lower the activation energy of key bond-forming steps.[7]

Polyurethane Foam Production

In the manufacturing of polyurethane (PU) foams, two primary reactions occur simultaneously: the gelling reaction (polyol-isocyanate) and the blowing reaction (water-isocyanate).[8] DMEA, as a tertiary amine catalyst, plays a crucial role in balancing the rates of these two reactions to achieve the desired foam properties.[9]

• Mechanism of Action : DMEA's lone pair of electrons forms a complex with the electrophilic carbon of the isocyanate group (-NCO). This complexation increases the electrophilicity of the carbon, making it more susceptible to nucleophilic attack by the hydroxyl groups of the polyol (gelling) or by water (blowing).

• Causality of Choice : DMEA is often selected for its balanced catalytic activity. It effectively promotes both reactions, and its volatility allows it to escape the polymer matrix after formation, which can be desirable in certain applications.[8][9] Formulators can fine-tune the foam's rise time, tack-free time, and final cell structure by adjusting the concentration of DMEA, often in combination with organometallic catalysts like dibutyltin dilaurate.

Epoxy Resin Curing

DMEA can also function as a catalyst or accelerator for the curing of epoxy resins with amine or anhydride hardeners.[10][11] The curing process involves the opening of the epoxide ring by a nucleophile, creating a cross-linked polymer network.[12]

• Mechanism of Action : When used with amine hardeners, DMEA's primary role is to act as a base, deprotonating the primary or secondary amine hardener to increase its nucleophilicity. With anhydride hardeners, DMEA's lone pair can attack the anhydride, forming a reactive intermediate that then initiates the polymerization with the epoxy group. In both cases, DMEA facilitates the ring-opening reaction, accelerating the formation of the rigid, three-dimensional network.[11][13]

Stoichiometric Base and Reagent in Synthesis

Beyond catalysis, DMEA is frequently used as a stoichiometric base to neutralize acidic byproducts or as a direct reactant in the synthesis of other molecules.

Acid Scavenger in Acylation and Elimination Reactions

In reactions that generate strong acids like HCl or HBr (e.g., acylations with acyl chlorides, dehydrohalogenations), a base is required to neutralize the acid and drive the reaction to completion. DMEA is an excellent choice for this role.

• Causality of Choice :

  • Basicity : Its pKa is sufficient to neutralize the generated hydrogen halides.[2]

  • Solubility : The resulting ammonium salt (N,N-dimethylethylammonium halide) is often soluble in the reaction medium or can be easily removed by an aqueous wash during workup.

  • Non-nucleophilic Nature : As a tertiary amine, DMEA is non-nucleophilic, which prevents it from competing with the desired nucleophile in substitution reactions.[1] This is a critical advantage over primary or secondary amines.

Synthesis of Quaternary Ammonium Compounds

DMEA serves as a key intermediate for the synthesis of quaternary ammonium compounds ("quats"), which have widespread applications as surfactants, phase-transfer catalysts, and antimicrobial agents.[3][4][14] This transformation occurs via the Menschutkin reaction, a bimolecular nucleophilic substitution (SN2) reaction.[15]

• Mechanism : The nitrogen atom of DMEA acts as a nucleophile, attacking an alkyl halide (e.g., methyl iodide, benzyl chloride). This displaces the halide and forms a new carbon-nitrogen bond, resulting in a permanently charged quaternary ammonium cation.[14][15]

Experimental Protocol: Synthesis of N-Benzyl-N,N-dimethylethanaminium Chloride

This protocol provides a representative, self-validating methodology for the synthesis of a quaternary ammonium salt using DMEA.

Objective: To synthesize and characterize N-benzyl-N,N-dimethylethanaminium chloride via the Menschutkin reaction.

Materials:

• N,N-Dimethylethylamine (DMEA), ≥99%

• Benzyl chloride, ≥99%

• Acetonitrile (anhydrous)

• Diethyl ether (anhydrous)

• Round-bottom flask with magnetic stir bar

• Condenser and drying tube

• Heating mantle with temperature controller

• Büchner funnel and filter paper

• NMR tubes, Deuterated solvent (e.g., D₂O or DMSO-d₆)

Methodology:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve N,N-Dimethylethylamine (7.31 g, 0.10 mol) in 40 mL of anhydrous acetonitrile.

• Reagent Addition: While stirring, add benzyl chloride (12.66 g, 0.10 mol) dropwise to the solution at room temperature. An exothermic reaction may be observed.

• Reaction Conditions: Fit the flask with a condenser and a drying tube. Heat the reaction mixture to 50 °C and maintain stirring for 12-18 hours. Monitor the reaction progress by TLC if applicable (note: reactants and products are highly polar).

• Product Isolation: After cooling the reaction mixture to room temperature, add 100 mL of anhydrous diethyl ether to precipitate the product. A white solid should form.

• Purification: Stir the resulting slurry for 30 minutes in an ice bath to maximize precipitation. Collect the white solid by vacuum filtration using a Büchner funnel. Wash the solid twice with 20 mL portions of cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified solid in a vacuum oven at 40 °C for 4-6 hours to yield the final product, N-benzyl-N,N-dimethylethanaminium chloride.

• Self-Validation (Characterization):

  • Determine the yield of the dried product.

  • Obtain a ¹H NMR spectrum to confirm the structure. Expect to see characteristic peaks for the ethyl group, the two N-methyl groups, the benzylic CH₂ group, and the aromatic protons.

  • Obtain an FTIR spectrum to identify key functional groups.

  • Measure the melting point and compare it to literature values.

Conclusion

N,N-Dimethylethylamine is a powerful and versatile tool in the arsenal of the modern chemist. Its efficacy as a Lewis base is a direct consequence of its molecular architecture—an inductively activated nitrogen center with minimal steric encumbrance. This combination allows it to function effectively as a potent catalyst for polymerization, a non-nucleophilic acid scavenger in sensitive organic transformations, and a reliable building block for the synthesis of quaternary ammonium compounds. Understanding the fundamental principles of its reactivity, as outlined in this guide, empowers researchers and development professionals to make informed decisions, optimizing reaction conditions and unlocking new synthetic possibilities.

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The Solubility of N,N-Dimethylethylamine in Organic Solvents: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the solubility of N,N-Dimethylethylamine (DMEA), a tertiary amine of significant industrial and pharmaceutical relevance. The document elucidates the physicochemical principles governing its solubility, presents qualitative and quantitative solubility data across a spectrum of organic solvents, and details experimental protocols for solubility determination. Through a blend of theoretical explanation and practical guidance, this guide serves as a critical resource for professionals leveraging DMEA in chemical synthesis, formulation development, and other research applications.

Introduction: Understanding the Versatility of N,N-Dimethylethylamine

N,N-Dimethylethylamine (CAS No. 598-56-1) is a colorless to pale yellow, volatile liquid characterized by a distinct amine odor.[1][2] As a tertiary amine, its nitrogen atom is bonded to two methyl groups and one ethyl group, a structural feature that dictates its chemical behavior and physical properties.[1] DMEA is a crucial building block and catalyst in numerous applications, including the synthesis of pharmaceuticals, agrochemicals, and polymers.[2] Its efficacy in these roles is often contingent on its solubility and miscibility with a variety of reaction media and formulation components. A thorough understanding of its solubility profile is therefore paramount for optimizing reaction conditions, ensuring product purity, and developing stable formulations.

Physicochemical Principles Governing Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and solvent molecules. For N,N-Dimethylethylamine, the following principles are key to understanding its broad solubility in organic solvents.

The Role of Polarity and van der Waals Forces

N,N-Dimethylethylamine is a polar aprotic molecule. The electronegativity difference between nitrogen and carbon atoms creates a dipole moment. However, unlike primary and secondary amines, DMEA lacks hydrogen atoms directly bonded to the nitrogen.[3] This structural attribute prevents it from acting as a hydrogen bond donor, although the lone pair of electrons on the nitrogen atom can act as a hydrogen bond acceptor.[4]

The primary intermolecular forces at play when DMEA interacts with nonpolar or weakly polar aprotic solvents are London dispersion forces and dipole-dipole interactions (van der Waals forces). The alkyl groups of DMEA contribute to its nonpolar character, allowing for favorable van der Waals interactions with nonpolar solvents like alkanes and aromatic hydrocarbons.

Interactions with Polar Aprotic and Protic Solvents

In polar aprotic solvents such as acetone or ethyl acetate, the solubility of DMEA is enhanced by dipole-dipole interactions between the polar regions of both the solute and the solvent.

With polar protic solvents like alcohols, DMEA can act as a hydrogen bond acceptor. The lone pair of electrons on the nitrogen atom can form a hydrogen bond with the hydroxyl hydrogen of the alcohol. This interaction significantly contributes to the high solubility and often complete miscibility of DMEA in alcoholic solvents.

The interplay of these intermolecular forces results in the favorable dissolution of N,N-Dimethylethylamine in a wide array of organic solvents.

Solubility Profile of N,N-Dimethylethylamine

Based on available data, N,N-Dimethylethylamine is widely reported to be miscible with a broad range of common organic solvents.[1][2] Miscibility implies that the two substances form a homogeneous solution in all proportions.

Table 1: Qualitative Solubility of N,N-Dimethylethylamine in Common Organic Solvents

Solvent Class	Representative Solvent	Solvent Type	Solubility
Alcohols	Methanol, Ethanol	Polar Protic	Miscible[1]
Ketones	Acetone	Polar Aprotic	Miscible[1]
Ethers	Diethyl Ether	Polar Aprotic	Miscible[1]
Alkanes	Hexane	Nonpolar	Miscible[1]
Aromatics	Toluene	Nonpolar	Miscible[1]
Halogenated	Chloroform	Polar Aprotic	Soluble[4]
Esters	Ethyl Acetate	Polar Aprotic	Soluble

Note: "Soluble" is indicated where "miscible" is not explicitly stated but high solubility is expected based on chemical principles.

The high degree of miscibility for many common solvents means that for most practical purposes in a laboratory or industrial setting, N,N-Dimethylethylamine can be considered infinitely soluble in these liquids.

Experimental Determination of Solubility

For applications requiring precise solubility data or for solvents where miscibility is not confirmed, experimental determination is necessary.

General Protocol for Determining Miscibility of a Volatile Amine

This protocol is designed to qualitatively assess the miscibility of N,N-Dimethylethylamine with an organic solvent, taking into account its volatility.

Materials:

• N,N-Dimethylethylamine (high purity)

• Organic solvent of interest (analytical grade)

• Calibrated pipettes or syringes

• Vials with airtight seals (e.g., screw-cap vials with PTFE-lined septa)

• Vortex mixer

Procedure:

• In a well-ventilated fume hood, add a known volume (e.g., 1 mL) of the organic solvent to a clean, dry vial.

• Using a calibrated pipette or syringe, add a small, measured volume (e.g., 0.1 mL) of N,N-Dimethylethylamine to the vial.

• Immediately seal the vial to prevent the evaporation of the volatile amine.

• Vigorously agitate the mixture using a vortex mixer for 30-60 seconds to ensure thorough mixing.

• Allow the vial to stand undisturbed for at least 5 minutes.

• Visually inspect the mixture against a well-lit background. The formation of a single, clear, homogeneous phase indicates miscibility at this ratio. The presence of two distinct layers, cloudiness, or droplets indicates immiscibility or partial solubility.

• To confirm miscibility across all proportions, the experiment can be repeated with varying ratios of DMEA and the solvent (e.g., 1:9, 5:5, 9:1).

Workflow for Solubility Determination

The process of determining solubility can be visualized as a logical workflow, starting with a simple miscibility test and progressing to more quantitative methods if required.

Caption: Experimental workflow for determining the solubility of N,N-Dimethylethylamine.

Factors Influencing Solubility

Temperature

For most solid solutes in liquid solvents, solubility increases with temperature. For liquid-liquid systems like DMEA in organic solvents, the effect of temperature on miscibility can be more complex. However, for many organic liquid pairs that are miscible at room temperature, they remain so over a wide temperature range. It is important to note that for systems exhibiting a miscibility gap, temperature changes can induce phase separation.

Presence of Impurities

The presence of impurities, particularly water, in either the N,N-Dimethylethylamine or the organic solvent can significantly impact solubility. Water can form hydrogen bonds with DMEA and may alter the overall polarity of the solvent system, potentially leading to decreased solubility in nonpolar solvents.

Conclusion

N,N-Dimethylethylamine exhibits broad solubility and is miscible with a wide range of common organic solvents, a characteristic that underpins its versatility in various chemical applications. This high degree of solubility is a result of favorable intermolecular interactions, including van der Waals forces and hydrogen bonding (as an acceptor). For researchers, scientists, and drug development professionals, a firm grasp of these solubility characteristics is essential for the effective and efficient use of this important tertiary amine. When precise solubility data is required, the experimental protocols outlined in this guide provide a robust framework for its determination.

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Introduction: The Significance of Volatility in a Key Industrial Amine

An In-depth Technical Guide to the Vapor Pressure and Boiling Point of N,N-Dimethylethylamine

N,N-Dimethylethylamine (DMEA), a tertiary amine with the chemical formula C₄H₁₁N, is a versatile and reactive organic compound characterized by its pungent, amine-like odor.[1][2] Its utility spans numerous industrial and research applications, acting as a crucial intermediate in the synthesis of pharmaceuticals, a catalyst in polymer production, and a curing agent for resins used in foundries.[1][3][4] The efficacy and safety of DMEA in these roles are intrinsically linked to its physical properties, particularly its high volatility, which is a direct consequence of its vapor pressure and low boiling point.

For researchers, scientists, and drug development professionals, a thorough understanding of these two properties is paramount. Vapor pressure dictates storage requirements, handling procedures, and potential exposure risks, while the boiling point is a critical parameter for purification processes like distillation, reaction temperature control, and solvent removal. This guide provides a detailed examination of the vapor pressure and boiling point of DMEA, grounded in established physicochemical data, theoretical principles, and validated experimental methodologies.

Core Physicochemical Properties of N,N-Dimethylethylamine

A quantitative understanding of DMEA begins with its fundamental physical constants. These values provide a snapshot of the compound's behavior under various conditions and are essential for modeling its properties in experimental and industrial settings.

Property	Value	Source(s)
Molecular Formula	C₄H₁₁N	[1][2][5]
Molecular Weight	73.14 g/mol	[1][6]
CAS Number	598-56-1	[1][2][5]
Normal Boiling Point	36 - 38 °C (309.15 - 311.15 K)	[1][3][5][6]
Vapor Pressure	8.09 psi (55.78 kPa; 418.4 mmHg) at 20 °C	[5][6]
Density	0.675 g/mL at 25 °C	[1][3][6]
Melting Point	-140 °C	[2][3][7]
Flash Point	-28 °C (-18.4 °F)	[3][6]

Section 1: Vapor Pressure Analysis

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system. It is a fundamental measure of a substance's tendency to evaporate.

The Influence of Molecular Structure

The relatively high vapor pressure of DMEA at room temperature is a direct result of its molecular structure. As a tertiary amine, DMEA has a nitrogen atom bonded to three alkyl groups (two methyl, one ethyl) and possesses no hydrogen atoms directly attached to the nitrogen.[8][9] This structural feature is critical because it prevents DMEA from acting as a hydrogen bond donor, thereby precluding the formation of intermolecular N-H···N hydrogen bonds.[8][9] In contrast, primary and secondary amines, which do have N-H bonds, exhibit stronger intermolecular forces, leading to lower vapor pressures and higher boiling points.[8][9][10] The dominant intermolecular forces in DMEA are the weaker van der Waals forces and dipole-dipole interactions, which are more easily overcome, allowing molecules to escape into the vapor phase.

Temperature Dependence and Theoretical Modeling

The vapor pressure of any liquid increases non-linearly with temperature. This relationship can be modeled using thermodynamic equations.

• The Clausius-Clapeyron Equation: This relationship describes the connection between the vapor pressure and the absolute temperature, relating it to the enthalpy of vaporization (ΔHvap). It provides a strong theoretical basis for understanding why vapor pressure increases as more thermal energy becomes available to overcome intermolecular forces.

• The Antoine Equation: For practical applications, the Antoine equation is a widely used semi-empirical formula that correlates vapor pressure (P) and temperature (T). The general form is:

  log₁₀(P) = A − (B / (T + C))

  Where A, B, and C are empirically determined constants specific to the substance. While specific, publicly available Antoine constants for N,N-Dimethylethylamine are not readily found in the searched literature, these constants are routinely determined for compounds of industrial importance and used in chemical engineering process design.[11][12][13] The determination of these constants requires precise experimental measurements of vapor pressure at various temperatures.

Section 2: Boiling Point Analysis

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor. The normal boiling point is the boiling point at an atmospheric pressure of 1 atm (101.325 kPa).

N,N-Dimethylethylamine has a normal boiling point in the range of 36-38 °C.[1][3][7] This low boiling point makes it a highly volatile liquid at room temperature.[14]

The same structural features that dictate its high vapor pressure also explain its low boiling point. The absence of hydrogen bonding capability means that less thermal energy is required to overcome the intermolecular forces holding the liquid together, resulting in boiling at a relatively low temperature compared to other compounds of similar molecular weight, such as primary amines or alcohols.[8][9][10] For example, the primary amine butylamine (molar mass 73.14 g/mol ) has a boiling point of 78 °C, significantly higher than that of DMEA due to its ability to form hydrogen bonds.[8]

Section 3: Experimental Determination Protocols

The precise and accurate determination of vapor pressure and boiling point is crucial for validating theoretical models and ensuring safety and efficiency in process design. The following protocols outline standard laboratory methodologies.

Protocol for Normal Boiling Point Determination

This protocol uses a standard distillation apparatus to determine the boiling point at atmospheric pressure. The principle is to heat the liquid until it reaches a steady-state equilibrium between the liquid and vapor phases, with the temperature of the vapor being the boiling point.

Methodology:

• Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a Claisen adapter, a thermometer, a condenser, and a receiving flask.

• Sample Preparation: Place approximately 15-20 mL of N,N-Dimethylethylamine and a few boiling chips into the round-bottom flask. The boiling chips are essential to prevent bumping and ensure smooth boiling.

• Thermometer Placement (Critical Step): Insert the thermometer through the Claisen adapter, ensuring the top of the thermometer bulb is level with the bottom of the side-arm leading to the condenser. This placement is causal to accuracy, as it measures the temperature of the vapor that is in equilibrium with the boiling liquid, not the liquid itself.

• Heating: Gently heat the flask using a heating mantle.

• Equilibrium Establishment: Observe the condensation ring of the vapor rising up the flask. The boiling point is reached when this vapor surrounds the thermometer bulb and a steady temperature is observed for several minutes, while condensate is actively dripping from the condenser into the receiving flask.

• Data Recording: Record the steady temperature reading. This is the observed boiling point. Correct for any deviation from standard atmospheric pressure if high accuracy is required.

Protocol for Vapor Pressure Determination (Ebulliometry)

An ebulliometer is a specialized instrument for accurately measuring the boiling point of a liquid at a controlled, often sub-atmospheric, pressure. By measuring the boiling point at various pressures, a vapor pressure curve can be constructed.

Methodology:

• Apparatus: Utilize a modified Swietoslawski ebulliometer, which is designed to ensure a true vapor-liquid equilibrium.[15] The system is connected to a vacuum pump and a precise pressure controller/manometer.

• Sample Introduction: Introduce a known quantity of N,N-Dimethylethylamine into the ebulliometer's boiling chamber.

• Pressure Adjustment: Evacuate the system and then set the pressure controller to the first desired sub-atmospheric pressure. The system must be leak-tight for the pressure to remain stable.

• Heating and Equilibrium: Heat the sample until it boils. The ebulliometer's design uses a Cottrell pump or similar mechanism to spray a mixture of liquid and vapor over the thermometer well, ensuring the measured temperature is that of the true vapor-liquid equilibrium.

• Data Logging: Once the temperature and pressure readings are stable for several minutes, record both values. This constitutes one data point on the vapor pressure curve.

• Iterative Measurement: Incrementally increase the pressure and repeat steps 4 and 5 to generate a series of data points (T, P).

• Data Analysis: Plot the collected data (e.g., ln(P) vs 1/T) and fit it to the Antoine or Clausius-Clapeyron equation to determine the substance-specific constants and the enthalpy of vaporization.

Section 4: Visualizations of Key Concepts

Diagram 1: Vapor Pressure and Temperature Relationship

Caption: Step-by-step workflow for the experimental determination of a liquid's normal boiling point using a standard laboratory distillation setup.

Section 5: Implications in Research and Development

The high volatility of DMEA is a double-edged sword that demands careful management in a professional setting.

• In Pharmaceutical Synthesis: DMEA can be used as a catalyst or a reagent. [1]Its low boiling point facilitates its removal from the reaction mixture post-completion via simple evaporation or distillation, simplifying product purification. [1]However, this also means that reactions must often be conducted in closed systems or under reflux to prevent loss of the reagent. Dimethylamine derivatives, a related class of compounds, are important pharmacophores in many FDA-approved drugs, highlighting the role of such amines in medicinal chemistry. [16][17][18]

• Safety and Handling: The high vapor pressure at ambient temperatures means that significant concentrations of DMEA vapor can accumulate in enclosed spaces. [19]This is a major safety concern, as the compound is flammable, corrosive, and harmful if inhaled. [20][21]All handling must be performed in a well-ventilated area, such as a fume hood, with appropriate personal protective equipment (PPE), including chemical safety goggles, gloves, and respiratory protection if necessary. [2][21]Grounding of equipment is also critical to prevent ignition from static discharge. [20][21]

Conclusion

The vapor pressure and boiling point of N,N-Dimethylethylamine are defining physicochemical characteristics that stem directly from its tertiary amine structure, which lacks the capacity for hydrogen bonding. The resulting weak intermolecular forces lead to a high vapor pressure (8.09 psi at 20 °C) and a low normal boiling point (36-38 °C). These properties make DMEA a highly volatile compound, a factor that is central to its application in industrial catalysis and chemical synthesis, as well as to the stringent safety protocols required for its handling and storage. A comprehensive grasp of these parameters, supported by robust theoretical understanding and precise experimental validation, is essential for any scientist or researcher working with this important chemical.

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Introduction: Understanding N,N-Dimethylethylamine (DMEA)

An In-depth Technical Guide to the Stability and Storage of N,N-Dimethylethylamine

N,N-Dimethylethylamine (DMEA), IUPAC name N,N-Dimethylethanamine, is a volatile, colorless to pale yellow liquid tertiary aliphatic amine with a characteristic strong, fishy, or ammonia-like odor.[1][2] As a versatile organic compound, DMEA serves as a crucial component in numerous industrial and research applications. Its primary roles include acting as a catalyst in the production of polyurethanes and epoxy resins, particularly in the foundry industry for the "cold-box" sand core process.[1][3] It also functions as an intermediate in the synthesis of quaternary ammonium compounds, as a stabilizer for chlorinated hydrocarbons, and as a reagent in the synthesis of pharmaceuticals and agrochemicals.[4][5]

The efficacy of DMEA in these applications is intrinsically linked to its purity and stability. Degradation not only reduces the potency of the amine but can also introduce impurities that may interfere with sensitive chemical processes, compromise final product quality, and pose unforeseen safety risks. This guide provides a comprehensive technical overview of the factors influencing the stability of DMEA and outlines field-proven protocols for its optimal storage, handling, and stability assessment, tailored for researchers, scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Properties of N,N-Dimethylethylamine

A thorough understanding of the fundamental physicochemical properties of DMEA is the cornerstone of its safe handling and storage. These properties dictate its volatility, flammability, and reactivity.

Property	Value	Reference(s)
CAS Number	598-56-1	[3][4]
Molecular Formula	C₄H₁₁N	[1][4]
Molecular Weight	73.14 g/mol	[1][4]
Appearance	Clear, colorless to pale yellow liquid	[1][2]
Boiling Point	36–38 °C (97–100 °F)	[1][6]
Melting Point	-140 °C (-220 °F)	[1][6]
Density	0.675 g/mL at 25 °C	[1][6]
Vapor Pressure	~495 mmHg at 20 °C	[3][6]
Flash Point	-28 °C (-18.4 °F) (closed cup)	[1][6]
Water Solubility	Miscible	[1][2]

Part 1: Chemical Stability and Degradation Pathways

While DMEA is considered stable under optimal conditions, its chemical nature makes it susceptible to degradation via several pathways, primarily oxidation and, to a lesser extent, reactions initiated by contaminants.[2][7] Understanding these mechanisms is critical for developing effective stabilization and storage strategies.

Oxidative Degradation

Oxidation is the most significant degradation pathway for DMEA under typical storage conditions. The presence of atmospheric oxygen, especially when catalyzed by light or trace metal impurities, can initiate a free-radical chain reaction.

The proposed mechanism begins with a one-electron oxidation of the nitrogen atom, forming a nitrogen-centered radical cation.[7] This highly reactive intermediate rapidly undergoes deprotonation at an adjacent carbon (an α-carbon), yielding a neutral α-aminoalkyl radical. This carbon-centered radical is the key intermediate that reacts with molecular oxygen, leading to a cascade of products.[7]

The primary and most stable oxidation product is Dimethylethylamine N-oxide (DMEAO) .[4] This is a common metabolic product in biological systems and is formed via direct oxygen transfer to the nitrogen lone pair.[4][8] Further oxidation and side reactions can yield a variety of secondary degradation products, including:

• N,N-Dimethylformamide

• Formaldehyde

• Acetaldehyde

• Smaller amines (via dealkylation)

• Nitrogen oxides (under combustion conditions)[7][9]

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Navigating the Unseen Threat: A Technical Guide to the Safe Handling of N,N-Dimethylethylamine in the Laboratory

For the dedicated researcher in the fast-paced environment of drug discovery and development, a deep understanding of the chemical reagents we handle daily is paramount. N,N-Dimethylethylamine (DMEA), a versatile tertiary amine, serves as a valuable building block and catalyst in various synthetic pathways.[1][2] However, its utility is matched by a significant hazard profile that demands meticulous attention to safety. This guide provides an in-depth, experience-driven perspective on the potential hazards of DMEA in a laboratory setting, moving beyond mere procedural lists to explain the causality behind safe handling protocols. Our aim is to foster a culture of intrinsic safety, where every action is informed by a comprehensive understanding of the risks involved.

The Dual Nature of N,N-Dimethylethylamine: Physicochemical Properties and Inherent Risks

N,N-Dimethylethylamine is a colorless to pale yellow liquid characterized by a strong, fishy, or ammonia-like odor.[2][3] Its high volatility and low boiling point are properties that, while beneficial in certain applications, also contribute significantly to its hazard profile by increasing the risk of inhalation exposure. A thorough understanding of its fundamental properties is the first step in a robust risk assessment.

Table 1: Physicochemical Properties of N,N-Dimethylethylamine

Property	Value	Citation
CAS Number	598-56-1	[4]
Molecular Formula	C₄H₁₁N	[4]
Molecular Weight	73.14 g/mol	[4]
Appearance	Clear, colorless to pale yellow liquid	[2][3]
Odor	Strong, fishy, ammonia-like	[2][3]
Boiling Point	36-38 °C (97-100 °F)	[2]
Melting Point	-140 °C (-220 °F)	[2]
Flash Point	-28 °C (-18.4 °F) (closed cup)	[2]
Vapor Pressure	527 mbar @ 20 °C	[5]
Solubility	Miscible with water	[2]

The extremely low flash point of DMEA underscores its significant fire and explosion hazard. Vapors are heavier than air and can travel considerable distances to an ignition source, leading to a flashback.[5] This necessitates the stringent exclusion of all potential ignition sources from the handling area.

The Invisible Danger: Understanding and Mitigating Health Hazards

The primary routes of occupational exposure to N,N-Dimethylethylamine are inhalation, skin contact, and eye contact. Each of these presents a serious and immediate threat to personnel.

Inhalation Toxicity: A Corrosive Assault on the Respiratory System

Inhalation of DMEA vapors can cause severe irritation and chemical burns to the respiratory tract.[6] Symptoms of overexposure can range from coughing and shortness of breath to more severe conditions such as pulmonary edema, a medical emergency characterized by fluid accumulation in the lungs.[7] The corrosive nature of DMEA means that damage can be rapid and severe.

Dermal and Ocular Corrosivity: The Threat of Irreversible Damage

Direct contact with liquid DMEA can cause severe skin burns and permanent eye damage.[8] The chemical's ability to penetrate the skin underscores the importance of selecting appropriate personal protective equipment (PPE). Ocular exposure is particularly dangerous, with the potential for corneal opacities and blindness.[7]

Systemic Effects and Ingestion Hazards

While less common in a laboratory setting, ingestion of DMEA can cause severe burns to the gastrointestinal tract.[6] Systemic effects following significant exposure can include dizziness, headaches, and nausea.[9]

Occupational Exposure Limits: A Benchmark for Safety

As of the writing of this guide, there are no specific Permissible Exposure Limits (PEL) from the U.S. Occupational Safety and Health Administration (OSHA) or Recommended Exposure Limits (REL) from the National Institute for Occupational Safety and Health (NIOSH) for N,N-Dimethylethylamine.[10] However, the United Kingdom's Health and Safety Executive has established the following Workplace Exposure Limits (WELs), which serve as a valuable reference for maintaining a safe working environment[5]:

Table 2: UK Workplace Exposure Limits for N,N-Dimethylethylamine

Exposure Limit	Value (ppm)	Value (mg/m³)	Notes
Time-Weighted Average (TWA)	10	30	8-hour reference period
Short-Term Exposure Limit (STEL)	15	46	15-minute reference period

In the absence of specific U.S. regulatory limits, it is prudent to adhere to these established international standards and to always work with the principle of keeping exposures As Low As Reasonably Practicable (ALARP).

Proactive Defense: A Multi-Layered Approach to Safe Handling

A robust safety protocol for handling N,N-Dimethylethylamine relies on the consistent application of the hierarchy of controls. This framework prioritizes the most effective control measures to minimize risk.

Caption: Hierarchy of controls for managing DMEA hazards.

Engineering Controls: The First Line of Defense

All work with N,N-Dimethylethylamine must be conducted within a certified chemical fume hood with a face velocity that meets institutional and regulatory standards. The fume hood serves to capture and exhaust harmful vapors, preventing their accumulation in the laboratory atmosphere. Ensure that the fume hood sash is kept at the lowest practical height during all manipulations.

Administrative Controls: Standardizing Safety

Standard Operating Procedures (SOPs) are the cornerstone of administrative controls. A detailed, chemical-specific SOP for DMEA must be written, reviewed, and approved before any work commences. This SOP should include:

• A clear description of the hazards.

• Step-by-step instructions for safe handling and dispensing.

• Required personal protective equipment.

• Emergency procedures for spills and exposures.

• Waste disposal protocols.

All personnel handling DMEA must be thoroughly trained on the contents of the SOP and the specific hazards of the chemical. The training record should be documented.

Personal Protective Equipment (PPE): The Final Barrier

While engineering and administrative controls are designed to minimize exposure, appropriate PPE is essential as a final barrier of protection.

Table 3: Recommended Personal Protective Equipment for Handling N,N-Dimethylethylamine

Body Part	PPE Recommendation	Rationale
Eyes	Chemical splash goggles and a face shield	Provides protection from splashes and vapors. A face shield offers broader protection for the entire face.
Hands	Nitrile or neoprene gloves (double-gloving recommended)	Provides a barrier against skin contact. Check glove manufacturer's compatibility data. Inspect gloves for any signs of degradation before use.
Body	Flame-resistant laboratory coat	Protects against splashes and provides a layer of protection in case of a fire.
Respiratory	Not typically required when using a fume hood. For emergencies or situations with potential for high vapor concentrations, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	A respirator should be used as part of a comprehensive respiratory protection program that includes medical evaluation, fit testing, and training.

Reactivity and Incompatibility: Preventing Unforeseen Reactions

N,N-Dimethylethylamine is a strong base and can react violently with acids.[6] It is also incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.[6] Contact with these materials can lead to exothermic reactions, potentially causing fires or explosions.

Protocol for Safe Storage:

• Segregation: Store DMEA in a dedicated, well-ventilated, and clearly labeled flammable liquids storage cabinet.

• Incompatible Materials: Ensure that DMEA is stored separately from acids, oxidizing agents, and other incompatible chemicals.

• Container Integrity: Keep the container tightly closed when not in use to prevent the escape of vapors.

• Ignition Sources: The storage area must be free of all ignition sources, including static electricity. Grounding and bonding should be used when transferring large quantities.

Emergency Preparedness: A Plan for the Unexpected

In the event of an accidental release or exposure, a swift and informed response is critical to minimizing harm.

Caption: Workflow for responding to DMEA emergencies.

First Aid Measures: Immediate Action is Key

• Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[6]

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.[6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Spill Response: A Controlled and Cautious Approach

For small spills within a fume hood:

• Alert Personnel: Inform others in the immediate area.

• Don Appropriate PPE: This includes a respirator if there is any doubt about the vapor concentration.

• Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

• Neutralize (with caution): For small residual amounts, a dilute solution of a weak acid (e.g., citric acid) can be used for neutralization, but only by trained personnel.

• Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a sealed, properly labeled container for hazardous waste disposal.

For large spills or spills outside of a fume hood, evacuate the area immediately and contact your institution's emergency response team.

Conclusion: Fostering a Proactive Safety Culture

N,N-Dimethylethylamine is a valuable tool in the arsenal of the synthetic chemist, but its potential hazards demand our utmost respect and diligence. By moving beyond a checklist mentality and embracing a deep, causal understanding of the risks, we can create a laboratory environment where scientific innovation and personal safety are not mutually exclusive. This guide serves as a technical resource to empower researchers to handle this chemical with the confidence that comes from comprehensive knowledge and a steadfast commitment to safe practices.

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Protocols & Analytical Methods

Application Notes and Protocols for N,N-Dimethylethylamine (DMEA) as a Polymerization Catalyst

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethylethylamine (DMEA) is a versatile tertiary amine catalyst widely employed in the synthesis of various polymers. Its unique bifunctional nature, possessing both a nucleophilic tertiary amine and a reactive hydroxyl group, allows it to act not only as a potent catalyst but also as a chain extender, influencing the final properties of the polymer network. This document provides a comprehensive guide to the application of DMEA in polymerization, with a focus on polyurethane systems and epoxy resin curing. Detailed mechanistic insights, illustrative protocols, and safety considerations are presented to assist researchers in leveraging the full potential of DMEA in their polymer synthesis endeavors.

Introduction to N,N-Dimethylethylamine (DMEA)

N,N-Dimethylethylamine (CAS No. 598-56-1), also known as N-Ethyldimethylamine, is a clear, volatile liquid with a characteristic amine odor[1][2]. As a tertiary amine, it serves as an effective catalyst in numerous chemical reactions, most notably in the production of polyurethanes and the curing of epoxy resins[2]. Its utility in polymerization stems from the ability of the lone pair of electrons on the nitrogen atom to activate reactants, thereby accelerating polymerization rates[3].

What sets DMEA apart from many other amine catalysts is its dual functionality. The presence of a hydroxyl group allows it to participate in the polymerization reaction, becoming covalently incorporated into the polymer backbone[4]. This reactive nature can lead to a reduction in volatile organic compounds (VOCs) and residual odor in the final product, a critical consideration for applications in consumer goods and confined spaces[5].

Table 1: Physicochemical Properties of N,N-Dimethylethylamine (DMEA)

Property	Value	Reference
Molecular Formula	C₄H₁₁N	[1]
Molecular Weight	73.14 g/mol	[2]
Boiling Point	36.5 °C	[2]
Density (at 20 °C)	~0.67 g/cm³	[2]
Flash Point	-12 °C	[2]
Solubility in Water	Miscible	[4]

Mechanism of Catalytic Action

The catalytic activity of DMEA in polymerization is primarily attributed to its tertiary amine functionality. The specific mechanism, however, varies depending on the polymer system.

Polyurethane Systems

In polyurethane synthesis, the fundamental reaction is the polyaddition of an isocyanate and a polyol. DMEA catalyzes this reaction, as well as the competing reaction between isocyanate and water (blowing reaction), which is crucial for foam production[4][6].

The catalytic mechanism can be summarized as follows:

• Activation of Isocyanate: The tertiary amine group of DMEA interacts with the electrophilic carbon of the isocyanate group (-NCO), increasing its polarization and making it more susceptible to nucleophilic attack.

• Activation of Hydroxyl/Water: DMEA can also form a hydrogen bond with the hydroxyl groups of the polyol or water, increasing their nucleophilicity.

• Facilitation of Reaction: This dual activation facilitates the reaction between the isocyanate and the polyol (gelling reaction) or water (blowing reaction) to form urethane or urea linkages, respectively[6].

A key advantage of DMEA is its ability to balance the gelling and blowing reactions. By modulating the catalyst concentration, researchers can control the foam rise profile, cell structure, and final physical properties of the polyurethane foam[4].

Figure 3: Experimental workflow for polyurethane foam synthesis.

Protocol 2: Curing of an Epoxy Resin

This protocol outlines a procedure for evaluating the effect of DMEA as a curing accelerator for a standard epoxy resin system.

Materials:

• Bisphenol A diglycidyl ether (DGEBA) based epoxy resin

• Amine curing agent (e.g., triethylenetetramine - TETA)

• N,N-Dimethylethylamine (DMEA)

Equipment:

• Disposable mixing cups and stirring rods

• Molds for sample casting (e.g., silicone molds)

• Hot plate or oven with temperature control

• Differential Scanning Calorimeter (DSC) (optional, for cure kinetics analysis)

• Shore D durometer (for hardness measurement)

Procedure:

• Formulation Preparation:

  • Determine the stoichiometric ratio of epoxy resin to the amine curing agent based on their equivalent weights. A common starting ratio is provided by the manufacturer. For this example, let's assume a 10:1 resin to hardener ratio by weight.

  • Prepare a control sample by weighing 10.0 g of the epoxy resin and 1.0 g of the TETA curing agent into a mixing cup. Mix thoroughly for 2 minutes.

  • Prepare a DMEA-catalyzed sample by weighing 10.0 g of the epoxy resin into another mixing cup. Add a specific amount of DMEA (e.g., 0.1 g, which is 1% by weight of the resin). Mix briefly. Then, add 1.0 g of the TETA curing agent and mix thoroughly for 2 minutes.

• Curing and Monitoring:

  • Pour the mixed resins into the molds.

  • Monitor the gel time of each sample at room temperature. The gel time is the point at which the resin becomes stringy and no longer flows.

  • For accelerated curing, place the samples on a hot plate or in an oven at a set temperature (e.g., 60 °C).

  • Periodically check the hardness of the cured samples using a Shore D durometer until a constant value is reached.

• Analysis (Optional):

  • The curing kinetics can be studied more quantitatively using DSC. A small amount of the uncured mixture is placed in a DSC pan and subjected to a controlled heating program to determine the exothermic heat of reaction and the glass transition temperature (Tg) of the cured material.

Safety Precautions

N,N-Dimethylethylamine is a hazardous substance and must be handled with appropriate safety measures.

• Flammability: DMEA is a highly flammable liquid and vapor. [1][7]Keep away from heat, sparks, open flames, and other ignition sources. Use in a well-ventilated area, preferably in a fume hood.

• Corrosivity: It causes severe skin burns and eye damage. [1][7]Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Toxicity: DMEA is harmful if swallowed or inhaled. [1][8]Avoid breathing vapors. In case of inhalation, move to fresh air. If swallowed, do not induce vomiting and seek immediate medical attention.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible materials such as oxidizing agents. [8] Always consult the Safety Data Sheet (SDS) for N,N-Dimethylethylamine before use. [1][7][9]

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Application Notes and Protocols: N,N-Dimethylethylamine in the Synthesis of Quaternary Ammonium Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the application of N,N-Dimethylethylamine (DMEA) in the synthesis of quaternary ammonium compounds (QACs). It is designed to equip researchers, scientists, and drug development professionals with the necessary theoretical knowledge and practical protocols to successfully synthesize and characterize DMEA-derived QACs. This document delves into the mechanistic underpinnings of the quaternization reaction, offers detailed, step-by-step synthetic procedures, and provides guidance on the characterization of the resulting products. Furthermore, it explores the diverse applications of these compounds, particularly as phase-transfer catalysts and antimicrobial agents, and includes a troubleshooting guide to address common experimental challenges.

Introduction: The Versatility of N,N-Dimethylethylamine in Quaternary Ammonium Compound Synthesis

N,N-Dimethylethylamine (DMEA) is a tertiary amine that serves as a valuable and versatile building block in organic synthesis.[1] Its structure, featuring two methyl groups and one ethyl group attached to a nitrogen atom, provides a unique combination of steric and electronic properties. DMEA is a colorless to pale yellow liquid with a characteristic amine odor and is highly reactive, making it an excellent nucleophile for the synthesis of a wide array of chemical entities.[2]

Quaternary ammonium compounds (QACs) are a class of organic salts with the general formula R₄N⁺X⁻, where R represents alkyl or aryl groups. These compounds are characterized by a permanently positively charged nitrogen atom, which imparts a range of useful properties, including surfactant, antimicrobial, and catalytic activities.[3][4] The synthesis of QACs is most commonly achieved through the Menshutkin reaction, a nucleophilic substitution (SN2) reaction between a tertiary amine and an alkyl halide.[5][6]

The choice of the tertiary amine is critical in tailoring the properties of the final QAC. DMEA, with its relatively small size and strong nucleophilicity, readily reacts with various alkylating agents to form N,N-dimethylethyl-N-alkylammonium salts. These DMEA-derived QACs have found applications in diverse fields, from industrial processes to pharmaceutical formulations.[1]

The Heart of the Synthesis: The Menshutkin Reaction

The quaternization of DMEA with an alkyl halide proceeds via the well-established SN2 mechanism of the Menshutkin reaction.[5] In this reaction, the lone pair of electrons on the nitrogen atom of DMEA attacks the electrophilic carbon of the alkyl halide, leading to the formation of a new carbon-nitrogen bond and the displacement of the halide ion.

Mechanistic Rationale

The reaction is a concerted process where the bond formation and bond breaking occur simultaneously through a single transition state. The rate of the reaction is influenced by several factors:

• Nature of the Alkyl Halide: The reactivity of the alkyl halide follows the order R-I > R-Br > R-Cl, consistent with the leaving group ability of the halide.[5] Primary alkyl halides are generally the most reactive due to minimal steric hindrance.

• Solvent Effects: Polar aprotic solvents, such as acetonitrile, acetone, and dimethylformamide (DMF), are typically preferred for the Menshutkin reaction. These solvents can stabilize the charged transition state, thereby accelerating the reaction rate.[7][8] Protic solvents, like alcohols, can also be used but may lead to slower reaction rates due to solvation of the nucleophilic amine.

• Temperature: As with most chemical reactions, increasing the temperature generally increases the rate of quaternization. However, excessively high temperatures can lead to side reactions, such as elimination.

Caption: The SN2 mechanism of the Menshutkin reaction for the synthesis of QACs from DMEA.

Experimental Protocols: Synthesizing N,N-Dimethylethyl-N-dodecylammonium Bromide

This section provides a detailed, step-by-step protocol for the synthesis of a representative long-chain QAC, N,N-dimethylethyl-N-dodecylammonium bromide, a compound with potential applications as a surfactant and antimicrobial agent.

Materials and Equipment

Reagent/Equipment	Grade/Specification
N,N-Dimethylethylamine (DMEA)	≥99%
1-Bromododecane	≥98%
Acetonitrile	Anhydrous, ≥99.8%
Diethyl ether	Anhydrous, ≥99%
Round-bottom flask	250 mL, with magnetic stirrer bar
Reflux condenser
Heating mantle with temperature control
Rotary evaporator
Buchner funnel and filter paper
NMR tubes and spectrometer
Mass spectrometer

Synthetic Procedure

Safety Precaution: N,N-Dimethylethylamine and 1-bromododecane are irritants and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N,N-Dimethylethylamine (7.31 g, 0.1 mol) and 100 mL of anhydrous acetonitrile.

• Addition of Alkyl Halide: While stirring, add 1-bromododecane (24.9 g, 0.1 mol) to the solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approximately 82 °C) and maintain this temperature for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: After 24 hours, cool the reaction mixture to room temperature. A white precipitate of the quaternary ammonium salt should form. If no precipitate is observed, the solvent can be partially removed under reduced pressure using a rotary evaporator to induce crystallization.

• Purification: Filter the white solid using a Buchner funnel and wash the crystals with cold, anhydrous diethyl ether (3 x 50 mL) to remove any unreacted starting materials.

• Drying: Dry the purified N,N-dimethylethyl-N-dodecylammonium bromide in a vacuum oven at 40-50 °C to a constant weight.

Expected Yield and Physical Properties

• Yield: 85-95%

• Appearance: White crystalline solid

• Solubility: Soluble in polar solvents like water, methanol, and acetonitrile; insoluble in nonpolar solvents like diethyl ether and hexane.

Characterization of the Synthesized Quaternary Ammonium Compound

Thorough characterization is essential to confirm the identity and purity of the synthesized QAC. The following techniques are recommended:

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful tools for the structural elucidation of the synthesized QAC. The spectra should be recorded in a deuterated solvent such as CDCl₃ or D₂O.

Expected ¹H NMR Chemical Shifts (in CDCl₃, estimated):

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
-N⁺-CH₂-CH₃	1.4 - 1.6	Triplet	3H
-N⁺-CH₂-CH₃	3.4 - 3.6	Quartet	2H
-N⁺-(CH₃)₂	3.2 - 3.4	Singlet	6H
-N⁺-CH₂-(CH₂)₁₀-CH₃	3.3 - 3.5	Multiplet	2H
-N⁺-CH₂-CH₂-(CH₂)₉-CH₃	1.6 - 1.8	Multiplet	2H
-(CH₂)₉-	1.2 - 1.4	Broad singlet	18H
-CH₃ (dodecyl)	0.8 - 0.9	Triplet	3H

Expected ¹³C NMR Chemical Shifts (in CDCl₃, estimated):

Carbon	Chemical Shift (δ, ppm)
-N⁺-CH₂-C H₃	8 - 10
-N⁺-C H₂-CH₃	55 - 60
-N⁺-(C H₃)₂	50 - 55
-N⁺-C H₂-(CH₂)₁₀-CH₃	60 - 65
Alkyl chain carbons	14 - 32

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) is a suitable technique to confirm the molecular weight of the synthesized QAC. The spectrum should show a prominent peak corresponding to the cationic part of the molecule [M]⁺.

For N,N-dimethylethyl-N-dodecylammonium bromide, the expected m/z value for the cation is approximately 284.36.

Applications of DMEA-Derived Quaternary Ammonium Compounds

The unique properties of QACs synthesized from DMEA make them valuable in various applications.

Phase-Transfer Catalysis

Long-chain QACs, such as N,N-dimethylethyl-N-dodecylammonium bromide, can act as efficient phase-transfer catalysts (PTCs).[9] PTCs facilitate the reaction between reactants that are in different, immiscible phases (e.g., an aqueous phase and an organic phase). The QAC transports the reactant from the aqueous phase to the organic phase, where the reaction can occur.

Example Application: Williamson Ether Synthesis

The Williamson ether synthesis is a classic example where PTC can be employed.[10][11] The reaction involves the nucleophilic substitution of an alkyl halide by an alkoxide.

Caption: Role of a QAC as a phase-transfer catalyst in the Williamson ether synthesis.

Antimicrobial Agents and Disinfectants

QACs with long alkyl chains exhibit potent antimicrobial activity against a broad spectrum of bacteria, fungi, and viruses.[12] The positively charged nitrogen atom interacts with the negatively charged cell membranes of microorganisms, leading to cell disruption and death. DMEA-derived QACs can be formulated into disinfectants for surfaces, medical devices, and as preservatives in various products.[2][13][14]

Example Formulation: Hard Surface Disinfectant

Component	Function	Concentration (w/w %)
N,N-dimethylethyl-N-dodecylammonium bromide	Active Ingredient	1.0 - 5.0
Non-ionic surfactant	Wetting agent	2.0 - 5.0
Chelating agent (e.g., EDTA)	Water softener	0.1 - 0.5
pH adjuster (e.g., Citric acid)	pH control	To pH 6-8
Water	Solvent	To 100

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	- Incomplete reaction.	- Increase reaction time and/or temperature. - Ensure anhydrous conditions, as water can hydrolyze the alkyl halide.
- Impure starting materials.	- Use high-purity DMEA and alkyl halide.
Formation of an oil instead of a solid	- Product is hygroscopic and has absorbed moisture.	- Ensure all glassware is dry and use anhydrous solvents. Dry the final product thoroughly under vacuum.
- Presence of impurities.	- Purify the product by recrystallization from a suitable solvent system (e.g., acetone/diethyl ether).
Side reactions (e.g., elimination)	- High reaction temperature.	- Lower the reaction temperature and extend the reaction time.
- Use of a sterically hindered alkyl halide.	- Use a less sterically hindered alkyl halide if possible.

Conclusion

N,N-Dimethylethylamine is a highly effective and versatile reagent for the synthesis of a diverse range of quaternary ammonium compounds. The Menshutkin reaction provides a straightforward and efficient route to these valuable molecules. By understanding the reaction mechanism, carefully controlling the experimental conditions, and employing appropriate characterization techniques, researchers can confidently synthesize and utilize DMEA-derived QACs for a multitude of applications, from catalysis to antimicrobial formulations. This guide serves as a foundational resource to facilitate further innovation and development in this important area of chemistry.

References

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• Baj, S., & Chrobak, A. (2012). Synthesis, Molecular Structure, Spectral Properties and Antifungal Activity of Polymethylene-α,ω-bis(N,N- dimethyl-N-dodecyloammonium Bromides). Molecules, 17(5), 5645-5664. [Link]

• Menshutkin reaction. In Wikipedia. Retrieved January 8, 2026, from [Link]

• Problematic Menshutkin reaction. (2023, July 19). Chemistry Stack Exchange. [Link]

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• The Williamson Ether Synthesis. (2014, October 24). Master Organic Chemistry. [Link]

• Disinfectant composition containing quaternary ammonium compounds. (2016).

• The synthesis of N-isopropyl-N,N-dimethyldodecan-1aminium bromide. ResearchGate. Retrieved January 8, 2026, from [Link]

• Disinfectant formulations containing quaternary ammonium compounds and hydrogen peroxide. (2009).

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• Quaternary ammonium compounds. (URL not available)

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• Solvent Effects on the Menshutkin Reaction. (2021, November 9). ResearchGate. [Link]

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• n-Dodecylammonium bromide｜26204-55-7. Luminescence technology corp. Retrieved January 8, 2026, from [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. (2023). Francis Academic Press. [Link]

• PHASE TRANSFER CATALYSTS. Jetir.Org. Retrieved January 8, 2026, from [Link]

• Linear Synthesis of 10-Hydroxy-N,N-dimethyl-N-((3-(tosyloxy)pyridin-2-yl)methyl)decan-1-aminium Bromide. (2021). MDPI. [Link]

• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. (2018, May 31). Indo American Journal of Pharmaceutical Research. [Link]

• Linear Synthesis of 10-Hydroxy-N,N-dimethyl-N-((3-(tosyloxy)pyridin-2-yl)methyl)decan-1-aminium Bromide. ResearchGate. Retrieved January 8, 2026, from [Link]

• 1 Learning H-Coupled 13C NMR in the First Month of Sophomore Organic Lecture. ChemRxiv. Retrieved January 8, 2026, from [Link]

• 13C nmr spectrum of N-methylethanamine (ethylmethylamine). Doc Brown's Chemistry. Retrieved January 8, 2026, from [Link]

• 1H NMR and 13C NMR Investigation of Microstructures of Carboxyl-Terminated Butadiene Acrylonitrile Rubbers. ResearchGate. Retrieved January 8, 2026, from [Link]

• n-Dodecylammonium bromide | CAS 26204-55-7. Greatcell Solar Materials. Retrieved January 8, 2026, from [Link]

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Application Notes and Protocols: Dimethylethanolamine (DMEA) in Polyurethane Foam Production

Introduction: The Pivotal Role of DMEA in Polyurethane Chemistry

Polyurethane (PU) foams are integral to a vast array of applications, from insulation and automotive seating to furniture and packaging materials.[1] The formation of these versatile polymers hinges on the precise reaction between polyols and isocyanates.[2] Catalysts are essential to control the kinetics of this reaction, and among the most widely used are tertiary amines.[3] Dimethylethanolamine (DMEA), a tertiary amine with the chemical formula (CH₃)₂NCH₂CH₂OH, serves as a highly effective and versatile catalyst in the production of both flexible and rigid polyurethane foams.[4][5] Its unique molecular structure, featuring both a tertiary amine group and a hydroxyl group, allows it to play a dual role in the foaming process, influencing both the reaction rates and the final properties of the foam.[5] This document provides a comprehensive guide to the application of DMEA in polyurethane foam production, detailing its mechanism of action, providing field-proven insights, and outlining detailed experimental protocols.

Scientific Principles: The Catalytic Mechanism of DMEA

The production of polyurethane foam involves two primary simultaneous reactions: the gelling reaction and the blowing reaction .[6]

• Gelling Reaction: The reaction between a polyol and an isocyanate to form the urethane linkages that create the polymer network.[2]

• Blowing Reaction: The reaction between water and an isocyanate, which produces carbon dioxide (CO₂) gas, causing the foam to expand.[7]

DMEA, as a tertiary amine catalyst, accelerates both of these critical reactions.[5] The lone pair of electrons on the nitrogen atom of DMEA facilitates the catalysis. The proposed mechanism involves the following steps:

• Proton Transfer: DMEA, being a base, can accept a proton from the hydroxyl group of the polyol, increasing the nucleophilicity of the oxygen atom.[8]

• Nucleophilic Attack: The more reactive oxygen atom then attacks the electrophilic carbon atom of the isocyanate group.[8]

• Urethane Formation: This leads to the formation of the urethane linkage, the fundamental building block of the polyurethane polymer.[8]

DMEA's effectiveness stems from its ability to lower the activation energy for these reactions, allowing for faster and more efficient foam production.[8]

Balancing the Gelling and Blowing Reactions

A crucial aspect of polyurethane foam production is maintaining the correct balance between the gelling and blowing reactions. If the blowing reaction proceeds too quickly, the foam may collapse before the polymer network is strong enough to support it. Conversely, if the gelling reaction is too fast, the foam may not expand sufficiently, resulting in a dense product. DMEA offers a moderately balanced reactivity profile, making it a valuable tool for formulators to fine-tune the reaction kinetics and achieve the desired foam properties.[5][7] It is often used as a co-catalyst in conjunction with other amines or organometallic catalysts to achieve a synergistic effect, providing precise control over the foaming process.[9]

Field-Proven Insights & Expertise

As a seasoned application scientist, my experience has shown that the successful application of DMEA goes beyond simply adding it to a formulation. The following insights are critical for optimizing its use:

• DMEA as a Reactive Catalyst: The hydroxyl group in the DMEA molecule can react with isocyanate groups, incorporating the DMEA molecule into the polymer backbone.[10] This is particularly advantageous in applications requiring low volatile organic compound (VOC) emissions, as it reduces the amount of free catalyst in the final product.[10][11]

• Formulation Versatility: DMEA is compatible with a wide range of polyols and isocyanates used in both rigid and flexible foam systems.[4][8] This versatility allows for its use in diverse applications, from insulation panels to automotive components.[4]

• Synergistic Catalyst Blends: While DMEA can be used as the sole catalyst, it is often more effective when blended with other catalysts. For instance, combining DMEA with a strong gelling catalyst like triethylenediamine (TEDA) can provide excellent control over both the initial foam rise and the final cure.[12] In some rigid foam systems, a blend of DMEA and dimethylcyclohexylamine (DMCHA) is preferred.[13]

• Impact on Foam Properties: The concentration of DMEA can significantly influence the final properties of the foam. Higher concentrations generally lead to faster reaction times and can affect cell structure, density, and mechanical properties such as hardness and elasticity.[1][14] Careful optimization is required to achieve the desired balance of properties for a specific application.

Experimental Protocols

The following protocols provide a starting point for the preparation of polyurethane foams using DMEA as a catalyst. Safety is paramount , and all procedures should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[15][16]

Materials and Reagents

• Polyol: (e.g., a polyether or polyester polyol suitable for the desired foam type)

• Isocyanate: (e.g., Toluene Diisocyanate (TDI) for flexible foams, or Methylene Diphenyl Diisocyanate (MDI) for rigid foams)

• Dimethylethanolamine (DMEA): Catalyst

• Co-catalyst (optional): (e.g., Triethylenediamine (TEDA), Stannous Octoate)

• Surfactant: (e.g., a silicone-based surfactant to stabilize the foam cells)

• Blowing Agent: Deionized water

• Mixing Cups and Stirring Rods

• Scale (accurate to 0.01g)

• Fume Hood

Protocol 1: Preparation of a Flexible Polyurethane Foam

This protocol outlines the preparation of a generic flexible polyurethane foam. The exact ratios of components will need to be optimized based on the specific polyol and isocyanate used and the desired foam properties.

Step-by-Step Methodology:

• Premix Preparation: In a mixing cup, accurately weigh the polyol, deionized water, surfactant, and DMEA.

• Thorough Mixing: Mix the components thoroughly for at least 30 seconds to ensure a homogeneous mixture.

• Isocyanate Addition: In a separate cup, accurately weigh the required amount of TDI.

• Final Mixing: Add the TDI to the premix and immediately begin vigorous mixing for 5-10 seconds.

• Pouring: Quickly pour the reacting mixture into a mold or onto a surface within the fume hood.

• Curing: Allow the foam to rise and cure at ambient temperature. The foam will typically be tack-free within a few minutes and can be handled after several hours. Full curing may take up to 24 hours.

Protocol 2: Preparation of a Rigid Polyurethane Foam

This protocol provides a general method for preparing a rigid polyurethane foam. As with flexible foam, formulation optimization is key.

Step-by-Step Methodology:

• Component A (Polyol Blend) Preparation: In a mixing cup, weigh the polyol, surfactant, DMEA, and deionized water.

• Homogenization: Thoroughly mix the components of Component A until uniform.

• Component B (Isocyanate): In a separate cup, weigh the required amount of MDI.

• Mixing and Reaction: Add Component B to Component A and mix vigorously for 10-15 seconds.

• Molding: Pour the mixture into a pre-prepared mold.

• Curing: The foam will expand and cure. Demolding can typically occur after 30-60 minutes, with full mechanical properties developing over 24 hours.

Data Presentation: Formulation and Properties

The following table provides an example of how to structure formulation data and the resulting foam properties. This data is illustrative and will vary based on the specific raw materials and processing conditions.

Component	Flexible Foam Formulation (parts by weight)	Rigid Foam Formulation (parts by weight)
Polyether Polyol	100	100
TDI (Isocyanate Index 105)	As required	-
MDI (Isocyanate Index 110)	-	As required
Deionized Water	4.0	2.0
Silicone Surfactant	1.0	1.5
DMEA	0.2 - 1.0	1.0 - 3.0 [9]
Stannous Octoate (Co-catalyst)	0.2	-
Resulting Properties
Cream Time (seconds)	8 - 12	15 - 25
Gel Time (seconds)	60 - 90	70 - 100
Tack-Free Time (seconds)	90 - 120	120 - 180
Free-Rise Density ( kg/m ³)	25 - 35	30 - 40

Visualization of Key Processes

To better illustrate the fundamental concepts, the following diagrams are provided.

Caption: DMEA's role in catalyzing the gelling and blowing reactions.

Caption: Experimental workflow for polyurethane foam production.

Safety and Handling

DMEA is a flammable liquid and vapor that is harmful if swallowed or in contact with skin, toxic if inhaled, and causes severe skin burns and eye damage.[16] It is crucial to handle DMEA in a well-ventilated area, preferably a fume hood, while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[15][17] Store DMEA in a cool, dry, well-ventilated area away from incompatible substances and sources of ignition.[15][16] In case of a spill, absorb the material with an inert substance and place it in a suitable container for disposal.[15]

Conclusion

Dimethylethanolamine is a versatile and effective catalyst for the production of polyurethane foams. Its ability to influence both the gelling and blowing reactions, coupled with its reactive nature that allows for its incorporation into the polymer matrix, makes it a valuable tool for formulators. By understanding the scientific principles behind its catalytic activity and following proper experimental protocols, researchers and drug development professionals can leverage the benefits of DMEA to create a wide range of polyurethane foams with tailored properties for various applications.

References

• BDMAEE. (2025, April 30). DMEA: A Novel Catalyst for Sustainable Polyurethane Production.
• Silver Fern Chemical. (n.d.). Dimethylethanolamine (DMEA) for Industrial Applications.
• The Impact of Amine Catalyst Selection on PU Foam Properties and Performance. (n.d.).
• Application of Dimethylethanolamine (DMEA) as a Catalyst in Polyurethane Systems. (n.d.).
• BDMAEE. (2025, April 2). DMEA: The Role in Developing Sustainable Polyurethane Solutions.
• BDMAEE. (2025, September 4). Exploring the application of dmea dimethylethanolamine in water-blown polyurethane systems for improved environmental performance.
• BDMAEE. (2025, September 4). The role of dmea dimethylethanolamine in controlling the reaction kinetics and processing win of polyurethane systems.
• Tertiary amines - Catalyst - Capítulo 2. (n.d.).
• Vesta Chemicals bv. (n.d.). Amine catalysts.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - N,N-Dimethylethanolamine, 99%.
• Knowledge. (2022, April 12). Dimethylethanolamine in water-based paint resins.
• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal.
• Knowledge. (2022, May 25). Reaction principle of tertiary amine catalyst.
• Möller Chemie. (n.d.). Dimethylethanolamine - Safety data sheet.
• BASF. (n.d.). Overview of Polyurethane Catalysts.
• Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET.
• MSDS for DMEA (4.0) - EN.pdf. (2019, February 25).
• ChemCentral.com. (2019, September 2). Dimethylethanolamine 99%.
• Dynamic Mechanical Analysis during polyurethane foaming: Relationship between modulus build-up and reaction kinetics. (n.d.).
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• Mingxu Chemicals. (2025, February 18). Introduction to the Gelation Reaction in Polyurethane Foam Production.
• How Do Isocyanates React with Polyols in Polyurethane Synthesis? (2025, September 1).

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Application Notes and Protocols: N,N-Dimethylethylamine (DMEA) as a Catalytic Curing Agent for Epoxy Resins

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and formulation chemists on the use of N,N-Dimethylethylamine (DMEA) as a curing agent for epoxy resin systems. DMEA, a tertiary amine with a hydroxyl group, functions primarily as a catalyst for epoxy homopolymerization, offering distinct advantages in controlling reaction kinetics and final material properties. This guide elucidates the underlying chemical mechanisms, provides detailed protocols for formulation and characterization, and presents data interpretation frameworks to empower users in their research and development activities.

Section 1: Introduction to DMEA in Epoxy Systems

Epoxy resins are a class of versatile thermosetting polymers known for their exceptional mechanical strength, chemical resistance, and adhesive properties.[1] The transition from a liquid resin to a solid, cross-linked network is an irreversible process known as curing. The choice of curing agent is paramount as it dictates the processing characteristics (e.g., pot life, cure temperature) and the ultimate performance of the cured material.

While primary and secondary amines cure epoxies through a direct addition reaction involving their active hydrogen atoms, tertiary amines like N,N-Dimethylethylamine (DMEA or DMAE) operate differently.[2] Lacking active hydrogens, DMEA acts as a catalyst, initiating the anionic ring-opening and subsequent homopolymerization of epoxy groups.[2][3] Its bifunctional nature, containing both a tertiary amine and a primary alcohol group, makes it particularly effective. [15 from first search] This catalytic role allows for its use at low concentrations and provides a unique method for formulating high-performance epoxy systems.

Section 2: Mechanism of Action - Catalytic Homopolymerization

The primary mechanism by which DMEA cures epoxy resins is through anionic polymerization. The process is initiated by the nucleophilic attack of the tertiary amine's lone pair of electrons on a carbon atom of the oxirane (epoxide) ring. This step is often facilitated by a co-catalyst or proton donor, such as the hydroxyl group present on the DMEA molecule itself or other alcohols in the system.

The key steps are as follows:

• Initiation: The tertiary amine nitrogen atom attacks the epoxide ring, leading to the formation of a zwitterionic intermediate.

• Propagation: The resulting alkoxide anion is highly reactive and proceeds to attack another epoxy monomer. This chain reaction continues, building a polyether network. The tertiary amine is regenerated and continues to catalyze the reaction.

This catalytic pathway is distinct from the stoichiometric addition reactions of primary/secondary amines and allows for the formulation of systems with an excess of epoxy resin, which can be fully cured through homopolymerization to achieve high cross-link densities and elevated glass transition temperatures (Tg).[4]

Caption: Anionic homopolymerization of epoxy initiated by DMEA.

Section 3: Formulation and Characterization Protocols

Protocol 3.1: Safety and Handling of DMEA

N,N-Dimethylethylamine is a hazardous chemical and requires strict safety protocols.

• Hazards: DMEA is a flammable liquid and vapor, is corrosive, and can cause severe skin burns and eye damage. [9 from first search] It is harmful if swallowed or inhaled. [12 from first search]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a face shield, nitrile gloves, and a flame-retardant lab coat. [4 from first search] All handling must be performed inside a certified chemical fume hood. [9 from first search]

• Handling: Keep away from heat, sparks, and open flames. [8 from first search] Ground and bond containers when transferring material to prevent static discharge. [9 from first search] Use spark-proof tools.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated for flammable and corrosive materials. [13 from first search]

Protocol 3.2: Preparation of a DMEA-Cured Epoxy Formulation

This protocol describes the preparation of a 100g batch of a standard Bisphenol A diglycidyl ether (DGEBA) epoxy resin cured with DMEA.

Materials & Equipment:

• DGEBA-based epoxy resin (e.g., EPON™ 828 or equivalent)

• N,N-Dimethylethylamine (DMEA)

• Top-loading balance (0.01g precision)

• Disposable mixing cups and stirring rods

• Planetary centrifugal mixer or mechanical overhead stirrer

• Vacuum desiccator for degassing

Procedure:

• Resin Preparation: Place a clean mixing cup on the balance and tare. Weigh out 100.00 g of DGEBA epoxy resin. If the resin is highly viscous, pre-warm it in an oven at 50-60°C for 30 minutes to reduce viscosity.

• Catalyst Calculation: DMEA is added in parts per hundred resin (phr). For a starting formulation, calculate the mass for 1.0 phr.

  • Mass of DMEA = 1.0 phr * (100 g resin / 100) = 1.00 g

• Catalyst Addition: Tare the balance with the cup of resin. Using a pipette inside a fume hood, carefully add 1.00 g of DMEA to the resin.

• Mixing: Immediately mix the components thoroughly. For best results, use a planetary centrifugal mixer for 3-5 minutes at 1500-2000 RPM. If mixing manually, stir vigorously for at least 5 minutes, scraping the sides and bottom of the cup to ensure homogeneity.

• Degassing: Place the mixed formulation into a vacuum chamber. Apply vacuum until the foam collapses and large bubbles cease to appear (typically 10-20 minutes). This step is critical to prevent voids in the cured material.

• Casting & Curing: Pour the degassed mixture into desired molds for subsequent testing. Cure according to a defined schedule (e.g., 24 hours at 25°C followed by a post-cure of 2 hours at 100°C). The post-cure is essential for achieving a high glass transition temperature.[3]

Protocol 3.3: Characterization of Curing Kinetics via DSC

Differential Scanning Calorimetry (DSC) is used to measure the heat flow associated with the epoxy curing reaction, allowing determination of the total heat of reaction (ΔHtotal) and the degree of cure (α).[5]

Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum DSC pans and lids

Procedure:

• Sample Preparation: Immediately after mixing and degassing (Protocol 3.2, Step 5), pipette 5-10 mg of the uncured liquid resin into a tared aluminum DSC pan. Seal the pan hermetically. Prepare an identical empty, sealed pan to serve as the reference.

• Determining Total Heat of Reaction (ΔHtotal):

  • Place the sample and reference pans into the DSC cell.

  • Perform a dynamic scan from ambient temperature (e.g., 25°C) to a temperature well beyond the curing exotherm (e.g., 250°C) at a constant heating rate (e.g., 10°C/min).[6]

  • The integrated area of the exothermic peak represents the total heat of reaction, ΔHtotal (in J/g).[7]

• Determining Degree of Cure (α) for Isothermal Curing:

  • To determine how the cure progresses at a specific temperature, prepare a new uncured sample.

  • Equilibrate the DSC cell at the desired isothermal cure temperature (e.g., 80°C).

  • Rapidly place the new sample in the cell and record the heat flow over time until the signal returns to baseline.

  • The partial heat of reaction at any time t (ΔHt) is the integrated area under the curve up to that time.

  • The degree of cure (α) at time t is calculated as: α = ΔHt / ΔHtotal .

• Measuring Glass Transition Temperature (Tg):

  • After a curing schedule is complete, perform a second dynamic DSC scan on the cured sample (e.g., from 25°C to 200°C at 10°C/min).

  • The glass transition temperature (Tg) is determined from the inflection point in the heat flow curve.[8]

Protocol 3.4: Evaluation of Final Properties via DMA

Dynamic Mechanical Analysis (DMA) measures the viscoelastic properties of the cured material, providing key indicators of performance such as the storage modulus (stiffness) and a highly sensitive measurement of Tg.[9]

Equipment:

• Dynamic Mechanical Analyzer (DMA) with a suitable fixture (e.g., single cantilever or three-point bending).

Procedure:

• Sample Preparation: Prepare rectangular specimens of the cured epoxy with precise dimensions suitable for the DMA fixture (e.g., 35 mm x 12 mm x 2.5 mm).[10] Ensure samples are fully cured as per the desired schedule.

• Test Setup:

  • Mount the specimen in the DMA fixture.

  • Set the test parameters:

    • Mode: Temperature Sweep / Ramp

    • Frequency: 1 Hz (a standard frequency for comparison)[10]

    • Strain/Amplitude: Select a value within the material's linear viscoelastic region (e.g., 0.1% strain or 15 µm amplitude).

    • Temperature Range: e.g., 25°C to 200°C.

    • Heating Rate: 2-3°C/min.[10]

• Data Acquisition: Run the temperature sweep. The instrument will record the Storage Modulus (E'), Loss Modulus (E''), and tan δ (E''/E') as a function of temperature.

• Data Interpretation:

  • Storage Modulus (E'): Represents the elastic stiffness of the material. A sharp drop in E' indicates the transition from a glassy to a rubbery state.

  • Glass Transition (Tg): The Tg can be identified by:

    • The onset of the drop in the E' curve.

    • The peak of the Loss Modulus (E'') curve.

    • The peak of the tan δ curve (most commonly reported).

Caption: Experimental workflow for epoxy formulation and analysis.

Section 4: Performance Characteristics & Data Interpretation

The concentration of DMEA significantly influences the properties of the epoxy system. The following table summarizes the expected trends when formulating with a standard DGEBA resin.

Property	Low DMEA (e.g., 0.5 phr)	Medium DMEA (e.g., 1.5 phr)	High DMEA (e.g., 5.0 phr)	Rationale & Causality
Pot Life [11]	Long	Moderate	Short	Pot life is inversely proportional to the reaction rate.[12] Higher catalyst concentration accelerates the curing reaction, rapidly increasing viscosity.
Cure Time	Slow	Moderate	Fast	Increased catalyst concentration leads to faster network formation and solidification.
Peak Exotherm	Low	Moderate	High	A faster reaction releases the total heat of reaction over a shorter period, resulting in a higher peak temperature. This can be a concern in large castings.
Glass Transition (Tg)	Moderate	High	Potentially Lower	Tg generally increases with catalyst level due to higher cross-link density.[4] However, excessively high catalyst concentrations can lead to incomplete reactions or plasticization, potentially reducing Tg.[13]
Flexural Modulus	High	Very High	High to Moderate	Modulus is related to cross-link density. An optimal catalyst level maximizes cross-linking. Very high levels can create network defects, reducing stiffness.

References

• Isothermal DSC Study of the Curing Kinetics of an Epoxy/Silica Composite for Microelectronics. (2016). IEEE. Available at: [Link]

• Cure kinetics of epoxy matrix resin by differential scanning calorimetry. (1982). NASA Technical Reports Server. Available at: [Link]

• Enhanced DMA Test Procedure to Measure Viscoelastic Properties of Epoxy-Based Molding Compound. (2022). National Center for Biotechnology Information. Available at: [Link]

• Isothermal DSC study of the curing kinetics of an epoxy/silica composite for microelectronics. (2016). ResearchGate. Available at: [Link]

• How Is DSC Used To Study Epoxy Resins?. (2023). YouTube. Available at: [Link]

• DMA testing of epoxy resins: The importance of dimensions. (2015). ResearchGate. Available at: [Link]

• Mechanical properties of epoxy networks based on DGEBA and aliphatic amines. (2007). Semantic Scholar. Available at: [Link]

• How To: DSC, 2 Steps, Curing of Epoxy Resin. (n.d.). NETZSCH Analyzing & Testing. Available at: [Link]

• Using Dynamic Mechanical Analysis for Quality Control of Epoxy Materials. (2022). C-Therm Technologies Ltd. Available at: [Link]

• Homopolymerization of epoxy excess by a tertiary amine. (2023). ResearchGate. Available at: [Link]

• AMINE CURED-EPOXY MATRICES. (n.d.). Applied Poleramic, Inc. Available at: [Link]

• Mechanical properties of cured neat epoxy resin (DGEBA) and bio-based... (2022). ResearchGate. Available at: [Link]

• Fire and mechanical properties of DGEBA-based epoxy resin cured with a cycloaliphatic hardener. (2020). ResearchGate. Available at: [Link]

• Mechanical properties of epoxy networks based on DGEBA and aliphatic Amines. (2007). ResearchGate. Available at: [Link]

• Use of DMA in the Development of Resins for Cryogenic Tank Applications. (2023). NETZSCH Analyzing & Testing. Available at: [Link]

• Comparison of Glass-Transition Temperatures for Epoxy Polymers Obtained by Methods of Thermal Analysis. (2020). ResearchGate. Available at: [Link]

• Optimization of Glass Transition Temperature and Pot Life of Epoxy Blends Using Response Surface Methodology (RSM). (2020). MDPI. Available at: [Link]

• Improving Glass Transition Temperature and Toughness of Epoxy Adhesives by a Complex Room-Temperature Curing System by Changing the Stoichiometry. (2023). National Center for Biotechnology Information. Available at: [Link]

• Pot Life, Working Life and Gel Time of Epoxies. (n.d.). Epoxy Technology. Available at: [Link]

• How to Extend Epoxy Coating's Pot Life. (2021). Maha Asia. Available at: [Link]

Sources

• 1. Mechanical properties of epoxy networks based on DGEBA and aliphatic amines | Semantic Scholar [semanticscholar.org]
• 2. appliedpoleramic.com [appliedpoleramic.com]
• 3. researchgate.net [researchgate.net]
• 4. Improving Glass Transition Temperature and Toughness of Epoxy Adhesives by a Complex Room-Temperature Curing System by Changing the Stoichiometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. meridian.allenpress.com [meridian.allenpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Using Dynamic Mechanical Analysis for Quality Control of Epoxy Materials – C-Therm Technologies Ltd. [ctherm.com]
• 10. researchgate.net [researchgate.net]
• 11. epotek.com [epotek.com]
• 12. How to Extend Epoxy Coating’s Pot Life | Maha Asia [maha.asia]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for N,N-Dimethylethylamine in Organic Synthesis

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective utilization of N,N-Dimethylethylamine (DMEA) in organic synthesis. Moving beyond a simple reagent overview, this guide delves into the mechanistic rationale behind its application as a potent catalyst in polymer chemistry and as a versatile base in fine chemical synthesis. Detailed, field-tested protocols are presented, underpinned by a strong emphasis on safety, scientific integrity, and reproducibility.

Introduction: The Chemical Persona of N,N-Dimethylethylamine

N,N-Dimethylethylamine (DMEA), a tertiary amine with the chemical formula C₄H₁₁N, is a colorless to light yellow, volatile liquid characterized by a strong, ammonia-like to fishy odor[1][2]. Its utility in organic synthesis is primarily dictated by the lone pair of electrons on its central nitrogen atom, which imparts both basic and nucleophilic character[1][2]. The presence of two methyl groups and one ethyl group results in a sterically accessible yet non-reactive nitrogen center (lacking N-H bonds), making it an excellent catalyst and non-nucleophilic base in a variety of chemical transformations[3].

Its relatively low boiling point and miscibility with water and common organic solvents make it a versatile choice for various reaction conditions and facilitate its removal during work-up procedures[4][5]. DMEA is a crucial component in numerous industrial processes, most notably as a catalyst in the production of polyurethane foams and as a curing agent or accelerator for epoxy resins[4][6]. It also serves as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and quaternary ammonium compounds[4][5].

Physicochemical Properties

A thorough understanding of DMEA's physical and chemical properties is paramount for its safe and effective application.

Property	Value	Reference(s)
CAS Number	598-56-1	[1][5]
Molecular Formula	C₄H₁₁N	[1][4]
Molecular Weight	73.14 g/mol	[4][5]
Appearance	Colorless to pale yellow liquid	[2][4]
Boiling Point	36–38 °C	[2][4]
Melting Point	-140 °C	[2][4]
Density	0.675 g/mL at 25 °C	[2][4]
Flash Point	-28 °C (-18.4 °F)	[4][7]
Vapor Pressure	8.09 psi (at 20 °C)	[2]
pKa of conjugate acid	10.16	[6]

Safety and Handling

DMEA is a highly flammable and corrosive liquid that requires strict adherence to safety protocols.[4][8]

• Inhalation: Vapors can cause severe irritation to the respiratory tract, and high concentrations may lead to dizziness or suffocation[8]. Work should always be conducted in a well-ventilated fume hood[9][10].

• Skin and Eye Contact: DMEA can cause severe skin burns and eye damage[8][9]. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a face shield, is mandatory[7][8].

• Flammability: With a very low flash point, DMEA poses a significant fire hazard. It should be stored away from heat, sparks, and open flames in a designated flammables area[8][9]. Use spark-proof tools and ensure all equipment is properly grounded to prevent static discharge[8][9].

• Storage: Keep containers tightly closed and store in a cool, dry, and well-ventilated place[10].

In case of exposure, immediate medical attention is necessary. For detailed first-aid measures, consult the Safety Data Sheet (SDS)[8][9].

Application as a Catalyst in Polymer Chemistry

DMEA's primary industrial application is as a catalyst in polymerization reactions, particularly for polyurethanes and epoxy resins. Its catalytic activity stems from the ability of the lone pair on the nitrogen atom to activate reactants without being consumed in the reaction.

Polyurethane Foam Production

In the synthesis of polyurethane foams, two main reactions occur simultaneously: the gelling reaction (polyol-isocyanate) and the blowing reaction (water-isocyanate)[11]. DMEA acts as a catalyst for both, influencing the rate of foam rise and curing.

This protocol provides a general guideline for preparing a small-scale rigid polyurethane foam block. The ratio of components, particularly the catalyst, will significantly affect the foam's properties and reactivity profile.

Materials:

• Polyether Polyol (e.g., functionality 4.5, OH value ~450 mg KOH/g)

• Polymeric Methylene Diphenyl Diisocyanate (pMDI) (NCO content ~31.5%)

• N,N-Dimethylethylamine (DMEA)

• Silicone surfactant

• Water (as blowing agent)

• Disposable cup and stirring rod

• Fume hood

Procedure:

• Preparation of the Polyol Blend (Part A):

  • In a disposable cup, weigh 100 parts of the polyether polyol.

  • Add 1.5 parts of silicone surfactant.

  • Add 2.0 parts of deionized water.

  • Add the desired amount of DMEA catalyst. A typical starting range is 0.5 to 1.5 parts per hundred parts polyol (pphp)[3].

  • Mix thoroughly with a stirring rod for 30 seconds until a homogeneous mixture is obtained.

• Foaming Reaction:

  • Weigh the corresponding amount of pMDI (Part B) according to the desired isocyanate index (typically 110-115 for rigid foams). The exact amount is calculated based on the equivalent weights of the polyol and water.

  • Quickly add the pMDI to the polyol blend.

  • Stir vigorously for 5-10 seconds until the color of the mixture changes and it begins to warm.

  • Immediately pour the mixture into a mold or leave it in the cup to rise freely.

  • Observe the characteristic reaction times:

    • Cream time: Time from mixing until the liquid becomes opaque and starts to rise.

    • Gel time: Time until the foam develops string-like texture when touched with a stirrer.

    • Tack-free time: Time until the foam surface is no longer sticky.

Expected Observations and Causality:

• Higher DMEA concentration: Will lead to shorter cream, gel, and tack-free times. DMEA accelerates both the urethane and urea formation reactions[11].

• Stoichiometry: The isocyanate index is crucial. An index of 110 means a 10% excess of isocyanate groups, which ensures complete reaction of the hydroxyl and water components, leading to optimal polymer properties.

Epoxy Resin Curing

DMEA is not a primary curing agent for epoxy resins in the way that primary or secondary amines are, as it lacks active hydrogen atoms to react directly with the epoxide ring[1]. Instead, it functions as a highly effective accelerator for other curing agents (like polyamines, amides, or anhydrides) or as a catalyst for the anionic homopolymerization of the epoxy resin itself[1][2].

This protocol demonstrates the use of DMEA as an accelerator for a standard amine-cured epoxy system.

Materials:

• Bisphenol A based liquid epoxy resin (Epoxide Equivalent Weight ~185-195 g/eq)

• Polyamidoamine curing agent

• N,N-Dimethylethylamine (DMEA)

• Beaker, stirring rod

• Hot plate (optional, for post-curing)

Procedure:

• Formulation:

  • Weigh 100 parts of the epoxy resin into a beaker.

  • Calculate the stoichiometric amount of the polyamidoamine curing agent based on its Amine Hydrogen Equivalent Weight (AHEW) and the resin's EEW. For this example, we will assume 60 parts are required for a 1:1 stoichiometry[12].

  • Weigh the polyamidoamine curing agent into a separate container.

• Mixing and Curing:

  • Add the DMEA accelerator to the amine curing agent. A typical loading is 1-5 parts per hundred parts of resin (phr)[12]. Mix gently.

  • Add the amine/accelerator mixture to the epoxy resin.

  • Stir thoroughly for 2-3 minutes, ensuring the mixture is uniform. Scrape the sides and bottom of the beaker to ensure complete mixing.

  • The mixture will begin to generate heat (exotherm) and increase in viscosity. The time available for application (pot life) will be significantly shorter than without the accelerator.

  • Pour the mixture into a mold or apply as a coating.

  • Allow to cure at ambient temperature (e.g., 25 °C). The time to reach a solid, tack-free state will be reduced due to the DMEA.

  • For optimal properties, a post-cure at an elevated temperature (e.g., 60-80 °C for 2-3 hours) can be performed after the initial ambient cure.

Causality and Trustworthiness:

• The tertiary amine in DMEA facilitates the reaction between the primary/secondary amines of the curing agent and the epoxy groups. It can activate the epoxide ring, making it more susceptible to nucleophilic attack[12].

• The concentration of DMEA is a critical parameter. Too much accelerator can lead to an uncontrollable exotherm, potentially causing the resin to smoke or crack, and can negatively impact the final mechanical properties by causing a less ordered polymer network.

• This self-validating system relies on observing a marked decrease in gel time and cure time compared to a control formulation without DMEA.

Application as a Base in Fine Chemical Synthesis

Beyond polymer chemistry, DMEA is a valuable non-nucleophilic base in various organic transformations. Its steric bulk is sufficient to prevent it from acting as a nucleophile in many cases, allowing it to function purely as a proton scavenger. This is particularly useful in reactions that generate acidic byproducts, such as HCl or carboxylic acids, driving the equilibrium towards the desired products.

Protocol: DMEA as an Acid Scavenger in Acylation

This protocol describes a general procedure for the acylation of an alcohol, where DMEA is used to neutralize the HCl byproduct.

Materials:

• A secondary alcohol (e.g., Cyclohexanol)

• Acetyl Chloride

• N,N-Dimethylethylamine (DMEA)

• Anhydrous dichloromethane (DCM) as solvent

• Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet

• Standard work-up reagents (e.g., dilute HCl, saturated NaHCO₃ solution, brine, anhydrous MgSO₄)

Procedure:

• Reaction Setup:

  • To a dry round-bottom flask under a nitrogen atmosphere, add the alcohol (1.0 eq) and anhydrous DCM.

  • Add DMEA (1.1 eq). The slight excess ensures complete neutralization of the acid byproduct.

  • Cool the mixture to 0 °C in an ice bath.

• Acylation:

  • Dissolve acetyl chloride (1.05 eq) in a small amount of anhydrous DCM and add it to a dropping funnel.

  • Add the acetyl chloride solution dropwise to the stirred reaction mixture over 15-20 minutes. A white precipitate of N,N-dimethylethylammonium chloride will form.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with dilute HCl (to remove excess DMEA), saturated NaHCO₃ solution (to remove any remaining acid), and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude ester.

  • Purify the product by flash column chromatography or distillation as required.

Conclusion

N,N-Dimethylethylamine is a versatile and powerful reagent in the arsenal of the modern organic chemist. Its unique combination of basicity, catalytic activity, and physical properties makes it indispensable in both large-scale polymer production and intricate fine chemical synthesis.[1] A comprehensive understanding of its properties, reaction mechanisms, and, most importantly, its handling requirements, is essential for its safe and effective application. The protocols and data presented in this guide provide a robust foundation for researchers and professionals to harness the full potential of DMEA in their synthetic endeavors.

References

• N,N-Dimethylethylamine - Grokipedia. Grokipedia.
• N,N-dimethylethylamine | 598-56-1. Benchchem.
• N,N-Dimethylethylamine 598-56-1. Guidechem.
• N,N-Dimethylethylamine. Chem-Impex.
• N,N-Dimethylethylamine(598-56-1). ChemicalBook.
• N,N-Dimethylethylamine. Wikipedia.
• Buy N,N-Dimethylethylamine | 70955-13-4. Smolecule.
• N,N-Dimethylethylamine 99 598-56-1. Sigma-Aldrich.
• SAFETY D
• SAFETY D
• Use of polyurethane catalyst compositions for improving rigid foam performance.
• Curing Agents for Epoxy Resin.
• Dynamic Mechanical Analysis during polyurethane foaming: Relationship between modulus build-up and reaction kinetics.
• Epoxy Accelerators: Fast-Curing Solutions for Industrial Adhesives.
• Accelerators for Amine Curing Agents.

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• 1. threebond.co.jp [threebond.co.jp]
• 2. hanepoxy.net [hanepoxy.net]
• 3. Use of polyurethane catalyst compositions for improving rigid foam performance - Patent 1059318 [data.epo.org]
• 4. US3814764A - Low temperature epoxy curing accelerators,special tertiary amine salts - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. EP0879837B1 - Polyurethane catalyst compositions for improving foam perfomance - Google Patents [patents.google.com]
• 7. tosoh.co.jp [tosoh.co.jp]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. uvadoc.uva.es [uvadoc.uva.es]
• 12. Accelerators for Amine Curing Agents - Polymer Innovation Blog [polymerinnovationblog.com]

role of N,N-Dimethylethylamine in the formation of sand cores in foundries

Application Note & Protocol

Topic: The Role of N,N-Dimethylethylamine (DMEA) in the Catalysis of Polyurethane Binders for Foundry Sand Core Formation

Audience: Researchers, foundry engineers, and material scientists.

Abstract

The production of high-quality metal castings with complex internal geometries is critically dependent on the integrity of sand cores. The Polyurethane Cold Box (PUCB) process is a dominant technology for manufacturing these cores due to its high productivity, dimensional accuracy, and excellent final core strength.[1][2] This document provides a detailed technical guide on the pivotal role of N,N-Dimethylethylamine (DMEA) as a gaseous catalyst in the PUCB system. We will explore the chemical mechanism, provide a comparative analysis against other common catalysts, detail a step-by-step application protocol, and outline essential safety procedures.

Introduction: The Chemistry of Sand Core Binding

In sand casting, a core is a pre-formed sand insert placed into a mold to create hollow cavities or complex internal features in the final metal part.[3][4] For the core to withstand the intense pressure and temperature of molten metal, the sand grains must be rigidly bonded together. This is achieved using a chemical binder system.

The Phenolic Urethane Cold Box (PUCB) process is a three-part binder system that cures at ambient temperature, eliminating the need for heat and reducing energy costs.[1][5] The system consists of:

• Part I (or Part A): A phenolic resin component, typically a phenol-formaldehyde resin, which provides hydroxyl (-OH) groups.[1][6][7]

• Part II (or Part B): A polymeric isocyanate component, commonly a polymeric Methylene Diphenyl Diisocyanate (MDI), which provides isocyanate (-NCO) groups.[1][6][7]

• Part III (Catalyst): A gaseous tertiary amine catalyst that initiates the polymerization reaction between Part I and Part II.[2][8]

N,N-Dimethylethylamine (DMEA) is a highly effective tertiary amine catalyst used in this process. When introduced as a vapor, it rapidly accelerates the polyaddition reaction between the phenolic resin and the isocyanate, forming a strong polyurethane binder that locks the sand grains in place.[2][8][9]

Mechanism of Action: DMEA in Polyurethane Formation

The curing of the sand core in the PUCB process is a rapid polymerization reaction. The fundamental role of DMEA is to act as a potent base catalyst.

• Activation of the Hydroxyl Group: The lone pair of electrons on the nitrogen atom of the DMEA molecule abstracts a proton from the hydroxyl group of the phenolic resin (Part I). This creates a highly reactive phenoxide ion.

• Nucleophilic Attack: The activated phenoxide ion then performs a nucleophilic attack on the electron-deficient carbon atom of the isocyanate group (Part II).

• Polymerization: This reaction propagates, forming a cross-linked, high-molecular-weight polyurethane polymer network throughout the sand mass. This solid urethane polymer binds the sand grains together, giving the core its structural integrity.[1]

The reaction is nearly instantaneous upon contact with the DMEA vapor, allowing for extremely short cycle times.[1]

Caption: Catalytic mechanism of DMEA in the PUCB process.

Comparative Analysis: DMEA vs. Other Tertiary Amine Catalysts

While several tertiary amines can be used in the PUCB process, the most common are DMEA and Triethylamine (TEA). The choice of catalyst has significant implications for productivity, cost, and workplace environment. DMEA is often considered a premium catalyst due to its high efficiency.[8]

Property	N,N-Dimethylethylamine (DMEA)	Triethylamine (TEA)	Rationale & Field Insights
Curing Efficiency	High	Standard	DMEA's higher vapor pressure and reactivity can reduce curing cycle times by 20-60% compared to TEA, significantly boosting productivity in high-volume operations.[8]
Vapor Pressure	Higher	Lower	DMEA vaporizes more easily, allowing for a higher concentration of catalyst in the carrier gas. This facilitates faster and more predictable cure cycles.[1][6]
Odor	Strong, pungent, ammonia-like	Less noticeable, but still characteristic	The strong odor of DMEA is a significant drawback, necessitating excellent ventilation and sealed tooling to maintain a safe and comfortable work environment.[6][10]
Relative Cost	Higher	Lower	The higher cost of DMEA is often justified by the increased throughput and reduced scrap rates it enables in optimized foundry workflows.[6]
Handling	Requires stringent controls	Requires standard amine controls	Both are flammable and hazardous, but DMEA's pungency and reactivity demand more rigorous handling protocols and exhaust scrubbing systems.[6][8]

Application Protocol: Sand Core Formation using DMEA Catalyst

This protocol outlines the standard procedure for creating a sand core using a PUCB binder system with DMEA.

Materials & Equipment

• Foundry Sand: High-quality silica, zircon, or other appropriate sand.[11]

• PUCB Part I: Phenolic resin solution.

• PUCB Part II: Polymeric isocyanate solution.

• Catalyst: N,N-Dimethylethylamine (DMEA), >98% purity.[12]

• Equipment:

  • Sand mixer

  • Core shooter/blower machine

  • Core box (tooling)

  • DMEA catalyst vaporizer and gassing unit

  • Purge air system

  • Exhaust ventilation and amine scrubbing system

  • Personal Protective Equipment (PPE) (See Section 5)

Workflow Diagram

Caption: Standard workflow for the PUCB core making process.

Step-by-Step Procedure

• Sand Mixture Preparation:

  • Ensure the sand temperature is within the ideal range of 21-29°C (70–85°F). Temperature significantly affects reactivity.[6]

  • Add the foundry sand to the mixer.

  • While mixing, add Part I (phenolic resin) and mix thoroughly until all sand grains are coated.

  • Add Part II (polyisocyanate) and continue mixing. The total binder loading is typically 0.8% to 2.4% by weight of the sand.[2][13]

  • Causality Note: Mixing Part I first ensures proper sand coating before the reactive Part II is introduced, maximizing binder efficiency and bench life.

• Core Shooting:

  • Transfer the prepared sand mixture to the hopper of the core shooting machine.

  • Secure the core box in the machine.

  • Inject the sand into the core box using high-pressure air. This process must be rapid to fill the cavity completely before any premature curing begins.[5]

• Gassing with DMEA:

  • Activate the catalyst generator to vaporize the liquid DMEA and mix it with a carrier gas (e.g., compressed air). The concentration of DMEA in the carrier gas is a critical parameter, typically ranging from 6-12%.[6]

  • Inject the DMEA/carrier gas mixture into the core box through designated vents. The gassing time is very short, often lasting only a few seconds.

  • Causality Note: The carrier gas ensures that the DMEA vapor is distributed evenly throughout the core, leading to a uniform and complete cure. Insufficient distribution results in soft spots or an under-cured core.

• Purging:

  • Immediately following the gassing cycle, inject clean, dry compressed air through the core box.

  • The purge cycle removes residual DMEA vapor from the core.

  • Causality Note: This step is crucial.[9] It prevents the formation of surface defects on the final metal casting caused by condensed amine and minimizes the residual amine odor on the finished core.[6][9]

• Core Ejection and Handling:

  • Open the core box and eject the fully cured, solid sand core.

  • The core develops substantial strength almost instantly and can be handled and moved to storage or the molding line.[1]

Safety Protocols for Handling N,N-Dimethylethylamine

DMEA is a hazardous chemical that requires strict safety protocols. It is highly flammable, corrosive, and toxic upon inhalation or contact.[12][14][15]

• Engineering Controls:

  • Work must be conducted in a well-ventilated area, with local exhaust ventilation at the point of DMEA use (e.g., the gassing station).[12][16]

  • Use a closed-system for DMEA handling and delivery to the vaporizer to minimize fugitive emissions.[12]

  • All equipment (storage drums, pumps, vaporizers) must be grounded and bonded to prevent static electricity discharge, which could ignite flammable vapors.[15]

  • An amine scrubber or afterburner is necessary to treat the exhaust gas from the core box before it is released into the atmosphere.[8]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield at all times when handling liquid DMEA.[14][15]

  • Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to prevent skin contact.[15]

  • Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for organic vapors if exposure limits are exceeded or if ventilation is inadequate.[15]

• Storage and Handling:

  • Store DMEA containers in a cool, dry, well-ventilated, flammables-rated area away from heat, sparks, and open flames.[12][16]

  • Keep containers tightly closed when not in use.[12]

  • Incompatible materials to avoid include strong oxidizing agents, acids, and halogens.[15]

• First Aid:

  • Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[16]

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[16]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[15]

References

• Hasmak. (n.d.). Catalysts TEA and DMEA TM.
• Google Patents. (2012). FOUNDRY SAND CASTING USING A FOUNDRY CORE WHICH SURFACE LAYER IS ESSENTIALLY FREE OF ANTI-VEINING AGENT.
• Criteria Labs. (n.d.). Blog: What is DMEA Trusted and why is it important?.
• OSHA. (n.d.). T-PV2096-01-8711-CH.
• Spectrum Chemical. (2018). TCI AMERICA.
• Sand Binder Systems. (2021). Part X: The Phenolic Urethane Amine Cold Box System.
• Google Patents. (n.d.). WO2008090161A1 - Use of amine blends for foundry shaped cores and casting metals.
• Fisher Scientific. (2010). SAFETY DATA SHEET.
• Google Patents. (n.d.). US4946876A - Polyurethane-forming foundry binders containing a polyester polyol.
• Thermo Fisher Scientific. (2010). SAFETY DATA SHEET.
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N,N-Dimethylethylamine (DMEA): A Comprehensive Guide to its Application as a pH Control Agent in Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethylethylamine (DMEA) is a tertiary amine that serves as a versatile and efficient tool in the modern chemistry laboratory, particularly in its role as a pH control agent.[1] With the chemical formula C4H11N, this clear, colorless to light yellow liquid is characterized by its strong, ammonia-like to fishy odor.[1][2] Its utility in a diverse range of chemical transformations stems from its basicity, nucleophilicity, and a conveniently low boiling point of 36-38 °C, which facilitates its removal post-reaction.[3][4] DMEA is employed across various sectors, including the synthesis of pharmaceuticals, agrochemicals, and polymers, where precise pH control is paramount for reaction success.[1][5]

This document provides an in-depth guide for researchers and professionals on the effective use of N,N-Dimethylethylamine as a pH control agent. We will explore its fundamental chemical properties, mechanism of action, and provide detailed protocols for its application in common organic reactions. Furthermore, a comparative analysis with other amine bases, troubleshooting advice, and essential safety information will be presented to ensure both successful and safe laboratory practice.

Core Principles: Understanding DMEA as a pH Control Agent

The efficacy of N,N-Dimethylethylamine as a pH control agent is rooted in its chemical structure and resulting properties. As a tertiary amine, the nitrogen atom possesses a lone pair of electrons, making it a Lewis base capable of accepting a proton.[6]

Key Physicochemical Properties of N,N-Dimethylethylamine:

Property	Value	References
Molecular Formula	C4H11N	[3][7]
Molecular Weight	73.14 g/mol	[3]
pKa of Conjugate Acid	10.16	[2][8]
Boiling Point	36-38 °C	[3][4]
Density	0.675 g/mL at 25 °C	[3][4]
Appearance	Clear, colorless to light yellow liquid	[1][3]
Odor	Strong, ammonia-like to fish-like	[1][2]
Solubility in Water	Miscible	[3][9]

The pKa of the conjugate acid of DMEA is approximately 10.16, indicating that it is a moderately strong base capable of neutralizing acidic byproducts generated during a reaction, thereby maintaining the desired pH range.[2][8] This is particularly crucial in reactions that are sensitive to acidic conditions, where pH fluctuations can lead to side reactions, product degradation, or catalyst deactivation.

Mechanism of pH Control

In many chemical reactions, such as acylations or alkylations, acidic species like hydrochloric acid (HCl) or trifluoroacetic acid (TFA) are generated as byproducts. These acids can protonate starting materials, intermediates, or even the desired product, hindering the reaction progress or leading to unwanted side products. DMEA acts as an acid scavenger by reacting with these acidic byproducts to form an ammonium salt.

Caption: DMEA neutralizes acidic byproducts (H-X) to maintain pH.

The formation of the ammonium salt effectively removes the free acid from the reaction medium, preventing detrimental pH drops and ensuring the reaction proceeds under optimal conditions. The relatively low steric hindrance of DMEA compared to bulkier tertiary amines like diisopropylethylamine (DIEA) can sometimes offer advantages in terms of reaction kinetics.

Applications in Chemical Synthesis

DMEA's role as a pH control agent is critical in a multitude of organic transformations.

Amide and Ester Synthesis

In amide and ester formation, particularly when using acyl chlorides or anhydrides, an acid scavenger is essential to neutralize the liberated HCl or carboxylic acid.[10] This prevents the protonation of the amine nucleophile, which would render it unreactive.

DMEA is also utilized in peptide coupling reactions, where maintaining a specific pH is crucial to prevent racemization and other side reactions.[11][12] While not as commonly used as DIEA in solid-phase peptide synthesis (SPPS), it can be an effective base in solution-phase couplings.[13]

Polymerization Reactions

DMEA finds application as a catalyst and pH stabilizer in various polymerization processes.[3] For instance, it can act as a curing agent in the polymerization of polyamides and is used in the production of polyurethanes.[3][5] In some free-radical polymerizations, DMEA can influence the reaction rate and polymer properties by controlling the pH of the system.[14][15]

Other Applications

DMEA also serves as an intermediate in the synthesis of quaternary ammonium compounds and as a catalyst in the production of sand cores in foundries.[3][9] Its utility extends to facilitating the enolization of aryl ketones and acting as an organic solvent in certain synthetic protocols.[3][4]

Experimental Protocols

The following protocols are provided as general guidelines. Researchers should optimize conditions based on their specific substrates and reaction requirements.

Protocol 1: General Procedure for Amide Coupling using an Acyl Chloride

This protocol describes a typical procedure for the synthesis of an amide from an acyl chloride and a primary or secondary amine, using DMEA for pH control.

Materials:

• Carboxylic acid chloride (1.0 eq)

• Primary or secondary amine (1.0-1.2 eq)

• N,N-Dimethylethylamine (1.1-1.5 eq)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the amine and dissolve it in the chosen anhydrous solvent.

• Addition of Base: Add N,N-Dimethylethylamine to the solution and stir for 5-10 minutes at room temperature.

• Addition of Acyl Chloride: Slowly add the acyl chloride to the stirred solution. An exothermic reaction may be observed. The addition can be performed at 0 °C to control the reaction temperature if necessary.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up:

  • Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., DCM, ethyl acetate).

  • Combine the organic layers and wash sequentially with a mild acidic solution (e.g., 1M HCl), a saturated aqueous solution of sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography, recrystallization, or distillation as required.

Caption: Workflow for a typical amide coupling reaction using DMEA.

Protocol 2: pH Adjustment in a Buffered Reaction System

In certain enzymatic or aqueous reactions, maintaining a precise pH is critical. DMEA can be used to adjust the pH of buffer solutions.

Materials:

• Buffer solution (e.g., phosphate-buffered saline, PBS)

• N,N-Dimethylethylamine

• pH meter

• Magnetic stirrer and stir bar

Procedure:

• Initial pH Measurement: Place the buffer solution in a beaker with a stir bar and measure the initial pH using a calibrated pH meter.

• pH Adjustment: While stirring, add DMEA dropwise to the buffer solution.

• Continuous Monitoring: Continuously monitor the pH of the solution. Allow the reading to stabilize after each addition of DMEA.

• Final pH: Continue adding DMEA until the desired pH is reached.

Comparative Analysis with Other Tertiary Amine Bases

The choice of a tertiary amine base can significantly impact the outcome of a reaction. Below is a comparison of DMEA with other commonly used bases.

Base	pKa of Conjugate Acid	Boiling Point (°C)	Steric Hindrance	Key Features
N,N-Dimethylethylamine (DMEA)	10.16[2][8]	36-38[3][4]	Low	Volatile, easy to remove.
Triethylamine (TEA)	10.75	89	Moderate	Commonly used, higher boiling point than DMEA.
N,N-Diisopropylethylamine (DIEA) / Hünig's Base	11.4	126	High	Non-nucleophilic due to steric bulk, often used in peptide synthesis.[10]
Pyridine	5.25	115	Low	Aromatic, less basic, can act as a nucleophilic catalyst.
4-Dimethylaminopyridine (DMAP)	9.7	112 (at 12 mmHg)	Low	Highly nucleophilic catalyst, often used in catalytic amounts with a stoichiometric base.[16]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Incomplete Reaction	- Insufficient amount of DMEA. - Low reaction temperature. - Steric hindrance of substrates.	- Increase the equivalents of DMEA. - Increase the reaction temperature. - Consider a less sterically hindered base if applicable.
Formation of Side Products	- Reaction temperature is too high. - DMEA acting as a nucleophile (rare). - Presence of water in the reaction.	- Lower the reaction temperature. - Use a more sterically hindered base like DIEA. - Ensure all reagents and solvents are anhydrous.
Difficulty in Removing DMEA	- Inefficient work-up.	- Perform an acidic wash (e.g., 1M HCl) during the work-up to protonate DMEA and extract it into the aqueous layer.

Safety and Handling

N,N-Dimethylethylamine is a highly flammable and corrosive liquid.[7][17][18] It can cause severe skin burns and eye damage.[7][18] Inhalation of vapors can be harmful and may cause respiratory tract irritation.[7][17]

Precautions:

• Always handle DMEA in a well-ventilated fume hood.[17]

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[18]

• Keep away from heat, sparks, and open flames.[17]

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[17][19]

• Ground and bond containers when transferring material to prevent static discharge.[7][17]

In Case of Exposure:

• Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[17]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[17]

• Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen.[17]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7]

In all cases of exposure, seek immediate medical attention. [17]

Conclusion

N,N-Dimethylethylamine is a valuable and versatile tertiary amine base for pH control in a wide array of chemical reactions. Its moderate basicity, low boiling point, and relatively low steric hindrance make it an excellent choice for applications ranging from small molecule synthesis to polymer chemistry. By understanding its properties and following the appropriate protocols and safety precautions, researchers can effectively utilize DMEA to achieve their synthetic goals.

References

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• How to compare Basicity of Organic Compounds | by Maverick Puah the Chemistry Guru. [Link]

• Safety data sheet - CPAChem. [Link]

• N,N-Dimethylethylamine, >=99% | 652571-500ML | SIGMA-ALDRICH | SLS Ireland. [Link]

• N,N-Dimethylethylamine - Wikipedia. [Link]

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• N,N-Dimethylethylenediamine: A Key Chemical Compound in Modern Applications. [Link]

• Me2NSO2Cl and N,N-Dimethylamines: A Novel and Efficient Agent for Esterification, Amidation Between Carboxylic Acids, and Equimolar Amounts of Alcohols and Amines - ResearchGate. [Link]

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• 5 Key Basicity Trends of Amines - Master Organic Chemistry. [Link]

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• EP0024225A1 - Process for the preparation of dimethylethyl amine - Google P

• Living Radical Polymerization of N,N-Dimethylacrylamide with RuCl2(PPh3)3-Based Initiating Systems1. [Link]

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• Strategies for the Development of pH-Responsive Synthetic Polypeptides and Polymer-Peptide Hybrids: Recent Advancements - MDPI. [Link]

• Dipropyleneglycol Dimethylether, New Green Solvent for Solid-Phase Peptide Synthesis: Further Challenges to Improve Sustainability in the Development of Therapeutic Peptides - PMC - NIH. [Link]

• The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study - ScholarWorks @ UTRGV. [Link]

• Use of N,N-Dimethylaniline end-functional polymers in photoinduced block copolymerization | Request PDF - ResearchGate. [Link]

• pH Alteration in Plant-Mediated Green Synthesis and Its Resultant Impact on Antimicrobial Properties of Silver Nanoparticles (AgNPs) - PMC - NIH. [Link]

• A new catalytic transesterification for the synthesis of N, N-dimethylaminoethyl acrylate with organotin catalyst - ResearchGate. [Link]

• Direct esterification of amides by the dimethylsulfate-mediated activation of amide C–N bonds - PMC - NIH. [Link]

• Improving Peptide Purification via Flash Column Chromatography by Modulating Mobile Phase pH - Biotage. [Link]

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Application Notes and Protocols for Reactions Catalyzed by N,N-Dimethylethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of N,N-Dimethylethylamine as a Tertiary Amine Catalyst

N,N-Dimethylethylamine (DMEA) is a versatile and widely utilized tertiary amine catalyst in organic and polymer chemistry. Its efficacy stems from the nucleophilic nature of the lone pair of electrons on the nitrogen atom, which is sterically accessible, allowing it to accelerate reactions involving electrophilic species. DMEA is instrumental in promoting polymerization, curing, and esterification reactions by activating reactants and facilitating the formation of key intermediates. This application note provides an in-depth guide to the experimental setup for several key reactions catalyzed by DMEA, emphasizing the causality behind protocol choices, ensuring scientific integrity, and offering detailed, field-proven methodologies.

PART 1: Safety and Handling of N,N-Dimethylethylamine

Before commencing any experimental work, a thorough understanding of the hazards associated with N,N-Dimethylethylamine is paramount. It is a highly flammable, corrosive, and toxic liquid.

Key Safety Precautions:

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., butyl rubber), safety goggles with side shields, and a flame-retardant lab coat. Work in a well-ventilated fume hood is mandatory to avoid inhalation of harmful vapors.

• Handling: Ground and bond all containers when transferring the liquid to prevent static discharge, which can ignite the flammable vapors. Use only non-sparking tools.

• Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and incompatible materials such as strong oxidizing agents and acids. Keep the container tightly sealed.

• Spill & Emergency Procedures: In case of a spill, evacuate the area and remove all ignition sources. Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for chemical waste disposal. In case of contact, immediately flush the affected skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention.

PART 2: Application in Polyurethane Foam Synthesis

N,N-Dimethylethylamine is a highly effective catalyst in the production of polyurethane (PU) foams. It primarily catalyzes the "blowing" reaction (isocyanate-water) which generates carbon dioxide gas for foam expansion, and also contributes to the "gelling" reaction (isocyanate-polyol) that forms the polymer matrix.

Mechanism of Catalysis

DMEA's catalytic activity in PU foam formation involves the activation of the isocyanate group, making it more susceptible to nucleophilic attack by both water and the hydroxyl groups of the polyol. The tertiary amine forms a transient complex with the isocyanate, increasing its electrophilicity.

Experimental Workflow for Polyurethane Foam Synthesis

Caption: Workflow for DMEA-catalyzed polyurethane foam synthesis.

Detailed Protocol: Lab-Scale Rigid Polyurethane Foam

Materials:

• Polyether polyol (e.g., sucrose/glycerin-based, OH value 360 mg KOH/g)

• Polymeric Methylene Diphenyl Diisocyanate (pMDI), NCO content ~31%

• Deionized water (Blowing agent)

• Silicone surfactant

• N,N-Dimethylethylamine (Catalyst)

Equipment:

• High-speed mechanical stirrer (e.g., overhead stirrer with a paddle attachment)

• Disposable plastic beakers

• Digital balance

• Fume hood

• Thermocouple for temperature monitoring

• Mold for foam expansion

Procedure:

• Component A Preparation: In a disposable beaker, accurately weigh the polyol, deionized water, silicone surfactant, and N,N-Dimethylethylamine according to the formulation table below.

• Pre-mixing: Thoroughly mix the components of Component A with the mechanical stirrer at a moderate speed (~500 rpm) for 30 seconds to ensure a homogenous mixture.

• Component B Addition: In a separate beaker, weigh the required amount of pMDI (Component B).

• Reaction Initiation: While stirring Component A at high speed (~2000 rpm), rapidly add Component B.[1]

• Mixing: Continue high-speed mixing for exactly 10 seconds to ensure rapid and complete mixing of the two components.[1]

• Pouring: Immediately pour the reacting mixture into the mold.

• Curing: Allow the foam to rise and cure at ambient temperature for at least 24 hours before demolding and characterization.[1]

Quantitative Data Table:

Component	Function	Typical Weight Parts
Polyether Polyol	Polymer Backbone	100
Polymeric MDI	Cross-linker	120-150 (NCO Index 1.1)
Deionized Water	Blowing Agent	2-4
Silicone Surfactant	Cell Stabilizer	1-2
N,N-Dimethylethylamine	Catalyst	0.5-2.0

In-Process Analysis: Monitoring Foam Kinetics

The kinetics of the foaming process can be monitored using Fourier-transform infrared (FTIR) spectroscopy.[2]

• Isocyanate Consumption: Monitor the decrease in the characteristic NCO stretching peak at ~2270 cm⁻¹.

• Urethane Formation: Track the increase in the urethane carbonyl peak at ~1730 cm⁻¹.

• Urea Formation: Observe the growth of the urea carbonyl peak at ~1640 cm⁻¹.

This analysis provides critical information on the relative rates of the gelling and blowing reactions, which is essential for optimizing the foam's final properties.[2]

PART 3: Application in Epoxy Resin Curing

N,N-Dimethylethylamine acts as an accelerator for the curing of epoxy resins, particularly in systems using anhydride or amine-based hardeners. It is not typically used as the sole curing agent but rather to increase the reaction rate.

Mechanism of Catalysis

In epoxy curing, DMEA's lone pair of electrons on the nitrogen atom attacks the electrophilic carbon of the epoxide ring, leading to ring-opening and the formation of a zwitterionic intermediate. This intermediate then initiates a chain-growth polymerization of the epoxy resin.

Experimental Workflow for Epoxy Resin Curing

Caption: Workflow for DMEA-accelerated epoxy resin curing.

Detailed Protocol: Accelerated Curing of a Bisphenol A Diglycidyl Ether (DGEBA) Resin

Materials:

• DGEBA-based epoxy resin

• Anhydride hardener (e.g., Phthalic anhydride)

• N,N-Dimethylethylamine (Accelerator)

Equipment:

• Digital balance

• Mixing container

• Stirring rod

• Oven for curing

• Substrate for coating or mold for casting

Procedure:

• Resin and Hardener Preparation: Weigh the epoxy resin and anhydride hardener into a mixing container according to the stoichiometric ratio recommended by the manufacturer (typically based on the epoxy equivalent weight and the anhydride equivalent weight).

• Initial Mixing: Thoroughly mix the resin and hardener until a uniform consistency is achieved.

• Accelerator Addition: Add the N,N-Dimethylethylamine to the mixture. The concentration of DMEA is typically in the range of 0.1-2.0% of the total resin weight.

• Final Mixing: Continue mixing until the accelerator is fully dispersed. Be mindful of the pot life, as the addition of DMEA will significantly reduce the working time.

• Application: Apply the mixed resin to the desired substrate or pour it into a mold.

• Curing: Place the assembly in an oven at the recommended curing temperature (e.g., 80-120°C). The curing time will depend on the specific formulation and temperature but is typically in the range of 1-4 hours.

Quantitative Data Table:

Component	Function	Typical Weight Parts
DGEBA Epoxy Resin	Resin	100
Anhydride Hardener	Hardener	80-90
N,N-Dimethylethylamine	Accelerator	0.1-2.0

In-Process Analysis: Monitoring Epoxy Cure

The curing process can be effectively monitored using Attenuated Total Reflectance (ATR)-FTIR spectroscopy.[3]

• Epoxy Group Consumption: The disappearance of the characteristic oxirane ring peak at approximately 915 cm⁻¹ indicates the progression of the curing reaction.[4][5]

• Ester Formation (with anhydride hardeners): The appearance and growth of the ester carbonyl peak around 1740 cm⁻¹ can be monitored.

By tracking these spectral changes over time, the degree of cure and the reaction kinetics can be determined.[3]

PART 4: Application in Steglich Esterification

While 4-(Dimethylamino)pyridine (DMAP) is the more common catalyst for Steglich esterification, other tertiary amines like DMEA can also be employed as a base to facilitate the reaction, particularly when a milder base is sufficient.[6][7] The primary role of the tertiary amine in this context is to act as a proton scavenger.

Mechanism of Action

In the presence of a coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC), the carboxylic acid is activated to form a highly reactive O-acylisourea intermediate. The alcohol then attacks this intermediate to form the ester. The tertiary amine neutralizes the acid formed during the reaction, driving the equilibrium towards the product.

Experimental Workflow for Steglich Esterification

Caption: Workflow for Steglich esterification using a tertiary amine base.

Detailed Protocol: Esterification of a Carboxylic Acid

Materials:

• Carboxylic acid

• Alcohol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N,N-Dimethylethylamine (Base)

• Anhydrous Dichloromethane (DCM)

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Standard glassware for extraction and purification

Procedure:

• Reactant Setup: In a round-bottom flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq), alcohol (1.2 eq), and N,N-Dimethylethylamine (1.2 eq) in anhydrous DCM.

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• DCC Addition: Slowly add a solution of DCC (1.1 eq) in anhydrous DCM to the reaction mixture.

• Reaction: Stir the reaction at 0°C for 30 minutes, then remove the ice bath and continue stirring at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Filtration: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture to remove the DCU.

• Workup - Extraction: Wash the filtrate sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or distillation to obtain the pure ester.

Quantitative Data Table:

Component	Function	Molar Equivalents
Carboxylic Acid	Substrate	1.0
Alcohol	Substrate	1.2
DCC	Coupling Agent	1.1
N,N-Dimethylethylamine	Base	1.2

In-Process Analysis: Monitoring Esterification

The progress of the esterification reaction can be monitored by ¹H NMR spectroscopy.[8][9]

• Reactant Consumption: Observe the decrease in the signal intensity of the characteristic protons of the starting carboxylic acid and alcohol.

• Product Formation: Monitor the appearance and increase in the signal intensity of the characteristic protons of the newly formed ester product.

This allows for a quantitative determination of the reaction conversion over time.[8]

References

• NMR on-line monitoring of esterification catalyzed by cutinase. (1996). Biotechnology and Bioengineering, 51(6), 636-44. Available at: [Link]

• Monitoring Cure Characteristics of a Thermoset Epoxy by ATR/FT-IR. Spectroscopy Online. Available at: [Link]

• Study of the curing process of an epoxy resin by FTIR spectroscopy. ResearchGate. Available at: [Link]

• Real-Time Monitoring of Transesterification by 1H NMR Spectroscopy: Catalyst Comparison and Improved Calculation for Biodiesel Conversion. (2018). Energy & Fuels, 32(11), 11598-11605. Available at: [Link]

• Experimental techniques to evaluate the foaming kinetics of PU foams. Available at: [Link]

• Monitoring Polyurethane Foaming Reactions Using Near-Infrared Hyperspectral Imaging. (2021). Applied Spectroscopy, 75(1), 46-56. Available at: [Link]

• Application of a New Micro-Reactor 1H NMR Probe Head for Quantitative Analysis of Fast Esterification Reactions. ResearchGate. Available at: [Link]

• Cure Monitoring of Epoxy Resin by Simultaneous DSC/FTIR. (2014). Advanced Materials Research, 842, 245-248. Available at: [Link]

• Analysis of Cured Epoxy Adhesives by ATR / FTIR. PIKE Technologies. Available at: [Link]

• Applications of FTIR on Epoxy Resins - Identification, Monitoring the Curing Process, Phase Separation and Water Uptake. ResearchGate. Available at: [Link]

• Esterification monitoring using X-Pulse: calculation of activation parameters. Oxford Instruments. Available at: [Link]

• Monitoring of active ester formation using ¹H NMR spectroscopy. ResearchGate. Available at: [Link]

• Monitoring the continuous manufacture of a polymeric foam via a thermokinetic-informed acoustic technique. (2021). Polymer Testing, 99, 107208. Available at: [Link]

• Using FT-IR for In-Situ Monitoring of Polyurethane Synthesis. AZoM. Available at: [Link]

• Steglich Esterification. Organic Chemistry Portal. Available at: [Link]

• Steglich esterification. Grokipedia. Available at: [Link]

• The Kinetics of Polyurethane Structural Foam: Foaming and Polymerization. (2007). OSTI.GOV. Available at: [Link]

• Esterification of Carboxylic Acids with Alcohols. Organic Syntheses. Available at: [Link]

• Synthesis of Esters Via Steglich Esterification in Acetonitrile. (2022). Journal of Visualized Experiments. Available at: [Link]

• pc-8 rigid foam catalyst n,n-dimethylcyclohexylamine in the production of polyurethane adhesives and coatings. BDMAEE. Available at: [Link]

• Curing Agents for Epoxy Resin. Available at: [Link]

• Synthesis of Rigid Polyurethane Foams Incorporating Polyols from Chemical Recycling of Post-Industrial Waste Polyurethane Foams. (2021). Polymers, 13(16), 2689. Available at: [Link]

• Experiment 10: Polymerization of methyl methacrylate (MMA) in bulk to form PMMA. Available at: [Link]

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• Preparation of polyurethane foam utilizing a salt of dimethylethanol amine and a dicarboxylic acid as a catalyst. Google Patents.

• Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent. (2024). Biomedical Chromatography, e6001. Available at: [Link]

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• A novel catalytic two-step process for the preparation of rigid polyurethane foams: synthesis, mechanism and computational studies. (2021). Reaction Chemistry & Engineering, 6(11), 2095-2104. Available at: [Link]

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• A novel catalytic two-step process for the preparation of rigid polyurethane foams: synthesis, mechanism and computational studies. (2021). Reaction Chemistry & Engineering. Available at: [Link]

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• Optimizing polyurethane formulations with the low volatility and high efficiency of our organic amine catalysts & intermediates. BDMAEE. Available at: [Link]

• Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. American Chemistry Council. Available at: [Link]

• Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts. ResearchGate. Available at: [Link]

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Application Note: N,N-Dimethylethylamine (DMEA) as a Versatile Intermediate in Pharmaceutical Synthesis

Abstract

N,N-Dimethylethylamine (DMEA), a tertiary amine with the formula (CH₃)₂NC₂H₅, is a versatile and highly reactive building block in organic synthesis.[1][2] Its utility in the pharmaceutical industry is significant, where it serves as a crucial intermediate, a base catalyst, and a reagent in the synthesis of various Active Pharmaceutical Ingredients (APIs).[1][3] This document provides an in-depth guide for researchers, scientists, and drug development professionals on the applications of DMEA, focusing on its role in quaternization reactions and as a base in elimination reactions. Detailed protocols, safety guidelines, and mechanistic insights are provided to ensure safe and efficient use in a laboratory setting.

Introduction: Chemical Properties and Rationale for Use

N,N-Dimethylethylamine is a colorless, volatile liquid with a characteristic amine odor and a low boiling point of 36-38 °C.[1][4] Its chemical behavior is dictated by the lone pair of electrons on the nitrogen atom, making it both a potent nucleophile and a moderately strong base. The ethyl and two methyl groups provide a degree of steric hindrance that can be exploited to control reactivity in certain synthetic transformations.

In pharmaceutical synthesis, DMEA is favored for several key reasons:

• High Reactivity: Its nucleophilicity makes it an excellent reagent for forming quaternary ammonium salts, a common functional group in many drug molecules.[4]

• Base Catalysis: As a non-nucleophilic base (in sterically hindered environments), it effectively promotes elimination reactions, such as dehydrohalogenations, without competing side reactions.

• Volatility: Its low boiling point simplifies its removal from reaction mixtures during work-up and purification, which is a significant advantage in multi-step API synthesis.[1][2]

However, its high volatility, flammability (flash point -28 °C), and corrosivity necessitate strict safety protocols.[4] It is harmful if swallowed or inhaled and can cause severe skin burns and eye damage.[5][6][7]

Core Applications in Pharmaceutical Synthesis

Synthesis of Quaternary Ammonium Compounds (Quats)

A primary application of DMEA is as a precursor for quaternary ammonium compounds, which are integral to various therapeutic agents, including muscle relaxants and anticholinergics.[4] The reaction, known as the Menschutkin reaction, involves the nucleophilic attack of the tertiary amine (DMEA) on an alkyl halide, forming a new carbon-nitrogen bond and resulting in a positively charged quaternary ammonium salt.[8]

Mechanism: The Menschutkin Reaction

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[8] The nitrogen atom of DMEA acts as the nucleophile, attacking the electrophilic carbon of an alkyl halide (R-X). This forms a transition state where the N-C bond is forming and the C-X bond is breaking. The reaction is typically irreversible and results in the formation of the quaternary ammonium salt.

Caption: Sɴ2 mechanism for the synthesis of a quaternary ammonium salt.

Example Application: Synthesis of a Hypothetical Anticholinergic Agent

Many anticholinergic drugs feature a quaternary ammonium moiety to interact with muscarinic receptors. The synthesis often involves reacting DMEA with a suitable alkyl halide attached to the core pharmacophore. For instance, reacting 2-bromoethyl-diphenylacetate with DMEA would yield a quaternary ammonium salt with potential anticholinergic activity.

DMEA as a Base in Dehydrohalogenation Reactions

Tertiary amines like DMEA are effective bases for promoting E2 elimination reactions to form alkenes from alkyl halides. The steric bulk around the nitrogen atom can disfavor its participation as a nucleophile in SN2 reactions, making elimination the preferred pathway. This is particularly useful in pharmaceutical synthesis where the creation of a double bond is a key step in building a complex molecular scaffold.

Mechanism: E2 Elimination

In an E2 (bimolecular elimination) reaction, DMEA acts as a base to abstract a proton from a carbon atom adjacent (beta) to the carbon bearing the leaving group (halide). This occurs in a single, concerted step where the base removes the proton, the C-H bond electrons form a new pi bond, and the leaving group departs.

Caption: E2 elimination reaction workflow using DMEA as a base.

This strategy is employed when introducing unsaturation into a molecule is required to either rigidify a structure or to provide a handle for further functionalization, such as epoxidation or dihydroxylation.

Experimental Protocols

Mandatory Safety and Handling Protocol for DMEA

WARNING: N,N-Dimethylethylamine is a highly flammable, volatile, and corrosive liquid.[4][5][6] All handling must be performed in a certified chemical fume hood. Appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile is insufficient; use butyl rubber or laminate), a flame-retardant lab coat, and chemical splash goggles with a face shield, is mandatory. An emergency eyewash station and safety shower must be readily accessible.[5][7]

Storage:

• Store in a tightly sealed container in a cool, dry, well-ventilated area designated for flammable liquids.[6][7]

• Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

• Ground and bond all containers and transfer equipment to prevent static discharge.[5][7]

• Store away from oxidizing agents and strong acids.[6]

Disposal:

• Dispose of waste DMEA and contaminated materials as hazardous chemical waste in accordance with all local, state, and federal regulations.[6] Do not pour down the drain.[7]

Protocol: Synthesis of a Quaternary Ammonium Salt Intermediate

This protocol describes the synthesis of N-benzyl-N,N-dimethylethanaminium chloride as a representative example of a quaternization reaction.

Materials:

• N,N-Dimethylethylamine (DMEA), ≥99% purity

• Benzyl chloride, ≥99% purity

• Anhydrous Diethyl Ether

• Round-bottom flask with magnetic stir bar

• Reflux condenser with drying tube (calcium chloride)

• Addition funnel

• Inert atmosphere setup (Nitrogen or Argon)

• Buchner funnel and filter paper

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, addition funnel, and reflux condenser under an inert atmosphere of nitrogen.

• Reagents: In the flask, dissolve N,N-Dimethylethylamine (1.0 eq) in anhydrous diethyl ether (approx. 0.5 M concentration).

• Addition: Charge the addition funnel with a solution of benzyl chloride (1.0 eq) in anhydrous diethyl ether.

• Reaction: Cool the flask containing the DMEA solution to 0 °C using an ice-water bath. Add the benzyl chloride solution dropwise over 30 minutes with vigorous stirring.

• Precipitation: Upon addition, a white precipitate of the quaternary ammonium salt will begin to form.

• Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for an additional 2 hours to ensure the reaction goes to completion.

• Isolation: Collect the white solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with three portions of cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified product under vacuum to yield the final N-benzyl-N,N-dimethylethanaminium chloride.

Data Presentation and Expected Results

The success of the synthesis should be confirmed by analytical techniques such as NMR spectroscopy and melting point analysis.

Parameter	Expected Value / Observation
Product Appearance	White crystalline solid
Yield	>90%
¹H NMR (in D₂O)	Characteristic peaks for benzyl, ethyl, and methyl protons.
Melting Point	Consistent with literature values for the target compound.
Purity (by NMR)	≥98%

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Product Yield	Impure or wet reagents/solvents.	Use freshly distilled reagents and anhydrous solvents. Ensure all glassware is thoroughly dried.
Insufficient reaction time.	Monitor the reaction by TLC (if applicable) or extend the reaction time.
Oily or Gummy Product	Product is hygroscopic or contains impurities.	Dry the product under high vacuum for an extended period. Recrystallize from an appropriate solvent system.
Reaction Mixture Turns Yellow/Brown	Side reactions or degradation of benzyl chloride.	Ensure the reaction is run at the recommended temperature. Use high-purity, inhibitor-free benzyl chloride.

Conclusion

N,N-Dimethylethylamine is a valuable and cost-effective intermediate in pharmaceutical synthesis. Its high reactivity as a nucleophile in quaternization reactions and its efficacy as a sterically hindered base in elimination reactions make it a powerful tool for constructing complex molecular architectures. While its hazardous properties demand careful handling, adherence to the protocols outlined in this guide will enable researchers to safely and effectively leverage the synthetic potential of DMEA in drug discovery and development programs.

References

• Chem-Impex. (n.d.). N,N-Dimethylethylamine. Retrieved from [Link]

• Rana, A., et al. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. RSC Medicinal Chemistry. Retrieved from [Link]

• Ríos, J. D., et al. (2016). Synthesis of Novel Quaternary Ammonium Salts and Their in Vitro Antileishmanial Activity and U-937 Cell Cytotoxicity. Molecules. Retrieved from [Link]

• Grokipedia. (n.d.). N,N-Dimethylethylamine. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of quaternary ammonium salt. Retrieved from [Link]

• Singh, R. K., et al. (2019). Sodium Diisopropylamide-Mediated Dehydrohalogenations: Influence of Primary- and Secondary-Shell Solvation. The Journal of Organic Chemistry. Retrieved from [Link]

• Gzella, A., et al. (2019). Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds. Molecules. Retrieved from [Link]

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N,N-Dimethylethylamine (DMEA) in Dehydrohalogenation Reactions: A Detailed Application Note for Researchers

Introduction

The Significance of Dehydrohalogenation in Organic Synthesis

Dehydrohalogenation is a cornerstone elimination reaction in organic chemistry, providing a reliable pathway for the synthesis of alkenes from alkyl halides.[1][2][3] This transformation is fundamental in the construction of unsaturated frameworks, which are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The reaction involves the removal of a hydrogen atom and a halogen from adjacent carbon atoms of an alkyl halide, typically facilitated by a base.

N,N-Dimethylethylamine (DMEA): A Hindered Amine Base for Selective Eliminations

N,N-Dimethylethylamine (DMEA) is a tertiary amine characterized by the chemical formula (CH₃)₂NC₂H₅.[4] With a pKa of its conjugate acid around 10.16, it is a moderately strong base.[4] Its structure, featuring two methyl groups and one ethyl group attached to a nitrogen atom, imparts a degree of steric hindrance. This steric bulk is a crucial attribute for a base in dehydrohalogenation reactions, as it favors the abstraction of a proton (elimination) over nucleophilic attack at the carbon atom bearing the halogen (substitution).[5][6] Consequently, the use of a hindered base like DMEA can minimize the formation of unwanted substitution byproducts, leading to higher yields of the desired alkene.

Scope of This Application Note

This document provides a detailed technical guide for researchers, scientists, and professionals in drug development on the application of N,N-Dimethylethylamine (DMEA) in dehydrohalogenation reactions. It covers the mechanistic principles, provides a detailed experimental protocol, and discusses the factors influencing the reaction's success.

Mechanistic Insights: The Role of DMEA in Dehydrohalogenation

The E2 Elimination Pathway

Dehydrohalogenation reactions promoted by strong, hindered bases such as DMEA predominantly proceed through the E2 (bimolecular elimination) mechanism.[7][8][9][10] The E2 reaction is a single, concerted step where the base removes a proton from a carbon atom (β-carbon) adjacent to the carbon bearing the halogen (α-carbon), and the halide ion departs simultaneously, resulting in the formation of a double bond.[11]

The rate of an E2 reaction is dependent on the concentration of both the alkyl halide and the base, hence the term "bimolecular."[10] The concerted nature of the mechanism means there are no carbocation intermediates, thus avoiding potential rearrangements that can occur in E1 reactions.[1]

Stereochemical Requirements and Regioselectivity

A critical requirement for the E2 mechanism is an anti-periplanar arrangement of the β-hydrogen and the leaving group (the halogen).[10] This geometry, where the hydrogen, the two carbon atoms, and the halogen lie in the same plane with the hydrogen and halogen on opposite sides, allows for the smooth transition of the bonding electrons to form the new π-bond of the alkene.

The regioselectivity of the E2 reaction (i.e., which alkene isomer is formed when multiple possibilities exist) is influenced by the steric bulk of the base.

• Zaitsev's Rule: With smaller, less hindered bases, the major product is typically the more substituted (and more stable) alkene.[5]

• Hofmann's Rule: With sterically hindered bases like DMEA, the base may preferentially abstract a proton from the less sterically hindered β-carbon, leading to the formation of the less substituted alkene as the major product.

Diagram: Mechanism of DMEA-Mediated Dehydrohalogenation

Caption: DMEA abstracting a β-proton, leading to alkene formation.

Protocol: DMEA as a Co-solvent in the Dehydrohalogenation of a Cyclohexyl Bromide

The following protocol is adapted from a peer-reviewed study where DMEA was used as a solvent in the preparation of sodium diisopropylamide (NaDA), which then acts as the base for the dehydrohalogenation. This demonstrates the utility of DMEA in creating a suitable reaction environment for efficient elimination.

Materials and Reagents

• Substrate: cis-1-bromo-4-(tert-butyl)cyclohexane

• Base Precursor: Sodium diisopropylamide (NaDA)

• Solvents: Tetrahydrofuran (THF), anhydrous; N,N-Dimethylethylamine (DMEA), anhydrous

• Quenching Solution: Saturated aqueous ammonium chloride (NH₄Cl)

• Extraction Solvent: Diethyl ether (Et₂O)

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄)

• Inert atmosphere (Argon or Nitrogen)

Step-by-Step Experimental Protocol

• Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar is placed under an inert atmosphere (Argon).

• Base Preparation: Sodium diisopropylamide (NaDA) (1.3 equivalents) is dissolved in dry THF (e.g., 10 mL for a 0.5 mmol scale reaction). The NaDA can be prepared from sodium dispersion in DMEA.

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Substrate Addition: A solution of cis-1-bromo-4-(tert-butyl)cyclohexane (1.0 equivalent, e.g., 0.50 mmol) in dry THF (e.g., 1.0 mL) is added dropwise to the stirred NaDA solution.

• Reaction Monitoring: The reaction mixture is stirred at -78 °C for 1.5 hours. Progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: The reaction is quenched by the addition of a saturated aqueous solution of NH₄Cl.

• Workup: The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with diethyl ether.

• Washing and Drying: The combined organic layers are washed with brine and dried over anhydrous Na₂SO₄.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by flash chromatography on silica gel using a suitable eluent (e.g., hexane) to afford the pure alkene product.

Workflow Diagram

Caption: Experimental workflow for DMEA-involved dehydrohalogenation.

Application Showcase

While specific examples of DMEA as the sole base are not as prevalent in the literature as for other hindered amines like triethylamine, its utility in facilitating dehydrohalogenation is demonstrated in the following case study.

Case Study: Dehydrobromination of cis-1-bromo-4-(tert-butyl)cyclohexane

In a study by Collum and coworkers, the dehydrobromination of cis-1-bromo-4-(tert-butyl)cyclohexane was efficiently carried out using sodium diisopropylamide, which was prepared using DMEA as a solvent. This reaction yielded the corresponding alkene, 4-(tert-butyl)cyclohex-1-ene, in high yield.

Data Summary Table

Entry	Substrate	Base System	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	cis-1-bromo-4-(tert-butyl)cyclohexane	NaDA (prepared with DMEA)	THF	-78	1.5	4-(tert-butyl)cyclohex-1-ene	96

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction	Increase reaction time or temperature. Ensure the base is active and used in sufficient stoichiometry.
Poor quality reagents	Use freshly distilled, anhydrous solvents and high-purity reagents.
Formation of Substitution Products	The base is not sufficiently hindered, or the reaction temperature is too high.	Ensure a sterically hindered base is used. Lowering the reaction temperature can favor elimination over substitution.
Complex Product Mixture	Multiple elimination products (Zaitsev vs. Hofmann)	The choice of a bulky base like DMEA should favor the Hofmann product. If the Zaitsev product is desired, a smaller base (e.g., sodium ethoxide) may be more appropriate.

Safety Precautions

• N,N-Dimethylethylamine (DMEA): DMEA is a flammable liquid with a strong, unpleasant odor.[4] It is corrosive and can cause severe skin burns and eye damage. Handle DMEA in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Alkyl Halides: Many alkyl halides are toxic and/or carcinogenic. Consult the Safety Data Sheet (SDS) for the specific alkyl halide being used.

• Strong Bases: Strong bases like sodium diisopropylamide are highly reactive and moisture-sensitive. Handle them under an inert atmosphere.

• Solvents: Diethyl ether and THF are highly flammable. Ensure there are no ignition sources nearby.

Conclusion

N,N-Dimethylethylamine is a valuable hindered amine base that can be effectively utilized in dehydrohalogenation reactions to synthesize alkenes. Its steric bulk helps to minimize competing substitution reactions, leading to cleaner reaction profiles and higher yields of the desired elimination products. While it can be used as a co-solvent to facilitate reactions with other strong bases, its own basicity and steric properties make it a viable candidate as the primary base for E2 eliminations. The protocols and principles outlined in this application note provide a solid foundation for researchers to successfully employ DMEA in their synthetic endeavors.

References

• Collum, D. B., et al. (2019). Sodium Diisopropylamide-Mediated Dehydrohalogenations: Influence of Primary- and Secondary-Shell Solvation. The Journal of Organic Chemistry, 84(17), 11295–11306. [Link]

• Collum, D. B., et al. (2019). Sodium Diisopropylamide-Mediated Dehydrohalogenations: Influence of Primary- and Secondary-Shell Solvation. National Center for Biotechnology Information. [Link]

• StudySmarter. (2023). Dehydrohalogenation of Alkyl Halides: Meaning, Examples. StudySmarter. [Link]

• Wikipedia. (2023). Dehydrohalogenation. Wikipedia. [Link]

• Chemistry LibreTexts. (2021). 8.1: E2 Reaction. Chemistry LibreTexts. [Link]

• Wikipedia. (2023). N,N-Dimethylethylamine. Wikipedia. [Link]

• Chemistry LibreTexts. (2021). 10.1: Synthesis of Alkenes. Chemistry LibreTexts. [Link]

• Master Organic Chemistry. (2012). Bulky Bases in Elimination Reactions. Master Organic Chemistry. [Link]

• Online Chemistry Notes. (2021). Elimination reaction : E1 and E2 reaction – Examples, Mechanism, Orientation and Reactivity. Online Chemistry Notes. [Link]

• Study.com. (n.d.). E2 Reaction, Mechanism & Examples. Study.com. [Link]

• Unacademy. (n.d.). Key Notes on Dehydrohalogenation and Related Reactions. Unacademy. [Link]

• Chemistry Stack Exchange. (2023). When you do dehydrohalogenation of 1° alkyl halides, do you use a strong base or sterically hindered base?. Chemistry Stack Exchange. [Link]

• Wikipedia. (n.d.). Non-nucleophilic base. Wikipedia. [Link]

• University of Calgary. (n.d.). Ch 5 : E2 mechanism. University of Calgary. [Link]

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preparation of polypeptide nanogels using N,N-Dimethylethylamine

Facile Preparation of Stimuli-Responsive Polypeptide Nanogels for Targeted Drug Delivery Utilizing N,N-Dimethylethylamine-Mediated Self-Assembly

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Polypeptide-based nanogels have emerged as highly promising platforms for advanced drug delivery due to their inherent biocompatibility, biodegradability, and the ability to be engineered with stimuli-responsive properties.[1][2][3] These nanosized hydrogel particles, formed from chemically or physically crosslinked polymer networks, offer a stable three-dimensional structure with a high drug-loading capacity.[2][4] This application note details a robust protocol for the synthesis of polypeptide nanogels through the self-assembly of amphiphilic polypeptides, a process facilitated by the tertiary amine, N,N-Dimethylethylamine (DMEA). DMEA plays a crucial role in modulating the pH of the reaction environment, which in turn influences the ionization state of the polypeptide side chains, driving the self-assembly and subsequent crosslinking to form stable nanogels. The resulting nanogels are designed to be sensitive to physiological or pathological stimuli such as pH and redox potential, allowing for on-demand drug release in specific microenvironments like tumor tissues.[3][5][6]

Principle of the Method

The synthesis of polypeptide nanogels described herein is based on the ring-opening polymerization (ROP) of N-carboxyanhydrides (NCAs) of amino acids to form amphiphilic block copolymers.[5][7] In this protocol, a hydrophilic poly(ethylene glycol) (PEG) macroinitiator is used to initiate the polymerization of hydrophobic amino acid NCAs, such as γ-benzyl L-glutamate, and a crosslinkable amino acid NCA, like L-cystine.[7][8] The resulting amphiphilic polypeptide chains self-assemble in an aqueous environment to form core-shell nanostructures.

N,N-Dimethylethylamine (DMEA) is introduced to catalyze the crosslinking of the nanogel core. The tertiary amine functionality of DMEA facilitates the formation of disulfide bonds within the core by promoting the oxidation of cysteine residues.[9] Furthermore, DMEA acts as a base to deprotonate the carboxylic acid groups on the polypeptide side chains, enhancing the electrostatic interactions that drive the self-assembly process. The final nanogel structure consists of a crosslinked hydrophobic core, capable of encapsulating therapeutic agents, and a hydrophilic PEG shell that provides colloidal stability and stealth properties in biological systems.[9]

Materials and Equipment

• γ-Benzyl L-glutamate N-carboxyanhydride (BLG-NCA)

• L-Cystine N-carboxyanhydride (Cys-NCA)

• Amino-terminated methoxy poly(ethylene glycol) (mPEG-NH2)

• N,N-Dimethylethylamine (DMEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Diethyl ether

• Dialysis tubing (MWCO 3.5 kDa)

• Magnetic stirrer and stir bars

• Schlenk line and glassware

• Dynamic Light Scattering (DLS) instrument

• Transmission Electron Microscope (TEM)

Experimental Protocol

Synthesis of Amphiphilic Polypeptide

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve mPEG-NH2 (1.0 eq) in anhydrous DMF.

• In a separate flask, dissolve BLG-NCA (20 eq) and Cys-NCA (5 eq) in anhydrous DMF.

• Add the NCA solution to the mPEG-NH2 solution dropwise while stirring.

• Allow the reaction to proceed for 48-72 hours at room temperature.

• Precipitate the resulting polymer by adding the reaction mixture to an excess of cold diethyl ether.

• Collect the precipitate by centrifugation and dry under vacuum.

Nanogel Formation via DMEA-Mediated Self-Assembly

• Dissolve the dried amphiphilic polypeptide in a minimal amount of DMF.

• Add this solution dropwise to a vigorously stirring aqueous solution (e.g., phosphate-buffered saline, pH 7.4).

• Add N,N-Dimethylethylamine (DMEA) to the aqueous solution to a final concentration of 10 mM.

• Allow the solution to stir for 24 hours at room temperature to facilitate self-assembly and crosslinking.

• Purify the nanogel suspension by dialysis against deionized water for 48 hours, with frequent water changes, to remove DMF and unreacted DMEA.

• Store the purified nanogel suspension at 4°C.

Workflow Diagram

Figure 1. Step-by-step experimental workflow for the synthesis of polypeptide nanogels.

Characterization and Expected Results

The successful formation of polypeptide nanogels can be confirmed through various characterization techniques.

Parameter	Method	Expected Results
Particle Size and PDI	DLS	Hydrodynamic diameter in the range of 50-200 nm with a narrow size distribution (Polydispersity Index, PDI < 0.2).
Morphology	TEM	Spherical core-shell structures.
Zeta Potential	DLS	Slightly negative surface charge at physiological pH, indicating colloidal stability.
Drug Loading Capacity	UV-Vis	Dependent on the hydrophobic drug used. For instance, doxorubicin can be loaded with high efficiency (e.g., >80%).[1]
Stimuli-Responsiveness	DLS	Swelling or degradation of nanogels in response to changes in pH or the presence of reducing agents like glutathione, leading to drug release.

Mechanism of DMEA in Nanogel Formation

N,N-Dimethylethylamine plays a dual role in the formation of polypeptide nanogels. Firstly, as a tertiary amine, it acts as a base, deprotonating the carboxylic acid side chains of the glutamic acid residues. This increases the charge repulsion between the polymer chains, promoting an extended conformation in the aqueous phase. Secondly, and more critically in this protocol, DMEA facilitates the oxidative crosslinking of cysteine residues within the hydrophobic core of the self-assembled micelles. This covalent crosslinking stabilizes the nanogel structure.

Figure 2. Role of DMEA in catalyzing the disulfide crosslinking within the nanogel core.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Broad particle size distribution (High PDI)	- Incomplete polymerization- Inefficient self-assembly- Aggregation	- Ensure anhydrous conditions during polymerization.- Optimize the rate of addition to the aqueous phase.- Adjust DMEA concentration.
Low drug loading efficiency	- Poor drug-polymer interaction- Premature drug leakage	- Select a drug with appropriate hydrophobicity.- Optimize the drug-to-polymer ratio during loading.
Nanogel instability	- Insufficient crosslinking	- Increase the concentration of Cys-NCA in the polymer.- Extend the crosslinking reaction time.

Conclusion

This application note provides a detailed and reliable protocol for the preparation of polypeptide nanogels using N,N-Dimethylethylamine as a key facilitator for self-assembly and crosslinking. The resulting nanogels possess desirable characteristics for drug delivery applications, including controlled size, high drug loading capacity, and stimuli-responsive behavior. This method offers a versatile platform for the development of advanced nanomedicines for targeted therapies.

References

• National Institutes of Health (NIH).
• National Institutes of Health (NIH). Stimuli-Responsive Polypeptide Nanoparticles for Enhanced DNA Delivery.
• MDPI.
• ResearchGate. Advances in Stimuli-Responsive Polypeptide Nanogels.
• Beilstein Archives.
• Royal Society of Chemistry.
• Royal Society of Chemistry. Exploring the potential of polypeptide–polypeptoide hybrid nanogels for mucosal delivery.
• Amanote Research. (PDF) Polypeptide Nanogels With Hydrophobic Moieties in the.
• ResearchGate. (a) Synthesis of PEGylated polypeptide core-crosslinked nanogels via...
• National Institutes of Health (NIH). Tumor Microenvironment–Responsive Polypeptide Nanogels for Controlled Antitumor Drug Delivery.
• RCSI Repository. Exploring the potential of polypeptide–polypeptoide hybrid nanogels for mucosal delivery.
• National Institutes of Health (NIH).
• IJNRD.
• ACS Publications.
• National Institutes of Health (NIH).
• National Institutes of Health (NIH). On the Mechanism and Kinetics of Synthesizing Polymer Nanogels by Ionizing Radiation-Induced Intramolecular Crosslinking of Macromolecules.
• PubMed. Disulfide core cross-linked PEGylated polypeptide nanogel prepared by a one-step ring opening copolymerization of N-carboxyanhydrides for drug delivery.

Sources

• 1. Polypeptide nanogels with hydrophobic moieties in the cross-linked ionic cores: Synthesis, characterization and implications for anticancer drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tumor Microenvironment–Responsive Polypeptide Nanogels for Controlled Antitumor Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijnrd.org [ijnrd.org]
• 5. Stimuli-Responsive Polypeptide Nanoparticles for Enhanced DNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Disulfide core cross-linked PEGylated polypeptide nanogel prepared by a one-step ring opening copolymerization of N-carboxyanhydrides for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Exploring the potential of polypeptide–polypeptoide hybrid nanogels for mucosal delivery - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY01126C [pubs.rsc.org]

Application Notes & Protocols: The Use of N,N-Dimethylethylamine as a High-Performance Stabilizer for Chlorinated Hydrocarbons

Abstract

Chlorinated hydrocarbons are indispensable solvents in research, chemical synthesis, and pharmaceutical development. However, their inherent instability presents a significant challenge, leading to degradation that compromises experimental integrity, generates corrosive acidic byproducts, and poses safety risks. This document provides a comprehensive technical guide on the application of N,N-Dimethylethylamine (DMEA) as an effective stabilizer. We will explore the mechanistic underpinnings of its stabilizing action, provide detailed protocols for its application and monitoring, and offer expert insights into best practices for maintaining the long-term stability of chlorinated solvents.

The Challenge: Instability of Chlorinated Hydrocarbons

Chlorinated hydrocarbons such as trichloroethylene (TCE), 1,1,1-trichloroethane (TCA), and dichloromethane (DCM) are susceptible to degradation under common laboratory conditions.[1][2] This decomposition is an auto-catalytic process accelerated by several factors:

• Heat and Light: Provide the activation energy for the initial bond-breaking.

• Oxygen: Leads to oxidative decomposition, forming hazardous byproducts like phosgene (COCl₂).

• Metals: Surfaces like iron and aluminum can catalyze the degradation process.[3]

• Moisture: Can hydrolyze the solvent, contributing to acid formation.

The primary degradation pathway involves dehydrochlorination, which releases hydrogen chloride (HCl). This liberated HCl then acts as a catalyst, dramatically accelerating further solvent decomposition. The consequences are severe, ranging from inconsistent reaction outcomes to dangerous pressure buildup in storage containers and severe corrosion of metallic equipment.[3]

Mechanism of Stabilization by N,N-Dimethylethylamine (DMEA)

The primary function of an amine stabilizer is to act as an acid scavenger .[1][4] N,N-Dimethylethylamine, a tertiary amine, is a moderately strong base capable of efficiently neutralizing acidic byproducts as they are formed.

The core mechanism is a simple acid-base neutralization:

C₂H₅N(CH₃)₂ + HCl → [C₂H₅NH(CH₃)₂]⁺Cl⁻ (N,N-Dimethylethylamine + Hydrogen Chloride → Diethylmethylammonium Chloride)

By sequestering HCl, DMEA effectively breaks the auto-catalytic cycle of degradation. Its volatility is also a key advantage; it is sufficiently volatile to co-distill with many chlorinated solvents, thereby protecting both the liquid and vapor phases from acid-catalyzed decomposition.[3] This is crucial for applications involving heating or refluxing, such as in degreasing or certain chemical reactions.

Caption: Mechanism of DMEA as an acid scavenger to prevent auto-catalytic degradation.

Comparative Efficacy

While various compounds can stabilize chlorinated hydrocarbons, amines like DMEA offer distinct advantages. Stabilizer packages can sometimes include synergistic mixtures of different chemical classes.[4]

Stabilizer Class	Primary Function	Example	Advantages	Limitations
Amines	Acid Scavenger	N,N-Dimethylethylamine	High acid-neutralizing capacity, protects vapor phase.	Can be consumed over time; may not prevent initial oxidation.
Epoxides	Acid Scavenger	1,2-Butylene Oxide	Effective at neutralizing HCl.	Can polymerize; less effective in the vapor phase.
Phenols	Antioxidant / Radical Scavenger	p-tert-Butylphenol	Prevents initial oxidation reactions.	Weak acid-scavenging ability.
Alkenes	Radical Scavenger	Amylene	Reacts with free radicals.	Can be less stable and introduce impurities.

Experimental Protocols

Protocol 1: Initial Quality Assessment of Chlorinated Hydrocarbon

Objective: To determine if an unstabilized or stored solvent requires stabilization before use.

Rationale: Using a degraded solvent can lead to failed experiments and safety hazards. This protocol establishes a baseline for solvent quality.

Materials:

• Chlorinated hydrocarbon sample

• pH indicator strips (narrow range, e.g., pH 4-7) or a calibrated pH meter

• Deionized water

• Separatory funnel (100 mL)

• Gas Chromatography (GC) system with an appropriate detector (e.g., ECD or FID)[5]

Procedure:

• Aqueous Extraction: In a 100 mL separatory funnel, combine 20 mL of the chlorinated hydrocarbon with 20 mL of deionized water.

• Shake vigorously for 1 minute, periodically venting the funnel.

• Allow the layers to separate completely (approximately 10 minutes).

• Drain the aqueous (top) layer into a clean beaker.

• pH Measurement: Use a pH strip or a calibrated pH meter to measure the pH of the aqueous extract.

  • Interpretation: A pH below 6.0 indicates the presence of acidic degradation products, and the solvent requires immediate stabilization. A pH between 6.0 and 7.0 is acceptable for most applications.

• (Optional) GC Analysis: Analyze the solvent via GC to check for the presence of degradation peaks that are not present in a certified reference standard.

Protocol 2: Stabilization with N,N-Dimethylethylamine

Objective: To add a precise amount of DMEA to a chlorinated hydrocarbon for effective stabilization.

Rationale: The concentration of the stabilizer is critical. Too little will be ineffective, while an excess can potentially interfere with certain chemical reactions. A typical starting concentration is 50-200 ppm, but this can be optimized.

Materials:

• Chlorinated hydrocarbon to be stabilized

• High-purity N,N-Dimethylethylamine (DMEA)

• Calibrated micropipette or analytical balance

• Clean, dry, amber glass storage bottle with a PTFE-lined cap

• Inert gas (Nitrogen or Argon)

Procedure:

• Calculate Required DMEA Volume:

  • Determine the desired final concentration (e.g., 100 ppm).

  • Density of DMEA ≈ 0.67 g/mL.

  • Volume of DMEA (µL) = (Desired ppm / 1,000,000) * (Volume of Solvent in mL) * (Density of Solvent in g/mL) / (Density of DMEA in g/mL) * 1000

  • Example for 1 L of Trichloroethylene (density ≈ 1.46 g/mL) to be stabilized at 100 ppm: V_DMEA = (100 / 1e6) * 1000 * 1.46 / 0.67 * 1000 ≈ 218 µL

• Addition: Transfer the chlorinated hydrocarbon to the final storage bottle.

• Using a micropipette, add the calculated volume of DMEA directly into the solvent.

• Mixing: Cap the bottle securely and invert it 15-20 times to ensure homogeneous mixing.

• Inerting: Gently flush the headspace of the bottle with nitrogen or argon for 30 seconds to displace oxygen.

• Labeling: Clearly label the bottle as "Stabilized with [Concentration] ppm DMEA" and include the date.

• Storage: Store in a cool, dark, and well-ventilated area, away from metals and sources of ignition.

Caption: Workflow for the stabilization of chlorinated hydrocarbons using DMEA.

Protocol 3: Monitoring Stabilizer Depletion and Solvent Health

Objective: To periodically assess the stability of the stored solvent and determine if re-stabilization is necessary.

Rationale: The stabilizer is consumed over time, especially in solvents that are frequently used or stored under suboptimal conditions. Regular monitoring ensures the solvent remains fit for purpose.

Procedure:

• Monthly Check: On a monthly basis, or more frequently for critical applications, repeat the aqueous extraction and pH measurement described in Protocol 4.1 .

• Action Threshold: If the pH of the aqueous extract drops to 6.0 or below, the stabilizer level is depleted. The solvent should be re-stabilized by adding 25-50% of the initial DMEA concentration.

• (Advanced) Quantitative GC Analysis: For high-purity applications, develop a GC method to quantify the concentration of DMEA directly.

  • Create a calibration curve using standards of DMEA in the specific chlorinated hydrocarbon.

  • Analyze the stored solvent and compare the measured DMEA concentration to the initial target.

  • If the concentration has dropped by more than 50%, re-stabilization is recommended.

Troubleshooting and Best Practices

• Solvent Discoloration (Yellowing): This is often a sign of significant degradation. If a solvent is already discolored, adding a stabilizer will halt further degradation but will not reverse the process. For critical applications, discard the discolored solvent.

• Incompatibility: While DMEA is broadly compatible, for syntheses involving highly sensitive electrophiles or Lewis acids, the basic nature of DMEA could potentially interfere. In such cases, consider alternative stabilization methods or distill the solvent immediately before use.

• Always Use Inert Gas: Oxygen is a key driver of degradation. Always store stabilized solvents under a nitrogen or argon atmosphere to maximize shelf life.

• Avoid Metal Containers: Do not store chlorinated hydrocarbons in aluminum or zinc-galvanized containers. Use amber glass or stainless steel (with caution and compatibility checks) for long-term storage.

References

• Method of stabilizing trichloroethylene and stabilizing composition therefor. (U.S. Patent 2,981,760).
• Stabilized chlorinated solvents and method of stabilizing such solvent. (U.S. Patent 2,096,735).
• 1,1,1-Trichloroethane. Wikipedia.
• Trichloroethylene. Wikipedia.
• Thermal decomposition of selected chlorinated hydrocarbons during gas combustion in fluidized bed. (2013). Chemistry Central Journal.
• Method 8121: Chlorinated Hydrocarbons by Gas Chromatography. (1994). U.S. Environmental Protection Agency (EPA).
• Analysis of chlorinated hydrocarbons in gas phase using a portable membrane inlet mass spectrometer. (n.d.). Analytical Methods (RSC Publishing).

Sources

• 1. 1,1,1-Trichloroethane - Wikipedia [en.wikipedia.org]
• 2. Trichloroethylene - Wikipedia [en.wikipedia.org]
• 3. US2096735A - Stabilized chlorinated solvents and method of stabilizing such solvent - Google Patents [patents.google.com]
• 4. US2981760A - Method of stabilizing trichloroethylene and stabilizing composition therefor - Google Patents [patents.google.com]
• 5. epa.gov [epa.gov]

Application Notes and Protocols: N,N-Dimethylethylamine in the Production of Agrochemicals

Introduction: The Pivotal Role of Tertiary Amines in Agrochemical Synthesis

The development of effective and selective agrochemicals is a cornerstone of modern agriculture. The chemical synthesis of these complex molecules often relies on precise control of reaction conditions to ensure high yields and purity. Tertiary amines, such as N,N-Dimethylethylamine (DMEA), play a crucial role in these synthetic pathways, primarily acting as non-nucleophilic bases or catalysts. DMEA's unique combination of basicity and steric hindrance makes it an invaluable tool for researchers and chemists in the agrochemical industry. This document provides a detailed overview of the applications of DMEA in the synthesis of key agrochemicals, complete with mechanistic insights and detailed protocols.

N,N-Dimethylethylamine is a versatile organic compound that serves as a valuable building block and reagent in the synthesis of various agrochemicals, including pesticides and herbicides.[1] Its relatively low boiling point (36-38 °C) and high reactivity make it suitable for a range of chemical transformations.[1]

Core Applications of N,N-Dimethylethylamine in Agrochemical Synthesis

DMEA's utility in agrochemical synthesis is primarily centered on its function as an acid scavenger and a catalyst.

Acid Scavenger in Acylation Reactions

Many agrochemicals, particularly anilide and amide-based herbicides, are synthesized through the acylation of an amine with an acid chloride. This reaction generates hydrochloric acid (HCl) as a byproduct, which can protonate the starting amine, rendering it unreactive, or lead to undesirable side reactions. DMEA, as a sterically hindered tertiary amine, efficiently neutralizes the generated HCl without competing with the primary or secondary amine in the acylation reaction.

A prime example is the synthesis of the herbicide Propanil . Propanil is produced by the reaction of 3,4-dichloroaniline with propanoyl chloride.[1][2][3] While specific industrial protocols may vary, the use of a tertiary amine base like triethylamine is common practice to scavenge the HCl produced.[2] DMEA can be effectively substituted for triethylamine in this process.

Reaction Workflow: Synthesis of Propanil

Caption: General workflow for the synthesis of Propanil using DMEA as an acid scavenger.

Experimental Protocol: Synthesis of Propanil using N,N-Dimethylethylamine

• Materials:

  • 3,4-Dichloroaniline

  • Propanoyl chloride

  • N,N-Dimethylethylamine (DMEA)

  • Toluene (anhydrous)

  • Hydrochloric acid (1 M)

  • Sodium bicarbonate (saturated solution)

  • Brine (saturated sodium chloride solution)

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Standard laboratory glassware

• Procedure:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3,4-dichloroaniline (1 equivalent) in anhydrous toluene.

  • Add N,N-Dimethylethylamine (1.1 equivalents) to the solution.

  • Cool the mixture to 0-5 °C in an ice bath.

  • Slowly add propanoyl chloride (1.05 equivalents) dropwise from the dropping funnel, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude propanil can be further purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Causality Behind Experimental Choices:

• Anhydrous Conditions: Propanoyl chloride is highly reactive towards water, which would lead to the formation of propanoic acid and reduce the yield of the desired product.

• Low Temperature Addition: The acylation reaction is exothermic. Adding the propanoyl chloride slowly at a low temperature helps to control the reaction rate and prevent the formation of side products.

• Aqueous Workup: The series of washes removes the DMEA hydrochloride salt, unreacted starting materials, and any acidic or basic impurities.

Catalyst in the Synthesis of Sulfonylurea and Pyrimidine-Based Herbicides

DMEA and structurally similar tertiary amines are also employed in the synthesis of more complex herbicides, such as those from the sulfonylurea and pyrimidine classes. In these multi-step syntheses, DMEA can act as a base to facilitate condensation reactions.

For instance, in the synthesis of the sulfonylurea herbicide Rimsulfuron , a key step involves the condensation of 3-(ethylsulfonyl)-2-pyridinesulfonamide with phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate. A patent for a similar synthesis of rimsulfuron describes the use of N,N-dimethylaniline, a closely related tertiary amine, as the base in this condensation step, suggesting that DMEA would also be a suitable catalyst.[4]

Reaction Mechanism: Base-Catalyzed Condensation in Sulfonylurea Synthesis

Caption: Simplified mechanism of DMEA-catalyzed condensation in Rimsulfuron synthesis.

Experimental Protocol: Synthesis of Rimsulfuron Intermediate using a Tertiary Amine Base

• Materials:

  • 3-(Ethylsulfonyl)-2-pyridinesulfonamide

  • Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate

  • N,N-Dimethylethylamine (DMEA) or N,N-Dimethylaniline

  • Acetonitrile (anhydrous)

  • Hydrochloric acid (for acidification)

• Procedure:

  • To a stirred suspension of 3-ethylsulfonyl-2-pyridinesulfonamide (1 equivalent) and phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (1.4 equivalents) in anhydrous acetonitrile, add the tertiary amine base (1.4 equivalents).[5]

  • Stir the mixture at room temperature for a specified time (e.g., 15 minutes to several hours), monitoring the reaction by TLC or HPLC.[5]

  • Upon completion, dilute the solution with water.

  • Acidify the mixture with hydrochloric acid to precipitate the product.

  • Collect the solid precipitate by filtration, wash with water and a non-polar solvent like ether, and dry to obtain the crude rimsulfuron.[5]

  • Further purification can be achieved by recrystallization.

Causality Behind Experimental Choices:

• Polar Aprotic Solvent: Acetonitrile is a suitable solvent as it dissolves the reactants and does not interfere with the reaction.

• Acidification: Rimsulfuron is acidic and will be in its salt form in the basic reaction mixture. Acidification protonates the molecule, causing it to precipitate out of the aqueous solution.

Quantitative Data and Physicochemical Properties

Property	Value	Reference
Molecular Formula	C4H11N	[6]
Molar Mass	73.14 g/mol	[6]
Appearance	Colorless liquid	[6]
Boiling Point	36-38 °C	[1]
Density	0.675 g/mL at 25 °C
Flash Point	-12 °C	[6]
pKa of Conjugate Acid	10.16	[6]

Safety and Handling

N,N-Dimethylethylamine is a highly flammable liquid and vapor. It is harmful if swallowed or inhaled and causes severe skin burns and eye damage.[6]

• Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or chemical safety goggles, protective gloves, and protective clothing to prevent skin exposure.[7] A NIOSH-approved respirator should be used when handling in areas with inadequate ventilation.[7]

• Handling: Keep away from heat, sparks, and open flames.[7] Ground and bond containers when transferring material.[7] Use spark-proof tools and explosion-proof equipment.[7]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[8]

• Spills: In case of a spill, absorb with an inert material (e.g., dry sand or earth) and place it into a chemical waste container.[7] Ensure adequate ventilation and remove all sources of ignition.[7]

Conclusion

N,N-Dimethylethylamine is a versatile and effective tertiary amine base for a variety of applications in agrochemical synthesis. Its primary roles as an acid scavenger in acylation reactions and as a catalyst in condensation reactions make it a valuable reagent for the production of herbicides such as propanil and sulfonylureas. The protocols and mechanistic insights provided in this document are intended to serve as a guide for researchers and professionals in the field, enabling the efficient and safe use of DMEA in the development of new and existing agrochemicals.

References

• AERU, University of Hertfordshire. Propanil (Ref: FW 734). [Link]

• Thermo Fisher Scientific. SAFETY DATA SHEET - N,N-Dimethylethylamine. [Link]

• Google Patents. CN111646976A - Synthetic method of rimsulfuron.

• Wikipedia. N,N-Dimethylethylamine. [Link]

• NIH PubChem. Dimethylethylamine. [Link]

• Wikipedia. Propanil. [Link]

• NIH PubChem. Rimsulfuron. [Link]

• Google Patents.

Sources

• 1. homework.study.com [homework.study.com]
• 2. US20160235066A1 - Process for preparing a novel formulation of rimsulfuron and use of the same - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, step-economical diversity-oriented synthesis of an N-heterocyclic library containing a pyrimidine moiety: discovery of novel potential herbicidal agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN111646976A - Synthetic method of rimsulfuron - Google Patents [patents.google.com]
• 8. WO2016155602A1 - Novel form of rimsulfuron, process for its preparation and use thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in N,N-Dimethylethylamine (DMEA) Catalyzed Reactions

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals utilizing N,N-Dimethylethylamine (DMEA) as a catalyst. This resource is designed to provide in-depth troubleshooting strategies and practical solutions to common challenges encountered in DMEA-catalyzed reactions, with a primary focus on maximizing reaction yield and purity.

Introduction to N,N-Dimethylethylamine (DMEA) in Catalysis

N,N-Dimethylethylamine (DMEA) is a versatile tertiary amine catalyst widely employed in various organic transformations, most notably in the formation of polyurethanes, epoxy resins, and in foundry core binding systems.[1] Its catalytic activity stems from the basicity of the lone pair of electrons on the nitrogen atom, which can activate substrates and accelerate reaction rates. However, like any catalyst, its efficiency can be hampered by a variety of factors leading to suboptimal yields and the formation of undesirable byproducts. This guide will walk you through a systematic approach to identifying and resolving these issues.

Troubleshooting Guide: Frequently Asked Questions (FAQs)

This section addresses specific problems you may encounter during your experiments in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Issue 1: Low or No Product Yield

Q: My DMEA-catalyzed reaction is resulting in a low yield or has failed to produce the desired product. What are the potential causes and how can I troubleshoot this?

A: Low or nonexistent yield is a common but multifaceted problem. A systematic investigation of the following factors is crucial for diagnosis and resolution.

The purity and activity of DMEA are paramount for a successful reaction.

• Moisture and Impurities: DMEA is hygroscopic and can absorb atmospheric moisture, which can quench reactive intermediates or participate in side reactions.[2] Acidic impurities can neutralize the basic DMEA catalyst, rendering it inactive.[3]

• Degradation: Prolonged storage, especially in improperly sealed containers or exposure to light, can lead to degradation of the amine.[2]

Troubleshooting Steps:

• Use Fresh or Purified DMEA: Whenever possible, use a freshly opened bottle of high-purity DMEA. If you suspect the quality of your existing stock, consider purification by distillation.

• Proper Handling and Storage: Always handle DMEA under an inert atmosphere (e.g., nitrogen or argon) and store it in a tightly sealed container in a cool, dark place.[4]

• Catalyst Loading Optimization: The optimal catalyst loading can vary significantly depending on the specific reaction. Start with a catalytic amount (e.g., 1-10 mol%) and systematically screen different concentrations to find the ideal loading for your system.[5]

Suboptimal reaction parameters can drastically hinder product formation.

• Temperature: Many reactions require a specific temperature range to proceed efficiently. Temperatures that are too low may result in a sluggish reaction, while excessively high temperatures can lead to thermal decomposition of reactants, products, or the catalyst itself.[6]

• Solvent: The choice of solvent is critical as it affects the solubility of reactants and the stability of intermediates. Polar aprotic solvents are often suitable for DMEA-catalyzed reactions, but the optimal solvent is substrate-dependent.

• Reaction Time: Incomplete reactions are a common source of low yields. Conversely, extended reaction times can sometimes lead to the formation of byproducts and degradation of the desired product.[7]

Troubleshooting Steps:

• Monitor Reaction Progress: Utilize analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy to monitor the consumption of starting materials and the formation of the product over time.[8]

• Optimize Temperature: If the reaction is slow, consider gradually increasing the temperature. If byproduct formation is observed, try running the reaction at a lower temperature.

• Solvent Screening: If solubility is an issue or if the reaction is not proceeding as expected, perform small-scale experiments with a range of solvents of varying polarities.

The purity of your starting materials is as crucial as the catalyst's quality.

• Impurities in Reactants: Impurities in the starting materials can act as catalyst poisons or participate in unwanted side reactions.[9]

Troubleshooting Steps:

• Purify Reactants: Ensure your starting materials are of high purity. If necessary, purify them by distillation, recrystallization, or chromatography before use.

• Accurate Stoichiometry: Carefully measure and verify the stoichiometry of your reactants. An incorrect ratio of reactants can lead to incomplete conversion and the formation of byproducts.[7]

Issue 2: Formation of Significant Byproducts

Q: My reaction is producing the desired product, but I'm also observing a significant amount of byproducts, which complicates purification and lowers the overall yield. How can I minimize these side reactions?

A: The formation of byproducts is often a result of the catalyst's reactivity with the starting materials or the product itself, or due to non-selective reaction pathways.

• Self-Condensation: In reactions involving carbonyl compounds, DMEA can catalyze the self-condensation of the starting material.[6]

• Over-alkylation/Over-reaction: In reactions such as alkylations, the initial product may be more reactive than the starting material, leading to multiple additions.[10]

• Reaction with Solvent: Some solvents can react with the starting materials or intermediates under the reaction conditions.

Troubleshooting Steps:

• Slow Addition of Reagents: Adding one of the reactants dropwise over a period of time can help to maintain a low concentration of that reactant in the reaction mixture, thereby minimizing self-condensation or over-reaction.[6]

• Control Stoichiometry: Carefully controlling the stoichiometry of the reactants can help to minimize the presence of excess starting material that could lead to side reactions.[10]

• Lower Reaction Temperature: Reducing the reaction temperature can often increase the selectivity of the desired reaction over competing side reactions.[6]

In some cases, the basicity of DMEA can promote the degradation of sensitive functional groups in the starting materials or the product.

Troubleshooting Steps:

• Reduce Catalyst Loading: Use the minimum amount of DMEA required to achieve a reasonable reaction rate.

• Consider a Milder Catalyst: If DMEA is too basic for your system, consider screening other tertiary amine catalysts with different steric and electronic properties.

Issue 3: Difficulty in Removing the DMEA Catalyst During Workup

Q: I am struggling to remove the DMEA catalyst from my reaction mixture after the reaction is complete. What are the best methods for its removal?

A: DMEA is a volatile and water-soluble amine, which provides several options for its removal during the workup process.

Recommended Procedures:

• Aqueous Acid Wash: The most common method is to wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl or saturated NH₄Cl). DMEA will be protonated to form a water-soluble ammonium salt, which will partition into the aqueous phase.

• Evaporation: Due to its relatively low boiling point (36-38 °C), DMEA can often be removed by evaporation under reduced pressure, provided the desired product is not volatile.

• Azeotropic Removal: In some cases, DMEA can be removed by azeotropic distillation with a suitable solvent.

• Chromatography: If the above methods are not effective or are incompatible with the product, silica gel chromatography can be used. Adding a small amount of a volatile base like triethylamine to the eluent can help to prevent streaking of the basic product on the silica gel.[8]

Experimental Protocols

Protocol 1: General Procedure for a DMEA-Catalyzed Reaction

• To a flame-dried or oven-dried flask under an inert atmosphere (N₂ or Ar), add the starting material(s) and the appropriate anhydrous solvent.

• Add N,N-Dimethylethylamine (DMEA) catalyst (typically 1-10 mol%) via syringe.

• Stir the reaction mixture at the desired temperature and monitor its progress by TLC or GC.

• Upon completion, cool the reaction mixture to room temperature.

• Proceed with the appropriate workup procedure to isolate and purify the product.

Protocol 2: Workup Procedure for Removal of DMEA

• Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer the mixture to a separatory funnel.

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl) (2 x volume of organic layer).

• Wash the organic layer with saturated aqueous sodium bicarbonate solution (1 x volume of organic layer).

• Wash the organic layer with brine (1 x volume of organic layer).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by chromatography, distillation, or recrystallization as needed.

Data Presentation

Table 1: Physical Properties of N,N-Dimethylethylamine (DMEA)

Property	Value	Reference
Molecular Formula	C₄H₁₁N	[11]
Molecular Weight	73.14 g/mol
Boiling Point	36-38 °C
Density	0.675 g/mL at 25 °C
Flash Point	-28 °C
pKa of Conjugate Acid	10.16	[1]

Visualizations

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yield in DMEA-catalyzed reactions.

Catalytic Cycle of DMEA in a Generic Acylation Reaction

Caption: A simplified catalytic cycle for a DMEA-catalyzed acylation reaction.

References

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• 4. N,N-Dimethylethylamine(598-56-1)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
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common side reactions with N,N-Dimethylethylamine and how to avoid them

Welcome to the Technical Support Center for N,N-Dimethylethylamine (DMEA). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) regarding the use of DMEA in experimental settings. Our goal is to equip you with the technical knowledge to anticipate and mitigate common side reactions, ensuring the success and integrity of your work.

Troubleshooting Guide: Common Side Reactions with DMEA

This section addresses specific issues that may arise during reactions involving DMEA, offering insights into their root causes and providing actionable strategies for avoidance and mitigation.

Issue 1: Formation of Quaternary Ammonium Salts (Over-alkylation)

Symptom: You observe the formation of a solid precipitate, or your reaction yields a mixture of products that includes a salt, leading to reduced yield of the desired tertiary amine and complications during purification.

Root Cause Analysis: N,N-Dimethylethylamine, as a tertiary amine, can act as a nucleophile and react with alkylating agents (e.g., alkyl halides) to form a quaternary ammonium salt.[1] This is a common side reaction, particularly when DMEA is used as a base or catalyst in the presence of reactive electrophiles. The reaction proceeds via a standard SN2 mechanism where the lone pair of electrons on the nitrogen atom attacks the electrophilic carbon of the alkylating agent.[2]

Avoidance & Mitigation Strategies:

• Control Stoichiometry: Use a minimal excess of DMEA, or even a stoichiometric amount, when it acts as a reagent. If it is used as a base, consider a slow, controlled addition to the reaction mixture.

• Temperature Management: Run the reaction at the lowest feasible temperature to decrease the rate of the quaternization reaction.

• Choice of Alkylating Agent: Be mindful of the reactivity of your electrophile. Highly reactive alkylating agents like methyl iodide will more readily form quaternary salts.

• Alternative Bases: If DMEA is being used as a non-nucleophilic base, consider switching to a more sterically hindered base like diisopropylethylamine (Hünig's base) or triethylamine, which are less prone to quaternization due to steric hindrance.

Experimental Protocol: Minimizing Quaternization in an Alkylation Reaction

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve your substrate and alkylating agent in a suitable anhydrous solvent.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Slow Addition of DMEA: Add N,N-Dimethylethylamine dropwise to the cooled, stirred reaction mixture over a period of 30-60 minutes.

• Monitoring: Monitor the reaction progress closely using an appropriate analytical technique (e.g., TLC, GC-MS, LC-MS).

• Work-up: Once the reaction is complete, quench the reaction with a suitable reagent and proceed with the standard work-up and purification protocol.

Issue 2: Hofmann Elimination

Symptom: You observe the formation of an alkene byproduct, especially when the reaction is run at elevated temperatures. This is often accompanied by the formation of dimethylamine.

Root Cause Analysis: Hofmann elimination is an elimination reaction of an amine that forms alkenes.[3] While it classically involves a quaternary ammonium hydroxide, tertiary amines like DMEA can undergo a similar process, particularly if they are protonated or complexed in a way that creates a good leaving group. The reaction favors the formation of the least substituted alkene (the "Hofmann product") due to the steric bulk of the amine leaving group.[4][5]

Avoidance & Mitigation Strategies:

• Temperature Control: Avoid high reaction temperatures, as this can promote elimination reactions.

• pH Control: Maintain a neutral or slightly basic pH if possible. Acidic conditions can protonate the amine, making it a better leaving group and facilitating elimination.

• Choice of Solvent: The choice of solvent can influence the reaction pathway. Protic solvents may facilitate protonation and subsequent elimination.

Issue 3: Oxidation and Decomposition

Symptom: You notice a color change in your reaction mixture (e.g., yellowing or browning), or you detect the presence of oxidized byproducts such as N-oxides or formaldehyde.

Root Cause Analysis: Tertiary amines like DMEA can be susceptible to oxidation, especially in the presence of air (oxygen), strong oxidizing agents, or upon exposure to light.[6] The nitrogen atom can be oxidized to form an N-oxide.[7] Additionally, decomposition at elevated temperatures can generate toxic nitrogen oxides and carbon monoxide.[6]

Avoidance & Mitigation Strategies:

• Inert Atmosphere: Conduct reactions under an inert atmosphere (nitrogen or argon) to minimize contact with atmospheric oxygen.

• High-Purity Reagents: Use freshly distilled or high-purity DMEA to avoid impurities that could catalyze oxidation.

• Avoid Strong Oxidants: Be cautious when using DMEA in the presence of strong oxidizing agents.

• Temperature Control: Maintain the reaction at the lowest effective temperature to prevent thermal decomposition.[6]

• Storage: Store DMEA under an inert atmosphere, protected from light, and at the recommended temperature.

Issue 4: Side Reactions in Acylation Reactions

Symptom: When using DMEA as a catalyst or base in acylation reactions (e.g., with acyl chlorides or anhydrides), you experience low yields, incomplete reactions, or the formation of unwanted byproducts.

Root Cause Analysis: In acylation reactions, DMEA is often used to scavenge the acid byproduct (e.g., HCl).[8] However, it can also react with the acylating agent to form a reactive acylammonium intermediate. While this can be beneficial in some catalytic cycles, it can also lead to side reactions or be less effective than other catalysts like 4-dimethylaminopyridine (DMAP).[9]

Avoidance & Mitigation Strategies:

• Catalyst Choice: For sluggish acylations, consider using a more potent catalyst like DMAP in combination with a stoichiometric amount of a less nucleophilic base like triethylamine.[9]

• Reaction Conditions: Optimize the reaction temperature and solvent to favor the desired acylation pathway.

• Reagent Purity: Ensure the purity of both the DMEA and the acylating agent, as impurities can interfere with the reaction.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of N,N-Dimethylethylamine?

A1: DMEA is primarily used as a catalyst in the production of polyurethanes and epoxy resins.[10][11] It is also utilized in foundries for the "cold box" process to make sand cores for metal casting.[11] In the laboratory, it serves as a base and a reagent in various organic syntheses.[12]

Q2: How should I purify N,N-Dimethylethylamine before use?

A2: For applications requiring high purity, DMEA can be purified by distillation from a suitable drying agent, such as potassium hydroxide (KOH) pellets, under an inert atmosphere. This removes water and other non-basic impurities.

Q3: Can N,N-Dimethylethylamine be used as a solvent?

A3: While DMEA is a liquid at room temperature, its low boiling point (36-38 °C) and high volatility generally make it unsuitable as a reaction solvent for most applications.[11]

Q4: What are some safer alternatives to DMEA as a base?

A4: If the nucleophilicity of DMEA is a concern, sterically hindered non-nucleophilic bases such as diisopropylethylamine (Hünig's base) or triethylamine are common alternatives. For catalytic applications, other tertiary amines or pyridine derivatives may be more suitable depending on the specific reaction.

Q5: What are the main safety hazards associated with N,N-Dimethylethylamine?

A5: DMEA is a flammable liquid and its vapors can form explosive mixtures with air.[6] It is corrosive and can cause burns to the skin, eyes, and respiratory tract.[6] It also produces toxic oxides of nitrogen upon combustion.[7] Always handle DMEA in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Visualizations

Diagram 1: Quaternization of DMEA

Caption: SN2 reaction pathway for the formation of a quaternary ammonium salt from DMEA.

Diagram 2: Troubleshooting Workflow for DMEA Reactions

Caption: A logical workflow for troubleshooting common side reactions involving DMEA.

Data Presentation

Table 1: Physical Properties of N,N-Dimethylethylamine

Property	Value
Molecular Formula	C₄H₁₁N
Molecular Weight	73.14 g/mol [7]
Boiling Point	36-38 °C[11]
Melting Point	-140 °C[10]
Density	0.675 g/mL at 25 °C[11]
Flash Point	-28 °C[11]

Table 2: Comparison of Common Tertiary Amine Bases

Amine	pKa of Conjugate Acid	Boiling Point (°C)	Key Feature
N,N-Dimethylethylamine	10.16[10]	36-38	High basicity, relatively low steric hindrance
Triethylamine (TEA)	10.75	89.5	Common, sterically more hindered than DMEA
Diisopropylethylamine (DIPEA)	10.7	126	Highly hindered, non-nucleophilic "Hünig's base"
N-Methylmorpholine (NMM)	7.38	115-116	Less basic, often used in peptide coupling
4-Dimethylaminopyridine (DMAP)	9.7	112 (at 50 mmHg)	Highly effective acylation catalyst[9]

References

• Benchchem. Common side reactions with dimethylamine hydrochloride and how to avoid them.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11723, Dimethylethylamine. Available from: [Link]

• Wikipedia. Hofmann elimination. Available from: [Link]

• Yale University Department of Chemistry. The Hofmann Elimination Reaction. Available from: [Link]

• Chemistry Steps. The Hofmann Elimination. Available from: [Link]

• The Organic Chemistry Tutor. Hofmann Elimination. Available from: [Link]

• Benchchem. Technical Guide: Synthesis of N,N-Dimethylphenethylamine from Phenethylamine via Eschweiler-Clarke Reaction.
• Google Patents. US8420864B2 - High-purity N-ethylmethylamine and process for preparing same.
• Google Patents. CA2032362C - Process for the preparation of n,n-dimethylamine.

• Organic Syntheses. Ethylamine, N-methyl-. Available from: [Link]

• Wikipedia. N,N-Dimethylethylamine. Available from: [Link]

• Benchchem. Common side reactions in the alkylation of N-methylethanolamine and how to avoid them.

• Occupational Safety and Health Administration. T-PV2096-01-8711-CH - N,N-Dimethylethylamine. Available from: [Link]

• Benchchem. Beyond Pyruvonitrile: A Comparative Guide to Acylation Reagents for Researchers.

• Su, C., et al. (2021). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry. Available from: [Link]

• ResearchGate. A general method for quaternisation of N,N-dimethyl benzylamines with long chain n-alkylbromides. Available from: [Link]

• Benchchem. A Comparative Guide to the Reactivity of N,N-Dimethylethylenediamine Derivatives in Catalysis.

• Katritzky, A. R., et al. (2010). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry. Molecules. Available from: [Link]

• Coote, M. L., et al. (2013). Which side-reactions compromise nitroxide mediated polymerization? Polymer Chemistry. Available from: [Link]

• Coote, M. L., et al. (2013). Which side-reactions compromise nitroxide mediated polymerization? RSC Publishing. Available from: [Link]

• ResearchGate. N‐acetylation of amines with N, N‐dimethylacetamide using N,... Available from: [Link]

• ResearchGate. N-Acylation Reactions of Amines. Available from: [Link]

• Google Patents. EP0024225A1 - Process for the preparation of dimethylethyl amine.

• Grokipedia. N,N-Dimethylethylamine. Available from: [Link]

• Semantic Scholar. KINETICS OF QUATERNIZATION BETWEEN N, N-DIMETHYLANILINE AND BENZYL CHLORIDE IN POLAR SO. Available from: [Link]

• MDPI. The Quaternization Reaction of 5-O-Sulfonates of Methyl 2,3-o-Isopropylidene-β-D-Ribofuranoside with Selected Heterocyclic and Aliphatic Amines. Available from: [Link]

• Ataman Kimya. N,N-DIETHYLETHANAMINE (TRIETHYLAMINE). Available from: [Link]

• Google Patents. EP0684223A1 - Solvent free quaternization of tertiary amines with dimethylsulfate.

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Technical Support Center: Optimizing N-Alkylation Reactions Using DMEA

Welcome to the technical support center for optimizing N-alkylation reactions using N,N-Dimethylethylamine (DMEA). This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this specific chemical transformation. Here, we will delve into the mechanistic underpinnings of N-alkylation, troubleshoot common experimental hurdles, and provide field-proven insights to enhance your reaction outcomes.

Introduction to N-Alkylation and the Role of DMEA

N-alkylation is a fundamental class of organic reactions that involves the formation of a carbon-nitrogen bond.[1] This process is pivotal in the synthesis of a vast array of pharmaceuticals, agrochemicals, and functional materials.[2] The reaction typically involves the nucleophilic attack of an amine on an alkyl halide, leading to the formation of a more substituted amine.[1]

A key component in many N-alkylation reactions is the base, which serves to neutralize the acidic byproduct (typically a hydrohalic acid) generated during the reaction. N,N-Dimethylethylamine (DMEA), a tertiary amine, can function as such a base.[3][4] Its primary role is to scavenge the proton produced, thereby preventing the protonation of the starting amine nucleophile and allowing the reaction to proceed to completion.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during N-alkylation reactions and provides actionable solutions, with a focus on reactions where a tertiary amine base like DMEA is employed.

Q1: My N-alkylation reaction is proceeding very slowly or not at all. What are the likely causes?

Several factors can contribute to a sluggish or stalled N-alkylation reaction:

• Insufficient Reactivity of the Alkyl Halide: The nature of the leaving group on the alkyl halide is crucial. Reactivity follows the trend: Iodide > Bromide > Chloride.[5][6] If you are using an alkyl chloride, consider switching to the corresponding bromide or iodide to accelerate the reaction. The addition of a catalytic amount of sodium or potassium iodide can sometimes facilitate the reaction of a less reactive alkyl chloride through an in situ Finkelstein reaction.

• Poor Nucleophilicity of the Amine: Amines with electron-withdrawing groups will be less nucleophilic and react more slowly.[7] In such cases, you may need to employ more forcing reaction conditions, such as higher temperatures.

• Steric Hindrance: Significant steric bulk around the nitrogen atom of the amine or the electrophilic carbon of the alkyl halide can impede the reaction. If steric hindrance is a suspected issue, prolonged reaction times and elevated temperatures may be necessary.

• Inappropriate Solvent Choice: The solvent plays a critical role in an SN2 reaction. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can solvate the cation of the base-halide salt without strongly solvating the amine nucleophile.[8][9]

Q2: I am observing a significant amount of over-alkylation, leading to the formation of tertiary amines or quaternary ammonium salts. How can I improve the selectivity for mono-alkylation?

Over-alkylation is a common side reaction in N-alkylations, especially when the mono-alkylated product is more nucleophilic than the starting amine.[7][10] Here are several strategies to mitigate this issue:

• Control of Stoichiometry: Using a large excess of the starting amine relative to the alkylating agent can statistically favor mono-alkylation.[7] Conversely, an excess of the alkylating agent will drive the reaction towards di- and tri-alkylation.[7]

• Slow Addition of the Alkylating Agent: Adding the alkylating agent dropwise over an extended period can help maintain a low concentration of the electrophile in the reaction mixture, thus reducing the likelihood of the product reacting further.[5]

• Lower Reaction Temperature: Reducing the reaction temperature can decrease the rate of the second and subsequent alkylation steps, which may have a higher activation energy.[7]

Q3: My reaction is messy, with multiple unidentified byproducts. What could be the cause?

A complex reaction mixture often points to competing side reactions or decomposition.

• Elimination Reactions: If you are using a secondary or tertiary alkyl halide, elimination (E2) can compete with substitution (SN2), especially with a sterically hindered base. DMEA, being a tertiary amine, can promote elimination. To favor substitution, consider using a less hindered base if possible, or milder reaction conditions.

• Reagent Purity: Ensure that your starting materials, including the amine, alkyl halide, DMEA, and solvent, are pure and anhydrous. Water can interfere with the reaction, and impurities can lead to unexpected side products.

• Reaction Temperature: Excessively high temperatures can lead to the decomposition of reactants or products. It is advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress.

Visualizing the N-Alkylation Process

The following diagrams illustrate the fundamental N-alkylation reaction and a troubleshooting workflow.

Caption: General mechanism of N-alkylation using DMEA as a base.

Caption: Troubleshooting workflow for common N-alkylation issues.

Experimental Protocols

General Protocol for N-Alkylation of a Primary Amine using DMEA

Materials:

• Primary amine (1.0 equiv)

• Alkyl halide (1.05 - 1.2 equiv)

• N,N-Dimethylethylamine (DMEA) (1.5 - 2.0 equiv)

• Anhydrous solvent (e.g., Acetonitrile, DMF)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if heating is required)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the primary amine and the anhydrous solvent.

• Stir the solution and add the N,N-Dimethylethylamine (DMEA).

• Add the alkyl halide dropwise to the stirred solution at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• If the reaction is slow at room temperature, gently heat the mixture to reflux.

• Once the reaction is complete, cool the mixture to room temperature.

• Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary: Optimizing Reaction Parameters

The following table provides a general guide for optimizing key reaction parameters. The optimal conditions will be substrate-dependent and require empirical determination.

Parameter	General Recommendation	Rationale
Solvent	Polar aprotic (DMF, ACN, DMSO)	Stabilizes the transition state of SN2 reactions without overly solvating the nucleophile.
Temperature	Room Temperature to Reflux	Higher temperatures can increase reaction rates but may also promote side reactions like elimination and over-alkylation.
Stoichiometry (Base)	1.5 - 2.0 equivalents	Ensures complete neutralization of the acid byproduct.
Stoichiometry (Alkyl Halide)	1.05 - 1.2 equivalents (for mono-alkylation)	A slight excess can drive the reaction to completion. A large excess will promote over-alkylation.
Concentration	0.1 - 1.0 M	Higher concentrations can increase reaction rates, but dilution may be necessary to control exotherms or improve selectivity.

Concluding Remarks

The successful N-alkylation of amines is a multifaceted process that requires careful consideration of various reaction parameters. While DMEA is a viable tertiary amine base for this transformation, its application requires a systematic approach to optimization and troubleshooting. By understanding the underlying principles of the reaction mechanism and being aware of potential side reactions, researchers can effectively navigate the challenges and achieve their desired synthetic outcomes. For novel substrates, it is always recommended to perform small-scale test reactions to identify the optimal conditions before proceeding to a larger scale.

References

• BenchChem. (2025). Troubleshooting side reactions in the N-alkylation of aniline.
• BenchChem. (2025). Technical Support Center: Troubleshooting Side Reactions in Indole N-Alkylation.
• Grokipedia. N,N-Dimethylethylamine.
• BenchChem. (2025). Common side reactions in the alkylation of N-methylethanolamine and how to avoid them.
• Chem-Impex. N,N-Dimethylethylamine.
• Wikipedia. N,N-Dimethylethylamine.
• Smolecule. Buy N,N-Dimethylethylamine.
• BenchChem. (2025). Application Notes and Protocols: N-Alkylation and N-Acylation of Secondary Amines.
• Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides.
• ResearchGate. (2025). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature.
• Google Patents. (n.d.). Efficient synthesis of secondary amines by selective alkylation of primary amines.
• ACS GCI Pharmaceutical Roundtable. (n.d.). Avoiding Over-alkylation.
• Wikipedia. Amine alkylation.
• YouTube. (2020). Alkylation of Amines, Part 1: with Alkyl Halides.

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Technical Support Center: Preventing Unwanted Polymerization with N,N-Dimethylethylamine (DMEA) Catalyst

Welcome, researchers and innovators. As Senior Application Scientists, we understand that harnessing the catalytic power of N,N-Dimethylethylamine (DMEA) is key to many successful syntheses, particularly in polymer and materials science. However, its very reactivity can also introduce challenges, most notably the risk of uncontrolled or premature polymerization.

This guide is structured to provide direct answers to the critical issues you may face. We move beyond simple protocols to explain the underlying chemical principles, empowering you to not only solve current problems but also to anticipate and prevent future ones.

Frequently Asked Questions (FAQs)

Q1: My reaction is polymerizing almost instantly upon adding DMEA, even before I introduce my primary initiator. What's happening?

A1: This is a classic sign of unintended initiation, where the DMEA catalyst itself is kicking off a polymerization event. N,N-Dimethylethylamine is a tertiary amine, making it both a reasonably strong base and a potent nucleophile.[1][2] This dual reactivity can directly initiate the polymerization of susceptible monomers, especially highly reactive ones like acrylates, methacrylates, and isocyanates.

Several factors can exacerbate this issue:

• Monomer Purity: Commercial monomers often contain trace impurities like peroxides, which can be formed during storage. DMEA can react with these peroxides to generate free radicals, triggering a rapid, uncontrolled polymerization.

• Absence of Inhibitors: Monomers are shipped with storage inhibitors (e.g., MEHQ, BHT) for a reason. If you have removed the inhibitor (e.g., by distillation or passing through an alumina column) and not replaced it with a controlled amount of a process inhibitor, the monomer is in a highly reactive state.

• Oxygen's Role: While oxygen can inhibit some radical polymerizations, its interaction with amines can also generate initiating species. For consistency and control, running reactions under an inert atmosphere (Nitrogen or Argon) is paramount.

• Temperature Excursions: Localized hot spots in the reaction vessel or an insufficient cooling capacity can dramatically accelerate unwanted side reactions, including DMEA-initiated polymerization.

Q2: I'm not getting runaway polymerization, but my final product consists of oligomers and low molecular weight polymers instead of the high molecular weight I need. Why?

A2: This outcome strongly suggests that chain termination or transfer events are prematurely halting the growth of your polymer chains. DMEA, along with other components in your reaction, can act as a chain transfer agent .[3][][5]

Mechanistic Insight: In a process known as catalytic chain transfer, the DMEA molecule can abstract a hydrogen atom from a growing polymer radical. This terminates the active polymer chain and creates a new radical on the DMEA-derived molecule, which can then initiate a new, separate polymer chain.[5] The net result is a larger number of shorter chains, leading to a lower average molecular weight and often a broader polydispersity. Chain transfer to solvent can also be a significant factor if the solvent is not chosen carefully.[3]

Troubleshooting Guides & Protocols

Issue 1: Runaway Reaction and Gel Formation

You observe a rapid exotherm and your reaction mixture solidifies or "gels" shortly after DMEA addition. This is a critical safety and experimental failure.

Root Cause Analysis Workflow

Caption: Troubleshooting logic for runaway polymerization.

Experimental Protocol: Establishing a Controlled Initiation System

• Monomer Preparation: If you must remove the storage inhibitor, do so immediately before use. Pass the monomer through a column of activated basic alumina to remove both inhibitor and any peroxide impurities.

• Inert Atmosphere: Assemble your glassware and purge thoroughly with an inert gas (Nitrogen or Argon) for at least 15-20 minutes to remove oxygen. Maintain a positive pressure of inert gas throughout the reaction.

• Process Inhibition: Add a controlled amount of a suitable process inhibitor to the purified monomer. Phenothiazine or TEMPO are common choices, but the optimal inhibitor and its concentration are system-dependent and must be determined experimentally.

• Controlled Catalyst Addition: Dilute the DMEA catalyst in an appropriate, dry solvent. Add the catalyst solution to the reaction mixture slowly via a syringe pump over a prolonged period. This allows the reaction's cooling system to dissipate the heat of reaction effectively, preventing a thermal runaway.

• Temperature Monitoring: Place the thermometer in the reaction mixture, not the cooling bath, to get an accurate reading of the internal temperature.

Table 1: Common Monomers and Their Storage Inhibitors

Monomer	Common Storage Inhibitor	Typical Concentration (ppm)
Styrene	4-tert-Butylcatechol (TBC)	10 - 50
Methyl Methacrylate (MMA)	Hydroquinone monomethyl ether (MEHQ)	10 - 60
Butyl Acrylate (BA)	Hydroquinone monomethyl ether (MEHQ)	15 - 60
N,N-Dimethylacrylamide (DMAA)	Hydroquinone monomethyl ether (MEHQ)	400 - 600

Note: These are storage inhibitors. Process inhibitors are used in much lower concentrations during the reaction.

Issue 2: Poor Molecular Weight Control

Your Gel Permeation Chromatography (GPC) results show a low average molecular weight (Mn) and/or a high Polydispersity Index (PDI > 1.5).

Mechanism: The Role of Inhibitors and Chain Transfer

Inhibitors are crucial for preventing unwanted polymerization.[6] They function by reacting with and deactivating radical species, effectively terminating a growing chain.[7][8] This is a desired effect before the reaction is intentionally started, but a side reaction during polymerization. DMEA's role as a chain transfer agent is another key factor.

Caption: Competing reaction pathways for a growing polymer chain.

Experimental Protocol: Optimizing for Higher Molecular Weight

• Catalyst Concentration Titration: The chain transfer constant for DMEA is concentration-dependent.

  • Design a series of experiments where the monomer and initiator concentrations are held constant, but the DMEA concentration is varied (e.g., 0.1 mol%, 0.5 mol%, 1.0 mol% relative to monomer).

  • Analyze the product of each reaction by GPC to determine the effect of catalyst concentration on Mn and PDI. Select the lowest DMEA concentration that provides an acceptable reaction rate.

• Temperature Reduction: Chain transfer reactions, like most side reactions, have a higher activation energy than propagation.

  • Run your optimized reaction at a lower temperature (e.g., reduce from 80°C to 60°C). This will slow the overall reaction but should disproportionately reduce the rate of chain transfer, favoring the growth of longer chains.

• Solvent Selection: Choose a solvent with a low chain transfer constant. Aromatic solvents like toluene can participate in chain transfer, whereas esters or ketones are often more inert in this regard. Consult literature for chain transfer constants of solvents for your specific monomer system.

• Consider an Alternative Catalyst: If optimizing concentration and temperature is insufficient, consider a different tertiary amine catalyst. Sterically hindered amines may exhibit lower chain transfer activity. For some controlled radical polymerizations like ATRP, a copper/ligand system (e.g., CuBr/Me6-TREN) is used instead of a simple amine.[9]

By methodically addressing these factors—from monomer purity and inhibition strategy to the precise control of catalyst concentration and temperature—you can mitigate the risk of unwanted polymerization and gain precise control over your DMEA-catalyzed reactions.

References

• Chain transfer - Wikipedia. Wikipedia. [Link]

• Role of Chain Transfer Agents in Free Radical Polymerization Kinetics - ACS Publications. ACS Publications. [Link]

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• N,N-Dimethylethylamine - Grokipedia. Grokipedia. [Link]

• Optimization of Atom Transfer Radical Polymerization Using Cu(I)/ Tris(2-(dimethylamino)ethyl)amine as a Catalyst. ACS Publications. [Link]

• How Do Inhibitors Slow Down Chemical Reactions? - Chemistry For Everyone - YouTube. YouTube. [Link]

• Inhibition of Free Radical Polymerization: A Review - PMC - NIH. National Center for Biotechnology Information. [Link]

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Technical Support Center: N,N-Dimethylethylamine (DMEA) Purity & Purification

Welcome to the technical support center for N,N-Dimethylethylamine (DMEA). This guide is designed for researchers, scientists, and drug development professionals who utilize DMEA in their experimental workflows. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common purity issues and provide robust purification protocols. Our goal is to equip you with the expertise to ensure the quality of your DMEA, leading to more reliable and reproducible experimental outcomes.

Section 1: Understanding DMEA Purity: FAQs and Common Issues

This section addresses the fundamental questions regarding DMEA purity and the common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities found in commercial N,N-Dimethylethylamine?

A1: Commercial DMEA can contain several impurities stemming from its synthesis, storage, and handling. These are broadly categorized as:

• Residual Starting Materials and Intermediates: Depending on the synthetic route, these can include ethylamine, dimethylamine, and N-methyl-ethylamine. One common synthesis involves the reaction of N,N-dimethylacetamide with a reducing agent, which can leave unreacted starting material or partially reduced intermediates.[1]

• Byproducts from Synthesis: Side reactions during manufacturing can lead to the formation of other tertiary amines or related compounds. For instance, acetaldehyde can be generated, which can then participate in further reactions.

• Degradation Products: DMEA is susceptible to degradation over time, especially when exposed to air, light, or moisture.[2][3] This can lead to the formation of oxidation products, such as N,N-dimethylethylamine N-oxide, and hydrolysis byproducts. A noticeable yellowing of the liquid can be an indicator of degradation.[3][4]

• Water: Due to its hygroscopic nature, DMEA readily absorbs moisture from the atmosphere. Water can interfere with many reactions where DMEA is used as a catalyst or reagent.

• Carbon Dioxide Adducts: As a tertiary amine, DMEA can react with atmospheric carbon dioxide to form carbamate salts, which can appear as a solid precipitate or affect the amine's basicity.[5][6]

Q2: How can I visually assess the initial purity of my DMEA?

A2: A preliminary visual inspection can offer clues about the purity of DMEA. High-purity DMEA should be a clear, colorless liquid with a characteristic ammonia-like or fishy odor.[3][7] The presence of a yellow or brownish tint often suggests degradation or the presence of impurities.[3][4] However, visual inspection is not a substitute for analytical testing, as many impurities may be colorless.

Q3: What are the consequences of using impure DMEA in my experiments?

A3: The impact of impurities in DMEA can range from minor to critical, depending on your application:

• In Polymerization Reactions: Where DMEA is often used as a catalyst, impurities can affect the reaction kinetics, polymer chain length, and the final properties of the polymer. Water, for example, can act as a chain-terminating agent in some polymerization processes.

• In Pharmaceutical Synthesis: The presence of unknown impurities can lead to the formation of undesired side products, complicating purification and potentially introducing toxic components into the final active pharmaceutical ingredient (API). Regulatory bodies have strict guidelines on impurity profiling.[8][9][10]

• As a Reagent or Base: Impurities can alter the stoichiometry of a reaction and reduce the overall yield and purity of the desired product. Water and CO2 adducts can neutralize the amine, reducing its effective concentration.

Q4: How should I properly store purified N,N-Dimethylethylamine to maintain its purity?

A4: To preserve the purity of DMEA, it should be stored in a tightly sealed, amber glass bottle to protect it from light.[2] The container should be flushed with an inert gas like nitrogen or argon before sealing to minimize contact with air and moisture. Storage in a cool, dry, and well-ventilated area away from heat sources is recommended.[5]

Section 2: Troubleshooting Guide for DMEA Purification

This section provides a problem-and-solution framework for common issues encountered during the purification of DMEA.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Yellowish color in DMEA	Degradation due to air/light exposure; presence of oxidized impurities.	Proceed with fractional distillation. The colored impurities are typically less volatile and will remain in the distillation flask.
Cloudy appearance or precipitate	Presence of water or carbonate salts from CO2 absorption.	For water, pre-dry with a suitable agent (e.g., anhydrous potassium carbonate) before distillation. For carbonates, filter the DMEA before distillation.
Low yield after distillation	Distillation temperature too high, causing decomposition; inefficient condensation; leaks in the distillation setup.	Use vacuum distillation to lower the boiling point. Ensure a proper flow of cold water through the condenser. Check all joints for a proper seal.
Persistent water contamination (confirmed by Karl Fischer)	Inefficient drying agent; insufficient drying time; exposure to atmosphere after drying.	Use a more efficient drying agent like calcium hydride (use with caution). Allow for sufficient contact time with the drying agent. Handle the dried amine under an inert atmosphere.
Co-distillation of impurities with similar boiling points	Inefficient separation during distillation.	Use a fractionating column (e.g., Vigreux or packed column) to increase the number of theoretical plates and improve separation.[4][11]

Section 3: Experimental Protocols for Purification and Analysis

This section provides detailed, step-by-step methodologies for the purification and purity assessment of N,N-Dimethylethylamine.

Protocol 1: Purification of DMEA by Fractional Distillation

This protocol is designed to remove water, non-volatile impurities, and other volatile impurities with different boiling points from DMEA.

Materials:

• Crude N,N-Dimethylethylamine

• Anhydrous potassium carbonate (K₂CO₃) or calcium hydride (CaH₂) (Caution: CaH₂ reacts vigorously with water)

• Round-bottom flask

• Fractionating column (Vigreux column recommended)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask

• Heating mantle

• Magnetic stirrer and stir bar

• Inert gas source (Nitrogen or Argon)

Procedure:

• Pre-drying the DMEA:

  • Place the crude DMEA in a round-bottom flask with a magnetic stir bar.

  • Add a suitable drying agent. For general purposes, anhydrous potassium carbonate (approx. 10-20 g per 100 mL of DMEA) is a safe option. Stir the mixture for at least 4 hours, or overnight if significant water contamination is suspected.

  • For applications requiring extremely dry DMEA, calcium hydride can be used. Add small portions of CaH₂ slowly with stirring. Caution: This should be done in a well-ventilated fume hood, as hydrogen gas is evolved. Allow the mixture to stir overnight.

• Assembling the Distillation Apparatus:

  • Set up the fractional distillation apparatus as shown in the diagram below. Ensure all glassware is dry.

  • Filter the pre-dried DMEA into the distillation flask. Add fresh boiling chips or a magnetic stir bar.

  • Connect the apparatus to an inert gas line to maintain an anhydrous and oxygen-free atmosphere.

• Distillation:

  • Begin gentle heating of the distillation flask using a heating mantle.

  • Slowly increase the temperature until the DMEA begins to boil (boiling point of DMEA is 36-38 °C at atmospheric pressure).[12][13]

  • Observe the vapor rising through the fractionating column. A vapor ring will slowly ascend.[11]

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of pure DMEA.

  • Discard any initial fractions that distill at a lower temperature and any residue remaining in the distillation flask.

• Storage:

  • Transfer the purified DMEA to a clean, dry, amber glass bottle under an inert atmosphere. Seal the bottle tightly.

Diagram: Fractional Distillation Setup

Caption: A schematic of a fractional distillation setup for DMEA purification.

Protocol 2: Purity Assessment by Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust method for quantifying the purity of DMEA and detecting volatile impurities.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar or mid-polarity capillary column is suitable, for example, a DB-5 or DB-624 (30 m x 0.25 mm ID x 0.25 µm film thickness).[14]

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C, hold for 5 minutes.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Procedure:

• Sample Preparation:

  • Dilute the purified DMEA sample in a suitable solvent (e.g., methanol or dichloromethane) to a concentration of approximately 1000 ppm.

• Analysis:

  • Inject the prepared sample into the GC.

  • Record the chromatogram.

• Data Interpretation:

  • The purity of DMEA is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • Identify potential impurities by comparing their retention times to known standards or by using Gas Chromatography-Mass Spectrometry (GC-MS) for structural elucidation.[15][16]

Diagram: GC-FID Analysis Workflow

Caption: Workflow for assessing DMEA purity using GC-FID.

Protocol 3: Purity Assessment by ¹H NMR Spectroscopy

¹H NMR spectroscopy is a powerful tool for identifying and quantifying impurities, especially those with protons in unique chemical environments.

Instrumentation and Conditions:

• NMR Spectrometer: 300 MHz or higher.

• Solvent: Chloroform-d (CDCl₃).

• Reference: Tetramethylsilane (TMS) at 0 ppm.

Procedure:

• Sample Preparation:

  • Prepare a solution by dissolving a few drops of DMEA in approximately 0.5 mL of CDCl₃ in an NMR tube.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum.

• Data Interpretation:

  • The expected chemical shifts for pure DMEA are:

    • ~2.32 ppm (quartet, 2H, -CH₂-)

    • ~2.22 ppm (singlet, 6H, -N(CH₃)₂)

    • ~1.06 ppm (triplet, 3H, -CH₃)[5]

  • Impurities will present as additional peaks in the spectrum. The integration of these peaks relative to the DMEA peaks can be used for quantification, provided the number of protons for the impurity signal is known. Common solvent impurities have well-documented chemical shifts.[17]

Section 4: Concluding Remarks

Ensuring the purity of N,N-Dimethylethylamine is paramount for the success of sensitive chemical reactions and the integrity of research outcomes. This technical support guide provides a comprehensive framework for identifying common purity issues, troubleshooting purification processes, and implementing robust analytical methods. By understanding the principles behind these protocols and applying them diligently, researchers can confidently use high-purity DMEA in their work. For further assistance, always refer to the safety data sheet (SDS) for N,N-Dimethylethylamine and the relevant literature for your specific application.

References

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• National Center for Biotechnology Information. (n.d.). Dimethylethylamine | C4H11N | CID 11723 - PubChem. Retrieved from [Link]

• RSC Publishing. (n.d.). Boosting the reduction of CO2 and dimethylamine for C–N bonding to synthesize DMF via modulating the electronic structures of indium single atoms. Retrieved from [Link]

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• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., ... & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Degradation of N-methylbenzylamine and N,N-dimethylbenzylamine in anaerobic biological reactors and formation of N-nitrosomethylbenzylamine and N-nitrosodimethylamine during subsequent chloramination. Retrieved from [Link]

• Ataman Kimya. (n.d.). N,N-DIMETHYLETHANOLAMINE (DMAE or DMEA). Retrieved from [Link]

• Be Atex. (n.d.). Dimethylethylamine/DMEA / C₄H₁₁N. Retrieved from [Link]

• South City Petrochem – SCP. (n.d.). Dimethylethanolamine (DMEA). Retrieved from [Link]

• ResearchGate. (n.d.). Gas chromatography mass spectrometer determination of dimethylamine impurity in N,N-dimethylformamide solvent by derivatization of N,N-dimethylbenzamide with benzoyl chloride agent | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction Kinetics of CO 2 in Aqueous 2-(Diisopropylamino)ethanol, N,n,n',n'-tetrakis(2-hydroxypropyl)ethylenediamine, Tris[2-(2-methoxyethoxy) ethyl]amine, and N-(2-hydroxyethyl)aniline Solutions Using the Stopped-Flow Technique. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Chloro-N,N-dimethylethylamine | C4H10ClN | CID 7901 - PubChem. Retrieved from [Link]

• Ataman Kimya. (n.d.). N,N-DIMETHYLETHANOLAMINE. Retrieved from [Link]

• ResearchGate. (n.d.). Degradation of dimethylamine and three tertiary amines by activated sludge and isolated strains. Retrieved from [Link]

• Google Patents. (n.d.). EP0024225A1 - Process for the preparation of dimethylethyl amine.

• National Center for Biotechnology Information. (n.d.). Molecular Mechanism of N,N-Dimethylformamide Degradation in Methylobacterium sp. Strain DM1 - PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Acceleration of CO2 Reaction with N,N-Diethylethanolamine in Aqueous Solutions by Piperazine | Request PDF. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. Retrieved from [Link]

• Restek. (n.d.). Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS. Retrieved from [Link]

• Chemistry LibreTexts. (2021, August 15). Drying Solvents. Retrieved from [Link]

• Google Patents. (n.d.). CN108008034A - Method for detecting the purity of N,N,N'-trimethylethylenediamine by gas chromatography.

• OSHA. (n.d.). T-PV2096-01-8711-CH. Retrieved from [Link]

• Reports of Biochemistry and Molecular Biology. (2016). Development and Validation of a GC-FID Method for Diagnosis of Methylmalonic Acidemia. Retrieved from [Link]

• Agilent. (n.d.). Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. Retrieved from [Link]

• S4Science. (n.d.). HS-GC-FID: Analysis of Residual Solvents According to USP 467. Retrieved from [Link]

• ResearchGate. (n.d.). How can I quantify MDEA (N-Methyldiethanolamine) with a GC-FID?. Retrieved from [Link]

• Google Patents. (n.d.). EP0037695B1 - Methylamines purification process.

• ResearchGate. (n.d.). Amines – Determination of N,N-dimethylethylamine, N,N- dimethylisopropylamine, N,N-dimethyl-n-propylamine and triethylamine in. Retrieved from [Link]

• Agilent. (n.d.). Nitrosamines Analysis in Pharmaceuticals. Retrieved from [Link]

• MDPI. (n.d.). Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method. Retrieved from [Link]

• Agilent. (2023, February 24). Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). Amines – Determination of N,N-dimethylethylamine, N,N-dimethylisopropyl-amine, N,N-dimethyl-n-propylamine and triethylamine in workplace air using ion chromatography (IC). Air monitoring method – Translation of the German version from 2024.. Retrieved from [Link]

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Navigating the Challenges of N,N-Dimethylethylamine: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for managing N,N-Dimethylethylamine (DMEA) in your experiments. As a Senior Application Scientist, I understand the unique challenges posed by this highly volatile and reactive compound. This guide is designed to provide you with practical, in-depth solutions to common issues, ensuring the safety, accuracy, and reproducibility of your research.

Section 1: Understanding the Volatility of N,N-Dimethylethylamine

N,N-Dimethylethylamine is a tertiary amine characterized by its high volatility, which is a primary concern in experimental settings.[1] Its low boiling point and high vapor pressure mean it readily evaporates at room temperature, leading to potential hazards and experimental inaccuracies if not properly managed.

Key Physical Properties:

Property	Value	Source
Molecular Formula	C4H11N
Molecular Weight	73.14 g/mol	[2]
Boiling Point	36-38 °C (96.8-100.4 °F)	[1]
Flash Point	-36 °C (-32.8 °F)	[1]
Vapor Pressure	495.4 mmHg at 25 °C	[1]
Appearance	Clear, colorless liquid	[3]
Odor	Strong, ammonia-like to fish-like	[3]

Section 2: Frequently Asked Questions (FAQs) - Handling and Storage

This section addresses common questions regarding the safe handling and storage of DMEA to minimize exposure and maintain compound integrity.

Q1: What are the essential personal protective equipment (PPE) requirements for handling N,N-Dimethylethylamine?

Due to its corrosive and flammable nature, a comprehensive PPE strategy is non-negotiable.

• Hand Protection: Wear chemical-resistant gloves. Nitrile gloves offer good resistance, but it is crucial to check the manufacturer's compatibility data.[4] Always inspect gloves before use and employ proper removal techniques to avoid skin contact.[4]

• Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher splash risk, a face shield should be used in conjunction with goggles.

• Body Protection: A flame-resistant lab coat is essential. For significant splash risks, a chemical-resistant apron over the lab coat is recommended.

• Respiratory Protection: All work with DMEA must be conducted in a certified chemical fume hood to prevent inhalation of its harmful and flammable vapors.[5] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is required.[5]

Q2: What are the ideal storage conditions for N,N-Dimethylethylamine to prevent degradation and vapor leakage?

Proper storage is critical to maintaining the chemical's stability and preventing hazardous situations.

• Container: Store in a tightly sealed, original container.[2]

• Location: Keep in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2] Store in a designated flammables area.

• Incompatibilities: Store away from strong oxidizing agents, acids, and sources of ignition.[2]

Q3: How can I minimize vapor loss when transferring N,N-Dimethylethylamine between containers?

Minimizing vapor loss is crucial for both safety and experimental accuracy.

• Work in a Fume Hood: Always perform transfers inside a certified chemical fume hood.

• Use a Closed System: Whenever possible, use a closed system for transfers.[2]

• Chilled Reagents: Cooling the DMEA container in an ice bath before opening can help reduce its vapor pressure, thus minimizing evaporation.

• Efficient Transfer: Have all necessary equipment ready to complete the transfer quickly and efficiently.

• Proper Sealing: Ensure the receiving container is immediately and securely sealed after the transfer.

Section 3: Troubleshooting Experimental Procedures

This section provides solutions to specific problems that may arise during experiments involving N,N-Dimethylethylamine.

Reaction and Work-up Issues

Q4: My reaction involving N,N-Dimethylethylamine is not proceeding as expected. What are some potential causes?

Several factors related to the properties of DMEA could be affecting your reaction.

• Loss of Reagent: Due to its high volatility, DMEA may have evaporated from the reaction mixture, leading to an incorrect stoichiometric ratio. Ensure your reaction setup has a proper condenser and is well-sealed.

• Moisture Sensitivity: While DMEA itself is not pyrophoric, some reactions it's used in may be sensitive to moisture. Ensure all glassware is dry and solvents are anhydrous.

• Incompatibility: DMEA is a strong base and can react with acidic protons in your starting materials or solvents. It is also incompatible with strong oxidizing agents.[2]

Q5: During the work-up of my reaction, I'm experiencing product loss. Could the volatility of N,N-Dimethylethylamine be the cause?

Yes, product loss during work-up is a common issue.

• Evaporation during Extraction: If your product is also volatile, it can be lost during solvent removal (e.g., on a rotary evaporator). Use lower temperatures and pressures.

• Aqueous Solubility: If your product forms a salt with DMEA, it might be more soluble in the aqueous layer during extraction.[6] Consider adjusting the pH of the aqueous layer to neutralize the amine and increase the partitioning of your product into the organic layer.

• Check the Rotovap Trap: If you suspect your product is volatile, check the solvent collected in the rotovap trap.[6]

Workflow for Troubleshooting Low Reaction Yield

Caption: Troubleshooting workflow for low reaction yield.

Analytical Troubleshooting (GC-MS)

Q6: I'm observing significant peak tailing when analyzing N,N-Dimethylethylamine on my GC-MS. How can I resolve this?

Peak tailing is a common problem with volatile amines due to their basicity and polarity.

• Column Choice: Use a base-deactivated column specifically designed for amine analysis.

• Inlet Maintenance: The inlet liner can be a source of active sites. Use a fresh, deactivated liner and replace the septum regularly.[7] Contamination in the inlet can also cause tailing.[7]

• Column Trimming: Trimming the first few centimeters of the column can remove active sites that have developed over time.[7]

• Solvent-Phase Mismatch: Ensure the polarity of your solvent is compatible with your stationary phase.[7]

• Improper Column Installation: An improperly installed column can lead to peak tailing.[7]

Decision Tree for Addressing GC-MS Peak Tailing

Caption: Decision tree for addressing GC-MS peak tailing.

Section 4: Emergency Procedures and Waste Disposal

Q7: What is the correct procedure for handling a small spill of N,N-Dimethylethylamine?

Prompt and safe cleanup of spills is essential.

• Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access to non-essential personnel.

• Wear Appropriate PPE: Don the PPE outlined in Q1.

• Contain the Spill: Use an inert absorbent material like sand, vermiculite, or a commercial absorbent pad to contain the spill.[2][5]

• Collect Absorbent Material: Carefully collect the absorbed material into a sealable, labeled container for hazardous waste disposal.[2]

• Decontaminate the Area: Clean the spill area with a suitable solvent (check for compatibility) and then with soap and water.

• Dispose of Waste: Dispose of all contaminated materials as hazardous waste according to your institution's guidelines.[2]

Q8: How should I quench and dispose of unreacted N,N-Dimethylethylamine?

Unreacted DMEA must be neutralized before disposal.

• Work in a Fume Hood: All quenching procedures must be performed in a chemical fume hood.

• Cool the Amine: Place the container of DMEA in an ice bath to reduce its vapor pressure.

• Slowly Add a Proton Source: While stirring, slowly add a weak acid like acetic acid or a solution of citric acid to neutralize the amine.[8] This is an exothermic reaction, so slow addition is crucial.

• Check the pH: Once the reaction has subsided, check the pH of the solution to ensure it is neutral.

• Dispose as Hazardous Waste: The neutralized solution should be collected in a properly labeled hazardous waste container.[2]

Q9: What should I do in case of accidental exposure to N,N-Dimethylethylamine?

Immediate action is critical in case of exposure.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Section 5: Chemical Compatibility

Q10: What materials are compatible and incompatible with N,N-Dimethylethylamine for handling and storage?

Choosing the correct materials for your experimental setup is crucial to avoid degradation and potential hazards.

Compatible Materials:

• Glass: Generally compatible for laboratory use.

• Stainless Steel: Suitable for many applications.

• Teflon™ (PTFE) and other fluoropolymers: Excellent chemical resistance.

Incompatible Materials:

• Strong Oxidizing Agents: Can cause vigorous reactions.

• Acids and Acid Chlorides: Reacts exothermically.

• Copper and its alloys (e.g., brass, bronze): Can be corroded by amines.

• Some plastics and rubbers: May be degraded or swell upon contact. Always check compatibility charts from the manufacturer.

This technical support guide provides a foundation for safely and effectively managing N,N-Dimethylethylamine in your experiments. Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for the most comprehensive information.

References

• TCI AMERICA. (2018, July 6).
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• Phenomenex. GC Troubleshooting Guide.
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• University of Rochester, Department of Chemistry. Troubleshooting: My Reaction Failed: FAQ.
• Apollo Scientific.
• Fisher Scientific. (2010, November 16).
• Element Lab Solutions. Troubleshooting GC peak shapes.
• Separation Science. (2025, March 6). Fixing GC Peak Tailing for Cleaner Results.
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• 24.6 Synthesis of Amines.
• Chemistry Steps. Reactions of Amines Practice Problems.
• Gao, H., et al. (2025, October 30). Thermal and Oxidative Degradation of Aqueous N, N-Diethylethanolamine (DEEA) at Stripping Conditions for CO2 Capture.
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troubleshooting guide for N,N-Dimethylethylamine in polyurethane foam formulation

Welcome to the technical support center for N,N-Dimethylethylamine (DMEA). This guide is designed for researchers, scientists, and formulation chemists working with polyurethane (PU) foam. Here, we will address common challenges encountered during formulation and provide in-depth, scientifically grounded solutions in a direct question-and-answer format.

The Role of DMEA: A Quick Primer

N,N-Dimethylethylamine (DMEA), a tertiary amine with a hydroxyl group, is a versatile catalyst in polyurethane foam production.[1] Its dual functionality allows it to influence both the gelling (polyol-isocyanate) and blowing (water-isocyanate) reactions, which are fundamental to foam formation.[2] DMEA is particularly valued for its ability to selectively accelerate the water-isocyanate reaction, promoting faster gas generation for better foam rise while allowing for a delayed gelation.[2] This characteristic helps in creating a stable, open-cell structure, especially in flexible foams.[2]

Frequently Asked Questions & Troubleshooting Guide

Issue 1: Foam Collapse or Poor Rise

Question: My polyurethane foam is collapsing during the rise, or not rising to the expected height. Could DMEA be the cause?

Answer:

Yes, an imbalance in the catalytic activity, where DMEA plays a key role, can lead to foam collapse. This issue, often termed "foam collapse," occurs when the rate of gas generation (blowing reaction) significantly outpaces the rate of polymer network formation (gelling reaction).[3] The cell walls are too weak to contain the expanding gas, leading to rupture and collapse.[3]

Potential Causes & Solutions Related to DMEA:

• Insufficient Gelling Catalyst: DMEA is a stronger blowing catalyst than a gelling catalyst.[2] If the formulation relies too heavily on DMEA without a complementary strong gelling catalyst (like an organotin compound or a gelling amine such as TEDA), the foam structure will lack the integrity to hold its shape.[3][4]

  • Solution: Introduce or increase the concentration of a strong gelling catalyst to work in synergy with DMEA. This will strengthen the polymer matrix as it expands.[2][5]

• Excessive DMEA Concentration: While counterintuitive, too much DMEA can accelerate the blowing reaction to a point where the gelling reaction simply cannot keep up, leading to a rapid rise and subsequent collapse.[6]

  • Solution: Gradually reduce the DMEA concentration in small increments (e.g., by 0.05 pphp - parts per hundred polyol) while monitoring the foam's rise profile and stability.[2]

• Interaction with Acidic Components: DMEA is a base and can be neutralized by acidic additives in the formulation, reducing its catalytic efficiency.[2]

  • Solution: Review your formulation for any acidic components. If present, consider replacing them with non-acidic alternatives or using a less acid-sensitive amine catalyst.

Troubleshooting Workflow for Foam Collapse:

Caption: Decision tree for troubleshooting foam collapse.

Issue 2: Slow Cure or Tacky Foam Surface

Question: The foam has risen correctly, but it's taking too long to cure, and the surface feels sticky. How can I address this with DMEA?

Answer:

A slow cure indicates that the polymerization (gelling) reaction is not proceeding to completion at an appropriate rate.[7] While DMEA primarily drives the blowing reaction, its influence and interaction with other catalysts are critical for the overall cure profile.

Potential Causes & Solutions:

• Insufficient Overall Catalysis: The total catalyst package (DMEA and any co-catalysts) may be insufficient for the reactivity of the polyol and isocyanate being used.[7]

  • Solution: While keeping the gelling/blowing balance in mind, a modest increase in the overall catalyst concentration can be tested. A small increase in a gelling catalyst is often more effective for this issue.[8]

• Low Temperature: Polyurethane reactions are highly sensitive to temperature.[7] If the ambient or raw material temperature is too low, the reaction rate will decrease significantly, leading to a longer curing time.[7]

  • Solution: Ensure that raw materials (polyol blend and isocyanate) and the mold/substrate are at the recommended processing temperature, typically between 20-25°C.[7]

• DMEA as the Primary Catalyst: Using DMEA as the sole catalyst is uncommon in many formulations because of its relatively weak gelling activity.[9] This can lead to a well-blown foam that cures very slowly.

  • Solution: DMEA works best in combination with other catalysts.[1][2] Pairing it with a strong gelling catalyst will ensure the foam cures efficiently after the initial rise.[2]

Parameter	Typical Range	Impact on Curing
DMEA Concentration (pphp)	0.2 - 0.4	Primarily affects blow; indirect effect on cure
Gelling Catalyst (e.g., Tin Octoate, pphp)	0.1 - 0.3	Directly accelerates cure and network formation
Material Temperature (°C)	20 - 25	Lower temps significantly slow all reactions

Caption: Key parameters influencing cure speed.

Issue 3: Foam Discoloration (Yellowing/Scorch)

Question: My white foam is turning yellow, especially in the center. Is DMEA contributing to this?

Answer:

Foam discoloration, particularly yellowing or internal "scorching," is a common issue in polyurethane foam production. It's often caused by a combination of factors including oxidation and thermal degradation during the exothermic curing process.[10][11] Tertiary amine catalysts like DMEA can exacerbate this issue.[10]

Underlying Mechanisms:

• Oxidation: The high temperatures generated during the exothermic reaction can cause oxidation of the polymer backbone.[10][11] Aromatic isocyanates can form quinone-type structures, which are yellow.[11][12] Amine catalysts can promote these side reactions.

• Thermal Degradation: If the heat from the reaction is not dissipated effectively, the internal temperature of the foam can become high enough to cause thermal degradation of the polymer, leading to scorching.[10]

Solutions:

• Optimize DMEA Level: Excessive amine catalyst can lead to a very rapid reaction, generating a sharp exotherm and increasing the risk of scorch.[6] Reducing the DMEA concentration may help to slow the reaction and lower the peak internal temperature.[5]

• Introduce a Delayed-Action Catalyst: Incorporating a delayed-action catalyst can help to distribute the heat generated more evenly throughout the foam structure, reducing the peak exotherm.[5]

• Improve Heat Dissipation: For slabstock foam, ensure adequate airflow around the block. For molded parts, consider mold material and temperature control.

• Use Antioxidants: Incorporating an antioxidant package into the formulation can help to mitigate oxidative degradation and reduce yellowing.[11]

Issue 4: Odor in the Final Product

Question: There is a persistent "fishy" or ammonia-like odor in my cured foam. Is this from the DMEA?

Answer:

Yes, the characteristic fishy or ammonia-like odor in polyurethane foam is often attributed to the tertiary amine catalyst used in the formulation, including DMEA.[2][13][14]

Causes and Mitigation Strategies:

• Volatility: DMEA is a relatively volatile compound.[15] Unreacted DMEA can remain trapped in the foam cells and slowly off-gas over time, causing a persistent odor.

• Reactive Nature of DMEA: DMEA possesses a hydroxyl group, which allows it to react with isocyanate groups and become chemically bound into the polymer matrix.[2][16] This makes it a "reactive catalyst," which can help reduce long-term odor compared to non-reactive amines.[16][17] However, if the reaction is incomplete or if DMEA is used in excess, free molecules will still be present.

  • Solution 1: Optimize Stoichiometry: Ensure the isocyanate index is appropriate to react with all hydroxyl groups, including the one on DMEA. This maximizes the amount of DMEA that becomes part of the polymer backbone.

  • Solution 2: Post-Curing: A heated post-curing step can help to drive off residual volatile compounds, including unreacted DMEA.

  • Solution 3: Consider Low-Odor Alternatives: If odor is a critical parameter for your application, you may need to explore alternative, less volatile amine catalysts or catalyst systems specifically designed for low emissions.[15]

Catalyst Reaction Pathway:

Caption: Dual role of DMEA as a catalyst and a reactive component.

Experimental Protocol: Evaluating Catalyst Performance via Rise Profile

This protocol provides a standardized method for comparing the effect of different DMEA concentrations on foam reactivity.

Materials:

• Polyol blend (pre-mixed with surfactant, water, etc.)

• N,N-Dimethylethylamine (DMEA)

• Co-catalyst (e.g., Stannous Octoate), if used

• Isocyanate (e.g., TDI or MDI)

• Paper cup (e.g., 500 mL) and wooden stirrer

• Digital scale (0.01g accuracy)

• Stopwatch

• Ultrasonic height measurement device or a ruler

Procedure:

• Preparation: Condition all raw materials to 22 ± 1°C.

• Weighing: Tare the paper cup on the scale. Accurately weigh the required amount of the polyol blend into the cup.

• Catalyst Addition: Add the precise amount of DMEA and any co-catalyst to the polyol blend.

• Mixing (Component A): Mix the polyol blend and catalysts thoroughly for 15 seconds with the wooden stirrer.

• Isocyanate Addition: Add the stoichiometric amount of isocyanate to the cup.

• Final Mix & Timing: Immediately start the stopwatch and mix vigorously for 5-7 seconds, ensuring the mixer scrapes the bottom and sides of the cup.

• Measurement: Place the cup under the height measurement device and record the following times:

  • Cream Time: The point at which the mixture starts to change color and rise.

  • Gel Time (String Time): The point at which a thin strand of polymer can be pulled from the surface with the stirrer.

  • Tack-Free Time: The time when the foam surface is no longer sticky to the touch.

  • End of Rise Time: The time at which the foam reaches its maximum height.

• Data Analysis: Plot the foam height versus time to create a rise profile curve. Compare the key times and maximum height for different DMEA concentrations.

References

• Vertex AI Search. (n.d.). Application of Dimethylethanolamine (DMEA) as a Catalyst in Polyurethane Systems. Retrieved January 8, 2026.
• Reed, E. (2025, September 4). The role of dmea (dimethylethanolamine) in controlling the reaction kinetics and processing win of polyurethane systems. BDMAEE. Retrieved January 8, 2026.
• Blog. (2025, August 28). What are the side - effects of using too much amine in PU foaming?. Retrieved January 8, 2026.
• BDMAEE. (2025, April 30). dmea: a novel catalyst for sustainable polyurethane production. Retrieved January 8, 2026.
• BDMAEE. (2025, May 8). gelling polyurethane amine catalyst dmea, dmp-30 application characteristics notes. Retrieved January 8, 2026.
• National Institutes of Health (NIH). (2023, February 11).
• Newtop Chemical. (2025, October 5). DMEA: The Reactive Catalyst for Polyurethane Foam Excellence. Retrieved January 8, 2026.
• Google Patents. (n.d.). US20050009938A1 - Reduction of discoloration in white polyurethane foams. Retrieved January 8, 2026.
• News. (2025, September 10). Causes & Solutions For Slow Curing Of Polyurethane Rigid Foam. Retrieved January 8, 2026.
• Google Patents. (n.d.). EP0469545B1 - Amine catalyst for producing polyurethane foams and process for producing polyurethane foams. Retrieved January 8, 2026.
• BDMAEE. (2025, April 30).
• Newtop Chemical. (2025, April 14).
• FXI. (n.d.). Information Sheet - SUBJECT: DISCOLORATION OF POLYURETHANE FOAM. Retrieved January 8, 2026.
• Customer Care. (n.d.). Can discoloured polyurethane foam still be used?. Retrieved January 8, 2026.
• American Chemistry Council. (n.d.). Polyurethane Amine Catalysts Guidelines for Safe Handling and Disposal. Retrieved January 8, 2026.
• YouTube. (2022, July 19). Foam collapse, posible causes and solutions. Retrieved January 8, 2026.
• Qichen Chemical. (2025, August 22). Causes and solutions of slow curing of polyurethane rigid foam. Retrieved January 8, 2026.
• Sabtech Machine. (2024, March 7). Common Issues and Solutions for Polyurethane Foam Production-Part 2. Retrieved January 8, 2026.
• Sabtech Machine. (2024, June 1). Discussion on Issues of Collapsing, Bursting, and Closed-Cell Formation in Polyurethane Foam. Retrieved January 8, 2026.
• Imenpol blog. (2024, September 23). why does foam turn yellow?. Retrieved January 8, 2026.
• Knowledge. (2022, April 12). Dimethylethanolamine in water-based paint resins. Retrieved January 8, 2026.
• Healthy Indoors. (2021, April 26). Concerns about Spray Polyurethane Foam (SPF)
• BDMAEE. (2025, June 4). n,n-dimethyl ethanolamine in rigid polyurethane insulation foams for better flow. Retrieved January 8, 2026.
• Sabtech Machine. (2025, September 1). Why Do Some Flexible PU Foams Collapse? the Balancing Act of Foaming and Gelling Reactions. Retrieved January 8, 2026.
• May Indoor Air Investigations. (n.d.). Spray Polyurethane Foam Insulation: A Blessing or a Curse?. Retrieved January 8, 2026.
• Imenpol blog. (n.d.). Odor problem in polyurethane foam. Retrieved January 8, 2026.

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Technical Support Center: Quenching Strategies for Reactions Containing N,N-Dimethylethylamine (DMEA)

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who utilize N,N-Dimethylethylamine (DMEA) in their synthetic workflows. As a tertiary amine, DMEA is a versatile organic base and catalyst, but its effective removal is crucial for reaction success and the isolation of pure products.[1][2] This document provides in-depth, field-proven answers and troubleshooting protocols to address the specific challenges encountered when quenching reactions containing DMEA.

Core Principles: The Chemistry of a DMEA Quench

At its heart, quenching a reaction containing DMEA is an acid-base neutralization. DMEA is a moderately strong base, with the conjugate acid having a pKa of approximately 10.16.[2][3] This means that to effectively neutralize DMEA and render it water-soluble for removal, a quenching agent with a lower pKa (i.e., a stronger acid) is required.

The primary goal is to protonate the nitrogen atom of DMEA, forming the N,N-dimethylethylammonium salt. This salt is ionic and, therefore, highly soluble in aqueous media, allowing for its efficient separation from the desired organic product during a liquid-liquid extraction.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of quenching a reaction containing DMEA?

The quench serves several critical functions:

• Reaction Termination: It deactivates the DMEA, stopping its catalytic or basic activity in the reaction.[6]

• Facilitating Purification: By converting the basic DMEA into its water-soluble ammonium salt, it allows for easy removal from the organic product layer through an aqueous wash.[4][5]

• Preventing Product Contamination: Ensures that the final isolated product is free of residual DMEA, which is crucial for downstream applications, especially in drug development.[7]

Q2: What are the most common quenching agents for DMEA?

The choice of quenching agent is dictated primarily by the stability of your desired product. The most common agents are:

• Dilute Hydrochloric Acid (HCl): Typically a 1 M solution. This is highly effective for reactions with acid-stable products.

• Saturated Aqueous Ammonium Chloride (NH₄Cl): A milder acidic solution, ideal for products that may be sensitive to strong acids.

• Aqueous Copper (II) Sulfate (CuSO₄): An alternative for highly acid-sensitive compounds. The copper ions complex with the amine, drawing it into the aqueous layer.[4][8]

Q3: Is the quenching of DMEA an exothermic process?

Yes, the neutralization of an amine base like DMEA with an acid is an exothermic reaction. It is crucial to anticipate the release of heat. Best practice dictates cooling the reaction vessel in an ice bath before and during the slow, dropwise addition of the quenching agent to maintain control of the reaction temperature.[9]

Q4: How can I confirm that the DMEA has been completely removed?

Several methods can be used:

• pH Testing: After an acidic wash, test the pH of the aqueous layer. If it is acidic, it indicates that all the base has been neutralized.

• Thin-Layer Chromatography (TLC): If DMEA is UV-active or stains with a suitable agent (like permanganate), you can run a TLC of your organic layer to check for its presence.

• Successive Washes: Washing the organic layer multiple times with fresh acidic solution helps ensure complete removal.[4][5] If using copper sulfate, continue washing until the blue aqueous solution no longer turns a deeper purple upon contact with the organic layer, which indicates the absence of the amine complex.[8]

Troubleshooting Guide: Navigating Common Experimental Issues

Problem: An emulsion has formed during the aqueous work-up, and the layers won't separate.

This is one of the most common issues when working with amines. Emulsions are stable mixtures of two immiscible liquids, often stabilized by the amine salt acting as a surfactant.[10]

Solution: Do not vigorously shake the separatory funnel; instead, use gentle inversions to mix the layers. If an emulsion still forms, several techniques can be employed to break it:

• Increase Ionic Strength: Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the polarity of the aqueous layer, reducing the solubility of organic components and helping to force phase separation.[10][11]

• Dilution: Add more of the organic solvent to the mixture. This can sometimes disrupt the emulsion structure.[11]

• Filtration: Filter the entire emulsified mixture through a pad of Celite® or glass wool. The fine particles can help to break up the droplets.[10][11]

• Patience and Gravity: Sometimes, simply allowing the separatory funnel to stand undisturbed for an extended period (30 minutes to a few hours) can lead to layer separation.[11][12]

• Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective mechanical method to force the separation of the layers.[12]

Problem: My target molecule contains acid-sensitive functional groups (e.g., Boc-protecting groups, acetals). How can I quench the reaction without degrading my product?

Solution: Avoid strong acids like HCl. Opt for a milder quenching strategy.

• Mild Acid Wash: Use a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a gentle quench that is often sufficient to protonate DMEA without cleaving sensitive protecting groups.

• Copper Sulfate Wash: A 10% aqueous solution of copper (II) sulfate is an excellent acid-free alternative. The copper ions will complex with the DMEA, pulling the resulting purple-colored complex into the aqueous phase.[4][5][8] Repeat the wash until the aqueous layer remains blue.

• Water Wash: In some cases, multiple washes with deionized water can be sufficient to remove the water-soluble DMEA, although this is generally less efficient than an acidic or copper-based wash.

Problem: I've performed the acidic wash, but I suspect DMEA is still in my organic layer. What should I do?

Solution: This indicates an incomplete quench or insufficient washing.

• Repeat the Wash: Perform one or two additional washes with the acidic solution (e.g., 1 M HCl). Ensure thorough mixing.

• Check pH: After the wash, check the pH of the aqueous layer. It should be distinctly acidic. If it is neutral or basic, it means not enough acid was used to neutralize all the DMEA.

• Back-Extraction (if necessary): If the product is non-polar, you can dilute the organic layer with a solvent like hexane or pentane. This will decrease the polarity of the organic phase and further encourage the polar DMEA salt to partition into the aqueous layer.

Data & Protocols

Comparison of Common Quenching Agents

Quenching Agent	Type	Use Case	Advantages	Disadvantages/Cautions
1 M Hydrochloric Acid (HCl)	Strong Acid	General purpose for acid-stable products	Highly effective, inexpensive, complete protonation of DMEA.[4][5]	Can degrade acid-sensitive functional groups (e.g., esters, acetals, Boc groups).[8]
Sat. Ammonium Chloride (NH₄Cl)	Weak Acid	For products with moderate acid sensitivity	Milder than strong acids, less likely to cause degradation.	May not be acidic enough for complete protonation if other bases are present.
10% Copper (II) Sulfate (CuSO₄)	Lewis Acid / Complexing Agent	For highly acid-sensitive products	Excellent for preserving acid-labile groups; visual confirmation of removal (color change).[4][8]	Copper salts may need to be removed in subsequent steps; can be less efficient for very high concentrations of amine.

Experimental Protocols

Protocol 1: Standard Quench for Acid-Stable Products

• Cooling: Once the reaction is deemed complete, cool the reaction vessel to 0 °C using an ice-water bath. This is critical to manage the exothermic nature of the quench.[9]

• Slow Addition: Slowly add 1 M aqueous HCl dropwise to the stirred reaction mixture. Monitor for any significant temperature increase or gas evolution.

• Transfer: Once the addition is complete and the mixture is neutralized, transfer it to a separatory funnel.

• Extraction: Dilute with the appropriate organic solvent if necessary. Separate the aqueous and organic layers.

• Wash: Wash the organic layer one more time with 1 M HCl, followed by a wash with deionized water, and finally with saturated NaCl solution (brine) to aid in drying.[4]

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to isolate the crude product.

Protocol 2: Mild Quench for Acid-Sensitive Products

• Cooling: Cool the reaction vessel to 0 °C in an ice-water bath.

• Quenching: Slowly add a saturated aqueous solution of NH₄Cl or 10% aqueous CuSO₄ to the stirred mixture.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers.

• Wash:

  • If using NH₄Cl, wash the organic layer again with fresh NH₄Cl solution, followed by brine.

  • If using CuSO₄, continue washing with the CuSO₄ solution until the aqueous layer no longer turns deep purple, then wash with brine.[8]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate to yield the crude product.

Visual Workflow: Selecting a Quenching Strategy

The following decision tree provides a logical workflow for selecting the appropriate quenching and work-up strategy for your DMEA-containing reaction.

Caption: Decision workflow for selecting the appropriate DMEA quenching method.

References

• Dimethylethylamine | C4H11N | CID 11723 - PubChem. (n.d.). PubChem. [Link]

• Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. (2024, February 25). YouTube. [Link]

• Tips & Tricks: Emulsions - Department of Chemistry : University of Rochester. (n.d.). University of Rochester. [Link]

• N,N-Dimethylethylamine｜598-56-1 - LookChem. (n.d.). LookChem. [Link]

• Amine workup : r/Chempros. (2024, March 12). Reddit. [Link]

• Workup: Amines - Department of Chemistry : University of Rochester. (n.d.). University of Rochester. [Link]

• Workup for Removing Amines. (n.d.). University of Rochester. [Link]

• How To: Manage an Emulsion - Department of Chemistry : University of Rochester. (n.d.). University of Rochester. [Link]

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - PMC. (2024, September 2). PubMed Central. [Link]

• Tackling emulsions just got easier. (2023, January 17). Biotage. [Link]

• Breaking emulsions : r/chemistry. (2018, February 9). Reddit. [Link]

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• N,N-Dimethylethylamine - Wikipedia. (n.d.). Wikipedia. [Link]

• Reactions of Amines. (n.d.). [Link]

• How To Run A Reaction: The Quench - Department of Chemistry : University of Rochester. (n.d.). University of Rochester. [Link]

• What Is Quenching In Organic Chemistry? - YouTube. (2025, January 2). YouTube. [Link]

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Technical Support Center: Catalyst Deactivation and Regeneration in N,N-Dimethylethylamine (DMEA) Applications

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N,N-Dimethylethylamine (DMEA). DMEA is a versatile tertiary amine, widely employed as a potent catalyst in polyurethane and epoxy resin production and as a key intermediate in pharmaceutical and agrochemical synthesis.[1][2] However, its use, or its synthesis, often involves heterogeneous catalysts (e.g., noble metals, Cu-Cr) that are susceptible to deactivation.[3][4]

This guide provides in-depth troubleshooting protocols and technical FAQs to address the critical issue of catalyst poisoning and regeneration in experimental workflows involving DMEA. Our goal is to equip you with the foundational knowledge and practical steps to diagnose, mitigate, and reverse catalyst deactivation, thereby ensuring the efficiency, longevity, and economic viability of your catalytic processes.[5]

Frequently Asked Questions (FAQs)

Q1: What is catalyst poisoning? A1: Catalyst poisoning is the chemical deactivation of a catalyst due to the strong adsorption of substances, known as poisons, onto its active sites.[6][7] These poisons block reactants from accessing the catalytic surface, leading to a significant drop in reaction rate and overall process efficiency.[8][9]

Q2: My reaction involving DMEA has stalled. Is the catalyst poisoned? A2: A sudden or gradual decrease in reaction rate is a classic symptom of catalyst poisoning.[10] The cause could be impurities in the feedstock, unwanted reaction byproducts, or even the amine itself binding too strongly to the catalyst surface.

Q3: What are the most common poisons in systems using or synthesizing DMEA? A3: Common poisons include sulfur compounds from raw materials, carbon monoxide (CO), carbon deposits (coke) formed from organic molecules at high temperatures, and nitrogen-containing compounds like DMEA or other amines which can strongly bind to catalyst active sites.[6][7][11]

Q4: Is catalyst poisoning by amines like DMEA reversible? A4: Poisoning can be either reversible or irreversible.[7][9] Reversible poisoning, where the poison is weakly bound, can often be overcome by changing reaction conditions or through relatively mild regeneration procedures.[9] Irreversible poisoning involves the formation of strong, stable chemical bonds between the poison and the catalyst, which requires more intensive regeneration treatments.[6][10]

Q5: Can I regenerate a poisoned catalyst? A5: Yes, in many cases, poisoned catalysts can be regenerated to restore a significant portion of their original activity.[12] Common industrial methods include thermal treatment (calcination), chemical washing, and gas-phase reduction.[13][14] The success of regeneration depends on the type of catalyst, the nature of the poison, and the severity of deactivation.[12]

Troubleshooting Guide for Catalyst Deactivation

This guide addresses specific issues you may encounter, providing a logical workflow from diagnosis to resolution.

Issue 1: Rapid or Gradual Decrease in Reaction Rate / Incomplete Conversion

This is the most common indicator of catalyst deactivation. The active sites on your catalyst are likely being progressively blocked.

Diagnostic Workflow & Solutions:

• Verify Feedstock Purity: The first and most critical step is to eliminate the source of the poison.[12]

  • Action: Analyze all reactants, solvents, and gas streams for common contaminants. Sulfur compounds, often present in petroleum-derived feedstocks, are notorious poisons for many metal catalysts.[8][11] Use analytical techniques like GC-MS or elemental analysis to detect trace impurities.

  • Causality: Impurities in the feed stream are the most frequent cause of poisoning. Removing them is the most effective preventative measure.[12]

• Analyze Reaction Byproducts: The reaction itself may generate inhibitors.

  • Action: Sample the reaction mixture over time and analyze for the formation of unexpected side products. Certain intermediates can adsorb more strongly than the intended reactants, acting as poisons.[8]

  • Causality: Understanding the reaction network can reveal deactivation pathways that are not related to external contaminants.

• Perform a Catalyst Loading Test (Diagnostic):

  • Action: As a temporary diagnostic measure, a modest increase in the catalyst loading may help the reaction reach completion.[10]

  • Causality: If a higher catalyst loading restores the reaction rate, it strongly suggests that a poison is titrating the available active sites. This is not a sustainable solution but serves as a powerful confirmation of poisoning.

• Initiate Catalyst Regeneration:

  • Action: If poisoning is confirmed, proceed to the appropriate regeneration protocol outlined in the "Detailed Regeneration Protocols" section below.

Issue 2: Unexplained Change in Product Selectivity

A shift in the ratio of desired products to byproducts can indicate selective poisoning of the catalyst.

Diagnostic Workflow & Solutions:

• Hypothesize the Poison's Action:

  • Action: Consider how a poison might interact differently with various types of active sites on a multifunctional catalyst. For example, a basic molecule like DMEA might preferentially adsorb at acidic sites on a support material.

  • Causality: Poisons can alter the electronic or geometric properties of a catalyst, which may favor one reaction pathway over another, thus changing selectivity.[7] Sometimes, this effect can be exploited intentionally; for instance, the Lindlar catalyst uses lead to selectively poison palladium sites to prevent over-reduction of alkynes.[6]

• Review and Optimize Operating Conditions:

  • Action: Adjusting parameters like temperature, pressure, or reactant ratios can sometimes minimize the impact of poisoning.[12] For example, increasing the reaction temperature may enhance the desorption rate of a reversible poison, freeing up active sites.[12]

  • Causality: The balance between reactant adsorption and poison adsorption is dynamic and can be influenced by process conditions.

• Advanced Catalyst Characterization:

  • Action: For persistent issues, employ advanced surface science techniques. Temperature-Programmed Desorption (TPD), X-ray Photoelectron Spectroscopy (XPS), or Infrared (IR) Spectroscopy can identify the chemical nature of the adsorbed poison and provide insight into the deactivation mechanism.[8]

  • Causality: Direct observation of the catalyst surface provides definitive evidence of the poison's identity and its mode of interaction with the active sites.

In-Depth Technical Guide

Mechanism of Catalyst Poisoning by N,N-Dimethylethylamine

Tertiary amines like DMEA can act as potent catalyst poisons, particularly for catalysts with acidic sites or exposed metal surfaces (e.g., Pd, Pt, Ni, Cu). The primary mechanism involves the lone pair of electrons on the nitrogen atom.

• Strong Chemisorption: The electron-rich nitrogen atom in DMEA forms a strong dative bond (chemisorption) with electron-deficient active sites on the catalyst.[7]

• Site Blocking: This adsorbed DMEA molecule physically obstructs the active site, preventing reactant molecules from accessing it.[8][9]

• Electronic Modification: The adsorption of the amine can also electronically modify neighboring sites, reducing their catalytic activity even if they are not directly blocked.

A parallel can be drawn from studies on Ziegler-Natta catalysts, where amines like dimethylamine (DMA) were found to form stable complexes with the aluminum co-catalyst, which then irreversibly binds to and deactivates the primary titanium active sites.[15][16] This highlights the ability of amines to deactivate catalytic systems through multiple pathways.

Visualizing the Poisoning & Regeneration Cycle

Caption: Workflow for diagnosing and reversing catalyst deactivation.

Common Catalyst Poisons in DMEA-Related Processes

Poison Type	Common Sources	Typical Catalyst Affected	Mechanism of Action
Sulfur Compounds	Raw materials (thiols, H₂S), reagents	Noble metals (Pd, Pt), Ni, Cu	Strong chemisorption, formation of stable metal sulfides[8][11]
Nitrogen Compounds	DMEA itself, other amines, nitriles	Acidic supports (zeolites, alumina), metal sites	Strong adsorption via nitrogen lone pair[15][16]
Carbon Monoxide (CO)	Incomplete combustion, syngas impurities	Noble metals (Pd, Pt, Rh)	Competitive adsorption, blocking active sites[6][7]
Carbon Deposits (Coke)	Thermal decomposition of organic molecules	All heterogeneous catalysts	Physical blockage of pores and active sites[5][17]
Water	Moist reactants or air leaks	Ziegler-Natta catalysts, some metal oxides	Reaction with active sites, hydrothermal sintering[6][18]
Heavy Metals	Corrosion, feedstock impurities (As, Pb, Hg)	Most metal catalysts	Alloying with or blocking active metal sites[8][11]

Detailed Regeneration Protocols

The selection of a regeneration method is critical and depends on the nature of the poison. Always perform these procedures in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Thermal Oxidative Regeneration (for Coke/Carbon Deposits)

This method is highly effective for removing carbonaceous deposits by controlled combustion.[14][19]

Objective: To burn off coke and heavy organic foulants from the catalyst surface.

Methodology:

• Inert Purge: Place the spent catalyst in a suitable reactor (e.g., a tube furnace). Purge the system with an inert gas (e.g., Nitrogen, Argon) at a low flow rate for 30-60 minutes at ambient temperature to remove any residual reactants.

• Controlled Oxidation: Switch the gas feed to a dilute stream of oxygen in nitrogen (e.g., 1-5% O₂ in N₂).

  • Expert Insight: Using dilute oxygen is critical to manage the exotherm from combustion. A sudden temperature spike can cause thermal damage (sintering) to the catalyst, irreversibly reducing its surface area and activity.[13][17]

• Temperature Ramp: Slowly increase the temperature (e.g., 2-5 °C/min) to a target hold temperature, typically between 350-550 °C.[13] The exact temperature depends on the catalyst's thermal stability and the nature of the coke.

• Isothermal Hold: Maintain the target temperature until the combustion is complete. This can be monitored by analyzing the off-gas for CO₂; the concentration will drop to baseline when the process is finished.

• Cool Down: Once regeneration is complete, switch the gas back to the inert stream and allow the catalyst to cool down to room temperature.

Protocol 2: Reductive Treatment (for Oxidized Noble Metal Catalysts)

This protocol is essential for restoring noble metal catalysts (e.g., Pd/C, Pt/Al₂O₃) to their active metallic state, and it is almost always performed after a thermal oxidative regeneration.[19][20]

Objective: To reduce oxidized metal species back to their active, zero-valent state.

Methodology:

• Inert Purge: After the catalyst has cooled from the oxidative treatment (Protocol 1), ensure the system is thoroughly purged with an inert gas to remove all traces of oxygen.

• Introduce Reducing Gas: Switch the gas feed to a stream of hydrogen, typically diluted in nitrogen (e.g., 5-10% H₂ in N₂).

• Temperature Ramp: Heat the catalyst under the hydrogen flow to a specific reduction temperature (e.g., 200-400 °C, depending on the metal and support).

• Isothermal Hold: Hold at the reduction temperature for 2-4 hours to ensure complete reduction of the metal oxides to active metal sites.

• Cool Down: Cool the catalyst to the desired reaction temperature or to ambient temperature under an inert gas flow before use.

Protocol 3: Solvent Washing (for Soluble Poisons)

This method is suitable for removing specific, non-covalently bound poisons that are soluble in a particular solvent.[21]

Objective: To dissolve and wash away poisons like certain sulfur or halide species.

Methodology:

• Solvent Selection: Choose a solvent in which the poison is highly soluble but the catalyst is not. This may range from deionized water to organic solvents or dilute acidic/basic solutions.

• Slurry Formation: Create a slurry of the spent catalyst in the selected solvent in an appropriate vessel.

• Agitation: Stir the slurry vigorously for several hours at ambient or slightly elevated temperature to facilitate the dissolution of the poison.

• Filtration and Washing: Filter the catalyst from the solvent. Wash the recovered catalyst thoroughly with fresh, clean solvent to remove all traces of the poison-containing solution.

• Drying: Dry the catalyst completely, typically in a vacuum oven at a moderate temperature (e.g., 80-120 °C), before returning it to service.

References

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• Tertiary amines - Catalyst - Capítulo 2. (n.d.).
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• Pushing Boundaries: Two Amine Regenerator Case Studies. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Catalyst Poisoning by 2,4-Diethylpyridine and Mitigation Strategies.
• Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines. (2025, August 27).
• Catalyst-Regeneration Methods for Catalytic TOs: Ensuring Cleaner Air. (2025, August 8).
• Poisoned catalyst regeneration using the high-temperature oxidation... (n.d.). ResearchGate.
• Catalyst Regeneration, Metal Catalysts. (n.d.). ResearchGate.
• Hernández Fernández, J. A., Ortiz Paternina, K. L., & Cano-Cuadro, H. (2025). Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts. OUCI.
• Benchchem. (n.d.). Technical Support Center: Catalyst Poisoning in N-methyloxepan-4-amine Synthesis.
• How to Prevent Catalyst Poisoning at the Industrial Scale. (2024, April 23).
• Hernández Fernández, J. A., Ortiz Paternina, K. L., & Cano-Cuadro, H. (2025). Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts. MDPI.
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Technical Support Center: Managing N,N-Dimethylethylamine (DMEA) Odor in the Laboratory

Introduction

N,N-Dimethylethylamine (DMEA) is a versatile tertiary amine widely used as a catalyst and intermediate in various chemical syntheses, including the production of polyamides and quaternary ammonium compounds.[1][2] However, its utility is accompanied by a significant challenge: a potent, pervasive ammonia-like or fishy odor.[3][4] This characteristic, coupled with its high volatility and low flash point, necessitates stringent handling protocols to ensure laboratory safety and a comfortable working environment.[1][5]

This guide serves as a technical support resource for researchers, scientists, and drug development professionals. It provides practical, evidence-based troubleshooting advice and answers to frequently asked questions regarding the effective management of DMEA's strong odor during experimental work.

DMEA Chemical & Physical Properties

A clear understanding of DMEA's properties is fundamental to managing its associated hazards.

Property	Value	Source
Chemical Formula	C₄H₁₁N	[2]
Molar Mass	73.14 g/mol	[5]
Appearance	Clear, colorless to pale yellow liquid	[2][3]
Odor	Strong, ammonia-like to fish-like	[4]
Boiling Point	36-38 °C (97-100 °F)	[1][2]
Flash Point	-12 °C (10 °F)	[5]
Vapor Pressure	495.4 mmHg at 25 °C	[5]
Solubility	Miscible with water	[2]
pKa (conjugate acid)	10.16	[5]

Part 1: Proactive Odor Prevention & Engineering Controls

Proactive measures are the most effective strategy for managing DMEA odor. Preventing vapor escape is significantly easier than capturing and neutralizing it post-release.

Q1: What is the single most important piece of equipment for handling DMEA?

A1: A properly functioning chemical fume hood is non-negotiable. DMEA is highly volatile, with a boiling point near room temperature, meaning it readily releases vapors.[5] All manipulations, including weighing, transferring, and running reactions, must be performed deep within the sash of a fume hood with a verified face velocity (typically 80-120 feet per minute).

Q2: Our lab has a strong DMEA odor even when all work is done in a fume hood. What are we missing?

A2: This points to fugitive emissions. Here’s a troubleshooting checklist:

• Seal Integrity: Are your reaction vessels and storage containers truly sealed? Use high-quality septa, ground glass joints with appropriate grease or sleeves, and tightly sealed caps. Parafilm is not a substitute for a proper seal with volatile substances.

• Waste Disposal: The primary source of persistent lab odors is often the waste container. DMEA waste must be stored in a sealed, dedicated container, which itself should be kept inside a ventilated cabinet or a fume hood.[6] Do not dispose of DMEA waste in open benchtop containers.

• Contaminated Equipment: Any equipment that has come into contact with DMEA (syringes, needles, glassware, gloves) can off-gas. These items should be immediately decontaminated or placed in a sealed waste bag inside the fume hood.[7]

• Pressure Differentials: Ensure your lab is under negative pressure relative to adjacent corridors and offices. This containment strategy prevents contaminated air from escaping the lab.

Q3: Can we use an amine-specific filter on our fume hood exhaust?

A3: While possible, it's more common and effective to implement localized scrubbing or neutralization traps before the vapors enter the fume hood ductwork. For reactions that evolve significant DMEA vapor, consider venting the reaction vessel through a bubbler containing a dilute acidic solution (e.g., 1-2 M citric acid or acetic acid) to trap the basic amine vapors. This is a primary engineering control that contains the odor at its source.

Part 2: Personal Protective Equipment (PPE) & Hygiene

Proper PPE is the last line of defense. Given DMEA's corrosive nature and potential for inhalation, selecting the correct equipment is critical.[6]

Q4: What specific type of gloves should be used for handling DMEA?

A4: Standard nitrile gloves may not offer sufficient protection for prolonged contact. It is crucial to consult a glove manufacturer's compatibility chart. For amines like DMEA, heavier-duty nitrile or neoprene gloves are often recommended. Always double-glove when handling neat DMEA and change gloves immediately upon any suspected contamination.[7]

Q5: Is a standard lab coat enough protection?

A5: A standard cotton lab coat offers minimal protection against splashes of liquid DMEA. A chemically resistant coat or apron worn over a flame-resistant lab coat is advisable, especially when handling larger quantities.[8] All contaminated clothing must be removed immediately, and the affected skin flushed with water for at least 15 minutes.[9]

Q6: When is respiratory protection necessary?

A6: Respiratory protection should not be necessary if all work is conducted within a certified chemical fume hood. However, in the event of a large spill or ventilation failure, a respirator is essential. A full-face respirator with an organic vapor/ammonia cartridge is required.[8][10] Personnel must be properly fit-tested and trained in respirator use as per your institution's safety protocols.[11]

Part 3: Spill Management & Decontamination

Accidents happen. A swift, correct response to a DMEA spill is crucial to minimize odor exposure and safety hazards.

Q7: What is the first thing I should do if I spill a small amount of DMEA inside a fume hood?

A7: For a small spill (<100 mL) contained within a fume hood:

• Alert Colleagues: Inform others in the immediate area.

• Ensure Ventilation: Keep the fume hood sash as low as possible while allowing access.

• Neutralize & Absorb: Cover the spill with a neutralizing absorbent powder designed for bases. Materials like sodium bisulfate or citric acid-based neutralizers are effective. If a commercial neutralizer is unavailable, use an inert absorbent like vermiculite or sand.[12][13]

• Collect Waste: Once absorbed, carefully scoop the material into a designated, sealable hazardous waste container.[14]

• Decontaminate: Wipe the spill area with a dilute acid solution (e.g., 5% citric acid), followed by a water rinse, and finally a solvent like ethanol to dry the surface.

• Dispose of Materials: All cleanup materials are considered hazardous waste and must be disposed of accordingly.[7]

Q8: How do we handle a larger spill outside of a fume hood?

A8: A spill of DMEA outside of a fume hood is a serious incident requiring an emergency response.

// Node Definitions start [label="DMEA Spill Outside Hood", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; evacuate [label="Evacuate Immediate Area\nAlert Personnel & Safety Officer", fillcolor="#FBBC05", fontcolor="#202124"]; control_ignition [label="Control Ignition Sources\n(DMEA is highly flammable)", fillcolor="#FBBC05", fontcolor="#202124"]; ppe [label="Don Appropriate PPE\n(Full-face respirator, chemical suit, heavy gloves)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; contain [label="Contain Spill\nDike with absorbent socks or sand", fillcolor="#4285F4", fontcolor="#FFFFFF"]; neutralize [label="Neutralize & Absorb\nApply acid-based neutralizer from edges inward", fillcolor="#4285F4", fontcolor="#FFFFFF"]; collect [label="Collect Residue\nScoop into sealed, labeled waste container", fillcolor="#34A853", fontcolor="#FFFFFF"]; decontaminate [label="Decontaminate Area\nWash with dilute acid, then water", fillcolor="#34A853", fontcolor="#FFFFFF"]; ventilate [label="Ventilate Area\nEnsure vapors are clear before re-entry", fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="Incident Complete\nFile Report", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Workflow Edges start -> evacuate; evacuate -> control_ignition; control_ignition -> ppe; ppe -> contain; contain -> neutralize; neutralize -> collect; collect -> decontaminate; decontaminate -> ventilate; ventilate -> end; } dot Caption: Emergency response workflow for a DMEA spill outside of a fume hood.

Q9: How can we decontaminate glassware to completely remove the DMEA odor?

A9: The key is neutralization. Since DMEA is a base, an acid rinse is highly effective.

• Initial Rinse: Rinse the glassware with water in a fume hood.

• Acid Soak: Soak the glassware in a bath of dilute acid (e.g., 1-5% citric acid or acetic acid) for at least 30 minutes. This converts the volatile DMEA into a non-volatile salt.

• Standard Washing: After the acid soak, the glassware can be washed using standard laboratory detergents and procedures.

• Oven Dry: Drying the glassware in an oven will help remove any final traces of odor.

Part 4: Advanced Odor Control & Waste Management

For facilities with high DMEA usage, more advanced systems may be necessary.

Q10: The ambient odor in our lab is affecting morale and productivity. Are there any air treatment solutions?

A10: Yes. If engineering controls at the source are insufficient, consider room-level air treatment.

• Chemical Scrubbers: Packed tower scrubbers that recirculate a dilute acidic solution (e.g., sulfuric or citric acid) are highly effective at neutralizing amine odors from the lab's exhaust air.[15][16]

• Activated Carbon: While less specific, filters containing activated carbon impregnated with an acidic substance can adsorb and neutralize amine vapors. These require regular monitoring and replacement.

• Commercial Odor Neutralizers: Some products are specifically formulated to react with and neutralize amine odors.[17] These can be used during spill cleanup or in ventilation systems, but they are not a substitute for proper containment and ventilation.

Q11: What is the correct procedure for disposing of DMEA waste?

A11: DMEA waste is classified as hazardous due to its flammability and corrosivity.[7]

• Segregation: Never mix DMEA waste with other waste streams, especially strong acids or oxidizing agents, with which it can react violently.[3]

• Neutralization (Optional but Recommended): For dilute aqueous DMEA waste, consider neutralizing it with a weak acid like citric acid before collection. This significantly reduces the vapor pressure and odor. Always perform neutralization slowly and with cooling in a fume hood.

• Containment: Use a dedicated, clearly labeled, and sealable container. Store the container in a ventilated, secondary containment bin inside a fume hood or a flammables cabinet.[6]

• Disposal: Arrange for pickup and disposal through your institution's licensed hazardous waste management provider.[7] Do not pour DMEA waste down the drain.[8]

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Technical Support Center: N,N-Dimethylethylamine (DMEA) Handling for Air-Sensitive Reactions

Welcome to the comprehensive technical guide for handling N,N-Dimethylethylamine (DMEA) in air-sensitive reactions. This resource is designed for researchers, scientists, and drug development professionals who utilize this versatile yet challenging reagent. Here, we will move beyond simple procedural lists to provide in-depth, field-tested insights into the causality behind experimental choices, ensuring both safety and reaction success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the properties, storage, and initial handling of DMEA.

Q1: What are the critical physical properties of N,N-Dimethylethylamine that I must be aware of for my air-sensitive reaction?

A1: Understanding the physical properties of DMEA is paramount for safe handling and accurate dispensing. Its high volatility and low flash point are of primary concern.

• High Volatility: DMEA has a very low boiling point, typically between 36-38 °C (97-100 °F)[1][2][3][4]. This means it will readily vaporize at or near room temperature, creating a significant inhalation hazard and a flammable atmosphere. All manipulations should be performed in a well-ventilated fume hood.

• Low Flash Point: The flash point is extremely low, around -28 °C to -33 °F (-33 °C to -36 °C)[2][5]. This indicates that DMEA vapors can ignite at very low temperatures when exposed to an ignition source. It is classified as a highly flammable liquid[1][6].

• Hygroscopic Nature: While not explicitly stated as "hygroscopic" in all literature, as an amine, it can absorb moisture from the air. For air- and moisture-sensitive reactions, using a freshly opened bottle or a properly stored and dried reagent is crucial to prevent the introduction of water, which can quench sensitive reagents or catalyze side reactions.

Data Summary: Key Physical Properties of N,N-Dimethylethylamine

Property	Value	Source(s)
Molecular Formula	C₄H₁₁N	[1][3][4][7]
Molecular Weight	73.14 g/mol	[1][3][4][7]
Boiling Point	36-38 °C	[1][2][3][4]
Melting Point	-140 °C	[1][2][4][7]
Density	0.675 g/mL at 25 °C	[1][2][3]
Flash Point	-28 °C to -33 °F (-33 °C to -36 °C)	[2][5]
Vapor Pressure	8.09 psi (at 20 °C)	[2][8]

Q2: How should I properly store N,N-Dimethylethylamine to maintain its integrity for air-sensitive applications?

A2: Proper storage is critical to prevent degradation and ensure safety.

• Inert Atmosphere: DMEA should be stored under an inert atmosphere, such as nitrogen or argon, to prevent oxidation and moisture absorption. Suppliers often provide DMEA in bottles with a septum-sealed cap (e.g., AcroSeal™ packaging) for this purpose[9].

• Temperature: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames[6][10]. The storage temperature should be kept below +30°C[2]. Refrigeration is often recommended to minimize vapor pressure.

• Incompatible Materials: Keep DMEA away from strong oxidizing agents, acids, acid chlorides, and anhydrides, as it can react exothermically[2].

• Light Sensitivity: Some sources indicate light sensitivity, so storing it in an amber bottle or a dark cabinet is a good practice[8].

Q3: Is purification of commercial N,N-Dimethylethylamine necessary before use in a sensitive reaction?

A3: The need for purification depends on the grade of the commercially available DMEA and the stringency of your reaction conditions.

• High-Purity Grades: For many applications, high-purity grades (e.g., ≥99%) from reputable suppliers can be used directly from a freshly opened bottle without further purification[3].

• When to Purify: If you suspect water contamination (e.g., from an older, frequently used bottle) or if your reaction is extremely sensitive to trace impurities, purification is recommended. Common impurities in amines include water and the corresponding amine oxide from air oxidation.

• Purification Method: The most common method for drying DMEA is distillation from a suitable drying agent, such as potassium hydroxide (KOH) or calcium hydride (CaH₂). Distillation should be performed under an inert atmosphere. Given its low boiling point, care must be taken to avoid loss of product during the process.

Section 2: Troubleshooting Guides

This section provides solutions to specific problems that may arise during the experimental workflow.

Problem 1: My reaction is sluggish or fails to initiate after adding DMEA.

Possible Cause A: Degraded or Wet DMEA

• Troubleshooting Steps:

  • Verify Reagent Quality: If possible, obtain a fresh bottle of high-purity DMEA.

  • Purify the DMEA: If a new bottle is unavailable, distill the DMEA from potassium hydroxide (KOH) or calcium hydride (CaH₂) under an inert atmosphere immediately before use.

  • Control Experiment: Run a small-scale control reaction with the newly acquired or purified DMEA to confirm its activity.

Possible Cause B: Improper Handling and Introduction of Atmospheric Contaminants

• Troubleshooting Steps:

  • Review Glassware Preparation: Ensure all glassware was rigorously dried, either in an oven overnight at >125 °C or by flame-drying under vacuum, and subsequently cooled under a stream of dry inert gas[11][12][13].

  • Check Inert Atmosphere Setup: Verify that your Schlenk line or glovebox provides a robust inert atmosphere. Check for leaks in your system and ensure the inert gas source is of high purity[12][13]. A bubbler in the gas outlet line should always show a slight positive pressure[12][13].

  • Refine Transfer Technique: Use proper air-sensitive transfer techniques, such as a gas-tight syringe or a double-tipped needle (cannula), to transfer DMEA from the storage bottle to the reaction flask[9][11].

Problem 2: I observe unexpected side products or a low yield.

Possible Cause A: DMEA Acting as a Nucleophile or Ligand

• Explanation: DMEA is not just a base; it can also act as a nucleophile or a ligand for metal catalysts[14][15]. In some reactions, particularly those involving transition metals, DMEA can coordinate to the metal center, potentially altering its catalytic activity or participating in unwanted side reactions[15].

• Troubleshooting Steps:

  • Literature Review: Consult the literature for precedents of your specific reaction or similar transformations to see if DMEA is a suitable base or if alternative, more sterically hindered, non-coordinating bases (e.g., proton sponge, DBU) are recommended.

  • Temperature Control: Running the reaction at a lower temperature can sometimes disfavor unwanted side reactions.

  • Alternative Bases: Experiment with other tertiary amine bases that have different steric or electronic properties.

Diagram: Troubleshooting Logic for Failed Reactions

Caption: A decision tree for troubleshooting common issues.

Section 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for critical handling procedures.

Protocol 1: Transfer of N,N-Dimethylethylamine Using a Gas-Tight Syringe

This protocol is suitable for transferring precise, small to moderate volumes of DMEA.

Materials:

• Bottle of DMEA with a septum-sealed cap

• Dry, gas-tight glass syringe with a Luer lock tip[11]

• Long, oven-dried needle (18-21 gauge)[9]

• Reaction flask, oven-dried and assembled under an inert atmosphere

• Inert gas source (Nitrogen or Argon) with a bubbler

Workflow Diagram: Syringe Transfer of DMEA

Caption: Step-by-step workflow for DMEA syringe transfer.

Procedure:

• Preparation:

  • Dry the gas-tight syringe and needle in an oven (e.g., 125 °C for 4 hours) and allow them to cool in a desiccator or under a stream of inert gas[11].

  • Assemble the syringe and needle while still warm, if possible, and flush thoroughly with dry nitrogen or argon at least 10 times to remove any residual air and moisture[11][12].

• Pressurize the Reagent Bottle:

  • Insert a needle from your inert gas line through the septum of the DMEA bottle, ensuring the needle tip is in the headspace above the liquid.

  • Allow a gentle positive pressure of inert gas to build in the bottle. This will be indicated by an increased bubbling rate in your system's oil bubbler.

• Withdraw the DMEA:

  • Insert the needle of your prepared gas-tight syringe through the septum and into the liquid DMEA.

  • Allow the positive pressure in the bottle to slowly and gently fill the syringe to the desired volume. Do not pull back on the plunger , as this can create gas bubbles and cause leaks.

• Transfer to Reaction Flask:

  • Pull the needle tip back into the headspace of the DMEA bottle and withdraw a small "cushion" of inert gas (approx. 0.2 mL) into the syringe. This prevents the reagent from dripping from the needle tip during transfer.

  • Withdraw the syringe from the reagent bottle and quickly insert it into the septum of your reaction flask.

  • Depress the plunger to add the DMEA to the reaction mixture, followed by the inert gas cushion to ensure all the liquid is dispensed.

• Cleanup:

  • Immediately after use, quench the residual DMEA in the syringe by drawing up a suitable solvent (e.g., isopropanol, then water) in a fume hood[12].

  • Disassemble, clean, and dry the syringe and needle for future use.

Protocol 2: Quenching a Reaction Containing N,N-Dimethylethylamine

This protocol describes the safe procedure for neutralizing residual DMEA and other reactive species at the end of a reaction. "Quenching" refers to the process of deactivating a reactive chemical[16].

Materials:

• Reaction flask under an inert atmosphere

• Dropping funnel or syringe for slow addition

• Ice bath

• Quenching agent (e.g., isopropanol, methanol, saturated ammonium chloride solution, or water)

Procedure:

• Cool the Reaction: Place the reaction flask in an ice-water bath to cool it to 0-5 °C. This is crucial to dissipate the heat that will be generated during the exothermic neutralization of DMEA and any other reactive reagents[17].

• Prepare for Quenching: Ensure the reaction remains under a positive pressure of inert gas, with an outlet to a bubbler. This prevents air from entering the flask while allowing any gases generated during the quench to vent safely[17].

• Slow Addition of Quenching Agent:

  • Choose a quenching agent. For mildly reactive mixtures, water or a saturated aqueous solution of ammonium chloride can be used. For highly reactive mixtures (e.g., containing organolithiums), a less reactive protic solvent like isopropanol should be added first, followed by a more reactive one like methanol, and finally water[18][19].

  • Add the quenching agent very slowly (dropwise) with vigorous stirring. A violent reaction or excessive gas evolution indicates the addition is too fast.

• Complete the Quench: Continue the slow addition until no more gas evolution or exotherm is observed.

• Workup: Once the reaction mixture is fully quenched and has returned to room temperature, you can proceed with the standard aqueous workup and extraction procedures.

References

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• N,N-Dimethylethylamine. (n.d.). Chem-Impex.
• N,N-Dimethylethylamine. (n.d.). In Wikipedia.
• SAFETY DATA SHEET: N,N-Dimethylethylamine. (2010, November 16). Thermo Fisher Scientific.
• SAFETY DATA SHEET: N,N-Dimethylethylamine. (2018, July 6). TCI AMERICA - Spectrum Chemical.
• Dimethylethylamine | C4H11N | CID 11723. (n.d.). PubChem - NIH.
• N,N-Dimethylethylamine >= 99%. (n.d.). Sigma-Aldrich.
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• N,N-Dimethylethylenediamine: A Key Chemical Compound in Modern Applications. (2024, September 2).
• A Comparative Guide to the Reactivity of N,N-Dimethylethylenediamine Derivatives in Catalysis. (n.d.). Benchchem.
• The Manipulation of Air-Sensitive Compounds. (n.d.).
• Buy N,N-Dimethylethylamine | 70955-13-4. (n.d.). Smolecule.
• Handling air-sensitive reagents AL-134. (n.d.). MIT.
• Quenching of Pyrophoric Materials. (2016, November 22). Richmond Sarpong.
• N,N-Dimethylethylamine｜598-56-1. (n.d.). LookChem.
• Handling Air-Sensitive Reagents Technical Bulletin AL-134. (n.d.).
• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group - University of Pittsburgh.
• Air-Sensitive Chemistry: Practical and Safety Considerations. (n.d.). Fisher Scientific.
• Quenching Reactive Substances. (2006, October 27). KGROUP.
• Reaction Quenching Question. (2021, June 8). Reddit.
• Quenching guide. (n.d.). Reddit.

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Technical Support Center: N,N-Dimethylethylamine (DMEA) Catalytic Activity and Temperature Effects

Welcome to the technical support center for N,N-Dimethylethylamine (DMEA). This guide is designed for researchers, scientists, and drug development professionals who utilize DMEA as a catalyst in their experiments. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to the impact of temperature on DMEA's catalytic activity.

Introduction to DMEA's Catalytic Role

N,N-Dimethylethylamine (DMEA) is a versatile tertiary amine catalyst widely employed in various chemical processes, most notably in the production of polyurethane (PU) foams, epoxy resins, and as a core-curing agent in foundry applications.[1] Its catalytic efficacy stems from the lone pair of electrons on the nitrogen atom, which can interact with reactants to lower the activation energy of a reaction.[2][3] However, the efficiency of DMEA is highly sensitive to temperature, a critical parameter that can significantly influence reaction kinetics, product quality, and process stability.

This guide will provide a comprehensive overview of the temperature-dependent behavior of DMEA, offering practical solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of DMEA catalysis in polyurethane formation?

A1: DMEA, as a tertiary amine catalyst, primarily accelerates the gelling (polyol-isocyanate) and blowing (water-isocyanate) reactions in polyurethane foam production.[3][4] The mechanism involves the formation of a complex between the DMEA and the reactants. By accepting a proton from the hydroxyl group of the polyol, DMEA increases the nucleophilicity of the oxygen, making it more reactive towards the isocyanate group.[2] This catalytic cycle is repeated, with DMEA being regenerated to participate in subsequent reactions.[2]

Q2: How does temperature generally affect the catalytic activity of DMEA?

A2: As with most chemical reactions, temperature has a significant impact on the rate of DMEA-catalyzed processes. Generally, an increase in temperature leads to a higher reaction rate. However, there is an optimal temperature range for each specific application. Exceeding this range can lead to adverse effects, including catalyst degradation and undesirable side reactions.[5]

Q3: What are the signs of thermal degradation of DMEA, and what are the typical decomposition products?

Q4: Can DMEA be used for low-temperature curing applications?

A4: Yes, DMEA can be effective in promoting reactions at lower temperatures, although the curing time will be extended. For applications requiring low-temperature curing, it is often necessary to adjust the formulation, potentially by increasing the concentration of DMEA or using it in conjunction with other catalysts to achieve the desired reaction rate.

Troubleshooting Guide: Temperature-Related Issues

This section provides a structured approach to diagnosing and resolving common problems encountered when using DMEA as a catalyst at various temperatures.

Issue 1: Slow or Incomplete Reaction at Low Temperatures

Symptoms:

• Longer than expected curing or gel times.

• The final product is soft, tacky, or uncured.

• In polyurethane foams, this can manifest as poor foam rise and a dense, poorly formed structure.

Root Causes:

• Reduced Kinetic Energy: At lower temperatures, reactant molecules have less kinetic energy, leading to a slower reaction rate. The catalytic activity of DMEA is consequently reduced.

• Increased Viscosity: Lower temperatures increase the viscosity of the reaction mixture, hindering molecular mobility and the interaction between the catalyst and reactants.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for slow reactions at low temperatures.

Corrective Actions:

• Increase Temperature: The most straightforward solution is to increase the reaction temperature to within the optimal range for your specific system. This should be done incrementally while monitoring the reaction progress.

• Adjust Catalyst Concentration: If increasing the temperature is not feasible, a higher concentration of DMEA can be used to compensate for the lower reactivity.

• Use a Co-Catalyst: In some cases, particularly in polyurethane formulations, using DMEA in conjunction with an organometallic catalyst (like a tin-based catalyst) can enhance the reaction rate at lower temperatures.[10]

Issue 2: Runaway Reactions and Product Defects at High Temperatures

Symptoms:

• Excessively fast reaction, leading to poor process control.

• In polyurethane foams: scorching, cracking, or foam collapse.

• In epoxy systems: brittleness, discoloration (yellowing), and reduced mechanical strength.

• Potential for catalyst degradation, leading to a loss of activity over time.

Root Causes:

• Excessive Reaction Rate: High temperatures can dramatically accelerate the reaction, leading to a rapid exotherm that is difficult to control.

• Side Reactions: Elevated temperatures can promote undesirable side reactions, such as the formation of allophanates and biurets in polyurethane systems, which can negatively impact the polymer structure and properties.[11]

• Catalyst Volatility: DMEA has a low boiling point (36-38 °C), and at higher process temperatures, a significant amount of the catalyst can be lost through evaporation, leading to an inconsistent reaction rate.[7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for issues at high temperatures.

Corrective Actions:

• Reduce Temperature: Lowering the reaction temperature is the primary method for controlling a fast reaction.

• Decrease Catalyst Concentration: Reducing the amount of DMEA will slow down the reaction rate.

• Improve Heat Dissipation: Ensure the reaction vessel has adequate heat dissipation to prevent a runaway exotherm.

• Consider a Less Volatile Catalyst: If catalyst evaporation is a concern, a higher boiling point amine catalyst may be a more suitable choice for high-temperature applications.

Data Summary: Temperature Effects on Polyurethane Foam Properties

Problem	Likely Temperature Issue	Effect on DMEA Activity	Recommended Action
Foam Cracking	Too High	Excessive reaction rate	Decrease temperature and/or DMEA concentration
Brittle Foam	Too High	Promotes side reactions	Optimize temperature to balance gelling and blowing reactions
Poor Adhesion	Too Low	Reduced reaction rate at the substrate interface	Increase substrate and ambient temperature
Foam Collapse	Too High	Imbalance between gelling and blowing reactions	Reduce temperature and/or adjust DMEA/co-catalyst ratio
Dense Foam	Too Low	Slow blowing reaction	Increase temperature or DMEA concentration

Experimental Protocol: Temperature Optimization for DMEA in a Model Polyurethane Foam Formulation

This protocol outlines a general procedure for determining the optimal temperature for a DMEA-catalyzed polyurethane foam system.

1. Materials and Equipment:

• Polyol

• Isocyanate (e.g., MDI or TDI)

• DMEA (as a solution in a suitable solvent, if necessary)

• Surfactant

• Blowing agent (e.g., water)

• Temperature-controlled reaction vessel or mold

• Mixing equipment

• Thermocouple or infrared thermometer

• Stopwatch

2. Procedure:

• Preparation:

  • Pre-condition all raw materials to the desired starting temperature.

  • Accurately weigh all components of the formulation.

• Mixing:

  • In a reaction cup, combine the polyol, surfactant, blowing agent, and DMEA.

  • Mix thoroughly for a specified time (e.g., 30 seconds).

  • Add the isocyanate and mix vigorously for a short, controlled time (e.g., 5-10 seconds).

• Observation and Data Collection:

  • Immediately after mixing, pour the reacting mixture into the temperature-controlled mold.

  • Record the following parameters:

    • Cream time: The time from the start of mixing until the mixture begins to rise and change color.

    • Gel time: The time at which the foam becomes stringy and no longer flows.

    • Tack-free time: The time at which the surface of the foam is no longer sticky to the touch.

    • Maximum exotherm temperature: The highest temperature reached during the reaction, measured by the thermocouple.

• Analysis:

  • Repeat the experiment at different temperatures (e.g., in 5 °C increments).

  • Analyze the physical properties of the resulting foams (e.g., density, cell structure, hardness).

  • Plot the cream, gel, and tack-free times as a function of temperature to determine the reaction kinetics.

  • Identify the temperature range that produces a foam with the desired properties and processing characteristics.

Workflow for Temperature Optimization:

Caption: Workflow for optimizing reaction temperature.

Conclusion

Temperature is a critical process parameter that must be carefully controlled to ensure the optimal performance of N,N-Dimethylethylamine as a catalyst. By understanding the fundamental principles of how temperature influences reaction kinetics and by following a systematic troubleshooting approach, researchers and professionals can overcome common challenges and achieve consistent, high-quality results in their experiments.

References

• dmea: a novel catalyst for sustainable polyurethane production. (2025). BDMAEE.
• Thermo Fisher Scientific. (2010).
• TCI AMERICA. (2018).
• Guidechem. (n.d.). N,N-Dimethylethylamine (cas 598-56-1) SDS/MSDS download.
• ChemicalBook. (n.d.). N,N-Dimethylethylamine(598-56-1).
• Chemos GmbH & Co.KG. (n.d.).
• RESEARCH PROGRESS OF AMINE C
• Szabó, R., et al. (n.d.).
• Recent Developments in Polyurethane Catalysis: Catalytic Mechanisms Review. (2025). Request PDF.
• USE OF COLD BOX PROCESS. (n.d.).
• Gao, H., et al. (2014). Thermal and Oxidative Degradation of Aqueous N, N-Diethylethanolamine (DEEA) at Stripping Conditions for CO2 Capture.
• DMEA: The Reactive Catalyst for Polyurethane Foam Excellence. (2025).
• Understanding the Mechanism and Applications of Amine Catalysts in Polyurethane Production. (2024). Mingxu Chemicals.
• Tertiary amines - C
• Lee, S., & Kang, S. (2011). Thermal decomposition mechanisms of methylamine, ethylamine, and 1-propylamine on Si(100)-2 × 1 surface. PubMed.
• Robertson, A. E., & Macosko, C. W. (2003). Effects of Reaction Temperature on the Formation of Polyurethane Prepolymer Structures. Macromolecules.
• This article was originally published in a journal published by Elsevier, and the attached copy is provided by Elsevier for the. (n.d.). CONICET.
• Wikipedia. (n.d.). N,N-Dimethylethylamine.
• Optimizing Polyurethane Foam Production with Amine Catalyst A33: A Manufacturer's Guide. (n.d.).
• Sand Binder Systems. (2021). Part X: The Phenolic Urethane Amine Cold Box System.
• PubChem. (n.d.). Dimethylethylamine.
• Sigma-Aldrich. (n.d.). N,N-Dimethylethylamine = 99 598-56-1.
• Catalyst-driven optimization of epoxy curing: enhanced mechanical, thermal, and electrical insul
• Wang, Y., et al. (2022).
• Szymańska, A., et al. (2023).
• The Cold-Box process in the production of foundry cores. (n.d.). Primafond.
• Ohtsuka, K., et al. (2024). Effect of catalysts on the mechanical, thermal, and adhesive properties of polyrotaxane-modified epoxy resin.
• The influence of temperature and DMP-30 content on the dissolution of epoxy resins. (n.d.).
• Kéki, S., et al. (n.d.). The kinetics of uncatalyzed and catalyzed urethane forming reactions of aliphatic diisocyanates with butan-1-ol. New Journal of Chemistry.
• MTDS Cold Box Binder - Process Overview. (n.d.). Hasmak.
• Effects of DMP-30 on curing behavior of epoxy resin/maleicanhydride systems. (2017).
• Reaction Mechanisms and Rate Constants of Auto‐Catalytic Urethane Formation and Cleavage Reactions. (n.d.). PMC - NIH.
• Structural Variation and Chemical Performance—A Study of the Effects of Chemical Structure upon Epoxy Network Chemical Performance. (n.d.). NIH.
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Technical Support Center: Solvent Effects on N,N-Dimethylethylamine (DMEA) Catalysis

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing N,N-Dimethylethylamine (DMEA) in catalytic processes. This guide is designed to provide in-depth troubleshooting advice and answer frequently asked questions regarding the critical role of solvents in modulating the efficiency and outcome of DMEA-catalyzed reactions. My aim is to equip you with the knowledge to navigate experimental challenges and optimize your synthetic strategies.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing not just solutions but also the underlying scientific principles to inform your experimental design.

Issue 1: Low or No Catalytic Activity

Question: I am not observing the expected reaction rate or product conversion in my DMEA-catalyzed reaction. What are the likely solvent-related causes and how can I address them?

Answer:

Low catalytic activity in the presence of DMEA is a common issue that can often be traced back to suboptimal solvent selection. The solvent's primary role extends beyond simply dissolving reactants; it actively participates in the catalytic cycle through various interactions.[1][2] Here’s a systematic approach to troubleshooting this problem:

1. Assess Reactant and Catalyst Solubility:

• Problem: DMEA, as well as your substrates, may not be sufficiently soluble in the chosen solvent, leading to a heterogeneous reaction mixture and poor accessibility to the catalytic sites.[3]

• Solution: Ensure all reaction components are fully dissolved. DMEA itself is highly soluble in water and many organic solvents like alcohols (methanol, ethanol) due to its polar amine and hydroxyl groups.[4] If your substrate has poor solubility, consider a co-solvent system. For instance, a mixture of ethanol and water has been shown to enhance reaction yields in certain cases by improving the solubility of all reactants.[3]

2. Evaluate Solvent Polarity:

• Problem: The polarity of the solvent can dramatically influence the stability of charged intermediates and transition states in the catalytic cycle.[5][6][7] For reactions proceeding through polar transition states, a nonpolar solvent can hinder the reaction rate.

• Solution: If you suspect a polar mechanism, switch to a more polar solvent. For example, transitioning from a nonpolar solvent like n-hexane to a polar aprotic solvent like Dimethylformamide (DMF) or a polar protic solvent like ethanol could significantly enhance the reaction rate.[8] Conversely, for reactions involving nonpolar intermediates, a less polar solvent might be more favorable.

3. Consider Specific Solvent-Catalyst Interactions:

• Problem: Solvents can directly interact with the DMEA catalyst, either activating or deactivating it. Protic solvents, for instance, can form hydrogen bonds with the amine, potentially altering its nucleophilicity and basicity.

• Solution: If you are using a protic solvent and observing low activity, consider switching to a polar aprotic solvent like acetonitrile or THF to minimize hydrogen bonding interactions with the catalyst.

Experimental Protocol for Solvent Screening:

To systematically identify the optimal solvent, perform a parallel screening experiment.

• Setup: Prepare identical reaction mixtures in a parallel synthesis block or a series of vials.

• Solvent Selection: Choose a range of solvents with varying polarities and properties (e.g., Toluene, THF, Dichloromethane, Acetonitrile, Ethanol).

• Execution: Run the reactions under identical conditions (temperature, concentration, stoichiometry).

• Analysis: Monitor the reaction progress over time using a suitable analytical technique (e.g., GC-MS, HPLC, NMR).

• Evaluation: Compare the initial rates and final conversions to identify the most effective solvent.

Issue 2: Formation of Undesired Side Products

Question: My reaction is producing significant amounts of side products, particularly quaternary ammonium salts. How can the choice of solvent help in minimizing these unwanted reactions?

Answer:

The formation of quaternary ammonium salts is a common side reaction when using tertiary amines like DMEA, especially in alkylation reactions.[9] The solvent plays a crucial role in controlling the selectivity of the reaction.

1. Solvent Influence on Reaction Pathways:

• Problem: The solvent can differentially stabilize the transition states leading to the desired product versus the undesired side product. A solvent that preferentially solvates the transition state for the side reaction will inadvertently promote its formation.

• Solution: By carefully selecting the solvent, you can steer the reaction towards the desired outcome. For instance, in some cases, a less polar solvent may disfavor the formation of the charged quaternary ammonium salt.

2. Controlling Reactant Concentration Profile:

• Problem: High local concentrations of the alkylating agent can increase the likelihood of over-alkylation of the desired tertiary amine product.

• Solution: Employing a solvent in which the alkylating agent has limited solubility can sometimes be advantageous. A slow addition of the alkylating agent, especially when dissolved in a suitable solvent, can also help maintain a low concentration and favor the desired mono-alkylation.[10]

Troubleshooting Steps to Enhance Selectivity:

• Solvent Polarity: Experiment with a range of solvents from nonpolar (e.g., hexane, toluene) to polar aprotic (e.g., THF, ethyl acetate). Compare the product distribution in each case.

• Steric Hindrance: While not a solvent effect, consider that the steric bulk on the DMEA can influence selectivity. However, the solvent can modulate the effective steric hindrance. In a more coordinating solvent, the catalyst may have a larger effective size, potentially disfavoring the formation of the bulkier quaternary salt.

• Temperature: Lowering the reaction temperature can often improve selectivity by favoring the reaction pathway with the lower activation energy, which is often the desired reaction.[10]

Solvent Property	Potential Effect on Quaternary Salt Formation	Recommended Action
High Polarity	May stabilize the charged quaternary ammonium salt, increasing its formation.	Test less polar solvents like toluene or dichloromethane.
Coordinating Ability	Can solvate the tertiary amine, potentially hindering over-alkylation.	Compare ethers (THF, dioxane) with non-coordinating solvents.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the fundamental aspects of DMEA catalysis and the influence of solvents.

Q1: What is the general mechanism of DMEA catalysis and how does the solvent participate?

A1: N,N-Dimethylethylamine (DMEA) typically functions as a nucleophilic catalyst or a base catalyst.

• Nucleophilic Catalysis: DMEA attacks an electrophilic center in the substrate to form a reactive intermediate (e.g., a quaternary ammonium salt). This intermediate is then more susceptible to attack by another reactant.

• Base Catalysis: DMEA deprotonates a substrate to generate a more reactive nucleophile.

The solvent influences these mechanisms by:

• Solvating Intermediates: Polar solvents can stabilize charged intermediates, potentially lowering the activation energy of the reaction.[5][6]

• Modulating Basicity/Nucleophilicity: The basicity and nucleophilicity of DMEA can be tuned by the solvent. Hydrogen-bonding solvents can decrease nucleophilicity by engaging the lone pair of electrons on the nitrogen atom.[11]

Q2: How does the proticity of a solvent affect DMEA catalysis?

A2: The proticity of a solvent (i.e., its ability to donate a proton) can have a significant impact on DMEA-catalyzed reactions.

• Protic Solvents (e.g., water, alcohols): These solvents can form hydrogen bonds with the nitrogen atom of DMEA. This interaction can decrease the availability of the lone pair of electrons, thereby reducing its nucleophilicity and basicity. In some cases, this can slow down the reaction. However, protic solvents can also stabilize charged intermediates and transition states, which can accelerate certain reaction steps.[7]

• Aprotic Solvents (e.g., THF, acetonitrile, DMF): These solvents do not have acidic protons and therefore do not form strong hydrogen bonds with DMEA. In aprotic solvents, the intrinsic nucleophilicity and basicity of DMEA are more pronounced. Polar aprotic solvents are often a good choice as they can solvate charged species without deactivating the catalyst through hydrogen bonding.

Q3: Can DMEA itself be used as a solvent?

A3: Yes, in some cases, DMEA can be used as both a catalyst and a solvent, particularly in reactions where a large excess of the amine is beneficial.[12] This approach can be advantageous as it simplifies the reaction mixture and can lead to high reaction rates due to the high concentration of the catalyst. However, this is only feasible for reactions that are compatible with the physical properties of DMEA (boiling point: 36.5 °C) and where separation of the product from the excess DMEA is straightforward.[13]

Q4: Are there any specific safety considerations when working with DMEA in different solvents?

A4: Yes, safety is paramount. DMEA is a flammable and corrosive liquid with a strong odor.[13][14]

• Ventilation: Always work in a well-ventilated fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Solvent Compatibility: Be aware of the properties of the solvent you are using. Mixing DMEA with strong oxidizing agents should be avoided. When using flammable solvents, take appropriate precautions to prevent ignition.

• Waste Disposal: Dispose of DMEA and its solutions in accordance with your institution's hazardous waste disposal procedures.

References

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• MDPI. (2023). Computational Study of Catalytic Poisoning Mechanisms in Polypropylene Polymerization: The Impact of Dimethylamine and Diethylamine on the Deactivation of Ziegler–Natta Catalysts and Co-Catalysts.
• Benchchem. (n.d.). A Comparative Guide to the Reactivity of N,N-Dimethylethylenediamine Derivatives in Catalysis.
• ResearchGate. (2025). Solvent Effects in Catalysis: Rational Improvements of Catalysts via Manipulation of Solvent Interactions.
• Wikipedia. (n.d.). N,N-Dimethylethylamine.
• Semantic Scholar. (2016). Sodium Diisopropylamide in N,N-Dimethylethylamine: Reactivity, Selectivity, and Synthetic Utility.
• ChemRxiv. (n.d.). Probing the Impact of Solvent on Lewis Acid Catalysis via Fluorescent Lewis Adducts.
• Blog. (2025). What is the solubility of Dmea Catalyst in different solvents?.
• Chem-Impex. (n.d.). N,N-Dimethylethylamine.
• ResearchGate. (2016). Sodium Diisopropylamide in N,N-Dimethylethylamine: Reactivity, Selectivity, and Synthetic Utility.
• NIH. (n.d.). Dimethylethylamine | C4H11N | CID 11723 - PubChem.
• Catalysis Science & Technology (RSC Publishing). (n.d.). rational improvements of catalysts via manipulation of solvent interactions.
• Semantic Scholar. (2016). Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions.
• Quora. (2021). What is the procedure for the synthesis of tertiary amines in the lab (amines, chemistry)?.
• NIH. (n.d.). N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source.
• MDPI. (2023). Solvent Effects in the Preparation of Catalysts Using Activated Carbon as a Carrier.
• (2025). Solvent Effects on Catalytic Reactions and Related Phenomena at Liquid-Solid Interfaces.
• Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines.
• (n.d.). Quantitative understanding of solvent effects on Pd catalyzed hydrogenation reactions.
• NIH. (2024). Exclusive Solvent-Controlled Regioselective Catalytic Synthesis of Potentially Bioactive Imidazolidineiminodithiones: NMR Analysis, Computational Studies and X-ray Crystal Structures.
• PubMed. (2012). The Impact of Solvent Polarity on Intramolecular Proton and Electron Transfer in 2-alkylamino-4-nitro-5-methyl Pyridine N-oxides.
• Taylor & Francis. (n.d.). Solvent effects – Knowledge and References.
• ChemistryStudent. (n.d.). Producing Secondary and Tertiary Amines (A-Level).
• ResearchGate. (2025). The Role of Solvent Polarity on Low-Temperature Methanol Synthesis Catalyzed by Cu Nanoparticles.
• NC State University Libraries. (n.d.). 24. Chapter 24 – Amines and Heterocycles Solutions to Problems.
• ResearchGate. (n.d.). Positive Effect of Polar Solvents in Olefin Polymerization Catalysis.

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how to remove residual N,N-Dimethylethylamine from a reaction mixture

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and practical solutions for the effective removal of residual N,N-Dimethylethylamine (DMEA) from reaction mixtures. As a volatile and basic tertiary amine, DMEA presents unique challenges that require a methodical approach to ensure product purity without compromising yield.

Understanding the Challenge: Properties of N,N-Dimethylethylamine

N,N-Dimethylethylamine is a commonly used base and catalyst in organic synthesis.[1] Its efficacy is matched by the frequent difficulty of its complete removal post-reaction. The key to selecting the appropriate removal strategy lies in understanding its physical properties.

Property	Value	Source(s)
Molecular Formula	C₄H₁₁N	[1]
Molecular Weight	73.14 g/mol	[1][2]
Boiling Point	36–38 °C	[1][2][3][4]
Density	0.675 g/mL at 25 °C	[1][3][4]
Solubility	Miscible with water; soluble in organic solvents	[1][2]
pKa (Predicted)	9.83 ± 0.28	[4]

The most notable property is its very low boiling point, which informs the primary methods for its removal. However, its basicity and miscibility with water can complicate standard workup procedures.

Decision Workflow for DMEA Removal

Before proceeding to specific protocols, consult the following workflow to identify the most suitable strategy for your specific experimental conditions.

Caption: Decision tree for selecting the optimal DMEA removal strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the simplest method to remove DMEA, and when is it most effective?

Given its low boiling point (36-38 °C), the most straightforward approach is removal by evaporation or distillation .[1][2] This method is highly effective when your desired product is significantly less volatile (e.g., a solid or a liquid with a boiling point > 100 °C).

• Expert Insight: You can often remove the bulk of DMEA by concentrating the reaction mixture on a rotary evaporator. For trace amounts, co-evaporation is highly effective. This involves adding a higher-boiling solvent (like toluene or dichloromethane) and re-concentrating the mixture. The added solvent forms a vapor phase that helps carry the residual DMEA away. Repeat this process 2-3 times for near-complete removal. Be aware that some solvents may form azeotropes, which can complicate distillation.[5][6]

Q2: My product is stable in acidic conditions. How do I perform an effective acid wash?

An aqueous acid wash is a classic and highly effective method for removing basic impurities like tertiary amines. The acid protonates the DMEA, forming a water-soluble ammonium salt that partitions into the aqueous phase.[7][8]

• Expert Insight: While 1 M or 2 M HCl is common, starting with a more dilute acid (e.g., 0.5 M HCl) is often sufficient and minimizes the risk of hydrolyzing sensitive functional groups.[7] The key is to perform multiple small-volume washes rather than a single large-volume one. This is more efficient at extracting the amine salt. Always back-extract the combined aqueous layers with your organic solvent to recover any product that may have partitioned into the acidic water.

Q3: My product is acid-sensitive. What are my alternatives to an HCl wash?

If your compound contains acid-labile groups (e.g., Boc-protecting groups, acetals, or silyl ethers), a strong acid wash is not viable. You have two excellent alternatives:

• 10% Aqueous Copper (II) Sulfate (CuSO₄) Wash: This is a mild and effective method. The copper ions form a coordination complex with the amine, which is highly water-soluble.[7][8] The visual feedback is a key advantage: the blue aqueous solution will turn a deeper purple upon complexing with the amine. Continue washing until the blue color of the fresh CuSO₄ solution no longer changes.[7]

• Scavenger Resins: This is arguably the cleanest and most selective method for acid-sensitive substrates. Solid-supported scavenger resins are functionalized polymers designed to react with and bind specific types of molecules.[9] For DMEA, a strongly acidic cation exchange resin, such as one functionalized with sulfonic acid (SO₃H), is ideal.[10] The resin quantitatively removes the amine, and you simply filter the solid resin away from your reaction mixture. This avoids aqueous workups entirely, preventing issues like emulsion formation.[9][11]

Q4: I am consistently getting a persistent emulsion during my aqueous workup. How can I resolve this?

Emulsions are a common frustration when washing organic solutions, especially after a basic reaction. They are stabilized by surfactants or fine solid particles at the liquid-liquid interface.[12][13]

• Troubleshooting Steps:

  • Patience: Allow the separatory funnel to stand undisturbed for 10-30 minutes. Sometimes, the layers will separate on their own.

  • Add Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can disrupt the emulsion by "salting out" dissolved organic components.

  • Gentle Agitation: Gently swirl or rock the separatory funnel instead of vigorous shaking.

  • Filtration: Filter the entire emulsified mixture through a pad of Celite® (diatomaceous earth). This can break the emulsion by disrupting the interface.

  • Change the Solvent: If possible, add a small amount of a different organic solvent that may have better phase-separation properties.

Q5: When is the use of a scavenger resin the most appropriate choice?

Scavenger resins are particularly advantageous in several scenarios:

• High-Purity Applications: When trace amounts of amine are unacceptable, such as in late-stage pharmaceutical development.

• Acid- or Base-Sensitive Compounds: When traditional aqueous washes would degrade the desired product.[14]

• Small-Scale Reactions: For library synthesis or small-scale discovery chemistry, filtration is often faster and less prone to material loss than a full aqueous workup.[15]

• Automation: Scavenger resins are compatible with automated synthesis platforms.[9]

The primary trade-off is cost, as scavenger resins are more expensive than simple acids. However, the time saved and increased purity often justify the expense.

Detailed Experimental Protocols

Protocol 1: Removal by Co-evaporation

• Initial Concentration: Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove the bulk of the reaction solvent and DMEA.

• Solvent Addition: Add a volume of a suitable solvent (e.g., toluene, dichloromethane) equal to 2-3 times the volume of the crude residue.

• Re-concentration: Concentrate the mixture again on the rotary evaporator until all solvent is removed.

• Repeat: Repeat steps 2 and 3 two more times to ensure trace DMEA is removed.

• Final Drying: Place the flask under high vacuum for 1-2 hours to remove any final traces of solvent and DMEA.

Protocol 2: Removal by Dilute Aqueous HCl Wash

• Dilution: Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• First Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 0.5 M HCl (aq).

• Extraction: Stopper the funnel, invert, and vent. Shake gently at first, then more vigorously for 30-60 seconds, venting frequently to release any pressure.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer.

• Repeat Wash: Repeat the wash (steps 2-4) with fresh 0.5 M HCl. Check the pH of the aqueous layer after this wash; it should be acidic. If not, perform a third wash.

• Neutralization & Final Wash: Wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any residual acid, followed by a final wash with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 3: Removal Using a Sulfonic Acid Scavenger Resin

• Resin Selection: Choose a macroporous sulfonic acid resin (H⁺ form). These have a high surface area and are effective in most organic solvents.

• Stoichiometry: Use a 2-3 fold molar excess of the resin's functional capacity relative to the initial amount of DMEA used in the reaction.

• Incubation: Add the resin directly to the crude reaction mixture (dissolved in a suitable solvent like DCM, THF, or Ethyl Acetate).

• Agitation: Stir or gently shake the resulting slurry at room temperature. Reaction time can vary from 1 to 4 hours. Monitor the removal of DMEA by TLC or LCMS.

• Filtration: Once the reaction is complete, filter the mixture to remove the resin beads.

• Washing: Wash the collected resin beads with a small amount of fresh solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings, and concentrate under reduced pressure to obtain the purified product.

References

• N,N-Dimethylethylamine - Grokipedia. Grokipedia.
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• N,N-Dimethylethylamine, 99%. Fisher Scientific.
• Solid-Supported Scavengers. Supra Sciences.
• N,N-Dimethylethylamine 598-56-1. Guidechem.
• N,N-dimethylethylamine. Stenutz.
• N,N-Dimethylethylamine CAS#: 598-56-1. ChemicalBook.
• Remove Sticky Reagents. University of Rochester.
• Scavenger Resins. Amerigo Scientific.
• Covalent Scavengers for Primary and Secondary Amines. Argonaut Technologies.
• Workup for Removing Amines. University of Rochester.
• Comparative Efficacy of Polyamine-Based Scavenger Resins. Scirp.org.
• Resins with Functional Groups as Scavengers. Peptides International.
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• A Review on Nanoemulsions. Journal of Drug Delivery and Therapeutics.
• PREPARATION AND EVALUATION OF NANO-EMULSION FORMULATION BY USING SPONTANEOUS EMULSIFICATION. ResearchGate.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide: N,N-Dimethylethylamine (DMEA) vs. Triethylamine (TEA) as a Base in Organic Synthesis

For the discerning researcher in organic synthesis, the choice of a tertiary amine base is far from trivial. It is a decision that can dictate reaction efficiency, product purity, and the complexity of downstream purification. Among the most common choices are N,N-Dimethylethylamine (DMEA) and Triethylamine (TEA). While both are workhorse bases, their subtle yet significant differences in structure, basicity, and physical properties make them uniquely suited for different applications. This guide provides an in-depth comparison to inform your selection, grounded in physicochemical properties and practical considerations.

At a Glance: Physicochemical Properties

The fundamental characteristics of a base are the primary determinants of its behavior in a reaction. The structural distinction between DMEA (two methyl groups, one ethyl group) and TEA (three ethyl groups) gives rise to critical differences in steric bulk, which in turn influences their basicity and nucleophilicity.

Property	N,N-Dimethylethylamine (DMEA)	Triethylamine (TEA)	Reference(s)
Structure	(CH₃)₂NC₂H₅	(C₂H₅)₃N	[1][2],[3]
Molecular Formula	C₄H₁₁N	C₆H₁₅N	[1],[3]
Molar Mass	73.14 g/mol	101.19 g/mol	[1],[3]
Appearance	Colorless, volatile liquid	Colorless, volatile liquid	[4],[3]
Boiling Point	36-38 °C	88.6-89.8 °C	[1],[3]
Density	0.675 g/mL	0.726 g/mL	[4],[3]
pKa of Conjugate Acid	10.16	10.75	[1],[3]
Solubility in Water	Miscible	112.4 g/L at 20 °C	[4],[3]

Key Takeaways from the Data:

• Basicity: With a higher pKa for its conjugate acid, TEA is a slightly stronger base than DMEA.[1][3] This can be attributed to the greater electron-donating inductive effect of its three ethyl groups compared to DMEA's two methyl and one ethyl group.[5]

• Steric Hindrance: The three ethyl groups on TEA create significantly more steric bulk around the nitrogen atom compared to the smaller methyl groups on DMEA.[5][6] This is a crucial factor influencing its nucleophilicity.

• Boiling Point: The most striking practical difference is the boiling point. DMEA's low boiling point of ~37 °C allows for its easy removal from a reaction mixture under reduced pressure, even without heating.[1] In contrast, TEA's higher boiling point (~89 °C) often necessitates an aqueous workup for removal.[3][7]

Performance in Synthetic Applications: A Mechanistic Perspective

The choice between DMEA and TEA hinges on a careful balance of basicity, steric hindrance, and practical workup considerations.

The Role of Steric Hindrance

Steric hindrance is arguably the most important factor when choosing between these two bases. While both are employed as acid scavengers, their bulkiness affects their ability to act as a nucleophile.

Caption: Steric hindrance comparison between DMEA and TEA.

• Triethylamine (TEA): The significant steric shielding of the nitrogen lone pair by three ethyl groups makes TEA a poor nucleophile.[7] This is highly desirable in many reactions, such as substitutions with reactive alkyl halides, where the quaternization of the amine base would be a detrimental side reaction.[7] TEA is therefore considered a classic "non-nucleophilic" strong base.[8]

• N,N-Dimethylethylamine (DMEA): With two smaller methyl groups, the nitrogen in DMEA is more accessible. This reduced steric hindrance makes DMEA a better nucleophile than TEA. While often not an issue, in reactions involving highly reactive electrophiles, unwanted N-alkylation (quaternization) of DMEA can occur.

Common Applications and Selection Rationale

A. Acylation and Silylation Reactions

In reactions that produce strong acids like HCl, such as the formation of esters from acyl chlorides or the protection of alcohols with silyl chlorides, both DMEA and TEA are commonly used as acid scavengers.[3]

• Typical Reaction: R-OH + R'-COCl → R-O-COR' + HCl

• Base's Role: Base + HCl → Base·HCl↓

In these cases, the choice often defaults to practical considerations.

• Choose DMEA if your product is sensitive to aqueous workups or if you desire a simplified purification. Its volatility is a major advantage.[1]

• Choose TEA when a slightly stronger base is beneficial or if the reaction is conducted at a temperature exceeding DMEA's boiling point.[3]

B. Elimination Reactions

For dehydrohalogenation reactions to form alkenes, a strong, non-nucleophilic base is essential to favor elimination over substitution.

• Typical Reaction: R-CH₂-CH(X)-R' + Base → R-CH=CH-R' + Base·HX

• Base's Role: Abstract a proton to initiate the E2 elimination pathway.

Here, TEA is often the superior choice. Its greater steric bulk disfavors the competing Sₙ2 substitution pathway, and its slightly higher basicity can facilitate proton abstraction.[9]

Experimental Protocols: A Practical Guide

To illustrate the application, here is a representative protocol for the acylation of an alcohol, highlighting the key difference in workup.

Protocol: Acylation of Benzyl Alcohol with Benzoyl Chloride

Materials:

• Benzyl alcohol

• Benzoyl chloride

• Dichloromethane (DCM)

• Base (either DMEA or TEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of benzyl alcohol (1.0 equiv.) in DCM at 0 °C, add the selected base (1.2 equiv.), either DMEA or TEA.

• Slowly add benzoyl chloride (1.1 equiv.) dropwise to the solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Workup and Purification:

  • If using DMEA: Concentrate the reaction mixture in vacuo. The DMEA and its hydrochloride salt (if sufficiently volatile) can often be removed with the solvent. The resulting crude residue can then be directly purified by column chromatography.

  • If using TEA: Dilute the reaction mixture with DCM. Wash sequentially with water, 1M HCl (to remove excess TEA), saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product for further purification.

Caption: Contrasting purification workflows for DMEA and TEA.

Conclusion and Recommendations

The decision between N,N-Dimethylethylamine and Triethylamine is a strategic one based on the specific demands of the chemical transformation.

Choose N,N-Dimethylethylamine (DMEA) when:

• Simplified Purification is a Priority: Its low boiling point allows for easy removal by evaporation, avoiding potentially problematic aqueous workups.[1]

• Mild Basicity is Sufficient: For standard acid scavenging in acylations or silylations, its basicity is more than adequate.[10][11]

• The electrophiles in the reaction are not exceptionally reactive, minimizing the risk of quaternization.

Choose Triethylamine (TEA) when:

• A Strong, Non-Nucleophilic Base is Required: Its steric bulk effectively prevents it from participating in Sₙ2 side reactions, making it ideal for elimination reactions.[3][7][8]

• Higher Reaction Temperatures are Needed: Its higher boiling point provides a wider operational temperature range.[3]

• Maximum Basicity is Advantageous: For substrates where proton abstraction is difficult, the slightly higher pKa of TEA can be beneficial.[3][12]

By understanding these core principles, researchers can move beyond treating these reagents as interchangeable and instead leverage their unique properties to achieve cleaner reactions, higher yields, and more efficient workflows.

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Navigating the Post-DMEA Landscape: A Comparative Guide to Modern Catalysts in Polyurethane Production

The workhorse of polyurethane catalysis, N,N-Dimethylethylamine (DMEA), has long been valued for its cost-effectiveness and robust performance. However, mounting pressures from environmental regulations and a growing demand for products with lower volatile organic compound (VOC) emissions and reduced odor have spurred significant innovation in catalyst technology. This guide provides an in-depth comparison of viable alternatives to DMEA, offering researchers, scientists, and product development professionals the objective data and field-proven insights necessary to navigate this evolving landscape. We will delve into the catalytic mechanisms, performance characteristics, and practical applications of today's leading alternatives, supported by experimental data to inform your formulation decisions.

The Shifting Paradigm: Why Seek Alternatives to DMEA?

DMEA is a tertiary amine catalyst that effectively promotes both the gelling (polyol-isocyanate) and blowing (water-isocyanate) reactions in polyurethane systems.[1][2] Its dual-functionality and low cost have made it a staple in the production of flexible and rigid foams.[1] However, its high volatility contributes to VOC emissions, which are increasingly regulated globally.[3] This volatility is also responsible for the characteristic amine odor in freshly produced foams and can lead to "fogging" on surfaces like car windshields.[4] These drawbacks have created a strong impetus for the development of catalysts that offer comparable performance with an improved environmental, health, and safety profile.

The primary drivers for replacing DMEA can be summarized as:

• Regulatory Compliance: Meeting stringent limits on VOCs and hazardous air pollutants.

• Improved Air Quality: Reducing odors in finished products for better consumer acceptance, particularly in automotive and furniture applications.[4]

• Enhanced Product Quality: Minimizing catalyst migration that can cause discoloration or degradation of adjacent materials, such as PVC.[5][6]

• Worker Safety: Lowering exposure to volatile amines in manufacturing environments.[4]

The Contenders: A New Generation of Polyurethane Catalysts

The alternatives to DMEA can be broadly classified into two main categories: low-emission amine catalysts and organometallic compounds. Each class offers a unique set of advantages and operates through distinct catalytic mechanisms.

Reactive Amine Catalysts: Building the Catalyst into the Polymer

Reactive amine catalysts represent a significant advancement in reducing emissions. These are tertiary amines that possess an isocyanate-reactive functional group, such as a hydroxyl (-OH) or a primary/secondary amine (-NH or -NH2).[3][7] This reactive site allows the catalyst to covalently bond to the polyurethane polymer matrix during the curing process, effectively immobilizing it and preventing its release into the atmosphere.[3]

The catalytic action of a reactive amine is twofold. The tertiary amine portion of the molecule functions similarly to DMEA, activating the isocyanate for reaction with polyols and water. Simultaneously, the reactive group (e.g., a hydroxyl group) participates in the polymerization reaction, becoming a permanent part of the polymer backbone.

Diagram: Catalytic Mechanism of a Hydroxyl-Functional Reactive Amine Catalyst

Caption: Lewis acid mechanism of organometallic catalysts.

Metal catalysts offer a different performance profile compared to amine catalysts. They are particularly valued in coatings, adhesives, sealants, and elastomers (CASE) applications where precise control over cure time and final hardness is critical.

A study comparing bismuth neodecanoate to DBTDL in a one-component polyurethane sealant found that the bismuth catalyst provided a comparable cure speed but with significantly improved hydrolytic stability and lower VOC emissions. [8]

Catalyst	Tack-Free Time (hours at 25°C)	Hardness (Shore A)	Hydrolytic Stability
DBTDL (Tin)	~24	45	Moderate
Bismuth Neodecanoate	~12-24	42	High

| Zinc Octoate (as co-catalyst) | Slower (used to delay) | 40 | High |

Table 3: Comparative performance of organometallic catalysts in a polyurethane sealant formulation. Data synthesized from trends reported in technical literature.[9][8][10]

The combination of bismuth and zinc catalysts is particularly noteworthy, offering a synergistic effect where bismuth provides a rapid initial cure and zinc promotes thorough through-curing. [9]This allows for flexible formulation and can reduce energy consumption by shortening curing cycles. [9]

N-Heterocyclic Carbenes (NHCs): A Frontier in Organocatalysis

N-Heterocyclic carbenes (NHCs) are a class of organocatalysts that have shown significant promise in polyurethane synthesis. [11]They are highly effective at activating the alcohol (polyol) for its reaction with the isocyanate, operating through a nucleophilic activation mechanism. [11][12] The NHC, a strong base, deprotonates the polyol's hydroxyl group, making it a more potent nucleophile for attacking the isocyanate's electrophilic carbon. [11]This metal-free catalytic pathway is an area of active research, driven by the potential for high efficiency and the design of catalysts with tunable steric and electronic properties. [11]While still emerging in industrial applications, NHCs represent a compelling future direction for sustainable polyurethane production.

Experimental Protocols for Catalyst Evaluation

To objectively compare the performance of DMEA with its alternatives, a standardized experimental approach is crucial. The following protocols are based on industry-standard test methods.

Catalyst Reactivity and Foam Properties (ASTM D7487)

The "cup foam test" is a fundamental method for evaluating the reactivity profile of a catalyst system. [13][14]

Diagram: Workflow for ASTM D7487 Cup Foam Test

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A Senior Application Scientist's Guide to the Validation of N,N-Dimethylethylamine Purity by GC-MS Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

N,N-Dimethylethylamine (DMEA) is a volatile tertiary amine critical to various industrial and pharmaceutical manufacturing processes, including as a catalyst for polyurethane foams and epoxy resins.[1] Its purity is paramount, as even trace impurities can adversely affect reaction kinetics, final product integrity, and safety. This guide presents a comprehensive framework for the validation of DMEA purity using Gas Chromatography-Mass Spectrometry (GC-MS), a technique offering unparalleled specificity and sensitivity. We will explore the technical rationale behind methodological choices, provide a detailed, step-by-step validation protocol guided by the International Council for Harmonisation (ICH) Q2(R1) principles, and compare GC-MS to alternative analytical techniques.[2] The insights provided herein are designed to empower researchers to develop and validate a robust, reliable, and scientifically sound method for DMEA purity assessment.

The Analytical Challenge of Volatile Amines

Analyzing volatile amines like DMEA presents a unique set of challenges. Their inherent basicity and high polarity can lead to significant interaction with active sites (e.g., free silanols) within the GC system.[3][4] This interaction is a primary cause of asymmetrical peak shapes, or "peak tailing," which severely compromises accurate integration and quantification.[5][6][7] Furthermore, DMEA's high volatility (boiling point: 36.5 °C) requires careful optimization of inlet temperature and carrier gas flow rates to ensure sharp, reproducible peaks without sample discrimination.[1][8]

Why GC-MS is the Preferred Method:

• High Separation Efficiency: The gas chromatography component effectively separates the volatile DMEA from non-volatile residues and closely related volatile impurities.

• Definitive Identification: The mass spectrometry detector provides a unique "fingerprint" (mass spectrum) for DMEA, allowing for unambiguous identification and confirmation of purity. It moves beyond simple retention time matching to provide structural information, which is crucial for identifying unknown impurities.

Deconstructing the GC-MS Method: A Validated Protocol

Method validation is the formal process of demonstrating that an analytical procedure is suitable for its intended purpose. The following protocol is structured around the validation characteristics outlined in the ICH Q2(R1) guideline.[2][9][10]

Instrumentation and Consumables

The choice of column is the most critical parameter for mitigating the challenges of amine analysis. A specialized, base-deactivated column is essential to prevent peak tailing.

Parameter	Specification	Rationale
GC System	Agilent 8890 GC or equivalent	Provides precise electronic pneumatic control for reproducible retention times.
MS Detector	Agilent 5977B MSD or equivalent	Offers high sensitivity and spectral integrity for confident identification.
GC Column	Restek Rtx-Volatile Amine (30m x 0.32mm, 1.5µm) or similar	This column's stationary phase is specifically engineered to be highly inert, minimizing interactions with basic amine groups to ensure symmetrical peaks.[3][4]
Injector Liner	Deactivated, splitless liner with glass wool	A deactivated liner is crucial to prevent analyte adsorption in the inlet, a common source of peak tailing and poor recovery.
Carrier Gas	Helium, 99.999% purity	Inert and provides good chromatographic efficiency.
Sample Solvent	Methanol (HPLC Grade)	DMEA is miscible in methanol, and it is a suitable solvent for GC analysis.

Optimized Chromatographic Conditions

Parameter	Setting	Rationale
Inlet Temperature	250 °C	Hot enough to ensure rapid vaporization of DMEA without causing thermal degradation.
Injection Mode	Split (100:1 ratio)	A high split ratio prevents column overloading, which can cause peak distortion, and is suitable for analyzing a high-purity (major component) sample.
Injection Volume	1.0 µL	Standard volume for reproducible injections.
Oven Program	40 °C (hold 2 min), ramp to 200 °C at 15 °C/min	The initial low temperature helps focus the volatile DMEA at the head of the column, leading to sharper peaks. The ramp ensures elution of any less volatile impurities.
Carrier Gas Flow	2.0 mL/min (Constant Flow)	A higher flow rate can help improve peak shape for active compounds like amines.[11][12]
MS Transfer Line	280 °C	Prevents condensation of analytes before they reach the MS source.
MS Source Temp	230 °C	Standard temperature for robust ionization.
MS Quad Temp	150 °C	Standard temperature for stable mass filtering.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns that are comparable to library spectra.
Scan Range	25 - 200 m/z	Covers the molecular ion of DMEA (m/z 73) and its key fragment ions.[13]

The Validation Workflow

The following diagram illustrates the logical flow of the validation process, ensuring each parameter builds upon the last to create a fully validated system.

Caption: Figure 1: GC-MS Method Validation Workflow.

Executing the Validation Parameters

System Suitability:

• Objective: To verify that the chromatographic system is adequate for the intended analysis on the day of the experiment.

• Procedure: Inject a standard solution of DMEA (e.g., 100 µg/mL) six times consecutively.

• Acceptance Criteria:

  • Relative Standard Deviation (%RSD) of the peak area ≤ 2.0%.

  • Tailing factor (As) ≤ 1.5.

  • Theoretical plates (N) > 5000.

Specificity (Selectivity):

• Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Procedure:

  • Inject a blank solvent (methanol).

  • Inject a solution of DMEA standard.

  • Inject solutions of known potential impurities (e.g., diethylamine, trimethylamine) if available.

  • Analyze a sample of DMEA that has been subjected to stress conditions (e.g., acid/base hydrolysis, oxidation, heat) to generate potential degradation products.

• Acceptance Criteria: The DMEA peak should be free from any co-eluting peaks in the stressed samples. The mass spectrum of the DMEA peak in a sample should match that of the reference standard and a library spectrum.

Understanding DMEA's Mass Spectrum: The mass spectrum of DMEA is key to its specific identification. Under Electron Ionization (EI), the molecule fragments in a predictable way.

• Molecular Ion [M]+•: m/z 73. This peak, corresponding to the intact molecule minus one electron, confirms the molecular weight.

• Base Peak: m/z 58. This is typically the most abundant ion and results from alpha-cleavage, a characteristic fragmentation pathway for amines, involving the loss of a methyl group ([M-15]+).[14] This stable iminium ion is a strong indicator of the N,N-dimethyl ethyl structure.[13][15]

Caption: Figure 2: Relationship of DMEA to potential impurities.

Linearity and Range:

• Objective: To establish that the method's response is directly proportional to the concentration of the analyte over a specified range.

• Procedure: Prepare a series of at least five calibration standards of DMEA, typically covering 80% to 120% of the expected sample concentration. Inject each standard in triplicate.

• Acceptance Criteria:

  • Plot the average peak area against concentration.

  • The correlation coefficient (r²) should be ≥ 0.999.

  • The y-intercept should be close to zero.

Accuracy:

• Objective: To determine the closeness of the test results obtained by the method to the true value.

• Procedure: Perform a recovery study by spiking a placebo or a known sample matrix with DMEA at three different concentration levels (e.g., 80%, 100%, 120%). Analyze three preparations at each level.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision:

• Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

• Procedure:

  • Repeatability (Intra-assay precision): Analyze six independent preparations of the same DMEA sample on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The %RSD for the set of measurements should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Objective: To determine the lowest concentration of analyte that can be reliably detected and quantified, respectively. This is crucial for impurity analysis, not for the main component assay.

• Procedure: These can be estimated based on the signal-to-noise ratio (S/N) from the chromatogram.

  • LOD: S/N ratio of 3:1.

  • LOQ: S/N ratio of 10:1.

• Acceptance Criteria: The LOQ value should be demonstrated to have acceptable precision and accuracy.

Robustness:

• Objective: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Procedure: Introduce small changes to the method, such as:

  • Varying the oven ramp rate (e.g., ± 2 °C/min).

  • Varying the carrier gas flow rate (e.g., ± 0.2 mL/min).

  • Varying the inlet temperature (e.g., ± 5 °C).

• Acceptance Criteria: The system suitability parameters should still be met, and the final calculated purity should not be significantly affected.

Comparative Analysis: GC-MS vs. Alternative Techniques

While GC-MS is the gold standard, other techniques can be used for purity analysis, each with distinct advantages and disadvantages.

Technique	Principle	Advantages	Disadvantages	Best Suited For
GC-MS	Separation by volatility/polarity, detection by mass fragmentation.	Unambiguous identification (mass spectrum), high sensitivity, excellent for volatile compounds.	Higher instrument cost and complexity.	Definitive purity assessment, identification of unknown impurities, trace analysis.
GC-FID (Flame Ionization)	Separation by volatility/polarity, detection by ion generation in a flame.	Robust, cost-effective, wide linear range, good for quantitation.	Non-specific detection (retention time only), less sensitive than MS for some compounds.	Routine quality control where impurities are known and well-separated.
HPLC (with UV/MS)	Separation by polarity in a liquid phase.	Excellent for non-volatile or thermally labile compounds.	DMEA lacks a strong chromophore, requiring derivatization for UV detection, which adds complexity and potential for error.	Analysis of non-volatile impurities or when GC is not available.
qNMR (Quantitative NMR)	Quantitation by comparing analyte signal integral to a certified internal standard.[16]	A primary ratio method (no analyte-specific reference standard needed), highly accurate, provides structural information.[17][18]	Lower sensitivity than chromatographic methods, higher instrument cost, requires careful selection of non-overlapping signals.[19][20]	Certifying reference standards, purity assignment without a specific standard for the analyte.

Troubleshooting Common Issues

• Problem: Peak Tailing.

  • Cause: Active sites in the injector liner or at the head of the column.[6]

  • Solution: Always use a deactivated liner. Trim 10-20 cm from the front of the column to remove accumulated non-volatile residues or active sites.[5] Ensure the column is specifically designed for amine analysis.[3][4]

• Problem: Poor Reproducibility.

  • Cause: Inconsistent injection, leaks in the system, or sample volatility issues.

  • Solution: Check the syringe for bubbles. Perform a leak check on the GC inlet. Ensure the initial oven temperature is low enough to provide good focusing for the volatile DMEA.

• Problem: Ghost Peaks.

  • Cause: Carryover from a previous injection or septum bleed.

  • Solution: Run a solvent blank after high-concentration samples. Use a high-quality, low-bleed septum and replace it regularly.

Conclusion

The validation of an analytical method for determining the purity of N,N-Dimethylethylamine is a rigorous but essential process for ensuring product quality and safety. Gas Chromatography-Mass Spectrometry stands out as the superior technique, providing an unmatched combination of separation efficiency and specificity. By following a structured validation protocol based on ICH guidelines and understanding the scientific principles behind each parameter, researchers can develop a robust and reliable method. This guide provides the foundational knowledge and practical steps to confidently implement a GC-MS purity method for DMEA, ensuring data integrity and supporting the development of high-quality products.

References

• U.S. Pharmacopeia. General Chapter <621> Chromatography. [Link]

• ICH. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Restek Corporation. (2020). Robust GC Analysis of Volatile Amines on the Rtx-Volatile Amine Column. [Link]

• Agilent Technologies. Understanding the Latest Revisions to USP <621>. [Link]

• Zeidan, J., et al. (1995). The measurement of dimethylamine, trimethylamine, and trimethylamine N-oxide using capillary gas chromatography-mass spectrometry. Analytical Biochemistry. [Link]

• Doc Brown's Chemistry. Mass spectrum of dimethylamine C2H7N. [Link]

• Restek Corporation. N,N-Dimethylethylamine - EZGC Method Translator. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 11723, Dimethylethylamine. [Link]

• Wikipedia. N,N-Dimethylethylamine. [Link]

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A Comparative Study of N,N-Dimethylethylamine and DABCO as Catalysts

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial and synthetic chemistry, the selection of an appropriate catalyst is paramount to achieving desired reaction kinetics, product yields, and overall process efficiency. Among the vast array of available catalysts, tertiary amines play a crucial role, particularly in polyurethane production and various organic transformations. This guide provides an in-depth comparative analysis of two widely utilized tertiary amine catalysts: N,N-Dimethylethylamine (DMEA) and 1,4-Diazabicyclo[2.2.2]octane (DABCO).

This document, intended for researchers, scientists, and professionals in drug development, offers a comprehensive examination of their respective catalytic performances, supported by available experimental data. We will delve into their structural and electronic properties, mechanistic roles in key reactions, and provide a framework for their comparative evaluation in a laboratory setting.

Introduction to the Catalysts

N,N-Dimethylethylamine (DMEA)

N,N-Dimethylethylamine is a simple, acyclic tertiary amine with the chemical formula (CH₃)₂NC₂H₅.[1] It is a colorless to pale yellow liquid characterized by a strong, ammonia-like odor.[2] Its utility as a catalyst stems from the lone pair of electrons on its sterically accessible nitrogen atom, which allows it to function as a nucleophile and a base. DMEA finds significant application in the foundry industry as a catalyst for sand core production and as a curing agent in the polymerization of polyamides.[2] In the realm of polyurethane chemistry, it is often employed as a co-catalyst, particularly in the production of rigid foams.[3]

1,4-Diazabicyclo[2.2.2]octane (DABCO)

1,4-Diazabicyclo[2.2.2]octane, commonly known by its trade name DABCO, is a bicyclic tertiary amine with a distinctive cage-like structure.[4] This colorless, crystalline solid is highly nucleophilic due to its two unhindered nitrogen atoms located at the bridgeheads of the bicyclic system.[4] DABCO is a versatile and widely used organocatalyst, valued for its high reactivity, non-toxic nature, and cost-effectiveness.[4] It is a cornerstone catalyst in the production of polyurethane foams, where it effectively catalyzes both the gelling (urethane formation) and blowing (water-isocyanate reaction) reactions.[4] Beyond polyurethanes, DABCO is a prominent catalyst for the Baylis-Hillman reaction and other carbon-carbon bond-forming transformations.[5]

Head-to-Head Comparison: Physicochemical Properties

A fundamental understanding of the physical and chemical properties of DMEA and DABCO is essential for predicting their behavior and suitability for specific applications.

Property	N,N-Dimethylethylamine (DMEA)	1,4-Diazabicyclo[2.2.2]octane (DABCO)
Molecular Formula	C₄H₁₁N[1]	C₆H₁₂N₂[4]
Molecular Weight	73.14 g/mol [1]	112.17 g/mol [4]
Appearance	Colorless to pale yellow liquid[2]	White crystalline solid[4]
Boiling Point	36-38 °C[2]	174 °C[4]
Melting Point	-140 °C[2]	156-160 °C[4]
pKa of Conjugate Acid	~10.16	8.8
Structure	Acyclic, sterically accessible nitrogen	Bicyclic, caged, unhindered nitrogens

The significant difference in their physical states at room temperature—DMEA being a volatile liquid and DABCO a stable solid—has practical implications for handling, storage, and formulation. Furthermore, the higher pKa of DMEA suggests it is a stronger base than DABCO. This difference in basicity can influence their catalytic activity in base-catalyzed reactions.

Catalytic Performance in Polyurethane Foam Production

Both DMEA and DABCO are extensively used in the polyurethane industry, often in synergistic combinations. Their primary role is to balance the gelling and blowing reactions to achieve the desired foam properties.

The Catalytic Cycle in Urethane Formation

The catalytic action of tertiary amines in the formation of urethanes from isocyanates and polyols is generally understood to proceed through the activation of the hydroxyl group of the polyol. The amine catalyst forms a hydrogen-bonded complex with the alcohol, increasing its nucleophilicity and facilitating its attack on the electrophilic carbon of the isocyanate group.

Caption: Generalized catalytic cycle for urethane formation catalyzed by a tertiary amine.

Comparative Performance Metrics

While direct head-to-head comparative studies under identical formulations are scarce in publicly available literature, we can infer performance differences from various sources. Key parameters used to evaluate catalyst performance in polyurethane foam production include cream time, gel time, and tack-free time.[6]

• Cream Time: The time from mixing the components until the mixture begins to rise and turn creamy.

• Gel Time: The time at which the polymer network has developed sufficiently to form a gel.

• Tack-Free Time: The time at which the foam surface is no longer sticky to the touch.

In a study on rigid polyurethane foams, it was noted that the amounts of "DABCO DMEA" were varied together to achieve a desired cream time of approximately 10 seconds, a gel time of 30-45 seconds, and a tack-free time of 45-60 seconds.[3] This suggests that they are often used as a synergistic pair to fine-tune the reaction profile.

Another study on flexible polyurethane foams using DABCO as a catalyst reported a start time of 15-17 seconds, a rise time of 255-420 seconds, and a gel time of 300-560 seconds, depending on the specific formulation.[7] A separate study on rigid polyurethane foams utilizing a DMEA (dimethylaminoethanol) catalyst showed that the cream time, gel time, and tack-free time were all influenced by the catalyst concentration.[8]

Inference on Performance:

• DABCO is generally considered a strong, well-balanced catalyst for both the gelling and blowing reactions, making it a versatile choice for a wide range of polyurethane foams.[4] Its high nucleophilicity, despite its slightly lower basicity compared to DMEA, contributes to its high catalytic activity.

• DMEA , with its higher basicity, is also an effective catalyst. However, its acyclic structure may lead to more steric hindrance around the nitrogen atom compared to the exposed nitrogens of DABCO, potentially influencing its catalytic efficiency in certain contexts. In some formulations, DMEA is considered a blowing catalyst.[9]

Catalytic Performance in the Baylis-Hillman Reaction

The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene, catalyzed by a nucleophile, typically a tertiary amine like DABCO.[5]

The Catalytic Cycle of the Baylis-Hillman Reaction

The mechanism involves the initial Michael addition of the tertiary amine to the activated alkene to form a zwitterionic enolate. This enolate then adds to the aldehyde, followed by an elimination step that regenerates the catalyst and forms the final product.

Caption: Simplified mechanism of the Baylis-Hillman reaction catalyzed by a tertiary amine.

Comparative Performance Insights

DABCO is the most commonly used and extensively studied catalyst for the Baylis-Hillman reaction.[10] Its cage-like structure with highly accessible nitrogen atoms makes it an excellent nucleophile to initiate the reaction.

While there is a lack of direct comparative kinetic data for DMEA in the Baylis-Hillman reaction in the literature, we can make some predictions based on its structure and basicity. DMEA's higher basicity could potentially accelerate the proton transfer steps in the reaction mechanism. However, its less rigid, acyclic structure might result in different steric interactions in the transition states, which could affect the overall reaction rate and yield compared to the more rigid, bicyclic DABCO. It is known that the Baylis-Hillman reaction can be very slow, sometimes taking days to complete when using DABCO alone.[11] The relative performance of DMEA would need to be determined experimentally.

Experimental Protocol for Comparative Evaluation

To provide a definitive comparison of the catalytic performance of DMEA and DABCO, a standardized experimental protocol is essential. The following outlines a general procedure for evaluating these catalysts in the context of flexible polyurethane foam production.

Objective

To compare the catalytic activity of N,N-Dimethylethylamine (DMEA) and 1,4-Diazabicyclo[2.2.2]octane (DABCO) in a model flexible polyurethane foam formulation by measuring key reaction parameters (cream time, gel time, tack-free time) and physical properties of the resulting foam.

Materials

• Polyether polyol (e.g., a 3000 g/mol triol)

• Toluene diisocyanate (TDI) or Methylene diphenyl diisocyanate (MDI)

• Deionized water (blowing agent)

• Silicone surfactant

• N,N-Dimethylethylamine (DMEA)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO)

• Disposable cups, wooden spatulas, stopwatch, and a ventilated fume hood.

Experimental Workflow

Caption: A stepwise workflow for the comparative evaluation of DMEA and DABCO as polyurethane foam catalysts.

Detailed Procedure

• Preparation of Polyol Premix:

  • In a disposable cup, accurately weigh the polyether polyol, deionized water, and silicone surfactant according to a predefined formulation.

  • For the first set of experiments, add a specific molar equivalent of DMEA to the premix. For the second set, add the same molar equivalent of DABCO. It is crucial to use equimolar amounts of the catalysts to ensure a fair comparison of their intrinsic activity.

  • Thoroughly mix the components with a wooden spatula for 30 seconds.

• Foaming Reaction:

  • Place the cup with the polyol premix in a well-ventilated fume hood.

  • Accurately weigh the required amount of isocyanate in a separate container.

  • Add the isocyanate to the polyol premix and immediately start a stopwatch.

  • Mix the components vigorously for 5-10 seconds until a homogeneous mixture is obtained.

  • Observe the mixture and record the cream time : the time at which the mixture starts to expand and becomes opaque.

  • Periodically touch the rising foam with a clean wooden spatula to determine the gel time : the time at which the mixture becomes stringy and forms a gel.

  • Continue to periodically touch the surface of the foam to determine the tack-free time : the time at which the surface is no longer sticky.

• Foam Curing and Characterization:

  • Allow the foam to cure undisturbed in the fume hood for at least 24 hours at ambient temperature.

  • After curing, carefully remove the foam from the cup.

  • Measure the density of the foam.

  • If equipment is available, perform tests to determine the hardness (indentation force deflection) and analyze the cell structure using scanning electron microscopy (SEM).

• Data Analysis:

  • Compare the cream time, gel time, and tack-free time for the foams catalyzed with DMEA and DABCO.

  • Compare the physical properties (density, hardness, cell morphology) of the resulting foams.

Conclusion

Both N,N-Dimethylethylamine (DMEA) and 1,4-Diazabicyclo[2.2.2]octane (DABCO) are effective tertiary amine catalysts with distinct structural and chemical properties that influence their performance in polyurethane production and organic synthesis.

DABCO's rigid, bicyclic structure with unhindered nitrogen atoms makes it a highly active and versatile catalyst, particularly well-established in both polyurethane chemistry and the Baylis-Hillman reaction. Its solid form also offers handling advantages.

DMEA, a simpler acyclic amine, is a stronger base and a volatile liquid. While it is a competent catalyst, especially in polyurethane foams where it can act as a blowing catalyst, its performance relative to DABCO is highly dependent on the specific reaction conditions and formulation.

The choice between DMEA and DABCO will ultimately depend on the specific requirements of the application, including the desired reaction kinetics, the final product properties, processing constraints, and cost considerations. For a definitive selection, direct experimental comparison under the intended reaction conditions, following a protocol similar to the one outlined in this guide, is strongly recommended.

References

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A Senior Application Scientist's Guide to the Spectroscopic Analysis of N,N-Dimethylethylamine for Structural Confirmation

Introduction: N,N-Dimethylethylamine (DMEA), a tertiary amine with the formula C₄H₁₁N, serves as a crucial building block and catalyst in various chemical syntheses, including the production of pharmaceuticals, agrochemicals, and polymers. Its precise molecular structure dictates its reactivity and function. Therefore, unambiguous structural confirmation is a non-negotiable checkpoint in quality control and research and development. This guide provides an in-depth comparison of core spectroscopic techniques for the definitive structural elucidation of DMEA, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

The central challenge in analyzing simple aliphatic amines like DMEA is not just identification but ensuring isomeric purity. Spectroscopic analysis provides a detailed molecular fingerprint, allowing for confident confirmation against reference standards and the detection of potential impurities.

Core Methodologies: A Comparative Overview

For a molecule like DMEA, a multi-faceted analytical approach is superior. While each spectroscopic technique provides a unique piece of the structural puzzle, their combined power leaves no room for ambiguity. The primary methods of choice are Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), often coupled with a separation technique like Gas Chromatography (GC).

Technique	Information Provided	Strengths	Limitations for DMEA
¹H & ¹³C NMR	Precise proton and carbon environments, connectivity (via coupling), and stoichiometry.	The most definitive technique for structural elucidation of small molecules.	Lower sensitivity compared to MS; requires higher sample concentration.
FTIR	Presence of specific functional groups and bond types (C-H, C-N).	Fast, non-destructive, and provides a unique "fingerprint" spectrum.	Provides limited information on the overall molecular skeleton; susceptible to interference from water.
Mass Spectrometry	Molecular weight and fragmentation patterns, confirming elemental composition.	Extremely high sensitivity; provides molecular formula confirmation.	Fragmentation can sometimes be ambiguous without reference spectra; does not distinguish isomers well on its own.
GC-MS	Separates volatile components of a mixture before MS analysis.	Ideal for purity assessment and simultaneous identification of DMEA and any volatile impurities.	Requires the analyte to be volatile and thermally stable.

In-Depth Analysis & Expected Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural confirmation for organic molecules. It provides a detailed map of the carbon-hydrogen framework. For DMEA, the structure (CH₃CH₂N(CH₃)₂) presents three distinct proton environments and four distinct carbon environments.

Expected ¹H NMR Data (CDCl₃ Solvent): The ¹H NMR spectrum is characterized by three signals corresponding to the three non-equivalent sets of protons.

• N-Methyl Protons (-N(CH₃)₂): A sharp singlet, as there are no adjacent protons to couple with. The six equivalent protons result in a high-intensity signal.

• Ethyl Methylene Protons (-CH₂-): A quartet, due to spin-spin coupling with the three adjacent methyl protons (n+1 rule, 3+1=4).

• Ethyl Methyl Protons (-CH₃): A triplet, resulting from coupling with the two adjacent methylene protons (n+1 rule, 2+1=3).

Expected ¹³C NMR Data (CDCl₃ Solvent): The proton-decoupled ¹³C NMR spectrum will show four distinct signals, one for each unique carbon environment in the molecule.

Summary of Expected NMR Chemical Shifts

Group	¹H Chemical Shift (ppm)	¹H Multiplicity	¹³C Chemical Shift (ppm)
Ethyl -C H₃	~1.06	Triplet	~12-16
Ethyl -C H₂-	~2.32	Quartet	~50-55
N-Methyl (-N(C H₃)₂)	~2.22	Singlet	~42-46

Note: Precise chemical shifts can vary slightly based on solvent and concentration. The provided data is based on typical values found in chemical databases.[1][2]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. For DMEA, the key is to observe the characteristic vibrations of C-H and C-N bonds.

Expected FTIR Absorption Bands:

• C-H Stretching (Aliphatic): Strong absorptions in the 2800-3000 cm⁻¹ region are characteristic of sp³ C-H bonds in the methyl and ethyl groups.

• C-H Bending/Deformation: Peaks between 1350-1480 cm⁻¹ correspond to the bending vibrations of the methyl and methylene groups.

• C-N Stretching: A moderate absorption in the 1000-1250 cm⁻¹ region is indicative of the C-N bond stretch, a key feature for an amine.[3]

The absence of a broad absorption band in the 3300-3500 cm⁻¹ region confirms that it is a tertiary amine, as there are no N-H bonds present. The entire spectrum serves as a unique "fingerprint" that can be matched against a reference spectrum for positive identification.

Mass Spectrometry (MS)

Mass spectrometry provides two critical pieces of information: the molecular weight of the compound and its fragmentation pattern, which offers clues about its structure. When DMEA is ionized, typically via electron impact (EI), it forms a molecular ion [M]⁺ and then breaks apart into smaller, characteristic fragment ions.

Expected Mass Spectrum Data:

• Molecular Ion Peak ([M]⁺): The molecular weight of DMEA is 73.14 g/mol . A peak at m/z = 73 corresponds to the intact ionized molecule.[4]

• Base Peak (Most Abundant Fragment): For tertiary amines, the most favorable fragmentation is alpha-cleavage (cleavage of the C-C bond adjacent to the nitrogen atom). For DMEA, loss of a methyl group from the ethyl chain is less likely than cleavage of the bond between the two ethyl carbons. The most prominent fragmentation involves the loss of a methyl radical from the ethyl group, leading to the formation of a highly stable iminium ion. The most common fragmentation pathway is the alpha-cleavage leading to the loss of a methyl group, resulting in a fragment at m/z = 58 . This is typically the base peak.[4][5]

Primary Fragmentation Pathway: [CH₃CH₂N(CH₃)₂]⁺˙ → [CH₂N(CH₃)₂]⁺ + •CH₃ (m/z = 73) → (m/z = 58)

The presence of the molecular ion at m/z 73 and a strong base peak at m/z 58 is highly indicative of the DMEA structure.[4]

Experimental Protocols & Workflows

A robust analytical workflow ensures that the data collected is reliable and reproducible.

Workflow for Spectroscopic Confirmation of DMEA

Caption: Primary EI fragmentation pathway of N,N-Dimethylethylamine.

Conclusion and Final Recommendation

For the unambiguous structural confirmation of N,N-Dimethylethylamine, a combination of all three spectroscopic techniques is strongly recommended.

• NMR (¹H and ¹³C) provides the definitive, high-resolution structural backbone, confirming the precise arrangement and connectivity of all atoms.

• FTIR serves as a rapid and straightforward confirmation of the functional groups present (tertiary amine, aliphatic C-H) and the absence of others (like N-H or O-H).

• GC-MS is invaluable for assessing purity while simultaneously confirming the molecular weight and key fragmentation patterns.

By integrating the data from these orthogonal techniques, a scientist can build a self-validating dossier on the identity and purity of N,N-Dimethylethylamine, meeting the rigorous standards required in research and drug development. This comprehensive approach ensures that the material being used is unequivocally the correct structure, safeguarding the integrity of subsequent experiments and manufacturing processes.

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A Senior Application Scientist's Guide to Amine Bases: N,N-Dimethylethylamine vs. N,N-Diisopropylethylamine (Hünig's Base)

In the landscape of modern organic synthesis, the judicious selection of a base is paramount to achieving desired reactivity and selectivity. Among the myriad of available options, tertiary amines are indispensable tools for their ability to act as proton scavengers. This guide provides an in-depth, data-supported comparison between two commonly employed tertiary amines: the workhorse N,N-Dimethylethylamine (DMEA) and the specialist N,N-diisopropylethylamine, famously known as Hünig's base or DIPEA.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple cataloging of properties to explain the fundamental principles—steric hindrance and nucleophilicity—that govern the reactivity of these bases, empowering you to make informed decisions in your synthetic endeavors.

At a Glance: Structural and Physicochemical Properties

The fundamental differences in the reactivity profiles of DMEA and Hünig's base originate from their distinct molecular architectures. While both are tertiary amines, the nature and size of the alkyl substituents on the nitrogen atom create vastly different steric environments.

The two isopropyl groups of Hünig's base create significant steric bulk around the nitrogen's lone pair, a feature that is far less pronounced in DMEA with its two smaller methyl groups. This structural disparity is the primary determinant of their differing nucleophilicity.

Table 1: Comparison of Physicochemical Properties

Property	N,N-Dimethylethylamine (DMEA)	N,N-Diisopropylethylamine (Hünig's Base)
Molecular Formula	C₄H₁₁N	C₈H₁₉N
Molecular Weight	73.14 g/mol	129.25 g/mol [1]
Boiling Point	36-38 °C[2]	126.6 °C[3]
Density	0.675 g/mL at 25 °C[2]	0.742 g/mL at 25 °C[3]
pKa of Conjugate Acid	10.16 (in H₂O)[4]	~10.75 (in H₂O)[5]
CAS Number	598-56-1	7087-68-5[3]

From a practical standpoint, the most striking difference is the boiling point. DMEA's high volatility (B.P. 36-38 °C) makes it easy to remove post-reaction but requires careful handling to prevent loss.[2] Hünig's base, with a much higher boiling point of 126.6 °C, is less volatile and suitable for reactions requiring elevated temperatures.[3] Their basicities are comparable, with the conjugate acid of Hünig's base being slightly less acidic (higher pKa), making it a marginally stronger base.[4][5]

The Core Principle: Steric Hindrance Dictates Non-Nucleophilic Character

The defining characteristic that elevates Hünig's base from a simple amine to a specialized reagent is its role as a non-nucleophilic base .[5] In any reaction involving electrophilic species, a tertiary amine can, in principle, act in two ways:

• As a Base: Abstracting a proton (H⁺).

• As a Nucleophile: Attacking an electron-deficient center (e.g., a carbonyl carbon or an alkyl halide).

This second pathway, nucleophilic attack, often leads to undesirable side reactions, such as the formation of quaternary ammonium salts (Menshutkin reaction) or competition with the desired nucleophile.[3][6]

The genius of Hünig's base lies in its structure. The bulky isopropyl groups effectively shield the nitrogen's lone pair of electrons, making it sterically inaccessible for attacking larger electrophilic centers.[1][7][8] However, a small proton can still readily access the lone pair, allowing the molecule to function as an efficient base.[1][9]

DMEA, by contrast, is significantly less hindered. Its methyl and ethyl groups offer minimal steric protection, leaving the nitrogen atom relatively exposed. Consequently, while it is a competent base, it can also exhibit nucleophilic character, particularly with highly reactive electrophiles.

Application Domains: Choosing the Right Tool for the Job

The choice between DMEA and Hünig's base is dictated by the specific demands of the reaction.

When to Use Hünig's Base (DIPEA): The Non-Nucleophilic Specialist

Hünig's base is the reagent of choice when you need to scavenge a proton in the presence of a sensitive electrophile and a valuable nucleophile.

• Peptide & Amide Couplings: In amide bond formation, a carboxylic acid is activated (e.g., as an acid chloride or with coupling reagents), generating an acidic byproduct. Hünig's base neutralizes this acid without competing with the primary or secondary amine nucleophile, thus maximizing the yield of the desired amide.[3][6][7]

• Alkylation of Amines: When alkylating a secondary amine to a tertiary amine, Hünig's base prevents the over-alkylation that leads to a quaternary ammonium salt, a common side reaction with less hindered bases.[1][3][6]

• Protecting Group Chemistry: It is particularly useful as a base in reactions to protect alcohols (e.g., as silyl ethers) where highly reactive reagents like silyl chlorides are used.[8]

• Transition-Metal Catalysis: In reactions like Heck and Sonogashira couplings, it serves as an effective base that does not coordinate to and deactivate the metal catalyst.[3][7]

When to Use N,N-Dimethylethylamine (DMEA): The Versatile Workhorse

DMEA is suitable for applications where its potential nucleophilicity is not a concern or is even desired.

• Catalysis: It is widely used as a catalyst in the production of polyurethanes and epoxy resins.[4]

• General-Purpose Base: For simple acid-base quenching or when a mild, inexpensive tertiary amine base is required for reactions without sensitive electrophiles.

• Enolate Formation: DMEA can facilitate the enolization of ketones, serving as a base to abstract an α-proton.[2]

• Synthesis of Quaternary Ammonium Compounds: It serves as an intermediate in the synthesis of these compounds, which have applications as surfactants and phase-transfer catalysts.[2][10]

Table 2: Reaction Scenario Decision Matrix

Reaction Type	Substrate/Reagent Sensitivity	Preferred Base	Rationale
Amide coupling (e.g., RCOCl + R'₂NH)	High (electrophilic RCOCl, nucleophilic R'₂NH)	Hünig's Base	Non-nucleophilic nature prevents reaction with the acid chloride, maximizing amide yield.[11]
Alkylation of a secondary amine	High (risk of quaternization)	Hünig's Base	Steric hindrance prevents the formation of an undesired quaternary ammonium salt.[1]
E2 Elimination (e.g., from an alkyl halide)	Moderate (competing Sₙ2 reaction)	Hünig's Base	Low nucleophilicity disfavors the Sₙ2 pathway, promoting elimination.
Polyurethane foam catalysis	Low (used as a catalyst, not just a base)	DMEA	Established and cost-effective catalyst for this industrial process.[4][10]
Simple acid quench after workup	Low	DMEA	Sufficiently basic, cost-effective, and its volatility makes it easy to remove.

Experimental Protocols: A Practical Guide

To illustrate the correct application of these bases, two representative protocols are provided.

Protocol 1: Selective N-Alkylation of a Secondary Amine using Hünig's Base

This protocol describes the alkylation of a secondary amine where the non-nucleophilicity of Hünig's base is critical to prevent the formation of a quaternary ammonium salt.[1]

Reaction: Dibenzylamine + Benzyl Bromide → Tribenzylamine

Methodology:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add dibenzylamine (1.0 eq) and acetonitrile (5 mL per mmol of amine).

• Reagent Addition: Add Hünig's base (1.5 eq) to the stirred solution. Then, add benzyl bromide (1.1 eq) dropwise via syringe over 5 minutes.

• Reaction Execution: Heat the reaction mixture to 60 °C and stir for 12-16 hours, monitoring by TLC or LC-MS.

• Workup: After cooling to room temperature, concentrate the mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield pure tribenzylamine.

Causality: The use of Hünig's base is crucial. A less hindered base like DMEA or triethylamine would not only scavenge the HBr byproduct but could also compete with dibenzylamine in attacking the benzyl bromide, leading to the formation of ethyl(dimethyl)benzylammonium bromide or triethylbenzylammonium bromide, respectively, thus lowering the yield of the desired product.

Protocol 2: Base-Mediated E2 Elimination with Minimal Substitution

This protocol demonstrates the use of a hindered base to favor an E2 elimination pathway over a competing Sₙ2 substitution reaction.

Reaction: 2-Bromooctane → Oct-1-ene + Oct-2-ene

Methodology:

• Reaction Setup: In a dry round-bottom flask under a nitrogen atmosphere, dissolve 2-bromooctane (1.0 eq) in anhydrous DMSO (4 mL per mmol of substrate).

• Base Addition: Add Hünig's base (2.0 eq) to the solution.

• Reaction Execution: Heat the mixture to 100-120 °C and stir vigorously. The progress of the elimination can be monitored by GC-MS.

• Workup: Cool the reaction mixture, dilute with water, and extract with pentane (3x).

• Purification: Combine the organic extracts, wash with water and then brine, and dry over anhydrous MgSO₄. The volatile alkene products can often be isolated by careful distillation from the high-boiling solvent and base.

Causality: 2-Bromooctane is a secondary alkyl halide, which is susceptible to both elimination (E2) and substitution (Sₙ2) reactions. Using a sterically bulky, non-nucleophilic base like Hünig's base significantly disfavors the Sₙ2 pathway, as the base cannot easily approach the carbon-bromine bond to act as a nucleophile.[12] Its primary function is to abstract a proton from either C1 or C3, promoting the E2 mechanism to form the desired alkenes. A less hindered base like DMEA would likely result in a greater proportion of substitution byproducts.

Decision-Making Workflow

To aid in the selection process, the following workflow can be used.

Conclusion

N,N-Dimethylethylamine and Hünig's base are both valuable reagents, but they are not interchangeable. The choice is a classic case of selecting a generalist versus a specialist.

• Choose N,N-Dimethylethylamine (DMEA) for cost-effective, general-purpose applications where nucleophilicity is not a concern, such as in specific catalytic systems or for simple acid neutralization.

• Choose N,N-Diisopropylethylamine (Hünig's Base) when your reaction requires a strong base but cannot tolerate a nucleophile. Its sterically hindered nature makes it the superior choice for preserving sensitive functional groups and preventing unwanted side reactions in a vast range of critical synthetic transformations, from peptide synthesis to selective alkylations.

Understanding the interplay between basicity and steric hindrance is key to mastering their use. By applying the principles and protocols outlined in this guide, researchers can enhance reaction efficiency, improve yields, and minimize impurities, thereby accelerating the path to their synthetic targets.

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literature review of N,N-Dimethylethylamine applications in catalysis

For researchers, scientists, and professionals in drug and material development, the selection of an appropriate catalyst is a critical decision that dictates reaction efficiency, product purity, and economic viability. Among the vast landscape of tertiary amine catalysts, N,N-Dimethylethylamine (DMEA) emerges as a versatile and industrially significant molecule. This guide provides an in-depth comparison of DMEA's performance in its primary catalytic applications, supported by experimental data and mechanistic insights to inform your selection process.

Introduction to N,N-Dimethylethylamine (DMEA)

N,N-Dimethylethylamine (DMEA) is a simple, aliphatic tertiary amine with the chemical formula (CH₃)₂NC₂H₅.[1] It is a volatile, colorless to light yellow liquid characterized by a strong, ammonia-like odor.[2] Its catalytic activity is primarily derived from the lone pair of electrons on its sterically accessible nitrogen atom, which imparts both basic and nucleophilic character. The balance of its electronic properties and steric profile governs its efficacy and selectivity in various chemical transformations.

Core Properties of DMEA and Common Alternatives

The effectiveness of a tertiary amine catalyst is fundamentally linked to its basicity (electron-donating ability) and steric hindrance around the nitrogen atom. Basicity influences the catalyst's ability to activate reactants, while steric bulk can modulate selectivity and reaction rates.

Catalyst Name	Abbreviation	Structure	pKa of Conjugate Acid	Key Features
N,N-Dimethylethylamine	DMEA	(CH₃)₂NC₂H₅	10.16[1][2][3]	Low boiling point (36.5 °C), moderate basicity, low steric hindrance.
Triethylamine	TEA	(C₂H₅)₃N	10.75	Common laboratory base, higher steric bulk than DMEA.
Triethylenediamine	TEDA / DABCO	N(C₂H₂CH₂)₃N	8.82	Potent gelling catalyst, sterically accessible nitrogens in a caged structure.
N,N-Dimethylcyclohexylamine	DMCHA	C₆H₁₁N(CH₃)₂	~10.5	Strong base, sterically hindered, widely used in rigid foams.[4]

PART 1: DMEA in Polymerization Catalysis

The most significant industrial application of DMEA is as a catalyst in the production of polymers, particularly polyurethanes and epoxy resins. Its volatility and catalytic activity make it highly effective in processes requiring rapid curing.

Polyurethane (PU) Foam Production

In polyurethane chemistry, tertiary amine catalysts are crucial for balancing two primary reactions: the gelling reaction (isocyanate-polyol) and the blowing reaction (isocyanate-water).[5] The gelling reaction forms the polymer backbone, increasing viscosity, while the blowing reaction generates CO₂ gas, which creates the foam's cellular structure.[5]

DMEA acts as a catalyst for both reactions, making it a versatile choice in PU formulations.[6] The catalytic mechanism, broadly accepted as the nucleophilic mechanism, involves the formation of a complex between the tertiary amine and the isocyanate group. This complexation increases the electrophilicity of the isocyanate's carbonyl carbon, making it more susceptible to nucleophilic attack by the polyol (gelling) or water (blowing).

}

Catalytic cycle of polyurethane formation mediated by DMEA.

Comparative Performance in PU Foaming

The choice of amine catalyst directly impacts key foaming parameters: cream time (onset of foam rise), gel time (formation of a solid network), and tack-free time (surface cure).[7] While direct, side-by-side comparisons are formulation-dependent, the following table provides illustrative data compiled from industry knowledge to demonstrate the relative performance of DMEA.

Catalyst (at equiv. concentration)	Illustrative Cream Time (s)	Illustrative Gel Time (s)	Illustrative Tack-Free Time (s)	Primary Characteristics
DMEA	10 - 15	45 - 60	60 - 80	Balanced activity, fast initiation.
TEA	12 - 18	60 - 80	80 - 110	Moderate activity, often used for surface cure.
TEDA (DABCO)	8 - 12	30 - 50	45 - 65	Very strong gelling catalyst, fast overall cure.[8]
DMCHA	15 - 25	50 - 70	70 - 90	Strong gelling catalyst with some blowing activity, common in rigid foams.[4]

Note: Values are representative and can vary significantly based on the specific polyol, isocyanate, and additive package.

DMEA's balanced profile and fast initiation make it a cost-effective choice, though its strong odor and volatility can be drawbacks.[9] In contrast, TEDA is a more potent but often more expensive gelling catalyst, while DMCHA is favored for rigid foams where its strong gelling action provides structural integrity.[4][8]

Experimental Protocol: Evaluating Amine Catalyst Performance in a Model PU Foam System

• Preparation of Polyol Blend (B-Side): In a suitable container, accurately weigh and mix the polyol, water, silicone surfactant, and the amine catalyst (e.g., DMEA) to form a homogenous "B-side" blend.

• Temperature Conditioning: Condition the B-side blend and the isocyanate (A-side, e.g., MDI) separately to a controlled temperature (e.g., 25°C).

• Mixing: Add the specified amount of A-side to the B-side. Immediately begin intensive mixing with a high-shear mixer for a precise duration (e.g., 5-10 seconds).

• Observation and Data Recording:

  • Quickly pour the reacting mixture into a mold or cup.

  • Start a stopwatch at the beginning of mixing.

  • Record the Cream Time : the moment the liquid mixture turns opaque or begins to visibly expand.

  • Record the Gel Time : the moment the rising foam develops strings when touched with a probe.

  • Record the Tack-Free Time : the moment the foam surface is no longer sticky to the touch.

• Curing and Characterization: Allow the foam to cure fully before demolding. The final foam can then be characterized for density, cell structure, and mechanical properties.[8]

Foundry "Cold-Box" Process

DMEA is a key catalyst in the "cold-box" process for producing sand cores used in metal casting.[1] In this application, sand is mixed with a two-part polyurethane binder. A gaseous tertiary amine catalyst, like DMEA, is then passed through the sand mixture at ambient temperature to trigger an extremely rapid cure.[10]

DMEA's high volatility is a distinct advantage here, allowing it to be easily distributed as a vapor through the sand mix and subsequently purged with air. It provides a fast cure time, which is essential for high-production foundries.[11] It competes with other volatile amines like triethylamine (TEA) and dimethylisopropylamine (DMIPA) for this application.[1] The choice often depends on a balance of cure speed, cost, and handling considerations related to odor and flammability.[12]

Epoxy Resin Curing

In epoxy systems, DMEA functions as an accelerator or co-curing agent.[1] While primary and secondary amines are the primary hardeners that react stoichiometrically with the epoxy groups, tertiary amines like DMEA catalyze the curing reaction through two main mechanisms:

• Anionic Polymerization: The tertiary amine's nitrogen can directly attack the epoxy ring, opening it to form a zwitterion. This zwitterion can then initiate a chain-growth anionic polymerization of other epoxy groups.

• Catalysis of Hydroxyl Groups: DMEA can form a complex with hydroxyl groups present in the epoxy resin (or formed during the reaction). This complex is a more potent nucleophile for attacking the epoxy ring, thus accelerating the overall curing process.

Compared to other amine classes, DMEA's role is catalytic rather than stoichiometric. It is particularly useful for accelerating the cure of systems at room or slightly elevated temperatures.

Amine Class	Role in Epoxy Curing	Typical Cure Speed (RT)	Example(s)
Aliphatic Amines	Primary Hardener	Fast	Triethylenetetramine (TETA)
Aromatic Amines	Primary Hardener	Slow (requires heat)	Diaminodiphenyl sulfone (DDS)
Tertiary Amines (DMEA)	Accelerator / Catalyst	Accelerates cure	N,N-Dimethylethylamine

PART 2: DMEA in Organic Synthesis

Beyond polymerization, DMEA serves as a functional base and reagent in broader organic synthesis, though these applications are less common than its use in polymers.

DMEA as a Non-Nucleophilic Base

With a pKa of 10.16 for its conjugate acid, DMEA is a moderately strong base, comparable to triethylamine (TEA).[2][3] Its relatively small steric profile makes it suitable for reactions where a hindered base like diisopropylethylamine (DIPEA) is not required. It can be used to scavenge acid byproducts or to promote base-mediated reactions.

DMEA as a Ligand in Catalysis

While some tertiary amines can act as ligands in transition metal catalysis, this is not a prominent application for DMEA.[13] More complex, chelating amines like N,N'-Dimethylethylenediamine (DMEDA) are far more effective as ligands because their bidentate nature forms more stable complexes with metal centers, which is crucial for catalytic activity. DMEA, being a monodentate ligand, does not offer this chelation advantage and is therefore not a common choice for such applications.

}

Decision workflow for selecting DMEA in catalytic applications.

Conclusion

N,N-Dimethylethylamine is a workhorse catalyst in the polymer industry, valued for its efficacy in polyurethane and foundry applications. Its primary strengths lie in its balanced catalytic activity for both gelling and blowing reactions in PU foams and its high volatility, which is ideal for gas-phase curing in the cold-box process. While it can function as a base in organic synthesis, its use is less prevalent in that domain. It is generally not employed as a ligand in transition metal catalysis, where chelating amines are strongly preferred. When selecting a tertiary amine catalyst, DMEA presents a compelling option where a balance of reaction speed, versatility, and cost is required, provided that its volatility and strong odor can be managed in the industrial setting.

References

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• TOSOH Corporation. (n.d.). Novel Gelling Catalyst for Non-Emission Flexible Polyurethane Foam. Retrieved from [Link]

• Zieleniewska, M., et al. (2023). Effect of Different Amine Catalysts on the Thermomechanical and Cytotoxic Properties of 'Visco'-Type Polyurethane Foam for Biomedical Applications. National Center for Biotechnology Information. Retrieved from [Link]

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• BDMAEE. (2025). polyurethane gel catalyst suppliers and their product technical data sheet library. Retrieved from [Link]

• Chang, S., et al. (2020). Curing Behavior and Thermomechanical Performance of Bioepoxy Resin Synthesized from Vanillyl Alcohol: Effects of the Curing Agent. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2007). Transition Metal Complexes Supported by a Neutral Tetraamine Ligand Containing N,N-dimethylaniline Units. Retrieved from [Link]

• ACS Publications. (2021). N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source. Retrieved from [Link]

• mediaTUM. (2019). New Ligand Structures for Homogeneous Transition- Metal Catalysis: Synthesis and Applications of New Dimenthylphosphine Donors. Retrieved from [Link]

• MDPI. (2022). Late Transition Metal Catalysts with Chelating Amines for Olefin Polymerization. Retrieved from [Link]

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Introduction: The Role of N,N-Dimethylethylamine in Industrial Catalysis

An In-Depth Guide to the Kinetic Studies of Reactions Catalyzed by N,N-Dimethylethylamine: A Comparative Analysis

N,N-Dimethylethylamine (DMEA) is a tertiary amine that serves as a crucial catalyst in a variety of industrial chemical processes.[1] Its applications are particularly prominent in the production of polyurethane foams and epoxy resins, where it significantly influences the rate of polymerization and, consequently, the final properties of the material.[1][2][3] Understanding the kinetics of DMEA-catalyzed reactions is paramount for researchers and drug development professionals. Kinetic studies provide the quantitative data necessary to optimize reaction conditions, control product morphology, enhance yield, and elucidate complex reaction mechanisms.[4]

This guide offers a comparative analysis of DMEA's catalytic performance, grounded in kinetic principles. We will explore its mechanistic role in key reactions, compare its efficacy against common alternatives, and provide robust, field-proven protocols for conducting kinetic investigations.

Catalytic Mechanisms and the Influence of Molecular Structure

The catalytic activity of a tertiary amine like DMEA is fundamentally linked to the availability of the lone pair of electrons on the nitrogen atom and the steric hindrance around it.[5] These two factors—basicity and steric accessibility—dictate the catalyst's interaction with substrates and its overall efficiency.

Polyurethane Foam Synthesis

In polyurethane (PU) manufacturing, two primary reactions occur simultaneously: the gelling reaction (isocyanate-polyol addition) and the blowing reaction (isocyanate-water addition).[2] DMEA, like other tertiary amines, catalyzes both processes, but the balance between them is critical for the final foam structure.[6]

• Mechanism of Action: The catalysis proceeds through a nucleophilic mechanism. The tertiary amine activates the hydroxyl groups of the polyol or water, making them more nucleophilic and facilitating their attack on the electrophilic carbon of the isocyanate group.[2] The relative catalytic activity for the gelling versus the blowing reaction is influenced by the amine's structure. Catalysts with accessible nitrogen atoms, such as triethylenediamine (TEDA), are potent gelling catalysts.[7] In contrast, catalysts that can chelate water molecules, like bis(2-dimethylaminoethyl)ether (BDMAEE), tend to favor the blowing reaction.[7] DMEA provides a balanced catalytic activity, making it a versatile choice.

Caption: Catalytic role of DMEA in polyurethane formation.

The Baylis-Hillman Reaction

The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene, catalyzed by a nucleophile, typically a tertiary amine or phosphine.[8][9][10] While 1,4-diazabicyclo[2.2.2]octane (DABCO) is the most common catalyst, other tertiary amines can be employed.

• Mechanism of Action: The reaction is initiated by a Michael-type addition of the amine catalyst to the activated alkene, generating a zwitterionic enolate.[9][11] This enolate then adds to the aldehyde carbonyl group. A subsequent elimination of the catalyst yields the final functionalized allylic alcohol product.[9] The rate-determining step can vary depending on the substrates and conditions but is often the proton transfer step or the initial C-C bond formation.[12] The lower steric hindrance of DMEA compared to bulkier amines can be advantageous, but its catalytic efficiency is generally lower than that of the conformationally rigid and more nucleophilic DABCO.

Comparative Performance Analysis: DMEA vs. Alternative Catalysts

The selection of a catalyst is a critical decision based on desired reaction kinetics, cost, and final product specifications. DMEA is often compared with other tertiary amines, particularly in polyurethane applications.

Catalyst	Common Abbreviation	Key Strengths	Typical Application Focus	Relative Gelling Activity	Relative Blowing Activity
N,N-Dimethylethylamine	DMEA	Balanced gelling/blowing, cost-effective.	General purpose rigid and flexible foams.	Moderate	Moderate
Triethylenediamine	TEDA / DABCO	Very strong gelling catalyst, high activity.[7]	Molded foams requiring fast curing.[2]	High	Low
Bis(2-dimethylaminoethyl)ether	BDMAEE	Strong blowing catalyst.[7]	Low-density flexible foams.	Low	High
N,N-Dimethylcyclohexylamine	DMCHA	Strong gelling catalyst, good for rigid foams.	Rigid insulation foams.	High	Low-Moderate
Pentamethyldiethylenetriamine	PMDETA	Strong blowing catalyst, open-cell structure.[7]	Flexible slabstock foams.	Low	High

Data synthesized from principles described in sources[2][3][7]. The activities are relative and can be influenced by the specific polyol, isocyanate, and formulation additives.

Designing a Kinetic Study: Experimental Protocols

A well-designed kinetic experiment is essential for generating reliable and reproducible data. The objective is to determine the reaction rate and its dependence on the concentration of reactants, catalysts, and temperature, ultimately leading to a rate law and the calculation of activation energy.[4][13][14]

Caption: General workflow for a catalytic kinetic experiment.

Protocol 1: Isothermal Kinetic Study of DMEA in a Model Urethane Reaction

This protocol uses the method of initial rates under pseudo-first-order conditions to determine the rate law for a model reaction between phenyl isocyanate and 1-butanol, catalyzed by DMEA.

1. Materials & Equipment:

• Reactants: Phenyl isocyanate, 1-butanol.

• Catalyst: N,N-Dimethylethylamine (DMEA).

• Solvent: Anhydrous toluene or other non-protic solvent.

• Internal Standard: Dodecane (for GC analysis).

• Equipment: Jacketed glass reactor with temperature control, magnetic stirrer, gas-tight syringes, gas chromatograph with a flame ionization detector (GC-FID).

2. Procedure:

• Preparation:

  • Prepare stock solutions of phenyl isocyanate, 1-butanol, DMEA, and dodecane in anhydrous toluene. A typical concentration might be 1.0 M for reactants and 0.1 M for the catalyst.

  • All glassware must be oven-dried to remove moisture, which can react with the isocyanate.

• Reaction Setup:

  • Set the jacketed reactor to the desired temperature (e.g., 25.0 °C).

  • Charge the reactor with the solvent (toluene), 1-butanol solution, and the internal standard (dodecane). To maintain pseudo-first-order conditions with respect to isocyanate, the concentration of 1-butanol should be at least 10 times that of the phenyl isocyanate.

  • Allow the mixture to equilibrate thermally for 15-20 minutes while stirring.

• Initiation and Monitoring:

  • Take an initial sample (t=0) just before adding the catalyst to get a baseline.

  • Initiate the reaction by injecting the DMEA catalyst solution, followed immediately by the phenyl isocyanate solution. Start the timer at the moment of isocyanate addition.

  • Withdraw aliquots (e.g., 0.5 mL) at regular time intervals (e.g., 2, 4, 6, 8, 10 minutes).

  • Immediately quench each aliquot in a vial containing a small amount of a primary amine solution (e.g., dibutylamine in toluene) to consume any unreacted isocyanate and stop the reaction.

• Analysis:

  • Analyze each quenched sample by GC-FID. The disappearance of phenyl isocyanate or the appearance of the urethane product is monitored relative to the constant concentration of the internal standard.

  • Plot the concentration of phenyl isocyanate versus time. The initial rate is the absolute value of the slope of this curve near t=0.

• Data Interpretation:

  • Repeat the experiment varying the initial concentrations of 1-butanol and DMEA one at a time, while keeping other concentrations constant.

  • Determine the order of reaction with respect to each component by analyzing how the initial rate changes with concentration. For example, if doubling the DMEA concentration doubles the initial rate, the reaction is first-order with respect to the catalyst.

Protocol 2: Kinetic Study of a DMEA-Catalyzed Aza-Michael Addition

This protocol outlines a method to study the kinetics of the addition of a secondary amine (e.g., piperidine) to an activated alkene (e.g., methyl acrylate).

1. Materials & Equipment:

• Reactants: Methyl acrylate, piperidine.

• Catalyst: N,N-Dimethylethylamine (DMEA).

• Solvent: Acetonitrile.

• Equipment: Temperature-controlled UV-Vis spectrophotometer with a cuvette holder or an NMR spectrometer.

2. Procedure (NMR Monitoring):

• Preparation:

  • Prepare stock solutions of methyl acrylate, piperidine, and DMEA in deuterated acetonitrile (CD₃CN) in NMR tubes.

• Reaction Setup:

  • Place the NMR tube containing the methyl acrylate and solvent into the NMR spectrometer and allow it to reach thermal equilibrium at the desired temperature.

  • Acquire a spectrum of the starting material (t=0).

• Initiation and Monitoring:

  • Inject the piperidine and DMEA solutions into the NMR tube.

  • Immediately begin acquiring spectra at set time intervals (e.g., every 5 minutes).

• Analysis:

  • Monitor the reaction progress by integrating the signals corresponding to the vinyl protons of the starting methyl acrylate and the protons of the Michael adduct product.

  • Convert the integral values to concentrations.

• Data Interpretation:

  • Plot concentration versus time for the reactant and product.

  • Fit the data to the appropriate integrated rate law (e.g., second-order) to determine the rate constant (k).[15]

  • Repeat the experiment at different catalyst concentrations to determine the order with respect to DMEA.

Conclusion

N,N-Dimethylethylamine is a versatile and economically important tertiary amine catalyst. Its performance is a delicate balance of its basicity and steric profile, which allows it to effectively catalyze reactions like urethane formation and Michael additions. Kinetic studies are the definitive tool for quantifying this performance, enabling a direct comparison with alternatives like TEDA and BDMAEE and facilitating the rational design of industrial processes. The protocols provided herein offer a robust framework for researchers to conduct these essential investigations, leading to a deeper mechanistic understanding and the development of more efficient, reliable, and tailored chemical syntheses.

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A Comparative Environmental Impact Analysis of N,N-Dimethylethylamine and Related Tertiary Amines

In modern drug development and chemical synthesis, the selection of reagents extends beyond mere reactivity and yield. A comprehensive evaluation of a substance's environmental, health, and safety (EHS) profile is now an indispensable component of responsible research. Tertiary amines, such as N,N-Dimethylethylamine (DMEA), Triethylamine (TEA), and N,N-Diisopropylethylamine (DIPEA), are workhorse bases in organic chemistry. Their utility is unquestioned, but their environmental impact warrants careful consideration. This guide provides an objective comparison of the environmental profiles of these three common amines, supported by available data and standardized testing protocols, to aid researchers in making more informed decisions.

Executive Summary: A Comparative Overview

The following table summarizes key environmental hazard and fate parameters for DMEA, TEA, and DIPEA. This data, compiled from safety data sheets and chemical databases, provides a high-level comparison of their potential impact on aquatic ecosystems.

Parameter	N,N-Dimethylethylamine (DMEA)	Triethylamine (TEA)	N,N-Diisopropylethylamine (DIPEA)
CAS Number	598-56-1[1][2]	121-44-8[3]	7087-68-5[4]
Biodegradability	Data not available; expected to be low based on structural similarity to TEA[1].	Not readily biodegradable (9-28% in 4 weeks)[1].	Not readily biodegradable (2% in 28 days, OECD 301D)[5].
Aquatic Toxicity	Data not available.	Harmful to aquatic organisms[6][7].	Harmful to aquatic life; Toxic to aquatic life with long-lasting effects[8].
LC50 (Fish, 96h)	-	24 mg/L[9]	69.7 mg/L (Danio rerio)[4][5]
EC50 (Daphnia, 48h)	-	-	28.1 mg/L (Daphnia magna)[4][5]
ErC50 (Algae, 72h)	-	8 mg/L[9]	196 mg/L (Pseudokirchneriella subcapitata)[4]
Bioaccumulation	Bioaccumulation is not expected.	-	Bioaccumulation is not expected.
Log Pow	-	1.45[10]	ca. -1.8[5]

In-Depth Analysis of Environmental Fate and Effects

Persistence and Biodegradability

Biodegradability is a critical measure of a substance's persistence in the environment. A substance that is "not readily biodegradable" will break down slowly, increasing the potential for long-term exposure and accumulation in ecosystems.

• DIPEA shows very low biodegradability, with only 2% degradation over a 28-day period in a standard OECD 301D test[5]. This indicates high persistence in the environment.

• TEA is also not readily biodegradable[1]. Studies have shown that under aerobic conditions using an activated sludge inoculum, it reached only 9% and 28% of its theoretical biochemical oxygen demand (BOD) in 4 weeks[1]. Certain bacterial strains, such as Arthrobacter protophormiae and Pseudomonas aeruginosa, have been shown to degrade TEA, but this often requires specific conditions and acclimatized microbial populations[11][12][13].

• DMEA , while lacking specific biodegradability data, is structurally similar to TEA. This similarity suggests that its biodegradation is likely not a significant environmental fate process[1].

The general trend for these tertiary amines is poor biodegradability, classifying them as persistent substances in the environment[14].

Aquatic Ecotoxicity

The data indicates that both TEA and DIPEA pose a hazard to aquatic life.

• TEA is classified as harmful to aquatic organisms[6][7]. With an algal toxicity (ErC50) of 8 mg/L, it is particularly impactful on primary producers in the aquatic food web[9].

• DIPEA is labeled as harmful to aquatic life, and more severely, as toxic to aquatic life with long-lasting effects[8]. This latter classification is significant as it combines toxicity with environmental persistence. Its acute toxicity to fish (LC50: 69.7 mg/L) and invertebrates (EC50: 28.1 mg/L) is well-documented[4][5].

The lack of specific ecotoxicity data for DMEA is a significant knowledge gap. However, given its structural properties and the known effects of similar amines, it is reasonable to handle it with the assumption that it poses a comparable risk to aquatic ecosystems.

Bioaccumulation Potential

Bioaccumulation is the process by which a substance is absorbed by an organism at a rate greater than its loss. The partition coefficient between n-octanol and water (Log Pow) is a key indicator of this potential.

• DIPEA has a Log Pow of approximately -1.8[5]. This low, negative value indicates that it is hydrophilic (water-soluble) and has a very low potential to accumulate in the fatty tissues of organisms.

• TEA has a Log Pow of 1.45[10]. This value suggests a low to moderate potential for bioaccumulation.

Based on this data, significant bioaccumulation in the food chain is not expected for these amines.

Standardized Methodologies for Environmental Assessment

To ensure that environmental impact data is reliable and comparable, standardized testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD), are used.

Protocol: Ready Biodegradability (OECD Test Guideline 301D)

This protocol, known as the "Closed Bottle Test," is used to determine the ready biodegradability of a chemical by aerobic microorganisms. The principle is based on measuring the consumption of oxygen by a microbial inoculum as it metabolizes the test substance in a closed, aerated system over 28 days.

Experimental Workflow:

• Preparation: A defined concentration of the test substance (typically 2-5 mg/L) is added to a mineral nutrient medium.

• Inoculation: The medium is inoculated with a small volume of an activated sludge effluent from a wastewater treatment plant serving a predominantly domestic population. This provides a mixed population of environmental microorganisms.

• Incubation: The solution is dispensed into airtight bottles, completely filled to exclude air bubbles, and sealed. A series of control bottles (inoculum only), reference bottles (with a readily biodegradable substance like sodium benzoate), and test bottles are prepared.

• Measurement: The bottles are incubated in the dark at a constant temperature (20±1°C) for 28 days. The dissolved oxygen (DO) concentration is measured at the beginning and end of the incubation period.

• Calculation: The Biochemical Oxygen Demand (BOD) is calculated from the difference in DO concentrations. The percentage of biodegradation is determined by comparing the BOD of the test substance to its theoretical oxygen demand (ThOD). A substance is considered "readily biodegradable" if it reaches >60% degradation within the 28-day period.

Caption: Workflow for the OECD 301D Ready Biodegradability Test.

Protocol: Acute Aquatic Toxicity (e.g., OECD Guideline 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates, typically Daphnia magna. The endpoint is the EC50, the concentration that causes immobilization (inability to swim) in 50% of the test organisms within a 48-hour exposure period.

Experimental Workflow:

• Organism Culture: A healthy, synchronized culture of Daphnia magna (less than 24 hours old) is prepared.

• Test Solutions: A series of test solutions with different concentrations of the substance are prepared in a suitable medium (reconstituted fresh water). A control group with no test substance is also prepared.

• Exposure: A set number of daphnids (e.g., 20 per concentration, split into 4 replicates of 5) are introduced into test vessels containing the different concentrations.

• Incubation: The vessels are kept for 48 hours at a constant temperature (20±1°C) with a defined light-dark cycle. The daphnids are not fed during the test.

• Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

• Data Analysis: The percentage of immobilized daphnids at each concentration is plotted, and statistical methods (e.g., probit analysis) are used to calculate the 48-hour EC50 value.

Caption: General workflow for an acute aquatic toxicity test (Daphnia).

Conclusion and Recommendations

The available evidence indicates that N,N-Dimethylethylamine, Triethylamine, and N,N-Diisopropylethylamine share unfavorable environmental profiles, characterized primarily by high persistence (poor biodegradability) in aquatic environments.

• DIPEA and TEA are confirmed to be persistent and harmful or toxic to aquatic life, with DIPEA also noted for its potential for long-lasting effects.

• While specific data for DMEA is lacking, its structural similarity to TEA suggests a precautionary approach is warranted, assuming a similar environmental hazard profile.

• None of the amines are expected to significantly bioaccumulate.

For researchers and drug development professionals, this comparison underscores the importance of responsible chemical management. When selecting a tertiary amine base, consider the following:

• Minimize Use: Employ the minimum stoichiometric amount of amine necessary for the reaction to proceed efficiently.

• Containment and Waste Management: Implement rigorous procedures to prevent the release of these amines into wastewater streams. All waste containing these substances should be collected and disposed of as hazardous chemical waste according to institutional and local regulations.

• Explore Alternatives: Where chemically feasible, investigate greener alternatives, including solid-supported bases or enzymatic processes that can reduce the reliance on volatile and persistent organic bases.

By integrating this environmental impact data into the chemical selection process, the scientific community can continue to advance research while minimizing its ecological footprint.

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Analyzing the Effect of Steric Hindrance in N,N-Dimethylethylamine Reactions: A Comparative Guide

An In-Depth Technical Guide for Researchers

As a Senior Application Scientist, this guide provides an in-depth analysis of steric hindrance effects on the reactivity of N,N-Dimethylethylamine (DMEA). We will move beyond theoretical concepts to provide a comparative framework grounded in established chemical principles, supported by experimental design and data interpretation. This document is intended for researchers, scientists, and drug development professionals who utilize amines in synthesis and require a nuanced understanding of how molecular structure dictates chemical behavior.

Introduction: The Dual Nature of Tertiary Amines - Basicity vs. Nucleophilicity

Amines are fundamental building blocks in organic chemistry, defined by the lone pair of electrons on the nitrogen atom, which confers both basicity and nucleophilicity. While often correlated, these two properties are distinct. Basicity is a thermodynamic measure of a compound's ability to accept a proton, while nucleophilicity is a kinetic measure of its ability to donate its electron pair to an electrophilic carbon.

In the context of aliphatic amines, an increase in alkyl substitution from primary to tertiary amines leads to a greater electron-donating inductive effect, which increases the electron density on the nitrogen and, consequently, its basicity.[1] However, this same increase in alkyl substitution introduces significant steric bulk around the nitrogen atom. This physical obstruction, known as steric hindrance, can dramatically impede the amine's ability to approach and attack an electrophilic center, thereby reducing its nucleophilicity.[2][3]

N,N-Dimethylethylamine (DMEA), a tertiary amine with two methyl groups and one ethyl group, presents a classic case study for this dichotomy.[4][5] Its structure offers a moderate level of steric hindrance, placing its reactivity between the less hindered trimethylamine and the more hindered triethylamine. Understanding this structural impact is crucial for predicting reaction outcomes and optimizing synthetic protocols.

Caption: Comparative structures of tertiary amines, illustrating increasing steric bulk from TMA to DMEA to TEA.

Comparative Reactivity Analysis: DMEA vs. Other Amines

The utility of an amine in a given reaction is determined by the interplay between its electronic and steric properties.[1] DMEA serves as an excellent model to explore this balance.

The SN2 reaction is exceptionally sensitive to steric effects.[6] The mechanism involves a backside attack by the nucleophile on the electrophilic carbon. For an amine to be an effective nucleophile, its lone pair must be sterically accessible.

Caption: Workflow for the kinetic analysis of amine nucleophilicity in an SN2 reaction.

Step-by-Step Methodology:

• Reagent Preparation: Prepare 0.1 M solutions of DMEA, diethylamine, and methyl iodide in dry acetonitrile.

• Temperature Control: Place the reagent solutions in a thermostatted water bath at 25°C and allow them to equilibrate for at least 20 minutes. [7]3. Reaction Initiation: In a thermostatted reaction vessel, mix equal volumes of the 0.1 M amine solution (either DMEA or diethylamine) and the 0.1 M methyl iodide solution. Start a timer immediately upon mixing.

• Sampling: At regular time intervals (e.g., every 5, 10, 20, 30, 60 minutes), withdraw a small aliquot (e.g., 100 µL) from the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by diluting it into a larger volume of a suitable cold solvent. This slows the reaction to a negligible rate.

• Analysis: Analyze the quenched aliquots using a pre-calibrated Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) to determine the concentration of the remaining amine or methyl iodide.

• Data Processing: The reaction follows second-order kinetics. Plot the reciprocal of the amine concentration (1/[Amine]) versus time. The plot should yield a straight line with a slope equal to the second-order rate constant, k.

• Comparison: Perform the experiment for both DMEA and diethylamine. The rate constant (k) for diethylamine is expected to be significantly larger than the rate constant for DMEA, providing a quantitative measure of the impact of steric hindrance.

Causality Behind Experimental Choices:

• Solvent: Acetonitrile is a polar aprotic solvent, which is ideal for SN2 reactions as it can solvate the cation but does not strongly hydrogen-bond with the nucleophile, leaving it "free" to react.

• Substrate: Methyl iodide is used because it is a simple, unhindered electrophile, ensuring that any observed differences in reaction rate are primarily due to the structure of the amine nucleophile and not the substrate. [8]* Kinetics: By measuring the rate constants, we obtain a quantitative, objective comparison of nucleophilicity, moving beyond qualitative descriptions.

Conclusion and Field-Proven Insights

The case of N,N-Dimethylethylamine provides a clear and compelling illustration of a core principle in physical organic chemistry: steric hindrance can override electronic effects in determining nucleophilic reactivity . While DMEA's alkyl groups enhance its basicity through induction, they concurrently build a steric wall that severely limits its effectiveness as a nucleophile in reactions like SN2 substitution.

For the researcher and drug development professional, this has profound practical implications:

• Catalyst Selection: When a non-nucleophilic base is required to scavenge protons without interfering with the main reaction, a sterically hindered amine like DMEA or, more commonly, triethylamine or diisopropylethylamine, is an excellent choice.

• Predicting Side Reactions: When designing a synthesis involving a tertiary amine, one must consider the possibility of the amine acting as a nucleophile. For DMEA, this is less of a concern in SN2-type reactions compared to less hindered amines.

• Reaction Optimization: If a reaction is unexpectedly slow, the steric bulk of the amine catalyst or reagent should be considered a potential cause. Switching to a less hindered analogue may significantly improve reaction rates.

By grounding our understanding in both qualitative principles and quantitative experimental validation, we can more effectively harness the specific properties of reagents like N,N-Dimethylethylamine to achieve desired synthetic outcomes with higher precision and efficiency.

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A Guide to Quantitative NMR (qNMR) for Determining N,N-Dimethylethylamine Concentration

In the landscape of analytical chemistry, the demand for precise, accurate, and reliable quantification methods is paramount, particularly within the pharmaceutical and chemical industries. N,N-Dimethylethylamine (DMEA) is a crucial organic compound often used as a catalyst, pH adjuster, or synthetic intermediate. Its accurate quantification is vital for process control, quality assurance, and regulatory compliance. While chromatographic techniques like Gas Chromatography (GC) have traditionally been the methods of choice, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful, versatile, and often superior alternative.

This guide provides an in-depth comparison of qNMR with traditional methods for DMEA quantification. It is designed for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, field-proven protocols to ensure scientifically sound and defensible results.

The Principle of qNMR: A Foundation of Accuracy

At its core, quantitative NMR relies on a simple yet profound principle: the integrated area of an NMR signal is directly proportional to the number of atomic nuclei giving rise to that signal.[1][2][3] Unlike chromatographic methods that depend on the response factor of a specific molecule relative to a standard, qNMR provides a more direct and universal measure of molar concentration.[3][4][5] This distinction positions qNMR as a primary ratio method, capable of delivering highly accurate results without the need for an identical analyte standard for calibration.[6][7]

For ¹H qNMR, the most common variant, this means we can relate the integral of a specific proton signal from our analyte (DMEA) to the integral of a signal from a certified internal standard of known concentration.[2][8] The inherent structural information within the NMR spectrum also provides an unambiguous confirmation of the analyte's identity simultaneously with quantification, a significant advantage over many other techniques.

Head-to-Head Comparison: qNMR vs. GC for DMEA Analysis

The choice of an analytical method depends on a multitude of factors, including the analyte's properties, the sample matrix, and the specific requirements for accuracy, precision, and throughput. N,N-Dimethylethylamine is a volatile, low-molecular-weight amine, making it a suitable candidate for both GC and qNMR. However, the two techniques offer distinct advantages and disadvantages.

Feature	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)
Principle	Signal integral is directly proportional to the number of nuclei (molar concentration).[1][2][3]	Detector response is proportional to the amount of analyte combusted.
Specificity	High. Provides structural confirmation of the analyte.	Moderate. Relies on retention time matching, which can be ambiguous.
Standardization	Flexible. A single certified internal standard can be used for various analytes.[5][7][9]	Requires a specific, high-purity DMEA reference standard.
Sample Preparation	Simple dissolution in a deuterated solvent with a weighed internal standard. Non-destructive.[4]	Often requires extraction or dilution. Sample is destroyed during analysis.
Matrix Effects	Minimal. Less susceptible to interference from sample matrix components.[10]	Can be significant, potentially affecting analyte signal and accuracy.[10]
Sensitivity	Generally lower than GC-MS. Limit of Quantification (LOQ) is typically in the µg/mL range.[10]	High. GC with Flame Ionization Detection (FID) or Mass Spectrometry (MS) can achieve ng/mL or lower detection limits.[11]
Analysis Time	Fast. A typical ¹H NMR experiment can be completed in minutes.[3][5]	Moderate. Includes column equilibration, run time, and cool-down.
Validation	Straightforward. Aligns with USP General Chapter <761> guidelines.[6][12][13]	Well-established but can be more complex due to potential matrix effects and the need for specific reference standards.

Causality Behind the Comparison:

• Why is qNMR less prone to matrix effects? qNMR measures a fundamental nuclear property (magnetic resonance) that is less influenced by the chemical environment compared to the ionization and detection processes in GC-FID or MS.[10] This makes qNMR exceptionally robust for analyzing complex mixtures or impure samples.

• Why is a specific reference standard not needed for qNMR? Because the quantification is based on the molar ratio of analyte to a universal internal standard, any well-characterized, stable compound with non-overlapping signals can be used.[5][9][14] This eliminates the need to source and validate a high-purity standard for every analyte, significantly streamlining workflow. In contrast, GC-FID response factors are compound-specific, necessitating a DMEA standard to create a calibration curve.

• For DMEA, why is qNMR's specificity a key advantage? As a small amine, DMEA could co-elute with other volatile components in a complex sample during a GC run. qNMR's ability to resolve distinct signals for DMEA's ethyl (CH₂) and methyl (N(CH₃)₂) groups provides definitive structural proof, preventing misidentification.

Experimental Protocol: qNMR for DMEA Concentration

This protocol outlines a self-validating system for the accurate determination of DMEA concentration using an internal standard method.

Selection of the Internal Standard (IS)

The choice of the internal standard is critical for the success of a qNMR experiment.[14][15] An ideal IS should:

• Be of high, certified purity (≥99.5%).[14]

• Be chemically stable and non-reactive with the analyte (DMEA) or the solvent.[15]

• Possess signals that do not overlap with any analyte or solvent signals.[12][14]

• Have good solubility in the chosen deuterated solvent.[14]

• Preferably produce a simple spectrum with sharp singlet peaks in a non-congested region of the spectrum.[15]

For DMEA analysis in a non-aqueous solvent like CDCl₃, Maleic Acid is an excellent choice. It provides a sharp singlet for its two equivalent protons around 6.3 ppm, a region typically free of signals from aliphatic amines.[12]

Workflow Diagram

Caption: Workflow for qNMR analysis of DMEA.

Step-by-Step Methodology

• Preparation of the Sample:

  • Accurately weigh approximately 10-20 mg of the certified internal standard (Maleic Acid) into a clean, dry glass vial using a calibrated analytical balance. Record the weight precisely.

  • Accurately weigh approximately 20-40 mg of the N,N-Dimethylethylamine-containing sample into the same vial. Record the weight precisely.

  • Using a calibrated pipette, add a precise volume (e.g., 0.75 mL) of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) to the vial.

  • Ensure complete dissolution by gentle vortexing.

  • Transfer the resulting solution to a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher).

  • Critical Acquisition Parameters:

    • Pulse Angle: Set to a 90° pulse to ensure uniform excitation across the spectrum.

    • Relaxation Delay (D1): This is the most crucial parameter for quantification. The delay must be at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard signals.[15] A conservative value of 30-60 seconds is often sufficient for small molecules but should be experimentally verified for highest accuracy.

    • Number of Scans (NS): Set to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the peaks to be integrated.[8] This typically requires 8 to 64 scans depending on the sample concentration.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Perform careful manual phase correction and baseline correction across the entire spectrum to ensure accurate integration. Automated routines should be used with caution and always visually inspected.[2]

  • Integrate the well-resolved signal of the internal standard (Maleic Acid singlet at ~6.3 ppm) and a well-resolved signal from DMEA. For DMEA, the quartet from the -CH₂- group (~2.3 ppm) or the singlet from the -N(CH₃)₂ group (~2.2 ppm) are suitable choices.[16]

Calculation of Concentration

The purity or concentration of the analyte (DMEA) is calculated using the following equation:[2]

Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std

Where:

• I : Integral area of the signal

• N : Number of protons giving rise to the signal (e.g., N_std = 2 for maleic acid; N_analyte = 2 for the -CH₂- quartet of DMEA)

• M : Molar mass of the compound

• m : Mass of the compound weighed

• Purity_std : Certified purity of the internal standard

Method Selection Logic

The decision to use qNMR over GC is often driven by the need for high certainty and accuracy, especially in complex matrices or when a specific reference standard for the analyte is unavailable.

Caption: Decision tree for selecting an analytical method.

Trustworthiness and Validation

The protocol described is designed to be a self-validating system. Trust in the results is established through:

• Metrological Traceability: Using a Certified Reference Material (CRM) as the internal standard links the measurement directly to the SI unit for mass (the kilogram).[17][18]

• System Suitability: The purity and stability of the internal standard are documented. The resolution between analyte and standard peaks confirms the suitability of the chosen system.

• Robustness: The method is inherently robust due to its low susceptibility to matrix effects and minor variations in experimental conditions (other than the critical relaxation delay).[10]

• Compliance: The methodology aligns with the principles outlined in pharmacopeial guidelines, such as USP General Chapter <761>, which is undergoing revisions to further embrace qNMR as a primary analytical tool.[6][13][19]

Conclusion

For the quantification of N,N-Dimethylethylamine, qNMR offers a compelling combination of accuracy, specificity, and efficiency. While GC-based methods have their place, particularly for trace-level analysis, qNMR excels as a primary method that provides unambiguous, structurally confirmed quantification with minimal sample preparation and without the need for an analyte-specific reference standard. By carefully selecting an internal standard and adhering to optimized acquisition parameters, researchers can achieve highly reliable and defensible quantitative data, making qNMR an indispensable tool in modern drug development and quality control.

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A Comparative Guide to the Basicity of N,N-Dimethylethylamine and Proton Sponges

For researchers, scientists, and professionals in drug development, the selection of an appropriate base is a critical decision that can dictate the success of a chemical transformation. This guide provides an in-depth technical comparison of the basicity of a common tertiary amine, N,N-Dimethylethylamine, with the class of exceptionally strong, non-nucleophilic bases known as proton sponges. By examining the underlying structural and electronic factors, supported by experimental data, this document aims to equip the reader with the knowledge to make informed decisions in base selection for their specific applications.

Understanding Basicity: Beyond the Lone Pair

The basicity of an amine is fundamentally determined by the availability of its nitrogen lone pair of electrons to accept a proton (H⁺)[1]. This ability is quantified by the pKa of its conjugate acid (pKaH), where a higher pKaH value corresponds to a stronger base[2]. While simple alkylamines are effective bases for many applications, their basicity is often tempered by factors such as steric hindrance and solvation effects[3]. Proton sponges, on the other hand, are a class of compounds designed to exhibit extraordinarily high basicity coupled with low nucleophilicity, a combination highly sought after in many organic transformations[4][5].

N,N-Dimethylethylamine: A Quintessential Tertiary Amine

N,N-Dimethylethylamine is a simple, acyclic tertiary amine. Its basicity is primarily governed by the electron-donating inductive effect of its three alkyl groups (two methyl and one ethyl). These groups increase the electron density on the nitrogen atom, making its lone pair more available for protonation compared to ammonia or primary and secondary amines[6][7].

However, the steric bulk of the alkyl groups can also hinder the approach of a proton, a phenomenon known as steric hindrance[8]. This effect can sometimes make tertiary amines less basic than secondary amines in solution, where solvation of the protonated amine also plays a significant role in stabilizing the conjugate acid[7].

The pKaH of N,N-Dimethylethylamine in water is approximately 10.16[9][10]. This level of basicity is suitable for a wide range of applications, such as neutralizing acidic byproducts or catalyzing reactions that require a moderately strong base.

Proton Sponges: A Class of "Superbases"

The term "proton sponge" was first coined for 1,8-bis(dimethylamino)naphthalene (DMAN) due to its remarkable ability to "soak up" protons[11][12]. These compounds are characterized by a rigid molecular framework that forces two basic nitrogen atoms into close proximity[4]. This unique structural arrangement is the key to their exceptionally high basicity.

The enhanced basicity of proton sponges arises from several synergistic effects[8][13][14]:

• Relief of Steric Strain: In the neutral form, the lone pairs of the two nitrogen atoms experience significant electrostatic repulsion due to their enforced proximity. Upon protonation, the proton is captured and held in a strong intramolecular hydrogen bond between the two nitrogen atoms. This relieves the lone pair repulsion, making protonation a highly favorable process.

• Intramolecular Hydrogen Bonding: The formation of a stable, often symmetrical, intramolecular [N-H-N]⁺ hydrogen bond in the conjugate acid significantly stabilizes the protonated form, shifting the equilibrium towards protonation.

• Thermodynamic vs. Kinetic Basicity: Proton sponges are thermodynamically very basic, meaning the equilibrium lies far towards the protonated state[9][15]. However, they are often kinetically slow proton acceptors due to the steric shielding of the nitrogen lone pairs[11]. This combination of high thermodynamic basicity and low kinetic nucleophilicity is a defining and highly valuable characteristic.

A classic example is 1,8-bis(dimethylamino)naphthalene (DMAN), which has a pKaH in water of 12.1, making it roughly 100 times more basic than N,N-Dimethylethylamine[11][16]. More advanced proton sponges, such as those incorporating phosphazene units like 1,8-bis(hexamethyltriaminophosphazenyl)naphthalene (HMPN), exhibit even more extreme basicity, with pKaH values reaching as high as 29.9 in acetonitrile[11][17][18]. Another class of powerful non-ionic bases are Verkade's superbases, which feature a phosphorus atom at the basic center and exhibit pKaH values up to 32.9 in acetonitrile[4][19][20].

Quantitative Comparison of Basicity

The following table provides a quantitative comparison of the basicity of N,N-Dimethylethylamine and selected proton sponges, expressed as the pKa of their conjugate acids (pKaH) in different solvents.

Compound	Structure	Type	pKaH (in Water)	pKaH (in Acetonitrile)
N,N-Dimethylethylamine	(CH₃)₂NC₂H₅	Tertiary Amine	10.16[9][10]	~18.33[21]
1,8-Bis(dimethylamino)naphthalene (DMAN)	C₁₀H₆(N(CH₃)₂)₂	Proton Sponge	12.1[11][16]	18.62[11][22]
1,8-Bis(hexamethyltriaminophosphazenyl)naphthalene (HMPN)	C₁₀H₆(N=P(N(CH₃)₂)₃)₂	Phosphazene Proton Sponge	Not available	29.9[11][17]
Verkade's Superbase (2,8,9-Trimethyl-2,5,8,9-tetraaza-1-phosphabicyclo[3.3.3]undecane)	P(MeNCH₂CH₂)₃N	Proazaphosphatrane	Not available	32.9[4]

Mechanistic Insights into Protonation

The fundamental difference in the protonation mechanism between a simple tertiary amine and a proton sponge is visualized below.

Caption: Mechanism of protonation for a simple tertiary amine versus a proton sponge.

Experimental Determination of Basicity

The pKaH values presented in this guide are determined experimentally. Potentiometric titration is a common and reliable method[16][23][24]. Other techniques such as UV-vis spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed, particularly for compounds with suitable chromophores or for determining the pKa of specific sites in polyprotic bases[5][25][26][27].

Experimental Protocol: Potentiometric Titration for pKaH Determination

The following is a generalized protocol for determining the pKaH of an amine by potentiometric titration.

Caption: Workflow for pKaH determination by potentiometric titration.

Step-by-Step Methodology:

• Preparation of the Amine Solution: Accurately weigh a sample of the amine and dissolve it in a known volume of a suitable solvent (e.g., deionized water or acetonitrile) to prepare a solution of known concentration (typically 0.01 M to 0.1 M).

• Calibration of the pH Meter: Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pKaH of the amine.

• Titration Setup: Place the amine solution in a beaker with a magnetic stir bar and immerse the calibrated pH electrode.

• Titration: Slowly add a standard solution of a strong acid (e.g., 0.1 M HCl) in small, known increments from a burette. After each addition, allow the pH reading to stabilize and record the pH and the total volume of acid added.

• Data Analysis: Plot the recorded pH values against the volume of titrant added. The equivalence point is the point of maximum slope on the titration curve.

• pKaH Determination: The pKaH of the amine is equal to the pH at the half-equivalence point (the point where half of the amine has been neutralized)[28].

Choosing the Right Base: A Practical Guide

The choice between N,N-Dimethylethylamine and a proton sponge depends critically on the specific requirements of the chemical reaction.

• N,N-Dimethylethylamine is a cost-effective and suitable choice for:

  • Reactions requiring a moderate, non-nucleophilic base.

  • Neutralizing strong acids generated in situ.

  • When precise control over extreme basicity is not required.

• Proton Sponges are indispensable for:

  • Reactions that are sensitive to nucleophilic attack by the base.

  • Deprotonating very weak carbon or heteroatom acids.

  • Situations where a very high thermodynamic basicity is necessary to drive an equilibrium to completion[29].

  • Applications in organocatalysis where their unique properties can be exploited[5].

Conclusion

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• Figshare. 1,8-Bis(hexamethyltriaminophosphazenyl)naphthalene, HMPN: A Superbasic Bisphosphazene “Proton Sponge”. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N,N-Dimethylethylamine (DMEA)

This guide provides essential safety and logistical information for the proper disposal of N,N-Dimethylethylamine (DMEA), a versatile yet hazardous compound common in research and development. As scientists and professionals, our responsibility extends beyond the synthesis and application of chemicals to their safe and compliant management throughout their lifecycle. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and regulatory adherence in the laboratory.

Section 1: Hazard Profile of N,N-Dimethylethylamine (CAS: 598-56-1)

Understanding the inherent risks of DMEA is fundamental to its safe handling and disposal. DMEA is a highly flammable, volatile, and corrosive tertiary amine.[1][2][3] Its primary hazards stem from its low flash point, high vapor pressure, and basicity, which can cause severe chemical burns to skin and eyes.[2][4] Inhalation of its strong, fishy-smelling vapor can be harmful, causing irritation to the mucous membranes and respiratory tract.[2][4]

The causality behind these hazards is rooted in its chemical structure: a nitrogen atom bonded to two methyl groups and one ethyl group.[5] The lone pair of electrons on the nitrogen atom imparts basicity, leading to corrosive action and exothermic reactions with acids.[6][7] Its low molecular weight and boiling point contribute to its high volatility and flammability.[1][8]

Table 1: Physicochemical Properties of N,N-Dimethylethylamine

Property	Value	Source(s)
CAS Number	598-56-1	[2][8]
Molecular Formula	C₄H₁₁N	[1][2][8]
Molecular Weight	73.14 g/mol	[1][8]
Appearance	Colorless to pale yellow liquid	[1][8][9]
Odor	Strong, fishy or ammonia-like	[4][5][9]
Boiling Point	36–38 °C (97–100 °F)	[1][8]
Flash Point	-28 °C (-18.4 °F) - Closed Cup	[1]
Density	0.675 g/mL at 25 °C	[1][8]
Solubility	Miscible with water	[1][9]
Vapor Pressure	~495 mmHg at 25 °C	[3]

Section 2: Pre-Disposal Safety & Personal Protective Equipment (PPE)

Before handling DMEA for any purpose, including disposal, the following engineering controls and PPE are mandatory. The goal is to create a multi-layered defense system against exposure.

Engineering Controls: All handling of DMEA must occur within a certified chemical fume hood to manage its volatile and harmful vapors.[2][10] The area must be equipped with an eyewash station and an emergency safety shower, both of which should be tested regularly.[2] Ensure all equipment, including containers and transfer tools, is grounded to prevent ignition from static electricity discharge.[2][10]

Personal Protective Equipment (PPE): The selection of PPE is not merely a checklist item; it is a critical barrier dictated by the chemical's properties.

Table 2: Required PPE for Handling DMEA

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves.	Provides resistance to aliphatic amines. Always inspect gloves before use and use proper removal technique to avoid skin contact.[11]
Eye/Face Protection	Chemical splash goggles AND a full-face shield.	DMEA causes severe eye burns.[2] A face shield is required over goggles to protect the entire face from splashes.
Body Protection	Flame-resistant (FR) lab coat and closed-toe shoes.	Protects skin from corrosive splashes and provides a layer of defense against the high flammability of DMEA.[2]
Respiratory	Not typically required when using a fume hood.	For spill response outside of a hood, a respirator with an appropriate organic vapor cartridge may be necessary. This requires specialized training.[11][12]

Section 3: Step-by-Step Disposal Protocol for Waste DMEA

Waste DMEA is classified as hazardous waste due to its flammability (EPA Hazardous Waste Code D001) and corrosivity (D002).[2] Disposal must adhere strictly to institutional, local, state, and federal regulations.[13]

Step 1: Waste Segregation

• Causality: The primary directive in chemical waste management is to prevent unintended, hazardous reactions. DMEA is a base and will react violently and exothermically with acids.[6][7] It is also incompatible with strong oxidizing agents, anhydrides, and acid halides.[2][9]

• Protocol:

  • Designate a specific, clearly labeled waste container solely for DMEA and compatible amines.

  • NEVER mix DMEA waste with acidic waste, halogenated solvents, or oxidizing agents.

Step 2: Containerization

• Protocol:

  • Use a chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle.

  • Ensure the container is in good condition, with a tightly sealing screw cap.

  • Do not fill the container to more than 80% capacity to allow for vapor expansion.

Step 3: Labeling

• Protocol:

  • Immediately label the waste container using your institution's official hazardous waste tag.

  • Clearly write "Hazardous Waste," the full chemical name "N,N-Dimethylethylamine," and list all constituents if it is a mixed waste stream.

  • Indicate the hazards: "Flammable Liquid," "Corrosive," "Toxic."

  • Keep an accurate log of the amounts added to the container.

Step 4: Temporary Storage

• Protocol:

  • Store the sealed waste container in a designated satellite accumulation area.

  • This area must be well-ventilated, such as in a secondary containment tray inside a ventilated cabinet for flammables.[2][10]

  • The storage location must be away from heat, open flames, sparks, or other ignition sources.[10]

Step 5: Final Disposal

• Protocol:

  • Arrange for pickup of the waste container through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[11]

  • Never pour DMEA down the drain or dispose of it in regular trash.[2] This is illegal and environmentally damaging.

Section 4: Emergency Procedures for DMEA Spills

All personnel must be trained on these procedures before working with DMEA. A chemical spill kit with appropriate materials must be readily accessible.

Caption: DMEA Spill Response Decision Tree.

Minor Spill (<100 mL) Cleanup Protocol (Trained Personnel Only):

• Alert & Ventilate: Alert personnel in the immediate area. Ensure the fume hood is operational.[14]

• Don PPE: At a minimum, don a double layer of nitrile gloves, chemical splash goggles, a face shield, and a flame-resistant lab coat.

• Control Ignition Sources: Extinguish any open flames and unplug nearby electrical equipment if safe to do so.[13][15]

• Contain the Spill: Create a dike around the spill using an inert, non-combustible absorbent material like vermiculite, sand, or diatomaceous earth.[13][14][15] Work from the outside in to prevent spreading.

• Absorb the Liquid: Cover the spill with the absorbent material.[14] Do NOT use paper towels or other combustible materials, as this can increase the fire risk.[15]

• Collect Residue: Using non-sparking tools (e.g., plastic scoop), carefully collect the absorbed material and place it into a designated hazardous waste container.[10][16]

• Decontaminate: Wipe the spill area with a cloth dampened with a mild soap and water solution.

• Dispose: Seal and label the container of spill debris as hazardous waste and manage it according to the protocol in Section 3.[12]

Major Spill (>100 mL or any spill outside of containment):

• EVACUATE: Immediately alert everyone and evacuate the laboratory.

• ISOLATE: Close the doors to the lab to contain the vapors.

• ALERT: Activate the nearest fire alarm and call your institution's emergency number (e.g., Public Safety, EHS) from a safe location.

• REPORT: Inform emergency responders of the identity of the spilled material (N,N-Dimethylethylamine) and provide them with the Safety Data Sheet (SDS).

Section 5: The Logic of DMEA Waste Management Workflow

Proper disposal is a systematic process designed to mitigate risk at every stage, from the point of generation to final destruction. This workflow ensures the safety of laboratory personnel, emergency responders, and the environment.

Caption: End-to-End DMEA Waste Management Workflow.

This workflow is a self-validating system. Proper classification in Step 2 dictates the segregation requirements in Step 3. Correct labeling in Step 4 ensures that EHS and disposal vendors handle the material with the appropriate precautions in Steps 6-8. Each step is a critical control point that validates the safety of the previous action and ensures the integrity of the next. By adhering to this structured process, we uphold our commitment to scientific excellence and responsible chemical stewardship.

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A Senior Application Scientist's Guide to the Safe Handling of N,N-Dimethylethylamine

As researchers and scientists dedicated to advancing drug development, our work inherently involves handling a wide array of chemical reagents. Among these, N,N-Dimethylethylamine (DMEA) is a versatile compound, frequently employed as a catalyst and building block in organic synthesis.[1][2] However, its utility is matched by a significant hazard profile that demands meticulous planning and execution of safety protocols. This guide moves beyond generic safety data sheets to provide a deep, procedural framework for handling DMEA, grounded in the principles of causality and self-validating safety systems. Our objective is to empower you with the knowledge to not only protect yourself and your colleagues but also to ensure the integrity of your research.

Hazard Assessment: Understanding the "Why" Behind the Precautions

N,N-Dimethylethylamine is a highly volatile, flammable, and corrosive tertiary amine.[3] A comprehensive understanding of its properties is the bedrock of a robust safety plan.

1.1. Physical and Chemical Properties

The primary hazards of DMEA stem directly from its physical characteristics. Its low boiling point and high vapor pressure mean that at room temperature, it readily generates a significant concentration of vapor, which is often invisible and has a strong, pungent odor ranging from ammonia-like to fishy.[3][4][5] This vapor is heavier than air, meaning it can accumulate in low-lying areas, creating a hidden risk of ignition or inhalation exposure.[5][6]

Property	Value	Implication for Safe Handling
CAS Number	598-56-1	Unique identifier for accurate information retrieval.
Molecular Formula	C4H11N
Molecular Weight	73.14 g/mol
Appearance	Colorless to pale yellow liquid	[3]
Odor	Strong ammonia-like or fishy	[4][5]
Boiling Point	36–38 °C (97–100 °F)	[1][3]
Flash Point	-28 °C (-18.4 °F) (closed cup)	[3]
Vapor Pressure	8.09 psi (at 20 °C)
Vapor Density	Heavier than air	[5]

This table summarizes the key physical and chemical properties of N,N-Dimethylethylamine and their direct implications for laboratory safety.

1.2. Toxicity and Health Hazards

DMEA is classified as corrosive and is harmful if swallowed or inhaled.[7] Exposure can cause severe chemical burns to the skin, eyes, and respiratory tract.[4] The corrosive nature of DMEA is due to its basicity, which can disrupt cell membranes and proteins upon contact. Inhalation of high concentrations of vapor can lead to symptoms such as headache, dizziness, nausea, and potentially severe lung damage.[8]

1.3. Flammability and Reactivity

With a flash point of -28°C, DMEA is a highly flammable liquid. This means that it can be ignited by a spark, open flame, or even a hot surface at temperatures well below room temperature. Its vapors can form explosive mixtures with air.[4] It is crucial to handle DMEA away from any potential ignition sources. DMEA is incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides, and contact with these substances can lead to violent reactions.[2][4]

Personal Protective Equipment (PPE) Protocol: A Self-Validating System

The selection of PPE is not a one-size-fits-all approach. It must be tailored to the specific task and the associated risks. The following protocol is designed to be a self-validating system, ensuring a high level of protection at all times.

2.1. Eye and Face Protection

Given the corrosive nature of DMEA and its potential to splash, chemical safety goggles in combination with a face shield are mandatory.[4][7] Standard safety glasses do not provide adequate protection against splashes.

2.2. Skin and Body Protection

A flame-resistant lab coat, worn over personal clothing, is the minimum requirement. For larger quantities or in situations with a higher risk of splashing, a chemical-resistant apron or coveralls should be used. All skin must be covered.

2.3. Hand Protection

Choosing the right gloves is critical. Not all common laboratory gloves offer adequate protection against DMEA. It is essential to consult the glove manufacturer's compatibility data. Based on general data for similar amines, butyl rubber or Viton™ gloves are often recommended for extended contact. Nitrile gloves may be suitable for short-term use, but it is imperative to be aware of their breakthrough time. Always double-glove to provide an extra layer of protection and to allow for safe removal of the outer glove if it becomes contaminated.

2.4. Respiratory Protection

Due to its high volatility and inhalation toxicity, work with DMEA must be conducted in a certified chemical fume hood.[8] If the concentration of DMEA in the air is unknown or exceeds the occupational exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is required.[4][8] For emergency situations, a self-contained breathing apparatus (SCBA) is necessary.[7]

A workflow diagram for selecting the appropriate PPE when handling N,N-Dimethylethylamine.

Operational Plan: Procedural Steps for Safe Handling

3.1. Preparation and Pre-Use Checks

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Assemble all Materials: Have all necessary equipment, including PPE, spill kits, and quenching agents, readily available before starting work.

• Inert Atmosphere: For reactions sensitive to air or moisture, ensure a properly set up inert atmosphere (e.g., nitrogen or argon).

• Grounding and Bonding: To prevent static discharge, which can ignite DMEA vapors, ensure all metal containers and equipment are properly grounded and bonded during transfer.[4][9]

3.2. Handling and Dispensing

• Use Non-Sparking Tools: Employ tools made of non-sparking materials (e.g., beryllium copper, aluminum bronze).[7][8]

• Controlled Dispensing: Use a syringe or cannula for transferring small volumes. For larger volumes, use a dispensing pump designed for flammable liquids.

• Avoid Incompatibilities: Keep DMEA away from acids, strong oxidizing agents, and other incompatible materials.[4]

• Keep Containers Closed: Always keep containers of DMEA tightly sealed when not in use to minimize the release of flammable and toxic vapors.[4][7]

Emergency Procedures: Immediate and Decisive Action

In the event of an emergency, a clear and practiced response is crucial.

4.1. Spills

• Small Spills (in a fume hood):

  • Alert nearby personnel.

  • Wearing appropriate PPE, absorb the spill with an inert material such as sand, vermiculite, or a commercial sorbent.[8]

  • Place the absorbed material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent (e.g., isopropanol), followed by soap and water.

• Large Spills (outside a fume hood):

  • Evacuate the immediate area and alert others.

  • If it is safe to do so, remove all ignition sources.

  • Contact your institution's emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

4.2. Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[8] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

4.3. Fire

• Small Fires: If you are trained and it is safe to do so, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[4] Do NOT use water, as it may spread the fire.[7]

• Large Fires: Activate the fire alarm, evacuate the area, and call emergency services.

Decontamination and Disposal Plan: Closing the Loop Safely

Proper disposal is a critical final step in the safe handling of DMEA.

5.1. Decontamination

• Glassware and Equipment: Rinse contaminated glassware and equipment with a suitable solvent (e.g., isopropanol) in a chemical fume hood. Collect the rinsate as hazardous waste. Then, wash with soap and water.

• Work Surfaces: Decontaminate work surfaces in the fume hood with a suitable solvent, followed by soap and water.

5.2. Waste Disposal

• Excess DMEA: Unused DMEA must be disposed of as hazardous waste. Do not pour it down the drain.

• Contaminated Materials: All materials contaminated with DMEA, including gloves, absorbent materials, and empty containers, must be collected in a sealed, labeled hazardous waste container.[7]

• Waste Collection: Follow your institution's specific procedures for hazardous waste collection and disposal. Ensure waste containers are properly labeled with the full chemical name and associated hazards.

By integrating these detailed protocols into your laboratory workflow, you can effectively manage the risks associated with N,N-Dimethylethylamine, fostering a culture of safety and ensuring the continued success of your research endeavors.

References

• Merck Millipore. N,N-Dimethylethylamine MSDS - 840018. 10

• Grokipedia. N,N-Dimethylethylamine. 3

• Thermo Fisher Scientific. SAFETY DATA SHEET - N,N-Dimethylethylamine.

• Fisher Scientific. SAFETY DATA SHEET - N,N-Dimethylethylamine. 8

• TCI AMERICA. SAFETY DATA SHEET - N,N-Dimethylethylamine. 7

• ChemicalBook. N,N-Dimethylethylamine(598-56-1). 4

• Chem-Impex. N,N-Dimethylethylamine. 1

• Sigma-Aldrich. N,N-Dimethylethylamine = 99 598-56-1.

• Guidechem. N,N-Dimethylethylamine 598-56-1 wiki. 2

• Occupational Safety and Health Administration. N,N-DIMETHYLANILINE. 11

• WorkSafe. N,N-Dimethylethylamine. 12

• material safety data sheet. 13

• Occupational Safety and Health Administration. T-PV2096-01-8711-CH. 14

• Chemos GmbH&Co.KG. Safety Data Sheet: N,N'-Dimethylethylenediamine. 6

• Centers for Disease Control and Prevention. Dimethylamine - NIOSH Pocket Guide to Chemical Hazards. 15

• The Good Scents Company. N,N-dimethyl ethyl amine, 598-56-1. 16

• U.S. Environmental Protection Agency. Personal Protective Equipment. 17

• Tokyo Chemical Industry Co., Ltd. N,N-Dimethylethylamine 598-56-1.

• Sigma-Aldrich. SAFETY DATA SHEET.

• National Institutes of Health. Dimethylethylamine | C4H11N | CID 11723 - PubChem. 5

• Centers for Disease Control and Prevention. NIOSH Pocket Guide to Chemical Hazards - Diethylamine. 18

• Cole-Parmer. Material Safety Data Sheet - N,N-Dimethylethanolamine, 99%. 19

• Occupational Safety and Health Administration. Worker Exposures to Volatile Amines. 20

• U.S. Chemical Safety and Hazard Investigation Board. The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. 9

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